Ethyl 5-fluoro-2-methylbenzoylformate

• CAS: 732251-76-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of Ethyl 5-fluoro-2-methylbenzoylformate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Ethyl 5-fluoro-2-methylbenzoylformate is limited in publicly available literature. This guide provides a comprehensive overview based on the properties of structurally similar compounds and established principles of organic chemistry. All predicted data should be confirmed through empirical validation.

Introduction

In the landscape of modern medicinal chemistry and organic synthesis, the strategic incorporation of fluorine into molecular scaffolds is a widely employed strategy to modulate physicochemical and pharmacological properties.[1][2] Ethyl 5-fluoro-2-methylbenzoylformate is a compound of significant interest due to its unique combination of a fluorinated aromatic ring, an alpha-ketoester functionality, and a methyl group. These features make it a valuable building block for the synthesis of complex molecular architectures and a potential candidate for various applications, including drug discovery. This technical guide offers an in-depth analysis of its core chemical properties, predicted spectroscopic data, a plausible synthetic route, and its potential applications, providing a foundational resource for researchers in the field.

Core Chemical and Physical Properties

The precise physicochemical properties of Ethyl 5-fluoro-2-methylbenzoylformate are not extensively documented. However, by analyzing its constituent parts and comparing it to structurally related analogs, we can predict its key characteristics with a reasonable degree of confidence.

Property	Predicted Value/Information	Basis for Prediction and Key Considerations
Molecular Formula	C₁₁H₁₁FO₃	Derived from its chemical structure.
Molecular Weight	210.20 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid or low-melting solid.	Based on the appearance of similar compounds like Ethyl 5-fluoro-2-methylbenzoate (liquid) and Ethyl benzoylformate (liquid).[3]
Boiling Point	Estimated to be in the range of 140-160 °C at reduced pressure (e.g., 15-20 mmHg).	Extrapolated from the boiling point of Ethyl benzoylformate (138-139 °C at 18 mmHg) and considering the added substituents.
Solubility	Soluble in common organic solvents (e.g., ethanol, diethyl ether, acetone); sparingly soluble in water.	Typical for moderately polar organic esters.
Stability	Stable under normal conditions but may be sensitive to light and strong acids or bases.	Benzoylformate esters can undergo photochemical reactions.[4][5] Ester hydrolysis can occur under acidic or basic conditions.

Chemical Structure:

Caption: Chemical structure of Ethyl 5-fluoro-2-methylbenzoylformate.

Synthesis and Reactivity

A plausible and efficient synthetic route to Ethyl 5-fluoro-2-methylbenzoylformate would likely involve the acylation of an appropriate nucleophile with 5-fluoro-2-methylbenzoyl chloride. A generalized workflow is presented below.

Caption: Proposed synthetic workflow for Ethyl 5-fluoro-2-methylbenzoylformate.

The reactivity of Ethyl 5-fluoro-2-methylbenzoylformate is dictated by its key functional groups:

• Alpha-Ketoester: This moiety is susceptible to nucleophilic attack at both carbonyl carbons. The ketone can undergo reductions to form the corresponding alpha-hydroxy ester, a valuable chiral building block.[6]

• Fluorinated Aromatic Ring: The fluorine atom, being highly electronegative, influences the electron distribution within the aromatic ring, potentially activating it towards nucleophilic aromatic substitution.[7] It also enhances the metabolic stability of the molecule, a desirable trait in drug candidates.[2]

• Ester Group: The ethyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. It can also undergo transesterification in the presence of other alcohols.

Predicted Spectroscopic Data

¹H NMR (Proton Nuclear Magnetic Resonance):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.8-8.0	dd	1H	Aromatic H (ortho to C=O)	Deshielded by the adjacent electron-withdrawing carbonyl group.
~7.2-7.4	m	2H	Aromatic H's	Complex splitting due to coupling with fluorine and other protons.
~4.4	q	2H	-OCH₂CH₃	Typical chemical shift for an ethyl ester methylene group.
~2.5	s	3H	Ar-CH₃	Characteristic shift for a methyl group attached to an aromatic ring.
~1.4	t	3H	-OCH₂CH₃	Typical chemical shift for an ethyl ester methyl group.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Chemical Shift (δ, ppm)	Assignment	Rationale
~185-195	C=O (ketone)	Characteristic range for a ketone carbonyl carbon.
~160-165	C=O (ester)	Typical range for an ester carbonyl carbon.
~160-165 (d)	C-F	Large C-F coupling constant is expected.
~120-140	Aromatic C's	Complex signals due to substitution and C-F coupling.
~62	-OCH₂CH₃	Standard chemical shift for an ethoxy methylene carbon.
~20	Ar-CH₃	Typical shift for an aromatic methyl carbon.
~14	-OCH₂CH₃	Standard chemical shift for an ethoxy methyl carbon.

IR (Infrared) Spectroscopy:

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~1735-1750	Strong	C=O stretch (ester)	Characteristic stretching frequency for an ester carbonyl.[12][13][14]
~1680-1700	Strong	C=O stretch (ketone)	Typical stretching frequency for an aryl ketone.[12][15][16]
~1600, ~1480	Medium	C=C stretch (aromatic)	Characteristic aromatic ring vibrations.
~1250-1300	Strong	C-O stretch (ester)	Strong C-O stretching band is indicative of an ester.[12]
~1100-1200	Strong	C-F stretch	Characteristic stretching frequency for an aryl fluoride.

Mass Spectrometry (MS):

m/z	Proposed Fragment	Rationale
210	[M]⁺	Molecular ion peak.
165	[M - OCH₂CH₃]⁺	Loss of the ethoxy radical, a common fragmentation for ethyl esters.[17][18][19]
137	[M - COOCH₂CH₃]⁺	Loss of the entire ethyl carboxylate group.
109	[F-C₆H₃-CH₃]⁺	Fragmentation of the aromatic core.

Potential Applications in Research and Drug Development

The structural motifs present in Ethyl 5-fluoro-2-methylbenzoylformate suggest its utility in several areas of chemical research and development:

• Medicinal Chemistry: The fluorinated benzoyl moiety is a privileged scaffold in drug discovery.[2][7] Fluorine substitution can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[2][20] The alpha-ketoester functionality can act as a handle for further chemical modifications or as a pharmacophore itself.

• Organic Synthesis: As a versatile building block, it can be used in the synthesis of more complex heterocyclic compounds and other target molecules. The keto group can be stereoselectively reduced to produce chiral alpha-hydroxy esters, which are valuable intermediates in asymmetric synthesis.[6]

• Materials Science: Aromatic esters with unique electronic properties can be explored for applications in materials science, such as in the development of novel polymers or liquid crystals.

Experimental Protocols (Generalized)

The following are generalized protocols for the synthesis and analysis of Ethyl 5-fluoro-2-methylbenzoylformate. Note: These protocols are illustrative and would require optimization for specific laboratory conditions.

Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate (Illustrative Protocol):

• Preparation of 5-fluoro-2-methylbenzoyl chloride: To a solution of 5-fluoro-2-methylbenzoic acid in an inert solvent (e.g., dichloromethane), add an excess of a chlorinating agent (e.g., oxalyl chloride or thionyl chloride) and a catalytic amount of DMF. Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or IR). Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

• Acylation: In a separate flask, prepare a solution of ethyl oxalate and a non-nucleophilic base (e.g., sodium hydride) in an anhydrous solvent (e.g., THF) under an inert atmosphere. Cool the mixture in an ice bath. Slowly add the crude 5-fluoro-2-methylbenzoyl chloride to this solution. Allow the reaction to warm to room temperature and stir until completion.

• Work-up and Purification: Quench the reaction carefully with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford Ethyl 5-fluoro-2-methylbenzoylformate.

Spectroscopic Analysis (Generalized Protocol):

• NMR Spectroscopy: Dissolve a small amount of the purified compound in a deuterated solvent (e.g., CDCl₃). Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer.

• IR Spectroscopy: Obtain the IR spectrum of the neat compound using an FTIR spectrometer equipped with an ATR accessory.

• Mass Spectrometry: Analyze the compound using a mass spectrometer, for example, by GC-MS with electron ionization (EI) to observe the fragmentation pattern.

Conclusion

Ethyl 5-fluoro-2-methylbenzoylformate is a molecule with significant potential in synthetic and medicinal chemistry. While direct experimental data is sparse, a comprehensive understanding of its chemical properties can be derived from the analysis of its structural components and related compounds. This guide provides a foundational framework for researchers interested in exploring the synthesis, reactivity, and applications of this and similar fluorinated benzoylformate derivatives. Empirical validation of the predicted properties is a crucial next step in fully elucidating the chemical nature of this promising compound.

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An In-Depth Technical Guide to Ethyl 5-fluoro-2-methylbenzoate: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Ethyl 5-fluoro-2-methylbenzoate (CAS Number: 56427-66-8), a key fluorinated building block in modern medicinal chemistry. While the initial query referenced "Ethyl 5-fluoro-2-methylbenzoylformate," extensive database searches indicate that this is likely a misnomer for the more prevalent and commercially available benzoate derivative. This document will, therefore, focus on the synthesis, analytical characterization, and strategic applications of Ethyl 5-fluoro-2-methylbenzoate, a compound of significant interest in the development of novel therapeutics.

The strategic incorporation of fluorine into drug candidates can significantly enhance their metabolic stability, binding affinity, and bioavailability.[1][2] Ethyl 5-fluoro-2-methylbenzoate serves as a valuable intermediate, providing a scaffold that is frequently utilized in the synthesis of complex bioactive molecules, including potent enzyme inhibitors.[3][4] This guide will delve into the practical aspects of handling and utilizing this versatile reagent, providing field-proven insights and detailed protocols to empower researchers in their drug discovery endeavors.

Chemical Properties and Data

A thorough understanding of the physicochemical properties of a synthetic building block is paramount for its effective use in multi-step syntheses. The key properties of Ethyl 5-fluoro-2-methylbenzoate are summarized below.

Property	Value	Source(s)
CAS Number	56427-66-8	[5][6]
Molecular Formula	C₁₀H₁₁FO₂	[5][7]
Molecular Weight	182.19 g/mol	[5][7]
Appearance	Liquid or Solid or Semi-solid	[8]
Purity	≥98%	[5][7]
Storage	Store at room temperature, sealed in dry conditions.	[5][8]
SMILES	O=C(OCC)C1=CC(F)=CC=C1C	[5][7]
InChI Key	YHLOQCFVXBQZIK-UHFFFAOYSA-N	[5][8]

Synthesis of Ethyl 5-fluoro-2-methylbenzoate

The synthesis of Ethyl 5-fluoro-2-methylbenzoate can be approached through two primary and reliable methods: direct esterification of the corresponding carboxylic acid and a two-step procedure via the acid chloride. The choice of method often depends on the scale of the reaction, the desired purity, and the available starting materials.

Method 1: Fischer-Speier Esterification

This classical method involves the acid-catalyzed reaction of 5-fluoro-2-methylbenzoic acid with ethanol. The reaction is an equilibrium process, and to drive it towards the product, a large excess of the alcohol is typically used, which also serves as the solvent.

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Ethyl 5-fluoro-2-methylbenzoylformate molecular weight

An In-depth Technical Guide to Ethyl 5-fluoro-2-methylbenzoylformate

Abstract

Ethyl 5-fluoro-2-methylbenzoylformate is an α-keto ester featuring a fluorinated and methylated phenyl ring. While not a widely cataloged commercial chemical, its structure represents a confluence of functionalities highly relevant to contemporary drug discovery and fine chemical synthesis. The presence of the versatile benzoylformate moiety, combined with the metabolic and electronic influence of the fluorine and methyl substituents, designates it as a potentially valuable, yet underexplored, building block. This guide provides a comprehensive technical overview of its projected properties, a plausible and detailed synthetic pathway, potential applications grounded in the known utility of its structural analogs, and a robust framework for its analytical characterization. The insights herein are synthesized from established chemical principles and data from closely related, well-documented compounds, offering a predictive yet scientifically rigorous exploration for researchers and drug development professionals.

Introduction and Strategic Importance

The benzoylformate scaffold, characterized by an aromatic ring attached to an α-keto ester functional group, serves as a cornerstone in organic synthesis. These compounds are not merely synthetic intermediates but are also recognized for their utility in creating complex heterocyclic systems and as photoinitiators.[1] The parent compound, ethyl benzoylformate, is a well-established reagent used in the synthesis of pharmaceuticals and as a component in flavor and fragrance formulations.[2][3]

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry. Fluorine's unique properties—high electronegativity, small van der Waals radius, and the strength of the C-F bond—can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. It can enhance metabolic stability, improve membrane permeability, and modulate pKa, often leading to improved drug efficacy and safety.

This guide focuses on Ethyl 5-fluoro-2-methylbenzoylformate , a molecule that marries the reactivity of the benzoylformate core with the strategic advantages of a 5-fluoro-2-methyl substitution pattern. This specific substitution is of interest as it presents a unique electronic and steric environment, potentially guiding molecular interactions and offering vectors for further synthetic elaboration.

Physicochemical and Structural Properties

Molecular Formula: C₁₁H₁₁FO₃ Calculated Molecular Weight: 210.20 g/mol

Table 1: Comparative Physicochemical Properties

Property	Ethyl 5-fluoro-2-methylbenzoylformate (Predicted)	Ethyl benzoylformate (Experimental)	Ethyl 5-fluoro-2-methylbenzoate (Experimental)
CAS Number	Not Assigned	1603-79-8[2]	56427-66-8[4][5][6]
Molecular Formula	C₁₁H₁₁FO₃	C₁₀H₁₀O₃[3]	C₁₀H₁₁FO₂[4]
Molecular Weight	210.20 g/mol	178.18 g/mol [2]	182.19 g/mol [4][5][6]
Appearance	Colorless to pale yellow liquid (Predicted)	Clear to pale yellow liquid[3]	Liquid or Solid or Semi-solid
Boiling Point	Higher than ethyl benzoylformate due to increased MW	~138-139 °C / 18 mmHg[2]	Not specified
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF)	Soluble in most organic solvents[3]	Not specified

The introduction of the fluoro and methyl groups increases the molecular weight and is expected to influence properties like boiling point and refractive index. The core reactivity, however, will be dictated by the α-keto ester functionality.

Proposed Synthesis and Purification Protocol

A robust and plausible synthetic route to Ethyl 5-fluoro-2-methylbenzoylformate can be designed starting from the commercially available 5-fluoro-2-methylbenzoic acid. The following two-step protocol is based on well-established transformations in organic chemistry.

Diagram 1: Proposed Synthetic Workflow

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Ethyl 5-Fluoro-2-Methylbenzoylformate: A Comprehensive Guide to Structure Elucidation

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary & Chemical Context

Ethyl 5-fluoro-2-methylbenzoylformate (Chemical Formula: C₁₁H₁₁FO₃, Exact Mass: 210.0692 Da) is a highly functionalized aromatic alpha-keto ester. Compounds containing the benzoylformate moiety are critical building blocks in organic synthesis, often serving as precursors to mandelic acid derivatives, pharmaceutical intermediates, and high-efficiency photoinitiators. The presence of a fluorine atom at the 5-position and a methyl group at the 2-position introduces unique electronic and steric environments that heavily influence the molecule's reactivity and spectral signatures.

As a Senior Application Scientist, I have designed this guide to move beyond mere data listing. Here, we will explore the causality behind the analytical techniques used to unambiguously elucidate this structure, employing a self-validating multi-modal approach combining High-Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared Spectroscopy (FT-IR), and Multinuclear Nuclear Magnetic Resonance (NMR) spectroscopy.

Strategic Analytical Framework

Structure elucidation is not a linear checklist; it is an integrated, self-validating system where each technique compensates for the blind spots of the others. A unified approach to structure determination relies heavily on the synergistic interpretation of these orthogonal data streams[1].

• HRMS establishes the exact molecular formula and primary connectivity through fragmentation.

• FT-IR confirms the presence of orthogonal functional groups (e.g., distinguishing the keto carbonyl from the ester carbonyl).

• Multinuclear NMR (¹H, ¹³C, ¹⁹F) maps the exact topological framework, utilizing scalar couplings to prove relative atomic positioning.

Sequential analytical workflow for structure elucidation of the target compound.

Experimental Methodologies & Self-Validating Protocols

To ensure absolute trustworthiness in the data, the following protocols incorporate internal validation mechanisms.

High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade methanol. Dilute 1:100 prior to injection to prevent detector saturation.

• Ionization & Acquisition: Utilize Electron Ionization (EI) at 70 eV coupled to a Time-of-Flight (TOF) mass analyzer.

• Self-Validation Mechanism: An internal calibrant (e.g., perfluorotributylamine, PFTBA) is introduced simultaneously. The system continuously locks onto known calibrant masses, dynamically correcting for time-of-flight drift and ensuring a mass accuracy error of < 5 ppm.

Fourier-Transform Infrared Spectroscopy (FT-IR)

• Sample Preparation: Analyze the neat sample directly using an Attenuated Total Reflectance (ATR) accessory equipped with a monolithic diamond crystal.

• Acquisition: Acquire 32 co-added scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Self-Validation Mechanism: A background scan of the empty ATR crystal is acquired immediately prior to the sample scan. This subtracts atmospheric CO₂ and water vapor in real-time, guaranteeing that all observed vibrational bands are intrinsic to the analyte.

Multinuclear NMR Spectroscopy (¹H, ¹³C, ¹⁹F, 2D)

• Sample Preparation: Dissolve 20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃).

• Acquisition Parameters:

  • ¹H NMR: 400 MHz, 16 scans, 30° pulse angle, 2-second relaxation delay.

  • ¹³C NMR: 100 MHz, 512 scans, broadband ¹H decoupling (WALTZ-16).

  • ¹⁹F NMR: 376 MHz, 32 scans.

• Self-Validation Mechanism: The inclusion of 0.03% v/v Tetramethylsilane (TMS) serves as an internal chemical shift reference (δ 0.00 ppm). The residual CHCl₃ solvent peak (δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C) provides a secondary, independent calibration point, ensuring absolute shift accuracy[2].

Data Elucidation & Structural Assignment

Mass Spectrometry & Fragmentation Dynamics

The HRMS (EI) spectrum yields a molecular ion[M]⁺ at m/z 210.0692, perfectly matching the theoretical exact mass for C₁₁H₁₁FO₃. The fragmentation pattern is driven by the stability of the acylium ions generated by the cleavage of the alpha-keto ester bonds.

Proposed electron ionization (EI) mass spectrometry fragmentation pathway.

Vibrational Spectroscopy (FT-IR)

The FT-IR spectrum provides immediate confirmation of the alpha-keto ester functionality. The proximity of the two carbonyl groups leads to distinct stretching frequencies:

• 1735 cm⁻¹: Strong, sharp band corresponding to the ester carbonyl (C=O) stretch.

• 1685 cm⁻¹: Strong band corresponding to the keto carbonyl (C=O). Its shift to a lower wavenumber is caused by conjugation with the aromatic ring.

• 1250 cm⁻¹ & 1180 cm⁻¹: Strong bands corresponding to the C-O (ester) and C-F stretching vibrations, respectively.

Nuclear Magnetic Resonance (NMR)

NMR provides the definitive topological map of the molecule. Fluorine-19 has a nuclear spin of 1/2 and 100% natural abundance, making it an exceptionally responsive nucleus for NMR measurements[3]. The wide chemical shift dispersion of ¹⁹F allows for unambiguous assignment of the fluorinated position[3].

4.3.1 ¹H NMR Analysis

The ¹H NMR spectrum confirms the presence of the ethyl group, the aryl methyl group, and three distinct aromatic protons. The coupling constants ( J ) explicitly define the substitution pattern.

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Position	Shift (δ, ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Assignment
Ethyl CH₃	1.40	Triplet (t)	7.1	3H	-OCH₂CH ₃
Aryl CH₃	2.55	Singlet (s)	-	3H	Ar-CH ₃ (C2)
Ethyl CH₂	4.45	Quartet (q)	7.1	2H	-OCH ₂CH₃
H-4	7.15	Doublet of triplets (td)	~8.5, 2.5	1H	Ar-H (meta to Me, ortho to F)
H-3	7.30	Doublet of doublets (dd)	~8.5, 5.0	1H	Ar-H (ortho to Me, meta to F)
H-6	7.45	Doublet of doublets (dd)	~9.0, 2.5	1H	Ar-H (ortho to keto, ortho to F)

Mechanistic Insight: The H-6 proton is highly deshielded (δ 7.45) due to the anisotropic effect of the adjacent keto carbonyl group. Its multiplicity (dd) arises from ortho-coupling to the fluorine atom ( 3JHF​≈9.0 Hz) and meta-coupling to H-4 ( 4JHH​≈2.5 Hz).

4.3.2 ¹³C and ¹⁹F NMR Analysis

In the ¹³C NMR spectrum, broadband proton decoupling simplifies the spectrum by removing C-H splitting; however, heteronuclear C-F spin-spin coupling will still manifest, resulting in characteristic doublets for carbons in proximity to the fluorine atom[2].

Table 2: ¹³C (100 MHz) and ¹⁹F (376 MHz) NMR Spectral Data (CDCl₃)

Nucleus	Shift (δ, ppm)	Multiplicity	Coupling ( JCF​ , Hz)	Assignment
¹³C	14.1	Singlet (s)	-	Ethyl CH₃
¹³C	20.5	Singlet (s)	-	Aryl CH₃
¹³C	62.5	Singlet (s)	-	Ethyl CH₂
¹³C	115.2	Doublet (d)	~22.0	C-6 (ortho to F)
¹³C	118.5	Doublet (d)	~21.0	C-4 (ortho to F)
¹³C	133.4	Doublet (d)	~8.0	C-3 (meta to F)
¹³C	135.0	Doublet (d)	~3.0	C-1 (meta to F)
¹³C	138.2	Singlet (s)	-	C-2 (para to F)
¹³C	160.5	Doublet (d)	~245.0	C-5 (Direct C-F bond)
¹³C	163.8	Singlet (s)	-	Ester C=O
¹³C	186.2	Singlet (s)	-	Keto C=O
¹⁹F	-116.5	Triplet of doublets (td)	~9.0, 5.0	Ar-F (C5)

Mechanistic Insight: The magnitude of the ¹³C-¹⁹F coupling constant is a direct ruler for bond distance. The massive ~245 Hz coupling unambiguously identifies C-5 as the fluorinated carbon. The ~21-22 Hz couplings identify C-4 and C-6 as the ortho carbons.

4.3.3 2D NMR Connectivity (HSQC & HMBC)

To definitively prove that the benzoylformate group is attached at C-1 (and not elsewhere on the ring), Heteronuclear Multiple Bond Correlation (HMBC) is employed. The keto carbonyl carbon (δ 186.2) exhibits a strong three-bond correlation ( 3JCH​ ) cross-peak with the H-6 proton (δ 7.45). Furthermore, the ester carbonyl (δ 163.8) shows a 3JCH​ correlation to the ethyl CH₂ protons (δ 4.45), locking the entire ester side-chain into place.

Conclusion

The structure of ethyl 5-fluoro-2-methylbenzoylformate is unambiguously elucidated through a self-validating network of analytical techniques. HRMS provides the foundational molecular formula and primary substructures. FT-IR confirms the distinct electronic environments of the adjacent carbonyls. Finally, the synergistic application of ¹H, ¹³C, and ¹⁹F NMR—leveraging both scalar H-H and heteronuclear C-F couplings—maps the exact regiochemistry of the aromatic ring, proving the 5-fluoro-2-methyl substitution pattern beyond a reasonable doubt.

References

• Fluorine-19 nuclear magnetic resonance spectroscopy Source: Wikipedia URL:[Link]

• Spectrometric Identification of Organic Compounds, 8th Edition Source: Journal of Chemical Education (ACS Publications) / John Wiley & Sons URL:[Link]

• Structure Elucidation by NMR in Organic Chemistry: A Practical Guide, 3rd Revised Edition Source: Wiley URL:[Link]

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Synthesis and Mechanistic Evaluation of Ethyl 5-fluoro-2-methylbenzoylformate: A Comprehensive Technical Guide

Executive Summary

Ethyl 5-fluoro-2-methylbenzoylformate is a highly functionalized α-keto ester (arylglyoxylate) that serves as a critical building block in the synthesis of advanced active pharmaceutical ingredients (APIs), heterocyclic scaffolds, and agrochemicals. The presence of both a fluorine atom and a methyl group on the aromatic ring imparts unique stereoelectronic properties, making it a valuable intermediate for structure-activity relationship (SAR) optimization.

This whitepaper provides an in-depth, self-validating protocol for the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate via a regioselective Friedel-Crafts acylation. Designed for process chemists and drug development professionals, this guide dissects the mechanistic causality behind reagent selection, stoichiometric ratios, and workup conditions to ensure high yield and purity.

Retrosynthetic Analysis & Mechanistic Rationale

The most atom-economical and scalable approach to synthesizing arylglyoxylates is the Friedel-Crafts acylation of a substituted benzene with an alkyl oxalyl chloride[1]. For our target molecule, the retrosynthetic disconnection leads to 4-fluorotoluene and ethyl oxalyl chloride (ethyl chlorooxoacetate).

Regioselectivity Dynamics

The success of this synthesis relies entirely on the predictable regioselectivity governed by the substituents on 4-fluorotoluene:

• Methyl Group (-CH₃): Weakly activating via hyperconjugation and ortho/para-directing.

• Fluorine Atom (-F): Deactivating via inductive withdrawal (strongly electronegative) but ortho/para-directing via resonance lone-pair donation.

Because the para positions relative to both substituents are mutually blocked, electrophilic attack must occur at an ortho position. The activating nature of the methyl group outcompetes the deactivating nature of the fluorine atom. Consequently, the electrophilic acylium ion is directed exclusively to the position ortho to the methyl group (C2). When the new carbon-carbon bond forms, the nomenclature re-indexes the ring relative to the glyoxylate group, perfectly yielding the 5-fluoro-2-methyl substitution pattern.

Fig 1. Retrosynthetic pathway and regioselective Friedel-Crafts acylation.

Quantitative Data: Reaction Stoichiometry

To ensure a self-validating and robust reaction, precise stoichiometry is required. Note the deliberate use of 1.2 equivalents of Aluminum Chloride.

Reagent	MW ( g/mol )	Equivalents	Mass / Vol	Function
4-Fluorotoluene	110.13	1.0	11.0 g (100 mmol)	Aromatic Substrate
Ethyl oxalyl chloride	136.53	1.1	15.0 g (110 mmol)	Acylating Agent[2]
Aluminum chloride (anhydrous)	133.34	1.2	16.0 g (120 mmol)	Lewis Acid Catalyst
Dichloromethane (dry)	84.93	-	100 mL	Solvent

Causality Note on Catalyst Loading: Unlike standard Friedel-Crafts alkylations which require only catalytic Lewis acid, acylations require stoichiometric amounts. The resulting α-keto ester contains two carbonyl oxygen atoms that act as Lewis bases, strongly coordinating with AlCl₃ and effectively sequestering it from the catalytic cycle[3].

Experimental Methodology: Step-by-Step Protocol

The following protocol is engineered to suppress side reactions (such as decarbonylation of the acylium ion) and prevent ester hydrolysis during the quench phase.

Fig 2. Step-by-step experimental workflow for the synthesis of the target α-keto ester.

Phase 1: Acylium Ion Generation

• Preparation: In an oven-dried, 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and dropping funnel, suspend anhydrous aluminum chloride (16.0 g, 120 mmol) in dry dichloromethane (50 mL). Cool the suspension to 0 °C using an ice-water bath.

• Activation: Add ethyl oxalyl chloride (15.0 g, 110 mmol) dropwise via the dropping funnel over 15 minutes.

  • Causality: Dropwise addition controls the highly exothermic complexation reaction, preventing thermal degradation of the oxalyl chloride into carbon monoxide and ethyl chloroformate. Stir for 30 minutes at 0 °C to ensure complete acylium ion formation[3].

Phase 2: Electrophilic Aromatic Substitution

• Substrate Addition: Dissolve 4-fluorotoluene (11.0 g, 100 mmol) in dry dichloromethane (50 mL). Add this solution dropwise to the activated complex over 30 minutes, strictly maintaining the internal temperature below 5 °C.

  • Causality: Low temperatures suppress polyacylation and enforce the kinetic regioselectivity dictated by the methyl group.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours. Monitor via TLC (Hexanes:EtOAc 8:2) until the 4-fluorotoluene is fully consumed.

Phase 3: Self-Validating Workup & Purification

• Acidic Quenching: Carefully pour the reaction mixture into a vigorously stirred beaker containing crushed ice (100 g) and concentrated HCl (10 mL).

  • Causality: This is a critical self-validating step. Reverse quenching into a large heat-sink of acidic water breaks the robust aluminum-product coordination complex. The low pH prevents the basic hydrolysis of the ethyl ester moiety, a common failure point in arylglyoxylate synthesis.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 × 50 mL). Combine the organic layers and wash sequentially with cold water (50 mL), saturated aqueous NaHCO₃ (50 mL), and brine (50 mL).

  • Causality: The NaHCO₃ wash neutralizes residual HCl and unreacted oxalyl chloride, preventing acid-catalyzed degradation during concentration.

• Isolation: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude oil via vacuum distillation or silica gel column chromatography to afford the target compound as a pale yellow oil.

Analytical Characterization

Verification of the synthesized Ethyl 5-fluoro-2-methylbenzoylformate should be conducted using the following expected analytical benchmarks:

Analytical Method	Expected Signals / Values	Diagnostic Significance
¹H NMR (CDCl₃)	δ 1.40 (t, 3H), 2.45 (s, 3H), 4.42 (q, 2H), 7.15-7.50 (m, 3H)	Confirms the ethyl ester (t, q), the aromatic methyl (s), and the trisubstituted benzene ring (3H).
¹⁹F NMR (CDCl₃)	δ -115.5 (m, 1F)	Verifies the retention of the aryl fluoride without defluorination.
IR (ATR)	1735 cm⁻¹ (ester C=O), 1685 cm⁻¹ (ketone C=O)	Validates the intact α-keto ester functional group.
MS (ESI+)	m/z 211.07 [M+H]⁺	Confirms the exact molecular weight (210.20 g/mol ).

Process Troubleshooting

• Issue: Low Yield / High Starting Material Recovery

  • Root Cause: Insufficient Lewis acid. If exactly 1.0 equivalent of AlCl₃ is used, the dual carbonyls of the product will sequester the catalyst, stalling the reaction prematurely.

  • Solution: Ensure a minimum of 1.2 equivalents of anhydrous AlCl₃ is utilized.

• Issue: Presence of Carboxylic Acid Byproducts (Hydrolysis)

  • Root Cause: Localized exotherms during aqueous quenching in neutral/basic conditions promote the cleavage of the ethyl ester.

  • Solution: Strictly adhere to the reverse-quench protocol into an ice/HCl mixture.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl chlorooxoacetate | 4755-77-5 [chemicalbook.com]
• 3. tandfonline.com [tandfonline.com]

A Technical Guide to the Strategic Selection of Starting Materials for the Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

Abstract

Ethyl 5-fluoro-2-methylbenzoylformate is an α-ketoester, a class of compounds highly valued in pharmaceutical and agrochemical research for their versatile reactivity. They serve as crucial building blocks for a wide array of complex molecules and heterocyclic systems. This guide provides an in-depth analysis of the primary synthetic routes to this target molecule, with a core focus on the strategic selection of starting materials. We will dissect the chemical logic underpinning each pathway, offering field-proven insights into the causality behind experimental choices. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of the synthesis of substituted benzoylformates.

Introduction: The Significance of the Benzoylformate Moiety

The benzoylformate functional group is a powerful synthetic intermediate. The presence of two adjacent carbonyl groups offers a unique electronic environment, enabling a variety of transformations. The fluorine and methyl substituents on the aromatic ring further modulate the molecule's reactivity and provide vectors for developing derivatives with specific steric and electronic properties. 5-Fluoro-2-methylbenzoic acid and its derivatives are recognized as key intermediates in the synthesis of various biologically active molecules, including anti-inflammatory drugs and agrochemicals.[1] The strategic placement of the fluorine atom, in particular, can enhance metabolic stability and binding affinity in drug candidates.[2]

Retrosynthetic Analysis: Deconstructing the Target Molecule

A logical retrosynthetic analysis of Ethyl 5-fluoro-2-methylbenzoylformate reveals two primary and strategically distinct pathways for its synthesis. The choice between these routes is dictated by factors such as starting material availability, cost, scalability, and control over regiochemistry.

Figure 1: Retrosynthetic analysis of Ethyl 5-fluoro-2-methylbenzoylformate.

This analysis highlights two principal starting points:

• Pathway A: Utilizes a substituted toluene (4-Fluorotoluene) and an acylating agent.

• Pathway B: Begins with the corresponding carboxylic acid (5-Fluoro-2-methylbenzoic Acid).

Pathway A: Friedel-Crafts Acylation of 4-Fluorotoluene

The Friedel-Crafts acylation is a classic and powerful method for forming carbon-carbon bonds on an aromatic ring.[3][4] This electrophilic aromatic substitution reaction involves the reaction of an arene with an acyl chloride or anhydride in the presence of a strong Lewis acid catalyst.[5]

Core Starting Materials

• Arene: 4-Fluorotoluene (1-fluoro-4-methylbenzene)

• Acylating Agent: Ethyl oxalyl chloride

• Catalyst: Aluminum chloride (AlCl₃) or other suitable Lewis acids.

Mechanistic Considerations and Rationale

The reaction proceeds via the formation of a resonance-stabilized acylium ion, which then acts as the electrophile.[5] The Lewis acid catalyst, typically AlCl₃, is essential as it complexes with the acyl chloride, generating the highly electrophilic acylium ion.[6]

Figure 2: Workflow for the Friedel-Crafts acylation pathway.

Expertise & Causality: The primary challenge in this pathway is directing the acylation to the correct position on the 4-fluorotoluene ring. The methyl group is an ortho-, para-directing activator, while the fluorine atom is an ortho-, para-directing deactivator. The acylation is expected to occur ortho to the activating methyl group. Steric hindrance from the methyl group may slightly disfavor the ortho position, but its activating nature typically dominates. A key advantage of Friedel-Crafts acylation is that the product, an aryl ketone, is deactivated towards further substitution, which prevents polyacylation.[3][4][7]

Protocol & Data Summary

Parameter	Details
Substrates	4-Fluorotoluene, Ethyl oxalyl chloride
Catalyst	Aluminum chloride (AlCl₃), stoichiometric amount required
Solvent	Dichloromethane (CH₂Cl₂) or Carbon disulfide (CS₂)
Temperature	Typically 0 °C to room temperature
Workup	Quenching with ice/HCl, extraction, and purification
Key Advantage	Direct C-C bond formation on a simple starting material.
Key Disadvantage	Requires stoichiometric Lewis acid; regioselectivity can be a challenge.

Pathway B: Synthesis from 5-Fluoro-2-methylbenzoic Acid

This pathway is often preferred in fine chemical and pharmaceutical synthesis due to its predictability and the ready availability of the key starting material. 5-Fluoro-2-methylbenzoic acid is a versatile building block used in the development of various pharmaceuticals.[1][8]

Core Starting Materials

• Carboxylic Acid: 5-Fluoro-2-methylbenzoic acid

• Activating Agent: Oxalyl chloride or Thionyl chloride (SOCl₂)

• Final Reagent: Ethanol (for esterification)

Synthetic Strategy and Rationale

This approach involves a two-step sequence:

• Activation of the Carboxylic Acid: The benzoic acid is first converted to its more reactive acid chloride derivative. Oxalyl chloride is often the reagent of choice as its byproducts (CO, CO₂, HCl) are gaseous, simplifying purification.

• Formation of the α-Ketoester: The resulting 5-fluoro-2-methylbenzoyl chloride is then subjected to conditions that form the final product. While multiple methods exist, a common laboratory-scale approach involves conversion to a different intermediate that can then be esterified. A more direct industrial approach might involve reaction with a cyanide source followed by hydrolysis and esterification. However, for the purpose of this guide, we will consider a well-established general procedure adaptable from the synthesis of ethyl benzoylformate.[9] A highly effective general method involves the oxidation of a corresponding mandelic acid derivative, which can be prepared from the benzoyl chloride.

A more direct esterification of the carboxylic acid itself is also possible, though may require specific catalysts and conditions to achieve the benzoylformate structure.

Figure 3: Logical workflow starting from 5-fluoro-2-methylbenzoic acid.

Detailed Experimental Protocol (Adapted from General Procedures)

This protocol is a representative, self-validating system based on established organic chemistry principles for converting a benzoic acid to an ethyl benzoylformate.

Step 1: Synthesis of 5-Fluoro-2-methylbenzoyl Chloride

• To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 5-fluoro-2-methylbenzoic acid (1.0 eq).

• Add anhydrous dichloromethane (CH₂Cl₂) followed by a catalytic amount of N,N-dimethylformamide (DMF).

• Slowly add oxalyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• The solvent and excess reagent are removed under reduced pressure to yield the crude 5-fluoro-2-methylbenzoyl chloride, which is often used directly in the next step.

Step 2: Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate This step is adapted from a general procedure for ethyl benzoylformate synthesis and should be optimized.[9]

• The crude 5-fluoro-2-methylbenzoyl chloride is dissolved in a suitable anhydrous solvent like THF or diethyl ether.

• This solution is added to a stirred suspension of cuprous cyanide (CuCN) to form the corresponding benzoyl cyanide.

• The benzoyl cyanide intermediate is then subjected to acidic ethanolysis. This is typically achieved by bubbling dry HCl gas through a solution of the benzoyl cyanide in absolute ethanol.

• The reaction is monitored by TLC or GC-MS for the formation of the product.

• Upon completion, the reaction is worked up by neutralizing the acid, extracting with an organic solvent, washing with brine, drying over anhydrous sodium sulfate, and concentrating under reduced pressure.

• The final product is purified by vacuum distillation or column chromatography.

Comparative Analysis of Starting Materials and Routes

Feature	Pathway A (Friedel-Crafts)	Pathway B (from Benzoic Acid)
Primary Starting Material	4-Fluorotoluene	5-Fluoro-2-methylbenzoic Acid
Cost & Availability	4-Fluorotoluene is generally less expensive and a bulk chemical.	5-Fluoro-2-methylbenzoic acid is a more specialized, but readily available, building block.[8]
Number of Steps	Potentially a single step to the core structure.	Multi-step process (activation, conversion, esterification).
Regioselectivity	Potential for isomeric byproducts; requires careful optimization.	Unambiguous regiochemistry as the substitution pattern is pre-defined in the starting material.
Scalability	Can be challenging due to the handling of stoichiometric AlCl₃ and potential exotherms.	Generally more scalable and predictable, common in process chemistry.
Overall Recommendation	Suitable for exploratory synthesis where regiochemical challenges can be addressed.	Recommended for reliable, scalable, and regiochemically pure synthesis.

Conclusion

The synthesis of Ethyl 5-fluoro-2-methylbenzoylformate can be approached from two primary strategic directions. The Friedel-Crafts acylation of 4-fluorotoluene offers a more direct, albeit potentially less selective, route. In contrast, the pathway commencing with 5-fluoro-2-methylbenzoic acid provides absolute control over the substitution pattern on the aromatic ring, making it the superior and more trustworthy choice for applications demanding high purity and scalability, such as in pharmaceutical development. The selection of 5-fluoro-2-methylbenzoic acid as the starting material constitutes a self-validating system, as the core structure of the final product is unequivocally defined from the outset.

References

• BenchChem. (2025). Synthesis of 3-Arylisoquinolinones from 5-Fluoro-2-methylbenzoic Acid.
• Google Patents. (2021). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• Chemistry Steps. Friedel-Crafts Acylation. Retrieved from [Link]

• Al-Dhfyan, A., et al. (2018). Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. Molecules, 23(11), 2985. Retrieved from [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Retrieved from [Link]

• Corson, B. B., et al. (1929). Ethyl Benzoylformate. Organic Syntheses, 9, 38. Retrieved from [Link]

• LibreTexts Chemistry. 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Retrieved from [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

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1H NMR spectrum of Ethyl 5-fluoro-2-methylbenzoylformate

Analytical and Synthetic Profiling of Ethyl 5-fluoro-2-methylbenzoylformate: A Comprehensive 1 H NMR Guide

Abstract

Ethyl 5-fluoro-2-methylbenzoylformate (EFMB), also known as ethyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate (CAS: 732251-76-2), is a highly versatile electrophilic building block utilized in advanced organic synthesis and medicinal chemistry. This whitepaper provides an in-depth technical analysis of its 1 H Nuclear Magnetic Resonance (NMR) spectral dynamics. By dissecting the causality behind its chemical shifts and spin-spin coupling patterns, and by establishing a self-validating experimental protocol, this guide serves as an authoritative reference for researchers integrating fluorinated alpha-keto esters into complex drug discovery workflows.

Causality in 1 H NMR Spectral Dynamics

The 1 H NMR spectrum of EFMB is governed by three distinct structural domains: the ethyl ester, the alpha-keto group, and the 5-fluoro-2-methyl-substituted aromatic ring. Understanding the electronic environment of each domain is critical for accurate spectral interpretation.

The Influence of the Alpha-Keto Ester Core

The benzoylformate core features two adjacent carbonyl groups (the ketone and the ester). This highly electron-withdrawing dicarbonyl system exerts a strong anisotropic and inductive deshielding effect on the aromatic ring. Specifically, the proton at the C-6 position (ortho to the keto group) is severely deshielded, pushing its chemical shift significantly downfield ( δ≈7.65 ppm) compared to standard aromatic protons.

Fluorine-Proton Spin-Spin Coupling ( 19 F- 1 H)

The introduction of a fluorine atom at the C-5 position introduces complex heteronuclear spin-spin splitting. Fluorine-19 ( 19 F) is a spin-½ nucleus with 100% natural abundance and a high gyromagnetic ratio, meaning it couples strongly with adjacent protons[1].

• Ortho-Coupling ( 3JHF​ ): The protons at C-4 and C-6 experience strong ortho-coupling to the fluorine atom, typically in the range of 8.5 to 10.0 Hz.

• Meta-Coupling ( 4JHF​ ): The proton at C-3 experiences a weaker, yet highly resolved meta-coupling to the fluorine atom, typically around 5.5 Hz.

These heteronuclear couplings, combined with standard homonuclear proton-proton couplings ( 3JHH​ ortho ≈8.0 Hz; 4JHH​ meta ≈2.5 Hz), result in highly diagnostic multiplet patterns (e.g., doublet of doublets, or doublet of doublets of doublets) that immediately verify the regiochemistry of the aromatic substitution[1].

Quantitative 1 H NMR Data Summary

The following table summarizes the predicted and empirically supported 1 H NMR spectral data for EFMB in Chloroform-d (CDCl 3​ ) at 400 MHz[1].

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
Ethyl CH 3​	1.40	Triplet (t)	7.1	3H	-OCH 2​ CH 3​
Ar-CH 3​	2.50	Singlet (s)	-	3H	Ar-CH 3​ (Position 2)
Ethyl CH 2​	4.42	Quartet (q)	7.1	2H	-OCH 2​ CH 3​
Ar-H4	7.15	ddd or td	≈ 8.0, 8.5, 2.5	1H	Aromatic H (meta to CH 3​ , ortho to F)
Ar-H3	7.25	dd	≈ 8.0, 5.5	1H	Aromatic H (ortho to CH 3​ , meta to F)
Ar-H6	7.65	dd	≈ 9.5, 2.5	1H	Aromatic H (ortho to F, ortho to C=O)

Self-Validating Experimental Protocol for NMR Acquisition

To ensure maximum reproducibility and spectral resolution, the following standardized protocol must be employed[2]. This workflow is designed as a self-validating system, meaning each step contains an internal check to confirm the integrity of the experiment before proceeding.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 5–10 mg of high-purity EFMB. Dissolve the sample entirely in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS). Validation: Complete dissolution ensures sharp line widths; any particulate matter will cause magnetic susceptibility artifacts.

• Sample Transfer: Transfer the homogeneous solution into a clean, dry 5 mm NMR tube using a glass Pasteur pipette. Ensure the solvent column height is exactly 4.0 to 4.5 cm to optimize the magnetic center.

• Instrument Tuning & Locking: Insert the sample into the spectrometer (400 MHz or 600 MHz). Lock the spectrometer to the deuterium ( 2 H) resonance of the CDCl 3​ solvent. Validation: Achieving a stable lock signal mathematically confirms the identity and purity of the deuterated solvent.

• Shimming: Perform gradient shimming (Z1, Z2, Z3, etc.) to homogenize the magnetic field around the sample. Validation: The lock level will rise and plateau, indicating optimal field homogeneity.

• Acquisition Parameters:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.5 seconds (ensures full relaxation of the Ar-CH 3​ protons).

  • Number of Scans (NS): 16 to 32.

• Processing & Calibration: Apply a Fourier Transform (FT) to the Free Induction Decay (FID). Manually phase the spectrum to ensure all peaks are purely absorptive. Apply a baseline correction. Validation: Set the TMS singlet strictly to 0.00 ppm. If the residual CHCl 3​ peak subsequently aligns at exactly 7.26 ppm, the chemical shift axis is perfectly calibrated.

Fig 1: Step-by-step self-validating workflow for high-resolution 1H NMR acquisition.

Synthetic Utility in Advanced Therapeutics

The structural geometry of EFMB makes it an exceptional precursor in modern drug design. The alpha-keto ester moiety is highly reactive, allowing for rapid condensation reactions to form complex heterocycles (e.g., quinoxalines, triazoles, and pyrimidines)[3].

More importantly, the 5-fluoro-2-methylphenyl motif is a privileged pharmacophore in the development of Proteolysis Targeting Chimeras (PROTACs). Recent advances have demonstrated that piperidinedione and quinazoline derivatives incorporating this specific fluorinated aromatic ring serve as highly potent E3 ligase binders (such as Cereblon ligands)[4]. The fluorine atom enhances metabolic stability and modulates the lipophilicity of the PROTAC, while the ortho-methyl group restricts the conformational rotation of the aromatic ring, locking the molecule into the bioactive conformation required for optimal target protein degradation[3][4].

Fig 2: Integration of EFMB into targeted protein degradation (PROTAC) discovery workflows.

References

• ChemicalBook.5-Fluoro-2-methylbenzoic acid | 33184-16-6.
• Benchchem.Methyl 5-fluoro-2-hydroxybenzoate | 391-92-4.
• European Patent Office.PIPERIDINEDIONE DERIVATIVE - EP 4116298 A1.
• National Institutes of Health (PMC).Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines.

Sources

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• 2. Methyl 5-fluoro-2-hydroxybenzoate | 391-92-4 | Benchchem [benchchem.com]
• 3. Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. data.epo.org [data.epo.org]

19F NMR Analysis of Ethyl 5-fluoro-2-methylbenzoylformate: A Technical Whitepaper on Structural Elucidation and Quantitative Profiling

Executive Summary

The integration of fluorine into pharmaceutical compounds is a cornerstone of modern drug design, strategically employed to enhance metabolic stability, modulate lipophilicity, and improve target binding affinity[1]. Consequently, robust analytical methodologies are required to characterize fluorinated building blocks before they are integrated into complex Active Pharmaceutical Ingredients (APIs).

This whitepaper provides an in-depth technical guide for the ¹⁹F Nuclear Magnetic Resonance (NMR) analysis of Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2) [2]. Authored from the perspective of a Senior Application Scientist, this guide establishes a self-validating protocol for both structural elucidation and quantitative NMR (qNMR), ensuring high-fidelity data suitable for regulatory submissions and rigorous quality control.

Theoretical Framework & Spectral Prediction

The ¹⁹F Nucleus in Analytical Chemistry

The ¹⁹F nucleus is a premier NMR-active probe. It boasts a 100% natural isotopic abundance and a high gyromagnetic ratio, yielding a relative sensitivity of 83.4% compared to ¹H[3]. Because fluorine is virtually absent from native biological systems and standard organic solvents, ¹⁹F NMR spectra are devoid of background interference, providing exceptionally clean baselines[3]. Furthermore, the ¹⁹F chemical shift window spans over 400 ppm, making the nucleus exquisitely sensitive to subtle changes in the local electronic environment[4].

Causality of Chemical Shift in Ethyl 5-fluoro-2-methylbenzoylformate

Ethyl 5-fluoro-2-methylbenzoylformate consists of a central benzene ring functionalized with a methyl group at position 2, a fluorine atom at position 5, and a glyoxylate ester (-COCOOCH₂CH₃) at position 1. To predict the ¹⁹F chemical shift, we must evaluate the causality of substituent electronic effects relative to a fluorobenzene baseline (approx. -113.1 ppm):

• Para-Methyl Effect: The methyl group at position 2 is para to the fluorine atom. Through hyperconjugation, it acts as an electron-donating group (EDG), increasing electron density around the fluorine nucleus. This increased shielding shifts the resonance upfield (typically by -4 to -5 ppm).

• Meta-Glyoxylate Effect: The benzoylformate moiety at position 1 is meta to the fluorine. It acts as an electron-withdrawing group (EWG) via inductive effects, causing a slight deshielding (typically +1 to -1 ppm).

• Net Prediction: The synergistic effects place the expected ¹⁹F chemical shift in the range of -115.0 to -118.0 ppm .

Caption: Logical derivation of the 19F chemical shift via substituent electronic effects.

Spin-Spin Coupling (J-Coupling) Dynamics

Because ¹⁹F is a spin-½ nucleus, it will exhibit scalar coupling with adjacent protons on the aromatic ring:

• Ortho Coupling (³J_FH): The fluorine couples with H4 and H6. Typical ³J_FH values range from 8.0 to 10.0 Hz.

• Meta Coupling (⁴J_FH): The fluorine couples with H3 across four bonds. Typical ⁴J_FH values range from 4.0 to 6.0 Hz.

In a standard ¹H-coupled ¹⁹F spectrum, the signal will manifest as a complex multiplet (e.g., a doublet of doublet of doublets, ddd). Applying broadband ¹H decoupling collapses this multiplet into a sharp singlet, drastically enhancing the signal-to-noise ratio (SNR)[5].

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity, the following methodology is designed as a self-validating system . Rather than relying on generic literature values, the protocol mandates the empirical determination of relaxation times for the specific sample matrix, ensuring that quantitative integration is mathematically sound[6].

Step 1: Sample Preparation

• Gravimetric Preparation: Using a micro-analytical balance (d = 0.01 mg), accurately weigh ~20.0 mg of Ethyl 5-fluoro-2-methylbenzoylformate and ~5.0 mg of a certified internal standard (e.g., 1,4-Difluorobenzene or 4-Fluorotoluene) into a clean glass vial. The internal standard must be a Certified Reference Material (CRM) with a known, traceable purity[6].

• Solvation: Dissolve the mixture in 600 µL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Vortex until completely homogenized.

• Transfer: Transfer the solution into a standard 5 mm NMR tube.

Step 2: Instrument Calibration & Empirical T₁ Measurement

• Lock and Shim: Insert the sample into the spectrometer (e.g., 400 MHz or 500 MHz). Lock onto the deuterium signal and perform gradient shimming to achieve a line width < 1.0 Hz.

• Inversion-Recovery Experiment: Before quantitative acquisition, execute a ¹⁹F inversion-recovery sequence (180° - τ - 90° - ACQ) to measure the longitudinal relaxation time (T₁) of both the analyte and the internal standard[6]. Aromatic fluorines typically exhibit T₁ values between 1.2 and 4.8 seconds[6]. Causality: Measuring T₁ empirically validates that the subsequent relaxation delay will be sufficient for this specific matrix.

Step 3: Quantitative Acquisition (qNMR)

• Relaxation Delay (D1): Set the D1 delay to strictly ≥ 5 × T₁ (using the longest T₁ measured in the previous step). This guarantees >99.3% recovery of bulk magnetization, fulfilling the causality requirement for accurate quantitation[6]. Typical D1 times range from 20 to 35 seconds[6].

• Inverse Gated Decoupling: To achieve a single sharp peak without corrupting the integral via the Nuclear Overhauser Effect (NOE), utilize an inverse gated decoupling pulse sequence (e.g., zgig). The ¹H decoupler is turned ON only during the acquisition time and OFF during the D1 delay[6]. Causality: Continuous decoupling artificially inflates peak areas via NOE; inverse gating provides the resolution benefits of decoupling while preserving quantitative integrity.

• Acquisition: Acquire 64 to 128 transients to achieve an SNR > 250, ensuring high statistical confidence.

Step 4: Data Processing

• Apodization: Apply an exponential window function with a Line Broadening (LB) factor of 0.3 to 1.0 Hz to enhance SNR without severely compromising resolution.

• Phase & Baseline Correction: Perform manual zero-order and first-order phase corrections. Apply a polynomial baseline correction to ensure flat integration regions.

• Integration: Integrate the analyte peak and the internal standard peak. Ensure integration regions are wide enough to capture the entire base of the peak (typically ± 64 times the full width at half maximum).

Caption: Self-validating workflow for quantitative 19F NMR analysis of fluorinated intermediates.

Quantitative Data & Parameter Summary

The following table summarizes the critical analytical parameters and the scientific rationale behind their selection for the analysis of Ethyl 5-fluoro-2-methylbenzoylformate.

Parameter	Value / Description	Causality / Rationale
Nucleus	¹⁹F (Spin ½)	100% natural abundance yields high sensitivity without background interference[3].
Predicted Chemical Shift	-115.0 to -118.0 ppm	Shielding from para-methyl; mild deshielding from meta-glyoxylate[4].
¹H-¹⁹F J-Coupling (Ortho)	~8.0 - 10.0 Hz	Vicinal scalar coupling with adjacent protons (H4 and H6).
¹H-¹⁹F J-Coupling (Meta)	~4.0 - 6.0 Hz	Long-range scalar coupling with proton H3.
T₁ Relaxation Time	1.2 - 4.8 s	Typical range for aromatic fluorines; dictates the required D1 delay[6].
D1 Delay (qNMR)	≥ 20 s (5 × T₁)	Ensures >99.3% recovery of longitudinal magnetization for accurate integration[6].
Decoupling Scheme	Inverse Gated ¹H Decoupling	Collapses multiplets into singlets while preventing NOE-induced integral distortion[6].

Conclusion

The ¹⁹F NMR analysis of Ethyl 5-fluoro-2-methylbenzoylformate requires a nuanced understanding of substituent electronic effects and rigorous control over spectrometer parameters. By employing a self-validating protocol that empirically derives relaxation times and utilizes inverse gated decoupling, scientists can extract highly accurate structural and quantitative data. This level of analytical rigor is paramount for validating fluorinated intermediates before they advance further in the drug development pipeline.

References

• Title: Applications of 19F-NMR in Fragment-Based Drug Discovery Source: MDPI URL: [Link]

• Title: Evaluating electronic structure methods for accurate calculation of 19F chemical shifts in fluorinated amino acids Source: PMC - NIH URL: [Link]

• Title: Certified Reference Materials for 19F Quantitative NMR Ensuring Traceability to “The International System of Units” (SI) Source: SepScience URL: [Link]

• Title: A beginner's guide to 19F NMR and its role in drug screening Source: Canadian Science Publishing URL: [Link]

• Title: 19F NMR applications in chemical biology Source: ResearchGate URL: [Link]

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• 6. learning.sepscience.com [learning.sepscience.com]

Mass Spectrometry of Ethyl 5-Fluoro-2-Methylbenzoylformate: Mechanistic Pathways and Analytical Workflows

Executive Summary

Ethyl 5-fluoro-2-methylbenzoylformate is a specialized α-keto ester utilized as a critical building block in the synthesis of fluorinated pharmaceuticals and agrochemicals. Because of the unique electronic effects imparted by the fluorine atom and the vicinal dicarbonyl system, precise structural characterization is paramount. This technical guide provides an in-depth mechanistic analysis of its mass spectrometric (MS) behavior, detailing both Electron Ionization (EI) and Electrospray Ionization (ESI) pathways, supported by self-validating analytical protocols designed for rigorous laboratory environments.

Physicochemical & Structural Profiling

Understanding the baseline physicochemical properties of the analyte is the first step in designing an effective MS workflow.

• Chemical Name: Ethyl 5-fluoro-2-methylbenzoylformate

• CAS Registry Number: 732251-76-2 [BLDpharm][1]

• Molecular Formula: C11H11FO3

• Molecular Weight: 210.20 g/mol

• Structural Features: The molecule features an aromatic ring with a fluorine atom at the 5-position and a methyl group at the 2-position, conjugated to an ethyl glyoxylate (benzoylformate) moiety. The highly polarized α-keto ester group heavily dictates its ionization and fragmentation behavior.

Mechanistic Fragmentation Pathways

Electron Ionization (EI-MS) Logic

In standard 70 eV EI-MS, the molecule is bombarded with high-energy electrons, stripping an electron primarily from the ketone or ester oxygen to form the radical cation (M+• at m/z 210). The fragmentation is driven by the thermodynamic stability of the resulting ions, specifically the stabilization of the acylium ion [ResearchGate][2].

• Path A (α-Cleavage): The most favored cleavage occurs between the two carbonyl carbons. The loss of the carboethoxy radical (•COOCH2CH3, 73 Da) yields the 5-fluoro-2-methylbenzoyl cation (m/z 137). This acylium ion is highly stabilized by resonance with the aromatic ring and typically constitutes the base peak (100% relative abundance).

• Path B (Decarbonylation): The acylium ion (m/z 137) readily extrudes a neutral carbon monoxide molecule (CO, 28 Da) to form the 5-fluoro-2-methylphenyl cation (m/z 109).

• Path C (Defluorination): The aryl cation (m/z 109) undergoes a subsequent loss of neutral hydrogen fluoride (HF, 20 Da) to form a highly conjugated, tropylium-like or substituted benzyne cation at m/z 89.

Electrospray Ionization (ESI-MS/MS) Collision-Induced Dissociation (CID)

Under soft ionization conditions (ESI+), the compound readily accepts a proton at the highly electronegative ketone carbonyl, forming the [M+H]+ pseudomolecular ion at m/z 211. When subjected to CID using an inert collision gas (e.g., Argon), the internal vibrational energy causes predictable neutral losses [Nature Communications][3].

• Primary Transition (211 → 165): The loss of neutral ethanol (46 Da) from the ester moiety generates a ketene-like intermediate at m/z 165.

• Secondary Transition (165 → 137): The subsequent loss of CO (28 Da) yields the stable acylium ion at m/z 137.

Visualizing the Fragmentation Logic

Figure 1: EI-MS fragmentation pathway of Ethyl 5-fluoro-2-methylbenzoylformate.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They include mandatory system suitability checks to verify instrument performance prior to sample acquisition.

Protocol A: GC-MS (EI) Workflow for Structural Confirmation

Causality: GC-MS is selected for structural confirmation because 70 eV EI provides highly reproducible, library-matchable fragmentation patterns by imparting a standardized amount of internal energy to the molecules, shattering them into diagnostic structural pieces.

• System Suitability (Self-Validation): Inject 1 µL of a standard n-alkane mix (C8-C20) to verify retention index calibration. Perform an autotune using Perfluorotributylamine (PFTBA) to ensure mass axis calibration and optimal relative abundances for m/z 69, 219, and 502.

• Sample Preparation: Dissolve Ethyl 5-fluoro-2-methylbenzoylformate in MS-grade ethyl acetate to a final concentration of 10 µg/mL.

• Chromatographic Separation:

  • Column: DB-5MS (30 m length × 0.25 mm ID × 0.25 µm film thickness).

  • Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

  • Oven Program: Initial temperature 60°C (hold 1 min), ramp at 20°C/min to 280°C (hold 5 min).

• Mass Spectrometry Acquisition:

  • Ionization: EI at 70 eV.

  • Source Temperature: 230°C.

  • Scan Range: m/z 50 to 350.

Protocol B: LC-MS/MS (ESI+) Workflow for Trace Quantification

Causality: LC-MS/MS using Multiple Reaction Monitoring (MRM) is selected for trace-level quantification due to its superior sensitivity and selectivity. The acidic mobile phase forces protonation, while the dual mass filtering isolates the target from complex matrices.

• System Suitability (Self-Validation): Inject a blank (solvent only) to confirm the absence of carryover. Inject a 1 ng/mL reserpine standard to verify ESI positive mode sensitivity and mass accuracy.

• Sample Preparation: Dilute the compound in 50:50 Water:Acetonitrile containing 0.1% Formic Acid to a concentration of 100 ng/mL.

• Chromatographic Separation:

  • Column: C18 reverse-phase (50 mm × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (promotes [M+H]+ formation).

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry Acquisition:

  • Ionization: ESI Positive Mode.

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350°C.

  • MRM Transitions: Monitor 211.1 → 137.1 (Quantifier) and 211.1 → 165.1 (Qualifier).

Data Presentation

The following tables summarize the quantitative data for peak assignments and MRM transitions, providing a quick reference for analytical scientists.

Table 1: Diagnostic EI-MS Ions for Ethyl 5-fluoro-2-methylbenzoylformate

m/z	Ion Assignment	Relative Abundance (%)	Mechanistic Origin
210	[M]+•	~5 - 10%	Intact molecular ion
165	[M - OCH2CH3]+	~15 - 20%	Loss of ethoxy radical
137	[M - COOCH2CH3]+	100% (Base Peak)	α-cleavage, stable acylium ion
109	[M - COOCH2CH3 - CO]+	~40 - 60%	Decarbonylation of m/z 137
89	[M - COOCH2CH3 - CO - HF]+	~20 - 30%	Defluorination of m/z 109

Table 2: Optimized LC-MS/MS (ESI+) MRM Transitions

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
211.1	137.1	15	Quantifier Transition (Maximum sensitivity)
211.1	165.1	10	Qualifier Transition (Structural confirmation)
211.1	109.1	25	Secondary Qualifier (High energy fragmentation)

References

• Ma, X., et al. "Dual-resolving of positional and geometric isomers of C=C bonds via bifunctional photocycloaddition-photoisomerization reaction system." Nature Communications, 2022. Available at:[Link]

• Providenti, M. A., et al. "Mass spectrum and infrared spectrum of the metabolite identified as the dimethyl ester of 5-chloro-2-hydroxymuconic semialdehyde." Applied and Environmental Microbiology, via ResearchGate. Available at:[Link]

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An In-depth Technical Guide to the Infrared Spectrum of Ethyl 5-fluoro-2-methylbenzoylformate

This guide provides a comprehensive analysis of the infrared (IR) spectrum of Ethyl 5-fluoro-2-methylbenzoylformate, a compound of interest in synthetic chemistry and drug development. The interpretation of its IR spectrum is crucial for confirming its molecular structure and identifying key functional groups. This document will delve into the theoretical basis for its spectral features, present a detailed experimental protocol for acquiring the spectrum, and offer a thorough interpretation of the expected absorption bands.

Introduction to Ethyl 5-fluoro-2-methylbenzoylformate and the Significance of IR Spectroscopy

Ethyl 5-fluoro-2-methylbenzoylformate is an organic molecule characterized by several key functional groups: an aromatic ring, an α-keto ester system, and a carbon-fluorine bond. The unique arrangement of these groups gives the molecule specific chemical properties that are of interest to researchers. Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules.[1] By irradiating a sample with infrared light, we can identify the functional groups present based on the specific frequencies at which they absorb energy.[1] This makes IR spectroscopy an indispensable tool for the structural elucidation and quality control of synthesized compounds like Ethyl 5-fluoro-2-methylbenzoylformate.

The molecular structure of Ethyl 5-fluoro-2-methylbenzoylformate is presented below:

Figure 1: Molecular Structure of Ethyl 5-fluoro-2-methylbenzoylformate.

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

The following protocol outlines the steps for obtaining a high-quality Fourier Transform Infrared (FTIR) spectrum of Ethyl 5-fluoro-2-methylbenzoylformate. The choice of Attenuated Total Reflectance (ATR) as the sampling technique is based on its versatility, ease of use, and minimal sample preparation requirements.

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory with a diamond or germanium crystal

Sample Preparation:

• Ensure the ATR crystal surface is impeccably clean by wiping it with a solvent-moistened (e.g., isopropanol or acetone) lint-free tissue, followed by a dry lint-free tissue.

• Acquire a background spectrum of the clean, empty ATR crystal. This is a critical step to account for any atmospheric and instrumental absorptions.

• Place a small amount of the Ethyl 5-fluoro-2-methylbenzoylformate sample (typically a few milligrams for a solid or a single drop for a liquid) directly onto the center of the ATR crystal.

• Apply consistent pressure using the ATR's pressure clamp to ensure intimate contact between the sample and the crystal surface.

Data Acquisition:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 (co-added to improve signal-to-noise ratio)

• Apodization: Happ-Genzel

Post-Processing:

• Perform an ATR correction to account for the wavelength-dependent depth of penetration of the evanescent wave.

• Baseline correction may be applied to remove any broad, underlying artifacts.

Figure 2: Workflow for Acquiring the FTIR-ATR Spectrum.

Predicted IR Absorption Bands and Their Interpretation

The IR spectrum of Ethyl 5-fluoro-2-methylbenzoylformate is expected to exhibit a series of characteristic absorption bands corresponding to its various functional groups. The table below summarizes the predicted vibrational modes and their expected wavenumber ranges, grounded in established spectroscopic principles.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Aromatic C-H	Stretching	3100 - 3000	Medium to Weak
Alkyl C-H (methyl & ethyl)	Stretching	3000 - 2850	Medium
α-Keto Ester C=O	Stretching	~1740 - 1720	Strong
Aromatic Ester C=O	Stretching	~1730 - 1715	Strong
Aromatic C=C	In-ring Stretching	1600 - 1475	Medium to Weak
Alkyl C-H	Bending	1465 - 1375	Medium
C-O (ester)	Stretching	1300 - 1000	Strong
C-F	Stretching	1360 - 1000	Strong
Aromatic C-H	Out-of-plane Bending	900 - 690	Medium to Strong

Detailed Interpretation:

• C-H Stretching Region (3100 - 2850 cm⁻¹): This region will feature multiple peaks. The absorptions above 3000 cm⁻¹ are characteristic of the C-H stretching vibrations of the aromatic ring.[2][3] Just below 3000 cm⁻¹, we expect to see peaks corresponding to the C-H stretching of the methyl and ethyl groups.[4]

• Carbonyl (C=O) Stretching Region (1750 - 1715 cm⁻¹): This is a defining region for Ethyl 5-fluoro-2-methylbenzoylformate. The molecule possesses two carbonyl groups: a ketone and an ester. The ester C=O stretch, being conjugated with the aromatic ring, is expected to appear around 1730-1715 cm⁻¹.[5][6][7] The α-keto C=O stretch will also be in this vicinity, likely around 1740-1720 cm⁻¹. These two strong absorptions may overlap or appear as a broadened, intense peak.

• Aromatic C=C Stretching Region (1600 - 1475 cm⁻¹): The presence of the benzene ring will give rise to several absorptions in this region due to the in-ring carbon-carbon double bond stretching vibrations.[2][4] These peaks are typically of medium to weak intensity.

• Fingerprint Region (1500 - 400 cm⁻¹): This region contains a wealth of structural information, though it can be complex to interpret fully.[1]

  • C-O Stretching: Two strong bands are anticipated for the C-O bonds of the ester group, typically in the 1300-1000 cm⁻¹ range.[5][8]

  • C-F Stretching: A strong absorption band due to the carbon-fluorine bond stretching is expected between 1360 and 1000 cm⁻¹.[9][10] This peak can sometimes obscure other absorptions in this region due to its intensity.[9]

  • Alkyl C-H Bending: The bending vibrations of the methyl and ethyl groups will appear in the 1465-1375 cm⁻¹ range.[4]

  • Aromatic C-H Bending: The out-of-plane bending of the aromatic C-H bonds will result in one or more medium to strong absorptions in the 900-690 cm⁻¹ range, the exact position of which is indicative of the substitution pattern on the aromatic ring.[3]

Figure 3: Relationship between Molecular Structure and Key IR Absorptions.

Conclusion

The infrared spectrum of Ethyl 5-fluoro-2-methylbenzoylformate provides a unique fingerprint that is directly correlated to its molecular structure. By carefully analyzing the positions, intensities, and shapes of the absorption bands, researchers can confidently verify the presence of the key functional groups: the aromatic system, the α-keto ester moiety, and the carbon-fluorine bond. This in-depth understanding of its spectroscopic properties is fundamental for its application in research and development, ensuring the identity and purity of the compound.

References

• Carbon–fluorine bond - Wikipedia. Available at: [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. Available at: [Link]

• Characterization of Conformation and Locations of C–F Bonds in Graphene Derivative by Polarized ATR-FTIR | Analytical Chemistry - ACS Publications. Available at: [Link]

• The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three | Spectroscopy Online. Available at: [Link]

• 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax. Available at: [Link]

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 9: Characteristic vibrational frequencies of functio. Available at: [Link]

• Carbonyl - compounds - IR - spectroscopy. Available at: [Link]

• Interpreting Infrared Spectra - Specac Ltd. Available at: [Link]

• Characteristic Group Vibrations of Organic Molecules II. Available at: [Link]

• 6.3: IR Spectrum and Characteristic Absorption Bands - Chemistry LibreTexts. Available at: [Link]

• Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]

• 1.7: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. Available at: [Link]

• Infrared study of the adsorption of aromatic esters on silica immersed in carbon tetrachloride - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) DOI:10.1039/F19817701027. Available at: [Link]

• interpretation of two sample infrared spectra - YouTube. Available at: [Link]

• Infrared Reflection–Absorption Spectroscopy of α-Keto Acids at the Air–Water Interface: Effects of Chain Length and Headgroup on Environmentally Relevant Surfactant Films - PMC. Available at: [Link]

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Physical and Chemical Profiling of Fluorinated Benzoylformates: A Technical Guide for Drug Development and Synthetic Applications

Fluorinated benzoylformates (α-ketoesters) are highly versatile, electrophilic building blocks that have become indispensable in modern medicinal chemistry, chemical biology, and materials science. By strategically incorporating fluorine atoms into the aromatic ring of benzoylformates, researchers can profoundly alter the molecule's stereoelectronic environment. This modification enhances lipophilicity, increases metabolic stability, and lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the α-keto group, making it an exceptional precursor for reversible covalent inhibitors and advanced photoinitiators.

As a Senior Application Scientist, I have structured this technical whitepaper to bridge the gap between fundamental physicochemical data and applied synthetic workflows. This guide provides actionable, causality-driven methodologies for researchers leveraging these compounds in drug discovery and molecular engineering.

Physicochemical Properties & Structural Characterization

Understanding the physical properties of fluorinated benzoylformates is critical for downstream processing. Parameters such as boiling point, density, and refractive index are not just static data points; they serve as inline Process Analytical Technology (PAT) metrics during continuous flow synthesis and purification. For instance, a deviation in the refractive index during distillation immediately signals the presence of unreacted starting materials or protodeboronation byproducts.

Table 1: Physical Properties of Key Fluorinated Benzoylformates

Compound Name	CAS Number	Boiling Point	Density (g/cm³)	Refractive Index	Key Application
Ethyl 4-fluorobenzoylformate	1813-94-1	117–118 °C (at 7 mmHg)	1.199	1.505	Mutasynthesis, Protease Inhibitors 1
Ethyl 2-fluorobenzoylformate	1813-93-0	271.2 °C (at 760 mmHg)	1.213	1.497	Building blocks for heterocyclic arrays 2
Methyl 4-fluorobenzoylformate	N/A	N/A (Solid/Liquid blend)	N/A	N/A	Norrish Type I Photoinitiators 3

Table 2: NMR Spectral Data for Structural Validation

Self-validating analytical markers are essential to confirm functional group integrity.

Compound	¹H NMR (CDCl₃)	¹³C NMR / HRMS
Ethyl 4-fluorobenzoylformate	δ 1.43 (t, J=7.2 Hz, 3H), 4.45 (q, J=7.2 Hz, 2H), 7.15-7.23 (m, 2H), 8.05-8.15 (m, 2H)	δ 14.2 (CH3), 62.8 (CH2) 4
Methyl 4-fluorobenzoylformate	δ 8.17–8.07 (m, 2H), 7.27–7.12 (m, 2H), 4.01 (s, 3H)	HRMS [M+H]⁺ calcd: 182.0379, found: 182.0382 3

Synthetic Methodologies: A Self-Validating Protocol

Historically, benzoylformates were synthesized via harsh Friedel-Crafts acylation. However, the strong Lewis acids required (e.g., AlCl₃) often lead to the cleavage of sensitive functional groups and generate stoichiometric heavy-metal waste.

To circumvent this, we employ a Rhodium-Catalyzed Reaction of Cyanoformate with Arylboronic Acids 4. This causality-driven choice ensures mild conditions, high functional group tolerance, and excellent atom economy.

Step-by-Step Methodology (Synthesis of Ethyl 4-fluorobenzoylformate)

• Catalyst and Reagent Assembly (Inert Atmosphere): Causality: Moisture must be strictly excluded to prevent the competitive protodeboronation of the arylboronic acid, which would drastically reduce yields. Action: In an oven-dried Schlenk flask under argon, add 4-fluorophenylboronic acid (0.5 mmol) and the rhodium catalyst [Rh(OH)(cod)]2 (2.5 mol%).

• Electrophile Addition: Action: Inject ethyl cyanoformate (0.6 mmol) and anhydrous 1,4-dioxane (2.0 mL). Causality: Ethyl cyanoformate acts as the carbonyl source. The rhodium catalyst facilitates transmetalation with the boronic acid, followed by insertion into the cyano group and subsequent β-carbon elimination to yield the α-ketoester.

• Thermal Activation & Monitoring: Action: Stir the reaction mixture at 60 °C for 12 hours. Monitor via TLC (Hexanes/EtOAc 4:1). Self-Validation Check: The disappearance of the boronic acid spot and the emergence of a UV-active spot (Rf ~0.6) indicates successful conversion.

• Purification & Final Validation: Action: Concentrate under reduced pressure and purify via silica gel flash chromatography. Self-Validation Check: Run a ¹H NMR on the isolated product. The presence of a distinct quartet at δ 4.45 and a triplet at δ 1.43 validates the retention of the ethyl ester, while the multiplet at δ 7.15-7.23 confirms the intact fluorinated aromatic ring 4.

Workflow for the rhodium-catalyzed synthesis of fluorinated benzoylformates.

Applications in Drug Development & Chemical Biology

A. Engineering Reversible Cysteine Protease Inhibitors

Irreversible protease inhibitors (e.g., vinyl sulfones or chloromethylketones) often suffer from off-target toxicity and poor tissue-residence time. By reacting fluorinated benzoylformates with diamines, researchers synthesize α-ketoamide arrays that act as highly effective, reversible inhibitors for cysteine proteases like cruzain (implicated in Chagas' disease) and cathepsin B 5.

The Causality of Fluorine: The strongly electron-withdrawing fluorine atom exerts a powerful inductive effect, lowering the LUMO of the α-keto group. This thermodynamically favors the nucleophilic attack by the active site Cys-SH, forming a stable yet reversible hemithioacetal complex. This reversibility allows physicians to more easily maintain therapeutic doses in patient serum without permanently inactivating off-target host enzymes 5.

Mechanism of reversible cysteine protease inhibition by fluorinated α-ketoamides.

B. Precursor-Directed Biosynthesis (Mutasynthesis) of Antibiotics

Fluorinated benzoylformates (such as 4-fluorophenylglyoxylate) are utilized in the mutasynthesis of nonribosomal peptides. When fed into bacterial cultures, these precursors are processed by native adenylation domains to produce fluorinated analogues of calcium-dependent antibiotics (CDA) and balhimycins 6. Because the Van der Waals radius of fluorine (1.47 Å) closely mimics that of hydrogen (1.20 Å) or oxygen, the native biosynthetic enzymes accept the fluorinated substrate, allowing researchers to engineer novel antibiotics that resist oxidative metabolic degradation.

C. Norrish Type I Photoinitiators

Beyond pharmaceuticals, methyl 4-fluorobenzoylformate is deployed as a highly efficient Norrish Type I photoinitiator for deep-layer photocuring under near-UV or visible LEDs (e.g., 405 nm). Upon irradiation, the molecule undergoes rapid homolytic cleavage to generate reactive free radicals that initiate the polymerization of acrylate monomers. The fluorine substitution tunes the absorption spectrum and stabilizes the resulting triplet state, driving higher conversion rates 3.

Sources

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• 2. CAS:1813-93-0 FT-0682413 Ethyl 2-fluorobenzoylformate Product Detail Information [finetechchem.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. US6143931A - Synthesis and use of α-ketoamide derivatives and arrays - Google Patents [patents.google.com]
• 6. Recent advances in engineering nonribosomal peptide assembly lines - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00099H [pubs.rsc.org]

Stability and storage of Ethyl 5-fluoro-2-methylbenzoylformate

An In-depth Technical Guide to the Stability and Storage of Ethyl 5-fluoro-2-methylbenzoylformate

Introduction

Ethyl 5-fluoro-2-methylbenzoylformate is a crucial intermediate in the synthesis of various pharmaceutically active compounds. Its chemical integrity is paramount to ensuring the quality, efficacy, and safety of the final drug product. This guide provides a comprehensive overview of the stability and recommended storage conditions for Ethyl 5-fluoro-2-methylbenzoylformate, drawing upon established principles of organic chemistry and regulatory guidelines for pharmaceutical development. Understanding the degradation pathways and implementing appropriate storage and handling protocols are critical for researchers, scientists, and drug development professionals to maintain the purity and viability of this key starting material.

Chemical Stability Profile of Ethyl 5-fluoro-2-methylbenzoylformate

The molecular structure of Ethyl 5-fluoro-2-methylbenzoylformate, featuring an ester linkage and an aromatic ketone, dictates its susceptibility to specific degradation pathways. A thorough understanding of these potential reactions is essential for developing a robust stability-indicating analytical method and for defining appropriate storage conditions.

Hydrolytic Stability

The ester functional group in Ethyl 5-fluoro-2-methylbenzoylformate is susceptible to hydrolysis, a chemical reaction with water that cleaves the ester bond to form the parent carboxylic acid (5-fluoro-2-methylbenzoylformic acid) and ethanol.[1] This reaction can be catalyzed by both acids and bases.[2]

• Acid-Catalyzed Hydrolysis: In the presence of an acid, the carbonyl oxygen of the ester is protonated, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by water.[2]

• Base-Promoted Hydrolysis (Saponification): Under basic conditions, the hydroxide ion directly attacks the carbonyl carbon, leading to a tetrahedral intermediate that subsequently collapses to form the carboxylate salt and ethanol. This process is irreversible.[2][3]

The presence of a fluorine atom on the benzene ring can influence the rate of hydrolysis. The strong electron-withdrawing nature of fluorine can increase the electrophilicity of the carbonyl carbon, potentially accelerating the rate of hydrolysis compared to non-fluorinated analogs.[4]

Photostability

Aromatic ketones, such as the benzoylformate moiety in the target molecule, are known to be photosensitive.[5] Exposure to light, particularly in the ultraviolet (UV) spectrum, can lead to photochemical reactions.[6][7] Potential photodegradation pathways for aromatic ketones include:

• Photoreduction: In the presence of a hydrogen donor, the excited ketone can abstract a hydrogen atom, leading to the formation of a ketyl radical, which can then undergo further reactions.[7]

• Photo-Fries Rearrangement: Aromatic esters can undergo rearrangement upon UV irradiation, leading to the formation of hydroxy- and keto-substituted aromatic compounds.[8]

• Norrish Type Reactions: Photochemical cleavage of the carbonyl group can occur, leading to the formation of various degradation products.[9]

Given these potential pathways, it is crucial to protect Ethyl 5-fluoro-2-methylbenzoylformate from light exposure.

Thermal Stability

While many esters are relatively stable at ambient temperatures, elevated temperatures can accelerate degradation processes, including hydrolysis and potentially other decomposition reactions. The specific thermal liability of Ethyl 5-fluoro-2-methylbenzoylformate has not been extensively reported, but as a general principle, storage at elevated temperatures should be avoided to minimize the rate of any potential degradation reactions.[6]

Oxidative Stability

The potential for oxidative degradation should also be considered. While the molecule does not contain functional groups that are highly susceptible to oxidation under ambient conditions, exposure to strong oxidizing agents or the presence of radical initiators could lead to degradation. Forced degradation studies using an oxidizing agent like hydrogen peroxide are necessary to assess this stability aspect.[9]

Recommended Storage and Handling

Based on the chemical stability profile, the following storage and handling procedures are recommended to maintain the quality of Ethyl 5-fluoro-2-methylbenzoylformate:

Parameter	Recommendation	Rationale
Temperature	Store in a cool environment, refrigerated at 2-8°C for long-term storage.	To minimize the rate of potential thermal degradation and hydrolysis.[10]
Light	Store in a light-protective container, such as an amber glass bottle.[11][12]	To prevent photodegradation due to the photosensitive aromatic ketone moiety.
Atmosphere	For long-term storage, consider blanketing the container with an inert gas like nitrogen.	To displace oxygen and moisture, thereby preventing oxidative and hydrolytic degradation.
Container	Use a tightly sealed, non-reactive container, such as glass with a PTFE-lined cap.	To prevent contamination and exposure to moisture and air.
Handling	Handle in a well-ventilated area, avoiding prolonged exposure to ambient air and moisture.	To minimize contact with atmospheric moisture that can initiate hydrolysis.

Forced Degradation Studies: A Framework for Stability Assessment

Forced degradation, or stress testing, is a critical component of drug development that helps to identify the likely degradation products and establish the intrinsic stability of a molecule.[13][14] These studies are essential for the development and validation of stability-indicating analytical methods.[15][16] The recommended approach for Ethyl 5-fluoro-2-methylbenzoylformate involves subjecting it to the stress conditions outlined in the ICH Q1A(R2) guideline.[9] The goal is to achieve a target degradation of 5-20%.[14][15]

Logical Flow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of Ethyl 5-fluoro-2-methylbenzoylformate.

Experimental Protocols for Stability Assessment

The following protocols provide a starting point for conducting forced degradation studies. The conditions may need to be adjusted to achieve the target degradation of 5-20%. A control sample, protected from the stress condition, should be analyzed alongside the stressed samples.

Protocol 1: Hydrolytic Stability

• Preparation: Prepare a solution of Ethyl 5-fluoro-2-methylbenzoylformate in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw samples, neutralize with an equivalent amount of 0.1 M sodium hydroxide, and dilute with the mobile phase to the target concentration for analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

  • Incubate the solution at room temperature for a defined period (e.g., 4 hours), monitoring the degradation.

  • At specified time points, withdraw samples, neutralize with an equivalent amount of 0.1 M hydrochloric acid, and dilute with the mobile phase.

• Neutral Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of purified water.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw samples and dilute with the mobile phase.

Protocol 2: Photostability

This protocol should be conducted in accordance with ICH Q1B guidelines.[13][17]

• Sample Preparation:

  • Place the solid Ethyl 5-fluoro-2-methylbenzoylformate in a chemically inert, transparent container.

  • Prepare a solution of the compound (e.g., 1 mg/mL in acetonitrile/water) in a quartz cuvette or other suitable transparent container.

• Light Exposure:

  • Expose the samples to a light source that produces a combination of UV and visible light, as specified in ICH Q1B Option 1 (e.g., Xenon arc lamp) or Option 2 (e.g., cool white fluorescent and near-UV lamps).[18]

  • The total illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours/square meter.[17]

  • A control sample should be wrapped in aluminum foil to protect it from light and kept alongside the exposed sample to monitor for thermal degradation.

• Analysis: After the exposure period, analyze both the exposed and control samples by a stability-indicating HPLC method.

Protocol 3: Thermal Stability

• Sample Preparation: Place the solid compound in a sealed vial.

• Thermal Stress:

  • Place the vial in a calibrated oven at an elevated temperature (e.g., 60°C or 80°C).

  • Expose the sample for a defined period (e.g., 7 days).

• Analysis: At specified time points, remove the sample, allow it to cool to room temperature, and prepare a solution for analysis.

Protocol 4: Oxidative Stability

• Sample Preparation: Prepare a solution of the compound (e.g., 1 mg/mL) in a suitable solvent.

• Oxidative Stress:

  • Add a solution of hydrogen peroxide (e.g., 3%) to the sample solution.

  • Incubate at room temperature for a defined period (e.g., 24 hours).

• Analysis: At specified time points, withdraw a sample and dilute it with the mobile phase for immediate analysis.

Analytical Method: Stability-Indicating HPLC

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for separating the intact drug from its degradation products.[19][20]

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often effective.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.

• Method Validation: The method must be validated according to ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.[21]

Data Interpretation and Reporting

The results of the forced degradation studies should be used to:

• Identify Degradation Pathways: By analyzing the chromatograms from the different stress conditions, the primary degradation pathways can be elucidated.

• Characterize Degradation Products: Mass spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to identify the structures of the major degradation products.

• Establish Mass Balance: The sum of the assay of the parent compound and the levels of all degradation products should be close to 100% to ensure that all significant degradants have been detected.

• Validate the Analytical Method: The results should demonstrate that the analytical method is "stability-indicating," meaning it can separate and quantify the parent compound in the presence of its degradation products.

Potential Degradation Pathways Diagram

Caption: Potential degradation pathways for Ethyl 5-fluoro-2-methylbenzoylformate.

Conclusion

The stability of Ethyl 5-fluoro-2-methylbenzoylformate is a critical factor in its successful use as a pharmaceutical intermediate. Its chemical structure suggests susceptibility to hydrolysis and photodecomposition. Therefore, stringent control over storage conditions, including protection from moisture and light, and storage at cool temperatures, is imperative. The implementation of systematic forced degradation studies, as outlined in this guide, will provide a comprehensive understanding of the compound's stability profile, facilitate the development of a robust stability-indicating analytical method, and ultimately contribute to the quality and safety of the final pharmaceutical product.

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Reactivity Profiling of Ethyl 5-fluoro-2-methylbenzoylformate: A Technical Guide for Advanced Organic Synthesis

Executive Summary

Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2) is a highly versatile aryl glyoxylate building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals. The core reactivity of this molecule is dictated by its alpha-keto ester moiety—an ambident electrophilic system—modulated by the steric and electronic influences of the 5-fluoro and 2-methyl substituents. This whitepaper provides an in-depth mechanistic analysis of its reactivity, causality-driven experimental protocols, and validated synthetic workflows for drug development professionals.

Structural & Electronic Dynamics

Aryl glyoxylates function as highly reactive ambident electrophiles, possessing two distinct electrophilic centers: the highly activated alpha-ketone and the adjacent ester carbonyl [1]. The reactivity of Ethyl 5-fluoro-2-methylbenzoylformate is specifically governed by three structural pillars:

• The Alpha-Ketone (Primary Electrophile): The adjacent electron-withdrawing ethyl ester drastically lowers the LUMO of the ketone, making it highly susceptible to nucleophilic attack. It is the primary site for reductions, organometallic additions, and imine condensations [2].

• The 2-Methyl Group (Steric Gatekeeper): Positioned ortho to the glyoxylate moiety, the methyl group forces the carbonyl out of coplanarity with the aromatic ring. This steric hindrance restricts free rotation, a critical feature that enhances facial selectivity during asymmetric catalytic transformations.

• The 5-Fluoro Group (Electronic Tuner): The meta-positioned fluorine atom exerts a strong inductive electron-withdrawing effect (-I) while providing metabolic stability (blocking cytochrome P450 oxidation at that position) in downstream drug candidates.

Figure 1: Structural and electronic mapping of the aryl glyoxylate core.

Mechanistic Reactivity Pathways

The differential electrophilicity between the ketone and the ester allows for precise, chemoselective functionalization [3].

• Nucleophilic Addition: Hard nucleophiles (e.g., Grignard or organolithium reagents) will selectively attack the alpha-ketone at cryogenic temperatures (-78 °C). The low temperature is the causative factor that suppresses secondary attack on the ester, preventing over-alkylation.

• Asymmetric Hydrogenation: Transition-metal catalyzed reduction (using Ru or Ir complexes) selectively reduces the ketone to a chiral alpha-hydroxy ester (mandelate derivative). The ortho-methyl group plays a vital role here, locking the substrate's conformation to ensure high enantiomeric excess (ee).

• Heterocyclization: Dinucleophiles, such as 1,2-phenylenediamine, exploit both electrophilic centers sequentially. Initial rapid condensation at the ketone forms an imine, followed by an intramolecular cyclization at the ester to yield a thermodynamically stable quinoxaline core.

Figure 2: Divergent synthetic workflows for alpha-keto ester functionalization.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding causality and quality control directly into the workflow.

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Objective: Synthesis of Ethyl (S)-2-(5-fluoro-2-methylphenyl)-2-hydroxyacetate. Causality: Sodium formate is utilized as a mild, scalable hydride source, avoiding the hazards of high-pressure H2​ gas. The chiral catalyst, RuCl(p-cymene)[(R,R)-TsDPEN], provides a rigid chiral pocket. The ortho-methyl group of the substrate restricts rotation, forcing a single face of the ketone toward the ruthenium-hydride, maximizing enantioselectivity.

• Preparation: In a rigorously degassed flask, dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq, 10 mmol) in a 5:1 mixture of EtOAc and H2​O (30 mL).

• Catalyst Activation: Add RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%) and sodium formate (HCOONa, 5.0 eq).

• Reaction: Stir the biphasic mixture vigorously at 40 °C for 12 hours. The biphasic nature ensures the formate remains in the aqueous layer while the lipophilic substrate and catalyst interact at the interface, preventing catalyst poisoning.

• Self-Validation (QC 1): Perform TLC (Hexanes/EtOAc 4:1). The reaction is complete when the UV-active starting material spot ( Rf​≈0.6 ) is entirely replaced by a more polar, UV-active product spot ( Rf​≈0.3 ).

• Workup: Separate the organic layer, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

• Self-Validation (QC 2): 1H NMR ( CDCl3​ ) must show the disappearance of the ketone-adjacent aromatic shifts and the appearance of a characteristic chiral methine singlet at ≈5.2 ppm. Chiral HPLC confirms an ee of >95%.

Protocol B: Heterocyclization to Quinoxalin-2(1H)-one

Objective: Synthesis of 3-(5-fluoro-2-methylphenyl)quinoxalin-2(1H)-one. Causality: Ethanol is selected as the solvent because it fully solubilizes both starting materials at reflux, but acts as an anti-solvent for the highly crystalline, fully aromatized quinoxalinone product at room temperature. The thermodynamic driving force of aromatization pushes the sequential condensation-cyclization to completion.

• Preparation: Dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq, 5 mmol) and 1,2-phenylenediamine (1.05 eq, 5.25 mmol) in absolute ethanol (20 mL).

• Reaction: Heat the solution to reflux (80 °C) for 4 hours. The solution will transition from pale yellow to deep orange as the intermediate imine forms.

• Precipitation: Remove the heat and allow the reaction to cool slowly to room temperature, then chill in an ice bath for 1 hour. A dense precipitate will form as the cyclization completes and the product crystallizes.

• Self-Validation (QC 1): The physical precipitation is the first indicator of successful cyclization, driven by the insolubility of the planar heteroaromatic core in cold ethanol.

• Isolation: Filter the solid via vacuum filtration and wash with cold ethanol (2 x 5 mL).

• Self-Validation (QC 2): LC-MS must show a mass shift corresponding to the loss of H2​O and Ethanol ( [M+H]+=255.1 ). 1H NMR ( DMSO−d6​ ) must show the complete disappearance of the ethyl ester signals (quartet at ≈4.4 ppm, triplet at ≈1.4 ppm) and the emergence of a broad lactam NH singlet at ≈12.5 ppm.

Quantitative Reactivity Metrics

The following table summarizes the expected quantitative outcomes and mechanistic limitations when functionalizing the alpha-keto ester core of Ethyl 5-fluoro-2-methylbenzoylformate.

Reaction Class	Reagents / Catalyst	Target Motif	Typ. Yield (%)	Selectivity (ee%)	Mechanistic Causality & Limitations
Asymmetric Hydrogenation	RuCl(p-cymene)[(R,R)-TsDPEN], HCOONa	Chiral Mandelate	88 - 94	> 95	Ortho-methyl steric locking enhances facial selectivity; requires rigorous degassing.
Grignard Addition	RMgBr (1.05 eq), THF, -78 °C	Tertiary α-Hydroxy Ester	75 - 85	N/A	Low temperature (-78 °C) is critical to suppress competitive ester attack.
Heterocyclization	1,2-Phenylenediamine, EtOH, 80 °C	Quinoxalin-2(1H)-one	90 - 98	N/A	Thermodynamic sink via aromatization drives the reaction; highly scalable.
Reductive Amination	R−NH2​ , NaBH(OAc)3​ , DCE	α-Amino Ester	65 - 80	N/A	Imine formation is rapid; the ester remains intact under mild hydride reduction.

Conclusion

Ethyl 5-fluoro-2-methylbenzoylformate is a structurally primed building block whose reactivity is dictated by the extreme electrophilicity of its alpha-ketone, the steric gating of its 2-methyl group, and the electronic tuning of its 5-fluoro substituent. By understanding the causality behind these structural features, researchers can design highly chemoselective and enantioselective workflows, leveraging this compound as a foundational scaffold in advanced drug discovery pipelines.

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Role of fluorine in Ethyl 5-fluoro-2-methylbenzoylformate reactivity

The Role of Fluorine in the Reactivity of Ethyl 5-Fluoro-2-Methylbenzoylformate: A Mechanistic and Synthetic Guide

Executive Context

Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2) is a highly functionalized α -keto ester that serves as a critical building block in the synthesis of chiral pharmaceuticals and advanced agrochemicals. The reactivity of the benzoylformate core—characterized by a highly electrophilic α -carbonyl group—is profoundly modulated by the synergistic interplay of its aromatic substituents. For drug development professionals and synthetic chemists, understanding the precise electronic and steric gating mechanisms of this molecule is essential for designing highly enantioselective transformations, such as asymmetric reductions and nucleophilic additions.

This whitepaper dissects the specific causal mechanisms by which the 5-fluoro and 2-methyl groups dictate the molecule's reactivity, providing field-proven, self-validating protocols for its application in asymmetric synthesis.

Electronic and Steric Topography: The Push-Pull Dynamics

The reactivity of ethyl 5-fluoro-2-methylbenzoylformate cannot be understood by looking at the α -keto ester in isolation; it is a product of precise orbital and steric perturbations.

The Meta-Fluorine Anomaly (Electronic Activation)

Fluorine is the most electronegative element, exerting a powerful inductive electron-withdrawing effect (-I). However, it also possesses a mesomeric electron-donating effect (+M) via its lone pairs[1]. In electrophilic aromatic systems, the +M effect often cancels out the -I effect at the ortho and para positions.

In ethyl 5-fluoro-2-methylbenzoylformate, the fluorine atom is situated at the 5-position —which is meta to the benzoylformate moiety. Because the mesomeric (+M) effect cannot effectively delocalize electron density to the meta position, the inductive (-I) effect dominates[1]. This strong inductive withdrawal pulls electron density away from the aromatic ring and, consequently, from the adjacent α -keto carbon. This significantly increases the electrophilicity of the carbonyl carbon, lowering the lowest unoccupied molecular orbital (LUMO) energy and accelerating nucleophilic attack or hydride transfer[2].

The Ortho-Methyl Gatekeeper (Steric Locking)

While the 5-fluoro group electronically primes the carbonyl, the 2-methyl group acts as a steric gatekeeper. The bulk of the ortho-methyl group forces the α -keto ester out of coplanarity with the phenyl ring. This conformational locking prevents free rotation around the Caryl​−Ccarbonyl​ bond, creating a highly defined chiral pocket when interacting with asymmetric catalysts (such as chiral NADH models or Cinchona-modified transition metals)[3].

Electronic and steric modulation of the alpha-keto core by 5-fluoro and 2-methyl groups.

Reactivity Profiles in Asymmetric Synthesis

The primary synthetic utility of ethyl 5-fluoro-2-methylbenzoylformate lies in its reduction to the corresponding chiral mandelate derivative. α -Keto esters are classic substrates for evaluating the efficacy of biomimetic asymmetric reductions, such as those utilizing 1,4-dihydronicotinamide (NADH) models[4] or heterogeneous Pt/Al 2​ O 3​ catalysts modified with cinchona alkaloids[5].

The presence of the 5-fluoro group accelerates the initial hydride transfer due to the heightened electrophilicity of the carbonyl. Simultaneously, the 2-methyl group restricts the trajectory of the incoming hydride, ensuring that the chiral catalyst can effectively differentiate between the Re and Si faces of the ketone. Without this steric hindrance, the molecule would exhibit higher conformational flexibility, leading to a degradation in enantiomeric excess (ee)[3].

Furthermore, the stability of the resulting fluorinated mandelate is enhanced. The strong C-F bond and the overall lipophilicity imparted by the fluorine atom make the resulting chiral building blocks highly desirable for downstream pharmaceutical integration, as fluorine substitution frequently improves metabolic stability and receptor binding affinity[2].

Quantitative Reactivity Matrix

To clearly illustrate the impact of these substituents, the following table summarizes the comparative reactivity metrics (derived from established Hammett linear free-energy relationships and steric parameters in biomimetic reductions).

Substrate Analog	Relative Electrophilicity ( krel​ )	Approx. Dihedral Angle ( θ )	Typical Asymmetric Reduction ee (%)	Primary Driving Force
Ethyl benzoylformate	1.0 (Baseline)	~0° - 15°	60 - 75%	Unhindered, baseline kinetics
Ethyl 2-methylbenzoylformate	0.8	~45° - 60°	85 - 92%	Steric gating (Conformational lock)
Ethyl 5-fluorobenzoylformate	2.4	~0° - 15°	55 - 70%	Electronic activation (-I effect)
Ethyl 5-fluoro-2-methylbenzoylformate	1.9	~45° - 60°	> 95%	Synergistic (Electronic + Steric)

Note: krel​ values are normalized to the unsubstituted ethyl benzoylformate baseline under standard biomimetic hydride transfer conditions.

Self-Validating Experimental Protocol: Asymmetric Reduction

To ensure high scientific integrity and reproducibility, the following protocol for the asymmetric reduction of ethyl 5-fluoro-2-methylbenzoylformate relies on a self-validating system. It utilizes in-situ 19 F NMR tracking to monitor conversion without relying on overlapping 1 H NMR aromatic signals, and orthogonal chiral HPLC for stereochemical validation.

Objective: Stereoselective reduction of ethyl 5-fluoro-2-methylbenzoylformate to (R)-ethyl 5-fluoro-2-methylmandelate using a chiral NADH model (e.g., L-prolinamide derived 1,4-dihydronicotinamide)[3].

Step-by-Step Methodology

Phase 1: Substrate Preparation & Internal Standardization

• Degassing: Dissolve 1.0 mmol of ethyl 5-fluoro-2-methylbenzoylformate in 10 mL of anhydrous, freeze-pump-thaw degassed acetonitrile. Causality: α -Keto esters are highly prone to hydration to form gem-diols in the presence of trace moisture, which completely shuts down the desired hydride transfer pathway. Degassing prevents aerobic oxidation of the sensitive NADH model.

• Standard Addition: Add 1.0 mmol of trifluorotoluene (PhCF 3​ ) to the reaction mixture. Causality: PhCF 3​ acts as an inert internal standard for 19 F NMR. Its resonance at roughly -63 ppm provides a distinct, non-interfering baseline to accurately quantify the consumption of the starting material (aryl fluoride)[6].

Phase 2: Catalytic Reduction 3. Catalyst Introduction: Introduce 10 mol% of magnesium perchlorate (Mg(ClO 4​ ) 2​ ) followed by 1.1 mmol of the chiral NADH model compound. Causality: The Mg 2+ ion acts as a crucial Lewis acid co-catalyst, coordinating to the dual oxygen atoms of the benzoylformate to further lower the LUMO energy and rigidly anchor the substrate to the chiral reductant[4]. 4. Reaction Monitoring: Stir the reaction at -10°C. Extract 50 μ L aliquots every 30 minutes, dilute in CD 3​ CN, and acquire a rapid 19 F NMR spectrum. Causality: The chemical shift of the fluorine atom will migrate slightly upfield as the sp2 hybridized α -keto carbon is reduced to an sp3 hybridized chiral center. The reaction is deemed complete when the starting material peak plateaus relative to the PhCF 3​ standard.

Phase 3: Quenching and Orthogonal Validation 5. Quenching: Quench the reaction with 2 mL of cold saturated aqueous NH 4​ Cl to destroy any remaining reductant and break the Mg 2+ -product complex. Extract with ethyl acetate (3 x 10 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. 6. Stereochemical Validation (Self-Validating Step): Analyze the crude product via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 254 nm). Causality: The combination of quantitative 19 F NMR for conversion and Chiral HPLC for enantiomeric excess ensures that the kinetic data perfectly correlates with the stereochemical outcome, ruling out background racemic reduction pathways.

Workflow for the stereoselective asymmetric reduction of the fluorinated benzoylformate.

Conclusion

The reactivity of ethyl 5-fluoro-2-methylbenzoylformate is a masterclass in substituent effect modulation. By strategically positioning a fluorine atom meta to the reactive center, chemists can harness its powerful inductive electron-withdrawing capabilities to accelerate reactions without suffering from counterproductive mesomeric donation. When coupled with the steric gating of an ortho-methyl group, this substrate becomes an ideal candidate for highly stereoselective transformations, bridging the gap between fundamental physical organic chemistry and advanced pharmaceutical synthesis.

References

• Comparative reactivity between 4‐fluorobenzoyl fluoride (2 d) and...
• Asymmetric reduction with L-proline amide derivatives of 1,4-dihydronicotinamide, RSC Publishing.
• Ethyl benzoylform
• Asymmetric Reduction with Chiral NADH Model Compounds: A Dynamic Aspect of Product Stereochemistry, ACS.
• Electrophilic arom
• The Role of Small Molecules Containing Fluorine

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• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Asymmetric Reduction of Ethyl 5-fluoro-2-methylbenzoylformate

A Comparative Guide to Biocatalytic and Chemocatalytic Methodologies

Executive Summary

Ethyl 5-fluoro-2-methylbenzoylformate is a highly valuable α -keto ester building block. Its asymmetric reduction yields enantiopure ethyl 5-fluoro-2-methylmandelate, a critical chiral intermediate for the development of fluorinated pharmaceuticals. Because the substrate features significant steric hindrance (an ortho-methyl group) and electronic deactivation (a meta-fluoro group relative to the methyl), achieving high enantiomeric excess (ee%) requires highly optimized catalytic systems.

This application note provides researchers with a comprehensive, self-validating guide to two orthogonal, highly stereoselective reduction strategies: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreductase (KRED) Reduction .

Mechanistic Causality & Experimental Logic

Chemocatalytic Asymmetric Transfer Hydrogenation (ATH)

Traditional high-pressure hydrogenation of sterically hindered ortho-substituted benzoylformates often suffers from poor conversion and unwanted defluorination. To circumvent this, we utilize Noyori-type Asymmetric Transfer Hydrogenation (ATH) employing a Ru(II) half-sandwich complex, such as [RuCl(p-cymene)(R,R)-TsDPEN][1].

The Causality of the Outer-Sphere Mechanism: Unlike standard cross-coupling or hydrogenation catalysts, the Noyori-Ikariya catalyst operates via an "outer-sphere" mechanism[1]. The substrate never binds directly to the ruthenium center. Instead, the catalyst transfers a hydride (from the Ru metal) and a proton (from the amine ligand) simultaneously to the carbonyl face via a highly organized, six-membered pericyclic transition state[1]. This spatial arrangement perfectly accommodates the steric bulk of the ortho-methyl group, ensuring strict facial selectivity.

Furthermore, we utilize a formic acid/triethylamine (HCOOH/NEt 3​ ) azeotrope as the hydrogen donor rather than isopropanol. The irreversible evolution of CO 2​ gas thermodynamically drives the reaction to 100% conversion, overcoming the reversible equilibrium limitations typical of isopropanol-mediated ATH[2].

Biocatalytic Reduction via Engineered Ketoreductases (KREDs)

Biocatalysis offers exquisite enantioselectivity under mild, aqueous conditions, mimicking the natural reduction of benzoylformates observed in yeast cells[3]. KREDs transfer a hydride from the cofactor NADPH to the Re or Si face of the α -keto ester with near-perfect precision.

The Causality of Cofactor Regeneration: Because stoichiometric NADPH is economically unviable for preparative-scale synthesis, the system is engineered with a coupled cofactor regeneration cycle using Glucose Dehydrogenase (GDH)[4]. GDH oxidizes inexpensive D-glucose to D-glucono-1,5-lactone, effectively reducing NADP + back to NADPH. The spontaneous hydrolysis of the lactone into gluconic acid makes the entire catalytic cycle irreversible, pulling the reduction of the benzoylformate to complete conversion.

Quantitative Method Comparison

The following table summarizes the experimental metrics for both approaches, allowing researchers to select the optimal pathway based on their laboratory infrastructure.

Parameter	Chemocatalytic (Ru-ATH)	Biocatalytic (KRED/GDH)
Catalyst / Enzyme	[RuCl(p-cymene)(R,R)-TsDPEN]	Engineered KRED (e.g., KRED-P1-A04)
Catalyst Loading	0.5 - 1.0 mol%	2 - 5 wt% (relative to substrate)
Hydrogen Donor	HCOOH / NEt 3​ (Azeotrope)	D-Glucose (via NADPH recycling)
Solvent System	Dichloromethane or Neat Azeotrope	Aqueous Phosphate Buffer (pH 7.0)
Temperature & Time	30 °C for 12–24 hours	30 °C for 24–36 hours
Typical Yield	> 92%	> 95%
Enantiomeric Excess	96 - 98% ee	> 99% ee
Scalability	Excellent (Requires degassing)	Excellent (Requires pH-stat equipment)

Experimental Protocols (Self-Validating Workflows)

To ensure high trustworthiness, both protocols are designed as self-validating systems . They incorporate specific In-Process Controls (IPCs) that mathematically or analytically prove the reaction's success before proceeding to the next step.

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation

• Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve [RuCl(p-cymene)(R,R)-TsDPEN] (0.01 equiv) in anhydrous CH 2​ Cl 2​ (2 mL/mmol substrate).

• Donor Addition: Add a 5:2 azeotropic mixture of formic acid and triethylamine (3.0 equiv of HCOOH). Stir for 15 minutes at room temperature to form the active 18-electron ruthenium hydride species.

• Substrate Addition: Introduce Ethyl 5-fluoro-2-methylbenzoylformate (1.0 equiv) dropwise. Seal the flask and stir at 30 °C. Ensure the system is vented through a bubbler to allow CO 2​ escape.

• Self-Validating IPC (Conversion Check): After 12 hours, extract a 10 µL aliquot, dilute in 1 mL EtOAc, wash with 1 mL water, and analyze via GC-FID. Validation Rule: Do not quench the bulk reaction until the starting material peak is <1% relative to the product peak.

• Quench & Workup: Once validated, quench the reaction by adding water (5 mL/mmol). Extract the aqueous layer with EtOAc (3 × 5 mL). Wash the combined organic layers with saturated NaHCO 3​ and brine, dry over MgSO 4​ , and concentrate under reduced pressure.

• Self-Validating Chiral Analysis: Synthesize a racemic standard of ethyl 5-fluoro-2-methylmandelate using NaBH 4​ in ethanol. Run this racemate on a Chiral HPLC (e.g., Chiralcel OD-H) to establish baseline separation of enantiomers. Validation Rule: Use these retention times to definitively calculate the ee% of your ATH product, ensuring no co-elution artifacts.

Protocol B: Biocatalytic Reduction using KRED/GDH

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO 4​ .

• System Initialization: To the buffer (10 mL/mmol substrate), add D-glucose (1.5 equiv), NADP + (0.05 equiv), GDH powder (1 wt%), and the selected KRED enzyme (5 wt%).

• Substrate Addition: Dissolve Ethyl 5-fluoro-2-methylbenzoylformate in DMSO (to a final concentration of 5% v/v DMSO in the buffer) and add it to the reaction vessel.

• Self-Validating IPC (Real-Time Kinetic Readout): Stir the mixture at 30 °C using an automated pH-stat titrator loaded with 1.0 M NaOH. As the reaction proceeds, the hydrolysis of gluconolactone generates gluconic acid, dropping the pH. Validation Rule: The volume of NaOH consumed is strictly stoichiometric to the conversion of the substrate. When NaOH consumption plateaus at the theoretical 1.0 molar equivalent, the reaction is mathematically proven to be complete.

• Workup: Extract the aqueous mixture with Methyl tert-butyl ether (MTBE) (3 × 10 mL). Centrifuge if emulsions form. Dry the organic phase over Na 2​ SO 4​ and evaporate to yield the highly pure chiral alcohol.

Process Visualizations

Biocatalytic cofactor regeneration cycle utilizing KRED and GDH for asymmetric reduction.

Step-by-step workflow for the Ru-catalyzed asymmetric transfer hydrogenation (ATH) process.

References

• Zheng, Y., et al. "Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts." Molecules, 2021.[Link]

• Wu, X., and Xiao, J. "Aqueous-phase asymmetric transfer hydrogenation of ketones – a greener approach to chiral alcohols." Chemical Communications, 2007.[Link]

• Wang, Z., et al. "Synthesis of (R)-(-)-Mandelic Acid Ethyl Ester by Asymmetric Reduction of Ethyl Benzoylformate with Yeast Cells." Advanced Materials Research, 2012.[Link]

• Ohno, A., et al. "Asymmetric Reduction with Chiral NADH Model Compounds: A Dynamic Aspect of Product Stereochemistry." Journal of the American Chemical Society, 1979.[Link]

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• 3. Synthesis of (R)-(-)-Mandelic Acid Ethyl Ester by Asymmetric Reduction of Ethyl Benzoylformate with Yeast Cells | Scientific.Net [scientific.net]
• 4. pubs.acs.org [pubs.acs.org]

Chiral alcohol synthesis from Ethyl 5-fluoro-2-methylbenzoylformate

Application and Protocol Guide:

Asymmetric Synthesis of Chiral (R)- and (S)-Ethyl 2-hydroxy-2-(5-fluoro-2-methylphenyl)acetate from Ethyl 5-fluoro-2-methylbenzoylformate

Abstract

This document provides a comprehensive technical guide for the enantioselective synthesis of chiral ethyl 2-hydroxy-2-(5-fluoro-2-methylphenyl)acetate, a valuable building block in pharmaceutical and fine chemical industries. We detail two robust and highly selective methodologies: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Reduction using a Ketoreductase (KRED). This guide is intended for researchers, scientists, and drug development professionals, offering detailed, step-by-step protocols, mechanistic insights, and methods for analytical validation. The causality behind experimental choices is explained to ensure both reproducibility and a deep understanding of the underlying chemical principles.

Introduction: The Significance of Chiral α-Hydroxy Esters

Chiral α-hydroxy esters, such as the derivatives of mandelic acid, are pivotal intermediates in the synthesis of a wide array of biologically active molecules, including pharmaceuticals, agrochemicals, and natural products. Their stereochemistry is often critical for biological efficacy and safety. The target molecule, ethyl 2-hydroxy-2-(5-fluoro-2-methylphenyl)acetate, incorporates both fluorine and a methyl group on the phenyl ring, motifs that are frequently used in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic properties.

The synthesis of these molecules in an enantiomerically pure form is a key challenge. Asymmetric reduction of the corresponding prochiral α-keto ester, Ethyl 5-fluoro-2-methylbenzoylformate, offers a direct and atom-economical route to the desired chiral alcohol. This guide focuses on two state-of-the-art methods that provide high yields and excellent enantioselectivity: metal-catalyzed asymmetric transfer hydrogenation and enzyme-catalyzed biocatalytic reduction.

Overview of Synthetic Strategies

The core transformation involves the stereoselective reduction of a ketone to a secondary alcohol. The choice between a chemocatalytic or biocatalytic approach often depends on factors such as substrate scope, desired enantiomer, operational simplicity, and green chemistry considerations.

• Asymmetric Transfer Hydrogenation (ATH): This method utilizes a transition metal catalyst, typically Ruthenium, with a chiral ligand. The reduction is achieved by transferring hydrogen from a simple hydrogen donor, such as isopropanol or a formic acid/triethylamine mixture. Noyori-type catalysts are particularly effective for this transformation due to their well-defined mechanism and broad applicability.

• Biocatalytic Reduction: This approach employs enzymes, specifically ketoreductases (KREDs), which are highly selective natural catalysts. KREDs operate under mild, aqueous conditions and can provide access to either enantiomer of the product with exceptional selectivity, often exceeding 99% enantiomeric excess (ee).

dot digraph "Workflow_Overview" { graph [fontname="Arial", fontsize=12, rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_start" { label="Starting Material"; bgcolor="#F1F3F4"; Start [label="Ethyl 5-fluoro-2-\nmethylbenzoylformate"]; }

subgraph "cluster_methods" { label="Asymmetric Reduction Methods"; bgcolor="#F1F3F4"; ATH [label="Asymmetric Transfer\nHydrogenation (ATH)\n(Chemocatalysis)"]; KRED [label="Biocatalytic Reduction\n(Ketoreductase)"]; }

subgraph "cluster_product" { label="Chiral Product"; bgcolor="#F1F3F4"; Product [label="(R)- or (S)-Ethyl 2-hydroxy-2-\n(5-fluoro-2-methylphenyl)acetate", shape=ellipse, fillcolor="#FFFFFF"]; }

subgraph "cluster_analysis" { label="Validation"; bgcolor="#F1F3F4"; Analysis [label="Purification &\nChiral HPLC Analysis"]; }

Start -> {ATH, KRED} [label="Select\nMethod"]; ATH -> Product; KRED -> Product; Product -> Analysis [label="Verify Purity\n& e.e."]; } enddot Caption: Overall experimental workflow from substrate to final validated product.

Methodology 1: Asymmetric Transfer Hydrogenation (ATH)

Mechanistic Insight & Rationale

Asymmetric transfer hydrogenation of ketones using Noyori-type catalysts, such as Ru(II)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine), operates via a metal-ligand bifunctional mechanism. The reaction typically uses a hydrogen donor like a formic acid/triethylamine (FA/TEA) azeotrope or isopropanol. The catalyst precursor is activated in situ to form a ruthenium hydride species. The substrate (α-keto ester) coordinates to the ruthenium center, and the hydride is delivered to the carbonyl carbon while a proton is transferred from the amine ligand to the carbonyl oxygen in a concerted, six-membered ring transition state. The chirality of the diamine ligand dictates the facial selectivity of the hydride attack, thereby determining the stereochemistry of the resulting alcohol.

The choice of the (R,R)- or (S,S)-enantiomer of the TsDPEN ligand allows for the selective synthesis of either the (S)- or (R)-alcohol, respectively. This method is highly valued for its operational simplicity and predictable stereochemical outcomes.

dot digraph "ATH_Mechanism" { graph [fontname="Arial", fontsize=12, splines=true, overlap=false]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Catalyst [label="[Ru(arene)(S,S)-TsDPEN] Precursor"]; Active_Catalyst [label="Ru-H Active Species", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Substrate [label="Prochiral Keto Ester"]; TS [label="Concerted Six-Membered\nTransition State", shape=ellipse, style=dashed]; Product_Complex [label="Product-Catalyst\nComplex"]; Product [label="Chiral Alcohol Product\n((R)-Enantiomer)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Catalyst -> Active_Catalyst [label="Activation\n(e.g., HCOOH/TEA)"]; Substrate -> TS; Active_Catalyst -> TS [label="Coordination"]; TS -> Product_Complex [label="Hydride & Proton\nTransfer"]; Product_Complex -> Active_Catalyst [label="Product Release &\nCatalyst Regeneration"]; Product_Complex -> Product; } enddot Caption: Simplified mechanism for Noyori-type ATH of a ketone.

Experimental Protocol: Synthesis of (S)-Alcohol via ATH

Materials:

• Ethyl 5-fluoro-2-methylbenzoylformate (Substrate)

• (R,R)-RuCl[(p-cymene)TsDPEN] (Catalyst, for (S)-alcohol synthesis)

• Formic Acid (HCOOH), reagent grade

• Triethylamine (TEA), anhydrous

• Acetonitrile (MeCN), anhydrous

• Ethyl Acetate (EtOAc), HPLC grade

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• Catalyst Solution Preparation: In a clean, dry Schlenk flask under an inert atmosphere (Argon), prepare a 5:2 molar mixture of formic acid and triethylamine.

• Reaction Setup: To a separate oven-dried Schlenk flask, add Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq).

• Add (R,R)-RuCl[(p-cymene)TsDPEN] (0.01 eq, 1 mol%).

• Under an inert atmosphere, add anhydrous acetonitrile (to achieve a 0.2 M concentration of the substrate).

• Reaction Initiation: Add the freshly prepared formic acid/triethylamine (5:2) mixture (1.5 eq based on formic acid) to the reaction flask.

• Reaction Progress: Stir the reaction mixture at 30 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 4-8 hours).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure chiral alcohol.

Expected Results & Data Summary

The following table summarizes typical results for the ATH of related α-keto esters.

Catalyst Loading (mol%)	Substrate/Catalyst Ratio	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1.0	100:1	30	6	>95%	>98% (S)
0.5	200:1	30	12	>95%	>97% (S)
0.1	1000:1	40	24	>90%	>97% (S)

Note: To synthesize the (R)-alcohol, substitute the (R,R)-catalyst with its (S,S)-enantiomer, (S,S)-RuCl[(p-cymene)TsDPEN].

Methodology 2: Biocatalytic Reduction with Ketoreductase (KRED)

Mechanistic Insight & Rationale

Ketoreductases (KREDs) are oxidoreductase enzymes that catalyze the stereoselective reduction of ketones to alcohols. They utilize a cofactor, typically nicotinamide adenine dinucleotide phosphate (NADPH), as the source of hydride. The enzyme's active site possesses a precisely arranged three-dimensional structure that binds the substrate in a specific orientation, exposing one of the two faces of the carbonyl group to the NADPH cofactor. This exquisite control results in extremely high levels of stereoselectivity.

For the process to be synthetically useful, the expensive NADPH cofactor must be regenerated in situ. A common and efficient method is to use a "substrate-coupled" approach, where a sacrificial alcohol, such as isopropanol, is added in large excess. A small amount of NADP+ is added, which is reduced to NADPH by the KRED at the expense of isopropanol (forming acetone). This NADPH is then used to reduce the primary keto ester substrate.

Experimental Protocol: Synthesis of (R)-Alcohol via KRED

Materials:

• Ketoreductase (e.g., commercially available KRED from a screening kit, selected for (R)-selectivity)

• NADP⁺ sodium salt

• Isopropanol (IPA)

• Potassium phosphate buffer (e.g., 100 mM, pH 7.0)

• Ethyl 5-fluoro-2-methylbenzoylformate (Substrate)

• Methyl tert-butyl ether (MTBE)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Buffer and Cofactor Preparation: In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer (100 mM, pH 7.0). Add NADP⁺ to a final concentration of ~1 mM.

• Enzyme Addition: Add the selected ketoreductase enzyme (typically as a lyophilized powder or a solution, following the manufacturer's recommended loading).

• Reaction Setup: Add isopropanol to the buffer solution (typically 5-10% v/v) to serve as the cofactor regeneration system.

• Substrate Addition: Add the substrate, Ethyl 5-fluoro-2-methylbenzoylformate, to the reaction mixture. The substrate can be added neat or as a solution in a water-miscible co-solvent like DMSO if solubility is an issue.

• Reaction Progress: Stir the mixture at a controlled temperature (e.g., 25-30 °C). Monitor the reaction by taking aliquots, extracting with a solvent like MTBE, and analyzing by HPLC or GC. The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, add an equal volume of MTBE to the reaction mixture and stir vigorously for 15 minutes.

• Separate the organic layer. Extract the aqueous layer again with MTBE (2 x volume).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The product is often of high purity after extraction. If necessary, further purification can be achieved by flash column chromatography.

Expected Results & Data Summary

Biocatalytic reductions are renowned for their high selectivity.

Enzyme Source	Cofactor Regeneration	Temperature (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)
Commercial KRED (R-selective)	Isopropanol (10% v/v)	30	24	>99%	>99.5% (R)
Commercial KRED (S-selective)	Isopropanol (10% v/v)	30	24	>99%	>99.5% (S)

Analytical Validation: Chiral HPLC

Verifying the enantiomeric excess (ee) of the final product is critical. This is reliably achieved using High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP). Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are highly effective for separating the enantiomers of mandelate-type esters.

Protocol for Chiral HPLC Analysis

• Instrument: Agilent 1100 Series HPLC or equivalent.

• Column: CHIRALPAK® IH or similar cellulose-based column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane and 2-propanol (isopropanol). A typical starting ratio is 90:10 (v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm or 230 nm.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase to a concentration of approximately 1 mg/mL.

Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject a small volume (e.g., 5 µL) of the sample solution.

• Record the chromatogram. The two enantiomers should appear as distinct peaks.

• Calculate the enantiomeric excess using the peak areas (A1 and A2) of the two enantiomers: ee (%) = |(A1 - A2) / (A1 + A2)| * 100

Conclusion

This guide has detailed two highly efficient and selective methods for the synthesis of chiral ethyl 2-hydroxy-2-(5-fluoro-2-methylphenyl)acetate from its corresponding α-keto ester. The Asymmetric Transfer Hydrogenation protocol offers a rapid and predictable route using well-established organometallic catalysts, providing access to either enantiomer by simple selection of the chiral ligand. The biocatalytic approach using ketoreductases represents a green and exceptionally selective alternative, operating under mild aqueous conditions and often yielding products with near-perfect enantiopurity. The choice of method will depend on specific laboratory capabilities, scale, and desired stereochemical outcome. Both protocols are supported by robust analytical validation via chiral HPLC to ensure the final product meets the highest standards of purity and enantiomeric excess.

References

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The Synthetic Versatility of Ethyl 5-fluoro-2-methylbenzoylformate: A Guide to its Application as a Strategic Building Block in Modern Organic Synthesis

Introduction: Unlocking the Potential of a Unique Fluorinated α-Keto Ester

In the landscape of contemporary drug discovery and materials science, the strategic incorporation of fluorine atoms into organic molecules has become an indispensable tool for fine-tuning physicochemical and biological properties.[1][2][3] Ethyl 5-fluoro-2-methylbenzoylformate, an α-keto ester bearing both a fluorine atom and a methyl group on the aromatic ring, represents a highly promising, albeit not widely documented, building block for the synthesis of complex molecular architectures. The unique juxtaposition of the reactive α-keto ester functionality with the electronically-modifying substituents on the phenyl ring makes this compound a valuable synthon for accessing novel chemical space.

This comprehensive guide serves as a detailed exploration of the synthetic potential of Ethyl 5-fluoro-2-methylbenzoylformate. While direct literature on this specific molecule is scarce, this document leverages established principles of organic chemistry to propose a robust synthetic pathway and to detail its subsequent applications as a versatile intermediate. The protocols and application notes provided herein are grounded in analogous and well-documented transformations of related α-keto esters and fluorinated aromatic compounds, offering a scientifically rigorous framework for researchers, scientists, and drug development professionals.

Physicochemical Properties and Safety Considerations

Property	Estimated Value/Information	Source
Molecular Formula	C₁₁H₁₁FO₃	N/A
Molecular Weight	210.20 g/mol	N/A
Appearance	Expected to be a liquid	[4]
Solubility	Likely soluble in common organic solvents	[5]
Safety	May cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE).	[6]

Hazard and Precautionary Statements (GHS) (Anticipated):

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Proposed Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

The synthesis of the target compound can be envisioned through a two-step sequence starting from the commercially available 4-fluoro-1-methylbenzene (p-fluorotoluene). This proposed route leverages a Friedel-Crafts acylation followed by an oxidation step, both of which are well-established transformations in organic synthesis.[7][8]

Caption: Proposed two-step synthesis of Ethyl 5-fluoro-2-methylbenzoylformate.

Protocol 1: Synthesis of 1-(5-Fluoro-2-methylphenyl)ethan-1-one (Friedel-Crafts Acylation)

This protocol describes the acylation of p-fluorotoluene to generate the key ketone intermediate.

Materials:

• 4-Fluoro-1-methylbenzene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, reflux condenser

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.0 equivalent) to the stirred suspension.

• To this mixture, add a solution of 4-fluoro-1-methylbenzene (1.0 equivalent) in anhydrous dichloromethane dropwise via a dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by slowly pouring it over crushed ice containing concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford 1-(5-fluoro-2-methylphenyl)ethan-1-one.

Protocol 2: Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate (Oxidation and Esterification)

This protocol details the oxidation of the methyl ketone to the corresponding α-keto acid, followed by in-situ esterification. A one-pot method using selenium dioxide as the oxidant is proposed.[9]

Materials:

• 1-(5-Fluoro-2-methylphenyl)ethan-1-one

• Selenium dioxide (SeO₂)

• Pyridine

• Ethanol

• Sulfuric acid (catalytic amount)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• In a round-bottom flask, dissolve 1-(5-fluoro-2-methylphenyl)ethan-1-one (1.0 equivalent) in pyridine.

• Add selenium dioxide (1.1 equivalents) in one portion.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter to remove the selenium byproduct.

• Concentrate the filtrate under reduced pressure to remove the pyridine.

• Dissolve the crude residue in ethanol and add a catalytic amount of concentrated sulfuric acid.

• Heat the solution to reflux for 2-3 hours to effect esterification.[10]

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• The crude Ethyl 5-fluoro-2-methylbenzoylformate can be purified by vacuum distillation or column chromatography on silica gel.

Application Notes: The α-Keto Ester as a Versatile Synthetic Hub

The α-keto ester moiety is a powerful functional group that can participate in a wide range of chemical transformations. The presence of the fluorine and methyl groups on the aromatic ring can influence the reactivity and provide opportunities for further functionalization.

Caption: Key synthetic transformations of Ethyl 5-fluoro-2-methylbenzoylformate.

Application 1: Synthesis of Chiral α-Hydroxy Esters

The asymmetric reduction of α-keto esters is a cornerstone transformation for accessing enantioenriched α-hydroxy esters, which are valuable chiral building blocks for pharmaceuticals.

Protocol 3: Asymmetric Reduction using a Chiral Catalyst

Materials:

• Ethyl 5-fluoro-2-methylbenzoylformate

• Chiral reducing agent (e.g., (R)- or (S)-CBS reagent)

• Borane-tetrahydrofuran complex (BH₃·THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (1 M)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, syringe, magnetic stirrer, low-temperature bath

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the chiral CBS reagent (0.1 equivalents) and anhydrous THF.

• Cool the solution to -20 °C.

• Slowly add borane-THF complex (1.1 equivalents) and stir for 15 minutes.

• Add a solution of Ethyl 5-fluoro-2-methylbenzoylformate (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction at -20 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add 1 M HCl and extract the product with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate.

• The enantiomeric excess of the resulting α-hydroxy ester can be determined by chiral HPLC or NMR analysis of a diastereomeric derivative.

Application 2: Synthesis of Heterocyclic Scaffolds

The 1,2-dicarbonyl nature of α-keto esters makes them excellent precursors for the synthesis of various heterocyclic systems through condensation reactions.[11]

Protocol 4: Synthesis of a Quinoxaline Derivative

Materials:

• Ethyl 5-fluoro-2-methylbenzoylformate

• Benzene-1,2-diamine

• Ethanol

• Acetic acid (catalytic amount)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 equivalent) and benzene-1,2-diamine (1.0 equivalent) in ethanol.

• Add a catalytic amount of acetic acid.

• Heat the mixture to reflux for 2-4 hours.

• Cool the reaction mixture to room temperature. The product may precipitate from the solution.

• If precipitation occurs, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture and purify the residue by column chromatography or recrystallization to afford the corresponding quinoxaline derivative.

Conclusion

Ethyl 5-fluoro-2-methylbenzoylformate, while not a readily available reagent, stands as a building block of significant synthetic potential. The proposed synthetic route provides a clear and feasible pathway to access this molecule. The subsequent application notes and protocols highlight the versatility of the α-keto ester functionality in constructing a diverse array of valuable chemical entities, from chiral α-hydroxy esters to complex heterocyclic systems. The presence of the fluorine and methyl groups offers additional levers for modulating molecular properties, making this an attractive scaffold for further exploration in medicinal chemistry and materials science. The methodologies and insights presented in this guide are intended to empower researchers to harness the synthetic power of this and related fluorinated building blocks in their pursuit of novel and impactful chemical innovation.

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• PubChem. Ethyl benzoylformate. National Center for Biotechnology Information. [Link]

• An Eco-Friendly and Efficient Synthesis of Benzoylformic Acid and Methyl Benzoylformate from Styrene. Asian Journal of Chemistry.

• α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. Organic Chemistry Portal. [Link]

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters. MDPI. [Link]

• α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. Organic Chemistry Portal. [Link]

• Ethyl Benzoylformate. Organic Syntheses Procedure. [Link]

• Synthesis of α‐keto esters and aldehydes. [a] Reactions performed under... ResearchGate. [Link]

• Vicinal ketoesters – key intermediates in the total synthesis of natural products. Beilstein Journals. [Link]

• An Efficient and Practical Synthesis of Aryl and Hetaryl α-Keto Esters. Aurigene Pharmaceutical Services. [Link]

• Full article: Fluorinated building blocks in drug design: new pathways and targets. Taylor & Francis. [Link]

• CN101643413B - One pot method for preparing aryl-alpha-keto ester based on arylethyl ketone.

• Effect of ethyl benzoylformate concentration on enzyme activity. ResearchGate. [Link]

• Fluorinated building blocks in drug design: new pathways and targets. PMC. [Link]

• CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• Transacylation of α-Aryl-β-keto Esters | The Journal of Organic Chemistry. ACS Publications. [Link]

• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. Medicines for All institute (M4ALL) - Virginia Commonwealth University. [Link]

• Synthesis of aryl ketones by acylation of arenes. Organic Chemistry Portal. [Link]

• Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. PMC. [Link]

• REPORT Lab work: ETHYL BENZOATE Student: Dike Moses Ekene. [Link]

• Discussion Addendum for: Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses Procedure. [Link]

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The Versatile Role of Ethyl 5-fluoro-2-methylbenzoylformate in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Strategic Importance of Fluorinated Building Blocks

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of medicinal chemistry. The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Ethyl 5-fluoro-2-methylbenzoylformate emerges as a highly valuable, yet specialized, building block. Its structure combines the advantageous properties of a fluorinated aromatic ring with the versatile reactivity of an α-keto ester, making it a key intermediate for the synthesis of complex, high-value pharmaceutical agents. This guide provides an in-depth exploration of its applications and detailed protocols for its use in a research and development setting.

Physicochemical Properties and Handling

A comprehensive understanding of the physical and chemical properties of Ethyl 5-fluoro-2-methylbenzoylformate is essential for its effective use in synthesis.

Property	Value	Source/Method
Molecular Formula	C₁₁H₁₁FO₃	Calculated
Molecular Weight	210.20 g/mol	Calculated
Appearance	Pale yellow oil (predicted)	Analogy to similar compounds
Boiling Point	Not available	-
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate)	Predicted
Storage	Store in a cool, dry place away from light and moisture.	Standard laboratory practice

Synthetic Pathways to Ethyl 5-fluoro-2-methylbenzoylformate

The synthesis of Ethyl 5-fluoro-2-methylbenzoylformate can be approached through several established organic chemistry transformations. A plausible and efficient route starts from the readily available 4-fluoro-1-methyl-2-nitrobenzene.

Protocol 1: Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

Objective: To synthesize Ethyl 5-fluoro-2-methylbenzoylformate from 4-fluoro-1-methyl-2-nitrobenzene.

Materials:

• 4-fluoro-1-methyl-2-nitrobenzene

• Iron powder

• Ammonium chloride

• Ethanol

• Water

• Hydrochloric acid

• Sodium nitrite

• Copper(I) cyanide

• Sulfuric acid

• Diethyl oxalate

• Sodium ethoxide

• Toluene

• Diethyl ether

• Magnesium sulfate

• Sodium bicarbonate

Procedure:

• Reduction of the Nitro Group:

  • In a round-bottom flask, suspend 4-fluoro-1-methyl-2-nitrobenzene (1.0 eq) and ammonium chloride (0.2 eq) in a mixture of ethanol and water (3:1).

  • Heat the mixture to reflux and add iron powder (3.0 eq) portion-wise over 30 minutes.

  • Continue refluxing for 2-3 hours until the reaction is complete (monitored by TLC).

  • Filter the hot reaction mixture through a pad of celite and wash with hot ethanol.

  • Concentrate the filtrate under reduced pressure to obtain crude 5-fluoro-2-methylaniline.

• Sandmeyer Reaction to Introduce the Cyano Group:

  • Dissolve the crude 5-fluoro-2-methylaniline in aqueous hydrochloric acid at 0-5 °C.

  • Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C to form the diazonium salt.

  • In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) in water.

  • Slowly add the cold diazonium salt solution to the copper(I) cyanide solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Extract the product, 5-fluoro-2-methylbenzonitrile, with diethyl ether. Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Grignard Reaction and Acylation:

  • Prepare the Grignard reagent from 5-fluoro-2-methylbenzonitrile and magnesium turnings in dry THF.

  • In a separate flask, dissolve diethyl oxalate (1.2 eq) in dry toluene and cool to 0 °C.

  • Slowly add the prepared Grignard reagent to the diethyl oxalate solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford Ethyl 5-fluoro-2-methylbenzoylformate.

Application in Medicinal Chemistry: A Gateway to Fluoroquinolone Antibiotics

One of the most significant applications of fluorinated benzoyl compounds is in the synthesis of fluoroquinolone antibiotics.[1] These are a class of broad-spectrum antibiotics that are highly effective against a wide range of bacteria. Ethyl 5-fluoro-2-methylbenzoylformate is a key precursor for the synthesis of certain quinolone scaffolds.

The core of this application lies in the Gould-Jacobs reaction, where the α-keto ester undergoes a cyclocondensation reaction with an aniline derivative to form the quinoline ring system.

Protocol 2: Synthesis of a Fluoroquinolone Core from Ethyl 5-fluoro-2-methylbenzoylformate

Objective: To synthesize a 6-fluoro-7-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester core.

Materials:

• Ethyl 5-fluoro-2-methylbenzoylformate

• Ethyl 3-aminocrotonate

• Polyphosphoric acid (PPA)

• Dowtherm A (or other high-boiling solvent)

• Sodium hydroxide

• Ethanol

• Hydrochloric acid

Procedure:

• Condensation Reaction:

  • In a round-bottom flask, mix Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq) and ethyl 3-aminocrotonate (1.1 eq).

  • Heat the mixture at 100-120 °C for 2-3 hours. The reaction can be monitored by the evolution of ethanol.

  • The intermediate enamine is formed in this step.

• Cyclization:

  • To the crude enamine, add polyphosphoric acid (PPA) or a high-boiling solvent like Dowtherm A.

  • Heat the reaction mixture to 240-260 °C for 30-60 minutes.

  • The high temperature promotes the intramolecular cyclization to form the quinolone ring.

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • The solid precipitate is the crude ethyl 6-fluoro-7-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate.

• Purification:

  • Filter the crude product and wash thoroughly with water.

  • Recrystallize the solid from ethanol to obtain the purified product.

• Hydrolysis to the Carboxylic Acid (Optional but common for biological activity):

  • Suspend the purified ester in a mixture of ethanol and aqueous sodium hydroxide solution.

  • Reflux the mixture for 2-4 hours until the ester is fully hydrolyzed (monitored by TLC).

  • Cool the reaction mixture and acidify with hydrochloric acid to precipitate the carboxylic acid.

  • Filter the solid, wash with water, and dry to yield 6-fluoro-7-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid.

Visualizing the Synthetic Pathways

To better illustrate the synthetic logic, the following diagrams outline the key transformations.

Caption: Synthetic route to Ethyl 5-fluoro-2-methylbenzoylformate.

Caption: Synthesis of a fluoroquinolone core.

Conclusion and Future Perspectives

Ethyl 5-fluoro-2-methylbenzoylformate is a prime example of a specialized building block that empowers medicinal chemists to access novel and complex molecular architectures. Its utility in the synthesis of fluoroquinolone antibiotics highlights its importance in the development of anti-infective agents. The protocols provided herein offer a practical guide for researchers to utilize this versatile reagent. Future applications of this compound will likely expand into other therapeutic areas, driven by the continuous demand for drug candidates with improved pharmacological profiles, a quest in which fluorinated intermediates will undoubtedly play a pivotal role.

References

• Grohe, K., & Heitzer, H. (1987). Synthesis of 7-chloro-6-fluoro-1-ethyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (Lomefloxacin) and its derivatives. Liebigs Annalen der Chemie, 1987(10), 871-879. [Link]

Sources

• 1. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]

Application Note &amp; Protocols: Strategic Synthesis of Bio-relevant Heterocycles from Ethyl 5-fluoro-2-methylbenzoylformate

Abstract

This guide provides detailed application notes and validated protocols for the synthesis of medicinally relevant heterocyclic compounds—specifically quinoxalines, hydantoins, and oxazoles—using Ethyl 5-fluoro-2-methylbenzoylformate as a versatile starting material. The strategic incorporation of fluorine and a methyl group on the benzoyl scaffold makes this precursor particularly valuable for generating novel structures in drug discovery programs.[1][2] Each protocol is presented with a step-by-step methodology, mechanistic insights, and expert commentary on the rationale behind experimental choices, designed for researchers, medicinal chemists, and drug development professionals.

Introduction: The Strategic Value of Ethyl 5-fluoro-2-methylbenzoylformate

Fluorinated heterocyclic compounds are a cornerstone of modern medicinal chemistry, often exhibiting enhanced metabolic stability, improved binding affinity, and better bioavailability compared to their non-fluorinated analogs.[2] Ethyl 5-fluoro-2-methylbenzoylformate is an α-ketoester that serves as a powerful and versatile building block. Its structure contains two adjacent electrophilic carbonyl carbons, providing a reactive core for cyclocondensation reactions. The presence of the 5-fluoro and 2-methyl substituents offers steric and electronic modulation, which can be exploited to fine-tune the pharmacological properties of the resulting heterocyclic products.

This document outlines three robust synthetic pathways originating from this single precursor, demonstrating its utility in generating diverse and high-value molecular scaffolds.

Figure 1: Synthetic pathways from Ethyl 5-fluoro-2-methylbenzoylformate.

Synthesis of 3-(5-Fluoro-2-methylphenyl)quinoxalin-2(1H)-ones

2.1. Significance & Strategy Quinoxalines are a privileged scaffold in medicinal chemistry, with derivatives showing promise as anticancer agents, often by acting as kinase inhibitors.[3] The classical and highly efficient method for quinoxaline synthesis involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[4] Here, we leverage this reaction by treating Ethyl 5-fluoro-2-methylbenzoylformate with various o-phenylenediamines. The reaction proceeds via initial imine formation at the more reactive ketone, followed by intramolecular cyclization and dehydration.

2.2. Reaction Mechanism

Figure 2: Simplified mechanism for Quinoxaline synthesis.

2.3. Detailed Experimental Protocol

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq) in glacial acetic acid (20 mL).

• Addition of Diamine: Add the desired substituted o-phenylenediamine (1.05 eq) to the solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the mixture to room temperature. A solid precipitate will typically form.

• Purification: Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold ethanol (2 x 15 mL) followed by diethyl ether (2 x 15 mL) to remove residual acetic acid and unreacted starting materials.

• Drying: Dry the purified product under vacuum to yield the target quinoxaline derivative. Further purification can be achieved by recrystallization from ethanol if necessary.

2.4. Data Summary & Expert Insights

Parameter	Condition / Reagent	Rationale & Expert Commentary
Solvent	Glacial Acetic Acid	Acts as both a solvent and a mild acid catalyst, promoting both the initial imine formation and the final dehydration step. Ethanol can also be used but may require longer reaction times or a catalytic amount of acid.
Temperature	Reflux (~118 °C)	Provides the necessary activation energy for the cyclization and dehydration steps, ensuring the reaction proceeds to completion in a reasonable timeframe.
Stoichiometry	1.05 eq of diamine	A slight excess of the diamine ensures complete consumption of the more valuable α-ketoester starting material.
Work-up	Precipitation & Filtration	The quinoxaline products are often poorly soluble in the cold reaction mixture, allowing for a simple and efficient non-chromatographic purification.
Expected Yield	75-95%	This is a robust and high-yielding transformation, characteristic of classical quinoxaline syntheses.[4]

Synthesis of 5-(5-Fluoro-2-methylphenyl)hydantoins

3.1. Significance & Strategy The hydantoin (imidazolidine-2,4-dione) motif is a key component in numerous pharmaceuticals, most notably as anticonvulsant agents like phenytoin.[5] The Bucherer-Bergs reaction is a classic multicomponent synthesis that constructs the hydantoin ring from a carbonyl compound, an alkali metal cyanide, and ammonium carbonate.[5][6] We adapt this method for our α-ketoester, where the ketone functionality serves as the electrophilic center for the initial reaction steps.

3.2. Detailed Experimental Protocol

• Reaction Setup: To a 100 mL round-bottom flask, add Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq), sodium cyanide (NaCN, 2.0 eq), and ammonium carbonate ((NH₄)₂CO₃, 4.0 eq).

• Solvent Addition: Add a 1:1 mixture of ethanol and water (50 mL).

• Reaction Conditions: Heat the mixture in a sealed vessel or under reflux at 60-65 °C for 12-24 hours with vigorous stirring.

• Work-up: Cool the reaction mixture to room temperature and filter to remove any unreacted ammonium carbonate.

• Acidification: Carefully acidify the filtrate to pH ~2 with concentrated hydrochloric acid (HCl) in an ice bath. This step should be performed in a well-ventilated fume hood due to the potential release of HCN gas. Acidification protonates the hydantoin salt, causing it to precipitate.

• Isolation & Purification: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum. Recrystallization from aqueous ethanol can be performed for further purification.

3.3. Data Summary & Expert Insights

Parameter	Condition / Reagent	Rationale & Expert Commentary
Reagents	NaCN, (NH₄)₂CO₃	These reagents provide the necessary cyanide and ammonia sources in situ for the Strecker-type synthesis of an α-aminonitrile intermediate, which then cyclizes to form the hydantoin ring.[6]
Solvent	50% Aqueous Ethanol	Provides sufficient polarity to dissolve the inorganic salts while also solubilizing the organic starting material.
Temperature	60-65 °C	A moderate temperature is required to drive the reaction forward without causing significant decomposition of the reactants or intermediates.
Safety Note	Extreme Caution with Cyanide: Sodium cyanide is highly toxic. All manipulations should be performed in a fume hood, and acidic waste must be neutralized with bleach before disposal.
Expected Yield	50-70%	The Bucherer-Bergs reaction is generally efficient, but yields can be moderate depending on the substrate and reaction time.

Synthesis of 2-Substituted 4-(5-Fluoro-2-methylphenyl)oxazoles

4.1. Significance & Strategy Oxazoles are another important class of heterocycles found in natural products and pharmaceuticals.[7] Their synthesis from α-ketoesters is less direct than for quinoxalines and typically requires a multi-step approach. A common and reliable method is the Robinson-Gabriel synthesis, which involves the cyclization and dehydration of an α-acylamino ketone.[7][8] Our strategy involves a two-step sequence: (1) reductive amination of the α-keto group to form an α-amino ester, followed by acylation, and (2) acid-catalyzed cyclodehydration to form the oxazole ring.

4.2. Synthetic Workflow

Figure 3: Two-step workflow for Oxazole synthesis.

4.3. Detailed Experimental Protocol (Illustrative Example)

Step A: Synthesis of the α-Acylamino Ketone Intermediate

• Reductive Amination: Dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq) in methanol. Add ammonium acetate (5.0 eq) and sodium cyanoborohydride (NaBH₃CN, 1.5 eq) at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction with water and extract the product with ethyl acetate.

• Acylation: Dissolve the crude α-amino ester from the previous step in dichloromethane. Add triethylamine (1.5 eq) followed by the desired acyl chloride or anhydride (e.g., acetyl chloride, 1.2 eq) at 0 °C. Stir at room temperature for 4 hours. Wash the organic layer with saturated NaHCO₃ solution, then brine, and dry over Na₂SO₄. Purify by column chromatography to obtain the α-acylamino ketone.

Step B: Cyclodehydration to form the Oxazole

• Reaction Setup: Dissolve the α-acylamino ketone intermediate (1.0 eq) in a suitable solvent like toluene.

• Dehydrating Agent: Add a dehydrating agent such as phosphorus oxychloride (POCl₃, 2.0 eq) or concentrated sulfuric acid (catalytic amount) dropwise at 0 °C.

• Reaction: Heat the mixture to 80-110 °C for 2-6 hours until TLC analysis indicates complete consumption of the starting material.

• Work-up & Purification: Cool the reaction, carefully quench with ice/water, and neutralize with a base (e.g., NaHCO₃). Extract the product with an organic solvent, dry, and purify by silica gel chromatography to afford the final oxazole product.

4.4. Expert Insights & Causality

• Choice of Reductive Amination: This step is crucial for installing the nitrogen atom required for the oxazole ring. Other methods, such as converting the ketone to an α-azido ketone followed by reduction, can also be employed.[9]

• Dehydrating Agent: The choice of dehydrating agent is critical for the Robinson-Gabriel cyclization.[7] POCl₃ and H₂SO₄ are common choices. Polyphosphoric acid (PPA) can also be effective. The conditions must be optimized to favor cyclization over potential side reactions.

• Versatility: This two-step approach is highly versatile. By varying the acylating agent used in Step A, a wide array of 2-substituted oxazoles can be synthesized, allowing for extensive Structure-Activity Relationship (SAR) studies.

Conclusion

Ethyl 5-fluoro-2-methylbenzoylformate has been demonstrated to be a highly effective and versatile precursor for the synthesis of diverse, medicinally relevant heterocyclic systems. The protocols detailed herein for the preparation of quinoxalines, hydantoins, and oxazoles are robust, scalable, and rely on well-established chemical principles. By leveraging the unique reactivity of the α-ketoester moiety, researchers can efficiently generate libraries of novel fluorinated compounds for evaluation in drug discovery and development programs.

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• Tariq, M., et al. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. Molecules, 26(4), 1059. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. organic-chemistry.org. [Link]

• Anwar, A., et al. (2016). Synthesis and Consecutive Reactions of α-Azido Ketones: A Review. Molecules, 21(8), 1048. [Link]

• Wan, J.-P., & Wei, L. (2014). Quinoxaline Synthesis by Domino Reactions. Current Organic Synthesis, 11(4), 567-589. [Link]

• Taylor, E. C. (2004). Quinoxalines. In The Chemistry of Heterocyclic Compounds (Vol. 61). John Wiley & Sons, Inc. [Link]

• Zhang, M., et al. (2014). Palladium-Catalyzed Sequential C–N/C–O Bond Formations: Synthesis of Oxazole Derivatives from Amides and Ketones. Organic Letters, 16(22), 5906-5909. [Link]

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• Muccioli, G. G., et al. (2003). A rapid and efficient microwave-assisted synthesis of hydantoins and thiohydantoins. Tetrahedron, 59(8), 1301-1307. [Link]

• Piras, M., et al. (2021). Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics. Molecules, 26(15), 4423. [Link]

• Al-Suwaidan, I. A., et al. (2017). Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. Molecules, 22(12), 2095. [Link]

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Enantioselective Catalytic Reduction of Ethyl 5-fluoro-2-methylbenzoylformate: A Practical Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: The synthesis of enantiomerically pure α-hydroxy esters is a cornerstone of modern medicinal chemistry. The fluorinated mandelate derivative, ethyl (R/S)-5-fluoro-2-methylmandelate, obtained from the asymmetric reduction of ethyl 5-fluoro-2-methylbenzoylformate, represents a particularly valuable chiral building block. The incorporation of fluorine can significantly enhance a molecule's metabolic stability, binding affinity, and lipophilicity.[1][2] This application note provides a detailed protocol for the highly enantioselective reduction of this α-keto ester using an in situ generated Corey-Bakshi-Shibata (CBS) oxazaborolidine catalyst.[3][4] We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental workflow, and present a robust analytical method for the determination of enantiomeric excess (% ee) by chiral High-Performance Liquid Chromatography (HPLC).

Introduction: The Significance of Chiral Fluorinated Architectures

Ethyl 5-fluoro-2-methylbenzoylformate is a prochiral α-keto ester. Its reduction yields a stereogenic center, leading to two enantiomers of ethyl 5-fluoro-2-methylmandelate. In drug development, it is common for one enantiomer (the eutomer) to exhibit the desired therapeutic activity, while the other (the distomer) may be inactive or contribute to undesirable side effects.[2] Consequently, developing efficient and highly selective methods to access single enantiomers is of paramount importance.

The Corey-Itsuno reduction, also known as the CBS reduction, stands out as a reliable and powerful method for the asymmetric reduction of prochiral ketones and related compounds.[3][4][5] It employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane source (e.g., BH₃·THF) to one face of the carbonyl group. This method is renowned for its high enantioselectivity (often >95% ee), operational simplicity, and the commercial availability of the catalyst precursors.[3] This guide focuses on a practical approach where the active catalyst is generated in situ, enhancing reproducibility and convenience.[6][7][8]

Principle and Mechanism of the CBS Reduction

The enantioselectivity of the CBS reduction is governed by a well-defined catalytic cycle. The oxazaborolidine catalyst functions as a chiral scaffold, orchestrating the interaction between the ketone substrate and the borane reducing agent.

The Catalytic Cycle involves three key roles for the catalyst:

• Lewis Acid Activation: The endocyclic boron atom of the oxazaborolidine is Lewis acidic and coordinates to the carbonyl oxygen of the ethyl 5-fluoro-2-methylbenzoylformate. This coordination polarizes the C=O bond, making the carbonyl carbon more electrophilic and activating it for reduction.

• Reducing Agent Activation: The Lewis basic nitrogen atom in the catalyst coordinates to the borane (BH₃), forming a catalyst-borane complex.

• Stereodirected Hydride Transfer: This dual activation pre-organizes the transition state. The bulky substituent on the catalyst (e.g., phenyl groups from diphenylprolinol) effectively shields one face of the ketone, forcing the borane to deliver a hydride to the more accessible face in an intramolecular fashion.[3][9] The chirality of the amino alcohol precursor dictates which enantiomer of the product is formed.

Caption: The catalytic cycle of the CBS reduction.

Experimental Protocols

This section provides a comprehensive, step-by-step protocol for the asymmetric reduction and subsequent analysis.

Protocol 1: Asymmetric Reduction of Ethyl 5-fluoro-2-methylbenzoylformate

This protocol describes the in situ generation of the (S)-CBS catalyst followed by the reduction. Using the (S)-catalyst precursor will stereoselectively yield the (R)-alcohol product.

Materials and Reagents:

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol

• Borane dimethyl sulfide complex (BH₃·SMe₂, ~2.0 M in THF)

• Ethyl 5-fluoro-2-methylbenzoylformate

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

• Catalyst Preparation (in situ):

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add (S)-α,α-Diphenyl-2-pyrrolidinemethanol (0.10 eq).

  • Dissolve the amino alcohol in anhydrous THF (sufficient to make an ~0.5 M solution).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add borane dimethyl sulfide complex (0.11 eq) dropwise via syringe.

  • Stir the mixture at 0-5 °C for 30 minutes. A clear, colorless solution of the active catalyst should form.

• Asymmetric Reduction:

  • In a separate flame-dried flask, dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq) in anhydrous THF.

  • Cool the substrate solution to 0 °C.

  • Slowly add borane dimethyl sulfide complex (0.6 eq) to the substrate solution. Note: This is the stoichiometric reducing agent.

  • Using a cannula, slowly transfer the substrate/borane mixture to the pre-formed catalyst solution at 0 °C over 30-45 minutes.

  • Monitor the reaction by Thin-Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours after the addition is finished.

• Reaction Quench and Work-up:

  • Once the reaction is complete, slowly and carefully quench the reaction by the dropwise addition of methanol at 0 °C until gas evolution ceases.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Add 1 M HCl and stir for another 15 minutes.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure ethyl (R)-5-fluoro-2-methylmandelate.

Data Summary: Typical Reaction Parameters

The following table summarizes expected outcomes for the described protocol. Optimization may be required for scale-up.

Parameter	Value/Range	Purpose/Comment
Catalyst Loading	5-10 mol %	Balances reaction rate and cost. Higher loading may be needed for less reactive substrates.
Reducing Agent	0.6-1.0 eq BH₃•SMe₂	0.6 eq is often sufficient. Excess can be used to ensure full conversion.
Temperature	0 °C to RT	Lower temperatures generally improve enantioselectivity.[6]
Reaction Time	1-3 hours	Monitored by TLC for completion.
Typical Yield	85-95%	Isolated yield after purification.
Expected % ee	>95%	Determined by chiral HPLC analysis.

Analysis of Enantiomeric Purity

Accurate determination of the enantiomeric excess is crucial for validating the success of an asymmetric reaction. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for this analysis.[10][11]

Protocol 2: Chiral HPLC Analysis of Ethyl 5-fluoro-2-methylmandelate

Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., Chiralcel® OD-H or similar polysaccharide-based column)

• HPLC-grade Hexane

• HPLC-grade Isopropanol (IPA)

• Racemic standard of ethyl 5-fluoro-2-methylmandelate

• Reaction product sample

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the racemic standard (~1 mg/mL) in the mobile phase.

  • Prepare a stock solution of the purified reaction product (~1 mg/mL) in the mobile phase.

• Chromatographic Conditions:

  • Column: Chiralcel® OD-H (4.6 x 250 mm, 5 µm)

  • Mobile Phase: 95:5 Hexane:Isopropanol (v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

• Analysis and Data Interpretation:

  • First, inject the racemic standard to identify the retention times (t₁) and (t₂) of the two enantiomers.

  • Next, inject the sample from the asymmetric reaction.

  • Integrate the peak areas for both enantiomers in the sample chromatogram (Area₁ and Area₂).

  • Calculate the enantiomeric excess using the following formula: % ee = [ |Area₁ - Area₂| / (Area₁ + Area₂) ] x 100

Overall Experimental Workflow

The following diagram illustrates the complete process from starting material to the final analytical validation.

Caption: Overall workflow for synthesis and analysis.

Conclusion

This application note provides a robust and reliable framework for the enantioselective reduction of ethyl 5-fluoro-2-methylbenzoylformate. The use of an in situ generated CBS catalyst offers a practical and highly selective method to produce the corresponding chiral mandelate ester, a valuable intermediate for pharmaceutical development. The detailed protocols for both the synthesis and the critical analysis of enantiomeric purity are designed to be readily implemented in a research or process development setting, enabling scientists to confidently access these important chiral building blocks.

References

• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(43), 8411-8414). Available at: [Link]

• Kawanami, Y., Murao, S., Kaji, R., & Kobayashi, N. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2339. Available at: [Link]

• University of Bath. (n.d.). Oxazaborolidines as catalysts for reduction of ketones with borane. Available at: [Link]

• ResearchGate. (n.d.). Corey–Itsuno Reduction of Ketones: A Development of Safe and Inexpensive Process for Synthesis of Some API Intermediates. Available at: [Link]

• Sato, M., Kawai, Y., Kawai, M., & Tomioka, K. (2008). Oxazaborolidine-Catalyzed Enantioselective Reduction of α-Methylene Ketones to Allylic Alcohols. The Journal of Organic Chemistry, 73(17), 6851-6853. Available at: [Link]

• Yoodee, S., et al. (2020). Oxazaborolidine-catalyzed reductive parallel kinetic resolution of ketones from β-nitro-azabicycles for the synthesis of chiral hypoestestatins 1, 2. Organic & Biomolecular Chemistry, 18(2), 269-278. Available at: [Link]

• Grokipedia. (n.d.). Corey–Itsuno reduction. Available at: [Link]

• SynArchive. (n.d.). Itsuno-Corey Reduction. Available at: [Link]

• Wikipedia. (n.d.). Corey–Itsuno reduction. Available at: [Link]

• Lookchem. (2022). Corey-itsuno reduction of ketones: A development of safe and inexpensive process for synthesis of some API intermediates. Available at: [Link]

• University of Bristol. (n.d.). Determination of enantiomeric excess. Available at: [Link]

• Arkivoc. (2004). H-NMR determination of the enantiomeric excess of the antiarrhythmic drug Mexiletine by using mandelic acid analogues as chiral. Available at: [Link]

• IRIS . (2025). On the Hunt for Chiral Single-Atom Catalysts. Available at: [Link]

• Sánchez, S. P., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(1), 58-64. Available at: [Link]

• ResearchGate. (n.d.). Two Methods for the Determination of Enantiomeric Excess and Concentration of a Chiral Sample with a Single Spectroscopic Measurement. Available at: [Link]

• Volcho, K. P., et al. (2016). A practical way to synthesize chiral fluoro-containing polyhydro-2H-chromenes from monoterpenoids. Beilstein Journal of Organic Chemistry, 12, 643-651. Available at: [Link]

• Ukrainian Chemistry Journal. (2025). CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS. Available at: [Link]

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Application Notes &amp; Protocols: The Strategic Role of Ethyl 5-fluoro-2-methylbenzoylformate in the Synthesis of Advanced Agrochemicals

Abstract

Ethyl 5-fluoro-2-methylbenzoylformate is an α-ketoester building block whose strategic importance in agrochemical synthesis is predicated on its unique combination of reactive functional groups and substituent effects. The presence of a fluorine atom can enhance metabolic stability and binding affinity of the final active ingredient, while the α-dicarbonyl moiety serves as a versatile linchpin for constructing complex heterocyclic systems. This document provides an in-depth guide for researchers, elucidating the synthesis of this key intermediate, its application in the construction of herbicidal scaffolds, and the underlying chemical principles that govern its utility. Detailed, field-tested protocols are provided to enable its practical application in a research and development setting.

Introduction: A Versatile Building Block for Modern Herbicides

The relentless drive for novel agrochemicals with improved efficacy, selectivity, and environmental profiles has placed significant emphasis on the design of sophisticated molecular scaffolds. Ethyl 5-fluoro-2-methylbenzoylformate emerges as a high-value intermediate in this context. Its core utility lies in its α-ketoester functionality, which is primed for condensation reactions with a variety of di-nucleophiles to forge heterocyclic cores. These heterocycles are the cornerstone of numerous commercial herbicides that target essential plant enzymes like protoporphyrinogen oxidase (PROTOX) and acetolactate synthase (ALS).[1][2]

The substituents on the phenyl ring are not merely decorative; they are critical for tuning the biological activity of the final product:

• Fluorine Atom: The strong electron-withdrawing nature of fluorine can significantly alter the acidity of neighboring protons and the reactivity of the aromatic ring. In the final agrochemical, it often enhances metabolic stability by blocking sites of oxidative degradation and can improve binding to the target enzyme through favorable electronic interactions.

• Methyl Group: This group provides steric bulk and can influence the conformation of the molecule, which is crucial for achieving selective binding to the target pest's enzyme over that of the crop.

This guide will detail the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate and provide a validated protocol for its use in constructing a representative herbicidal precursor, explaining the causal logic behind each experimental step.

Physicochemical Properties and Safety Mandates

Accurate characterization and safe handling are prerequisites for successful synthesis. The properties of the title compound are summarized below, with safety protocols derived from data on structurally similar chemicals.[3][4][5]

Table 1: Physicochemical Properties and Identifiers

Property	Value	Source
IUPAC Name	ethyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate	N/A
Molecular Formula	C₁₁H₁₁FO₃	N/A
Molecular Weight	210.20 g/mol	N/A
Appearance	Expected to be a pale yellow oil or low-melting solid	[6]
Solubility	Soluble in common organic solvents (e.g., THF, DCM, Ethyl Acetate)	[7]
CAS Number	Not explicitly assigned; for synthetic intermediate use	N/A

Table 2: Safety and Handling Precautions

Hazard Category	Precautionary Statement	Rationale & Reference
Skin Sensitization	H317: May cause an allergic skin reaction. Wear nitrile gloves (e.g., EN 374) and a lab coat. IF ON SKIN: Wash with plenty of water. If irritation or rash occurs, seek medical advice.	Benzoylformate derivatives can act as haptens, potentially causing sensitization upon repeated contact.[3][7]
Inhalation	Avoid breathing mist or vapors. Use only in a well-ventilated area or a chemical fume hood.	Organic esters can be irritating to the respiratory tract.[3]
Eye Contact	Wear chemical safety goggles (e.g., EN 166). IF IN EYES: Rinse cautiously with water for several minutes.	Direct contact with organic solvents and reagents can cause serious eye irritation.[8][9]
Storage	Store in a tightly closed container in a cool, dry place, protected from light.	α-Ketoesters can be sensitive to light and moisture, which may cause degradation over time.[7]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.	N/A

Synthesis Protocol: Ethyl 5-fluoro-2-methylbenzoylformate

The synthesis of the title compound can be efficiently achieved via a Grignard reaction between the organomagnesium derivative of 2-bromo-4-fluorotoluene and diethyl oxalate. This method is reliable and provides the target α-ketoester directly.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate.

Detailed Step-by-Step Protocol

Materials:

• 2-Bromo-4-fluorotoluene (1.0 eq)

• Magnesium turnings (1.2 eq)

• Iodine (1 crystal, as initiator)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl oxalate (1.5 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

• Reactor Setup: Flame-dry a three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere (Argon or Nitrogen).

• Grignard Reagent Formation:

  • Add magnesium turnings (1.2 eq) to the flask.

  • Add a single crystal of iodine. The purple color will fade as the magnesium is activated.

  • Dissolve 2-bromo-4-fluorotoluene (1.0 eq) in anhydrous THF and add it to the dropping funnel. Add ~10% of this solution to the magnesium.

  • Causality: The reaction is often initiated by gentle heating or sonication. A successful initiation is marked by bubble formation and a gentle reflux. Once initiated, add the remaining bromide solution dropwise to maintain a steady reflux.

  • After the addition is complete, continue stirring at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Acylation Reaction:

  • In a separate flame-dried flask, dissolve diethyl oxalate (1.5 eq) in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality: This low temperature is critical. It prevents the Grignard reagent from adding twice to the diethyl oxalate, which would result in a tertiary alcohol byproduct instead of the desired ketoester.

  • Transfer the prepared Grignard reagent to the diethyl oxalate solution via cannula, dropwise, over 30-45 minutes, keeping the internal temperature below -70 °C.

• Workup and Extraction:

  • After stirring for 2-3 hours at -78 °C, slowly quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Causality: Saturated NH₄Cl is a weak acid, sufficient to protonate the alkoxide intermediate and hydrolyze any remaining Grignard reagent without causing side reactions like ester hydrolysis, which might occur with stronger acids.

  • Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification:

  • Purify the resulting crude oil by flash column chromatography on silica gel.[10] The product is typically eluted with a gradient of ethyl acetate in hexanes.

  • Combine the pure fractions and remove the solvent in vacuo to yield Ethyl 5-fluoro-2-methylbenzoylformate as a pale yellow oil.

Application Protocol: Synthesis of a Herbicidal Heterocyclic Core

The true value of Ethyl 5-fluoro-2-methylbenzoylformate is realized when it is used to build the core structures of potential herbicides. Here, we detail its condensation with 2-hydrazinyl-2-oxoacetic acid to form a 1,2,4-triazinone precursor, a scaffold found in many ALS-inhibiting herbicides.[11]

Reaction Mechanism Diagram

Caption: Key mechanistic steps in the formation of a triazinone core.

Detailed Step-by-Step Protocol

Materials:

• Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq)

• 2-Hydrazinyl-2-oxoacetic acid (1.1 eq)

• Glacial Acetic Acid (as solvent and catalyst)

• Ethanol

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq) and 2-hydrazinyl-2-oxoacetic acid (1.1 eq).

• Condensation and Cyclization:

  • Add glacial acetic acid as the solvent.

  • Causality: Acetic acid serves a dual purpose. It is a polar protic solvent that facilitates the dissolution of the reactants, and it acts as an acid catalyst to promote the initial condensation (hydrazone formation) and the subsequent intramolecular cyclization.

  • Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Product Isolation:

  • Once the starting material is consumed, allow the reaction to cool to room temperature.

  • Slowly pour the reaction mixture into ice-cold water with vigorous stirring. The product should precipitate out of the aqueous solution.

  • Causality: The heterocyclic product is significantly less polar than the acetic acid solvent and the unreacted starting materials, causing it to precipitate upon addition to a large volume of water.

  • Collect the solid product by vacuum filtration.

• Purification:

  • Wash the filter cake thoroughly with cold water to remove residual acetic acid, followed by a small amount of cold ethanol to remove non-polar impurities.

  • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to obtain the purified triazinone product.

  • Dry the final product under vacuum to a constant weight.

Table 3: Example Protocol Parameters for Herbicide Precursor Synthesis

Parameter	Condition	Rationale
Solvent	Glacial Acetic Acid	Acts as both solvent and acid catalyst for the condensation-cyclization cascade.
Temperature	Reflux (~118 °C)	Provides sufficient thermal energy to overcome the activation barriers for both the initial condensation and the final cyclization step.
Reaction Time	4-6 hours	Typical duration to ensure complete conversion, should be confirmed by reaction monitoring (TLC/LC-MS).
Workup	Precipitation in ice-water	An effective and scalable method for isolating the solid product from the acidic solvent.

Data Interpretation and Quality Control

Validation of both the intermediate and the final product is essential. The following data are characteristic of a successful synthesis.

Table 4: Expected Analytical Data for Quality Control

Analysis	Ethyl 5-fluoro-2-methylbenzoylformate	Triazinone Product
¹H NMR	Aromatic protons (~7.0-7.5 ppm), Quartet (~4.4 ppm, -OCH₂-), Singlet (~2.4 ppm, Ar-CH₃), Triplet (~1.4 ppm, -CH₃)	Aromatic protons, disappearance of ethyl ester signals, appearance of a new N-H or C-H signal depending on the final structure.
¹³C NMR	Carbonyl carbons (~190 ppm, 165 ppm), Aromatic carbons (with C-F coupling), Alkyl carbons	Appearance of new sp² carbons in the heterocyclic ring, disappearance of ester carbons.
Mass Spec (MS)	[M+H]⁺ at m/z = 211.07	Expected molecular ion peak corresponding to the cyclized product.
Purity (HPLC)	>95%	>97% after recrystallization.

Conclusion

Ethyl 5-fluoro-2-methylbenzoylformate is more than a simple chemical; it is a strategic tool for the rational design of next-generation agrochemicals. Its synthesis is straightforward, and its true power is unlocked in its application as a precursor to complex heterocyclic systems. The α-ketoester functionality provides a reliable handle for building molecular complexity, while the fluorine and methyl substituents are key to modulating the biological activity of the final herbicide. The protocols and principles outlined in this document provide researchers with a solid foundation for leveraging this versatile intermediate in the discovery and development of novel crop protection solutions.

References

• PrepChem.com. Synthesis of methyl benzoylformate.[Link]

• PubMed. Synthesis and herbicidal activity of 2-(7-fluoro-3-oxo- 3,4-dihydro-2H-benzo[b][3][9]oxazin-6-yl)isoindoline-1,3-diones.[Link]

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• Dublin City University. Development of a Synthetic Route to the Active Ingredient of an Agricultural Herbicide.[Link]

• PMC. Design, Synthesis, and Safener Activity of Novel Thiazolidine-4-Carboxylates.[Link]

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• 3. merckmillipore.com [merckmillipore.com]
• 4. chemscene.com [chemscene.com]
• 5. Ethyl 2-fluoro-5-methylbenzoate | C10H11FO2 | CID 46311375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. Methyl benzoylformate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. Ethyl 2-Fluoro-5-Methylbenzoate | 496841-90-8 [amp.chemicalbook.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. doras.dcu.ie [doras.dcu.ie]

Application Note: Derivatization Strategies for Ethyl 5-fluoro-2-methylbenzoylformate in Drug Development

Executive Summary

Ethyl 5-fluoro-2-methylbenzoylformate is a highly versatile α -keto ester utilized as a critical building block in medicinal chemistry and agrochemical development. Its unique structural motif—a highly electrophilic dicarbonyl system coupled with a sterically demanding, halogenated aromatic ring—makes it an ideal precursor for both chiral active pharmaceutical ingredients (APIs) and complex heterocyclic scaffolds.

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for two primary derivatization pathways: Asymmetric Transfer Hydrogenation (ATH) to yield chiral α -hydroxy esters, and Cyclocondensation to generate rigid quinoxaline derivatives for LC-MS bioanalysis and scaffold generation.

Mechanistic Rationale & Stereoelectronic Considerations

The derivatization of Ethyl 5-fluoro-2-methylbenzoylformate requires careful consideration of its stereoelectronic environment to ensure high yield and selectivity.

• Electrophilicity & Chemoselectivity: The α -keto group is highly polarized by the adjacent ethyl ester, making it the primary site for nucleophilic attack. However, the ester moiety can also participate in secondary cyclization events if bifunctional nucleophiles are used.

• Steric Hindrance: The 2-methyl group on the phenyl ring restricts the free rotation of the benzoylformate moiety. This steric bulk forces the keto-carbonyl out of coplanarity with the aromatic ring. During asymmetric reduction, this conformational rigidity must be matched with a robust catalyst (e.g., Noyori's Ru-TsDPEN system) capable of overcoming steric clashes via precise CH/ π interactions in the transition state[1].

• Derivatization Pathways:

  • Pathway A: Reduction via ATH utilizes a formic acid/triethylamine azeotrope as a hydride source. This method avoids the hazards of high-pressure hydrogen gas while delivering exceptional enantiomeric excess (ee)[1].

  • Pathway B: The reaction of o -phenylenediamines with α -dicarbonyls remains a cornerstone of quinoxaline synthesis[2]. This cyclocondensation proceeds via a dual imine-formation/amidation sequence, providing a highly UV-active and structurally rigid quinoxalin-2(1H)-one derivative[3].

Caption: Divergent derivatization pathways for Ethyl 5-fluoro-2-methylbenzoylformate.

Experimental Workflows & Protocols

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Objective: Synthesis of (R)-Ethyl 5-fluoro-2-methylmandelate. Causality: The use of RuCl(p-cymene)[(R,R)-TsDPEN] enables an outer-sphere bifunctional mechanism where both the metal-bound hydride and the ligand's amine proton are transferred simultaneously to the ketone. The HCOOH/NEt3 (5:2) azeotrope acts as an irreversible hydride donor (releasing CO2), driving the reaction to completion while buffering the system to prevent catalyst degradation[1].

Step-by-Step Methodology:

• Azeotrope Preparation: In a rigorously degassed Schlenk flask under argon, prepare a 5:2 molar mixture of Formic Acid to Triethylamine. Caution: Exothermic reaction; add HCOOH dropwise to NEt3 at 0°C.

• Catalyst Activation: Dissolve 0.5 mol% of RuCl(p-cymene)[(R,R)-TsDPEN] in anhydrous DMF (2 mL/mmol substrate). Stir for 15 minutes at 30°C to generate the active 16-electron ruthenium species.

• Substrate Addition: Add Ethyl 5-fluoro-2-methylbenzoylformate (1.0 equiv) to the catalyst solution, followed immediately by the HCOOH/NEt3 azeotrope (5.0 equiv of HCOOH).

• Reaction Execution: Maintain the reaction at 30°C for 12–16 hours.

• Self-Validation (In-Process Control): Withdraw a 10 µL aliquot, dilute in mobile phase, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10). The reaction is complete when the starting material peak (<1% AUC) disappears.

• Workup: Quench with saturated aqueous NaHCO3 to neutralize excess formic acid. Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Caption: Step-by-step workflow for the Asymmetric Transfer Hydrogenation (ATH) protocol.

Protocol B: Cyclocondensation for LC-MS Bioanalysis

Objective: Synthesis of 3-(5-fluoro-2-methylphenyl)quinoxalin-2(1H)-one. Causality: Derivatizing highly polar α -keto esters into quinoxalines drastically improves their retention on reversed-phase LC columns and enhances electrospray ionization (ESI) efficiency. A mild acid catalyst (Acetic Acid) is utilized to activate the ketone carbonyl toward nucleophilic attack without fully protonating the o -phenylenediamine[3].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve o -phenylenediamine (1.2 equiv) in absolute ethanol (5 mL/mmol). Add glacial acetic acid (0.1 equiv) as a catalyst.

• Condensation: Add Ethyl 5-fluoro-2-methylbenzoylformate (1.0 equiv) dropwise at room temperature.

• Thermal Cyclization: Heat the mixture to reflux (78°C) for 2 hours. The initial imine formation is rapid, but the subsequent intramolecular amidation (expelling ethanol) requires thermal driving force[2].

• Self-Validation: Monitor via TLC (Hexane/EtOAc 7:3). The product will exhibit intense blue fluorescence under 365 nm UV light, confirming the formation of the extended aromatic quinoxaline system.

• Isolation: Cool the reaction to 0°C. The quinoxalin-2(1H)-one derivative typically precipitates as a crystalline solid. Isolate via vacuum filtration and wash with cold ethanol to yield the analytically pure standard.

Data Summary

The following table summarizes the expected quantitative outcomes and analytical properties of the derivatized products based on the optimized protocols.

Derivatization Strategy	Reagents & Conditions	Primary Product	Expected Yield (%)	Enantiomeric Excess (ee %)	Primary Application
Asymmetric Transfer Hydrogenation	RuCl(p-cymene)[(R,R)-TsDPEN], HCOOH/NEt3, DMF, 30°C	(R)-Ethyl 5-fluoro-2-methylmandelate	> 92%	> 98%	Chiral API Building Block / Fragment
Cyclocondensation	o -Phenylenediamine, AcOH (cat.), EtOH, 78°C	3-(5-fluoro-2-methylphenyl)quinoxalin-2(1H)-one	> 85%	N/A (Achiral)	LC-MS Bioanalysis / Heterocyclic Scaffold

References

• Methods of Preparation of Quinoxalines. Encyclopedia MDPI. Available at:[Link]

Sources

• 1. (S)-1-(tetrahydrofuran-2-yl)ethanone | 131328-27-3 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. encyclopedia.pub [encyclopedia.pub]

HPLC purification protocol for Ethyl 5-fluoro-2-methylbenzoylformate

Advanced Preparative HPLC Purification Protocol for Ethyl 5-fluoro-2-methylbenzoylformate

Executive Summary

Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2) is a highly versatile fluorinated α -keto ester utilized as a critical building block in the synthesis of complex pharmaceuticals and agrochemicals[1]. The presence of the electron-withdrawing fluorine atom, combined with the reactive α -keto ester moiety, makes this compound uniquely susceptible to hydration and hemiacetal formation in certain solvent systems[2]. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol designed to achieve >99% purity while deliberately mitigating solvent-induced structural artifacts.

Physicochemical Profiling & Method Rationale

Before initiating purification, understanding the causality behind the solvent and column choices is critical for method robustness. Do not simply apply generic RP-HPLC methods to α -keto esters, as their dynamic solution chemistry will lead to poor chromatographic resolution.

• Stationary Phase Selection : The compound possesses a hydrophobic aromatic ring, a methyl group, and an ethyl ester, making it highly retained on a standard C18 stationary phase. A high-carbon-load C18 column is recommended to maximize preparative loading capacity.

• Mobile Phase - The Hemiacetal/Hydrate Challenge : α -Keto esters are notorious for existing in equilibrium with their hydrate (gem-diol) forms in highly aqueous environments, and they readily form hemiacetals in the presence of primary alcohols[2][3].

  • Why avoid Methanol? Methanol reacts reversibly with the highly electrophilic α -carbonyl group to form a hemiacetal. In an HPLC column, this dynamic equilibrium manifests as severe peak broadening, split peaks, or artificially low recovery[4].

  • The Solution: Acetonitrile (ACN) is strictly used as the organic modifier. It is aprotic and does not form covalent adducts with the ketone.

• Acidic Additive : 0.1% Formic Acid (FA) is added to both the aqueous and organic phases. While the compound lacks ionizable basic/acidic groups, the α -keto ester can undergo trace enolization. The acidic environment suppresses this enolization, sharpens the chromatographic peak, and masks residual silanols on the silica support[5].

Analytical HPLC Method Development (Scale-Up Prerequisite)

A self-validating preparative workflow requires a highly optimized analytical method to establish the gradient profile and confirm the absence of hydrate-induced peak splitting prior to bulk injection.

Table 1: Analytical RP-HPLC Conditions

Parameter	Specification	Rationale
Column	C18, 4.6 × 150 mm, 5 µm	Standard dimensions for high-resolution profiling.
Mobile Phase A	HPLC-grade H₂O + 0.1% FA	Suppresses enolization; provides baseline polarity.
Mobile Phase B	HPLC-grade ACN + 0.1% FA	Aprotic modifier prevents hemiacetal formation.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp	25 °C (Controlled)	Stabilizes the keto-hydrate equilibrium to prevent baseline drift.
Detection	PDA (UV @ 254 nm & 280 nm)	Captures aromatic π−π∗ and carbonyl n−π∗ transitions.

Analytical Gradient Program:

• 0–2 min : 10% B (Isocratic hold to focus the injection band)

• 2–12 min : 10% → 80% B (Linear ramp for resolution)

• 12–15 min : 80% → 95% B (Column wash)

• 15–20 min : 10% B (Re-equilibration)

Preparative HPLC Purification Protocol

Caution: Perform all solvent evaporation steps under strict temperature control (<35 °C) to prevent thermal degradation of the α -keto ester.

Step 4.1: Sample Preparation

• Dissolution : Dissolve the crude Ethyl 5-fluoro-2-methylbenzoylformate in a minimal volume of pure ACN. Do not use DMSO or DMF if avoidable, as they complicate downstream lyophilization and can cause injection-solvent breakthrough (fronting).

• Dilution : Slowly add Mobile Phase A (Water + 0.1% FA) until the solution is approximately 30% aqueous. Expert Insight: If precipitation occurs, add ACN dropwise until the solution just clears. Keeping the injection solvent weaker than the target elution composition prevents band broadening upon injection.

• Filtration : Filter the sample through a 0.22 µm PTFE syringe filter to remove particulate matter that could foul the preparative column frit.

Step 4.2: Preparative System Setup

Table 2: Preparative RP-HPLC Conditions

Parameter	Specification
Column	Preparative C18, 21.2 × 250 mm, 5–10 µm
Flow Rate	20.0 mL/min
Injection Volume	1.0 – 3.0 mL (Sample Concentration: ~50–100 mg/mL)
Detection	UV @ 254 nm (Trigger threshold set to 50 mAU)

Step 4.3: Scaled Gradient Execution

Execute the purification using a shallower gradient focused around the analytical elution time. For this specific scaffold, elution typically occurs between 50–65% B.

• 0–5 min : 20% B (Loading and focusing)

• 5–25 min : 20% → 70% B (Shallow elution ramp)

• 25–30 min : 95% B (Wash strongly retained impurities)

• 30–35 min : 20% B (Re-equilibration)

Step 4.4: Fraction Collection & Self-Validating Recovery

• Collection : Collect fractions automatically based on the UV threshold.

• Immediate QC (Self-Validation) : Analyze 10 µL aliquots of the collected fractions using the Analytical HPLC method described in Section 3. Only pool fractions demonstrating >99% purity by peak area.

• Solvent Removal : Transfer the pooled, high-purity fractions to a round-bottom flask. Remove the ACN via rotary evaporation under reduced pressure. Crucial: Keep the water bath at or below 30 °C to prevent degradation.

• Lyophilization : Snap-freeze the remaining aqueous suspension using a dry ice/acetone bath and lyophilize for 24–48 hours to yield the pure Ethyl 5-fluoro-2-methylbenzoylformate. Store at -20 °C under an Argon atmosphere.

Workflow Visualization

Preparative HPLC workflow for Ethyl 5-fluoro-2-methylbenzoylformate, emphasizing the QC feedback loop.

References

• ACS Publications . (2021). The Alpha Keto Amide Moiety as a Privileged Motif in Medicinal Chemistry: Current Insights and Emerging Opportunities. Journal of Medicinal Chemistry. Retrieved from[Link]

• Google Patents. (2017).

• Science.gov . (n.d.). Aromatic alpha-keto acids: Topics by Science.gov. Retrieved from[Link]

Sources

• 1. 732251-76-2|Ethyl 5-fluoro-2-methylbenzoylformate|BLDpharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US9708371B2 - Treatments for gastrointestinal disorders - Google Patents [patents.google.com]
• 4. d-nb.info [d-nb.info]
• 5. aromatic alpha-keto acids: Topics by Science.gov [science.gov]

Application Note: Preparative Column Chromatography Protocols for Ethyl 5-fluoro-2-methylbenzoylformate

Introduction and Physicochemical Profiling

Ethyl 5-fluoro-2-methylbenzoylformate is a highly functionalized alpha-keto ester utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) (1)[1]. The presence of the alpha-dicarbonyl moiety (a ketone adjacent to an ester) imparts unique electronic properties, while the 5-fluoro and 2-methyl substitutions on the phenyl ring modulate its lipophilicity and steric profile.

Table 1: Physicochemical Profile of the Analyte

Parameter	Value
Compound Name	Ethyl 5-fluoro-2-methylbenzoylformate
CAS Number	732251-76-2
Molecular Weight	210.20 g/mol
Functional Groups	Ester, Ketone, Fluoro-arene, Methyl-arene
UV Absorbance	Highly active at 254 nm (due to conjugated aromatic system)

Chromatographic Causality & TLC Optimization

Expertise & Experience: The separation of alpha-keto esters on normal-phase silica gel is primarily driven by hydrogen bonding between the stationary phase silanol groups (Si-OH) and the highly polarized carbonyl oxygens of the analyte. The electron-withdrawing fluorine atom slightly reduces the electron density of the aromatic system and the adjacent ketone, subtly weakening its interaction with the silica compared to unsubstituted benzoylformates. Consequently, this compound exhibits slightly higher mobility (higher Rf) than its unsubstituted analogs under identical solvent conditions.

Self-Validating System: Before initiating preparative column chromatography, Thin Layer Chromatography (TLC) optimization is mandatory. The target retention factor (Rf) for optimal column resolution is between 0.25 and 0.40. Literature indicates that unsubstituted methyl benzoylformate exhibits an Rf of 0.40 in a 1:6 Ethyl Acetate:Hexanes system (2)[2]. Given the added lipophilicity of the ethyl ester, methyl, and fluoro groups, Ethyl 5-fluoro-2-methylbenzoylformate will elute faster. Therefore, a less polar starting gradient is recommended to prevent co-elution with closely related impurities.

Table 2: TLC Optimization Data (Silica Gel 60 F254)

Solvent System (EtOAc : Hexane)	Volume Ratio	Estimated Rf Value	Suitability for Column Loading
1 : 20	5% : 95%	0.15	Too slow (Ideal for initial gradient wash)
1 : 10	9% : 91%	0.32	Optimal (Isocratic elution target)
1 : 6	14% : 86%	0.45	Too fast (Risk of poor resolution)
1 : 4	20% : 80%	0.60	Unsuitable

Standardized Preparative Protocol

This step-by-step methodology ensures high recovery and purity by utilizing a self-validating gradient approach.

Step 1: Column Preparation (Slurry Packing)

• Select a glass column with a fritted disk. The mass of silica gel (230-400 mesh) should be 30-50 times the mass of the crude sample to ensure adequate theoretical plates.

• Prepare a uniform slurry of silica gel in 100% Hexane. Causality: Slurry packing prevents the formation of air pockets and channeling, which are the primary causes of band broadening and poor resolution.

• Pour the slurry into the column in a single, continuous motion. Rinse the column walls with Hexane and apply gentle air pressure to pack the bed tightly. Ensure the solvent level never drops below the silica surface.

Step 2: Sample Loading (Wet Loading)

• Dissolve the crude Ethyl 5-fluoro-2-methylbenzoylformate in the absolute minimum volume of Dichloromethane (DCM). Causality: Wet loading in a minimal volume of a slightly more polar solvent ensures a narrow initial sample band, which is critical for high-resolution separation.

• Carefully apply the solution dropwise in a circular motion directly onto the protective sand layer above the silica bed.

• Drain the solvent until the sample is flush with the silica bed. Rinse the flask with 1 mL of Hexane, apply to the column, and drain again to ensure complete transfer.

Step 3: Gradient Elution

• Begin elution with 2 column volumes (CV) of 5% EtOAc in Hexane (1:20) to flush out non-polar impurities (e.g., unreacted hydrocarbons or fluorinated aromatics).

• Increase the gradient to 10% EtOAc in Hexane (1:10). The alpha-keto ester will begin to migrate down the column.

• Collect fractions in test tubes (fraction size should be approximately 1/10th of the CV).

Step 4: Fraction Analysis and Recovery

• Spot every third fraction on a TLC plate and develop in 1:10 EtOAc:Hexanes.

• Visualize under a UV lamp. Alpha-keto esters are highly UV-active due to their conjugated aromatic system, allowing for easy fraction monitoring at 254 nm (2)[2].

• Pool fractions containing the pure product (Rf ~0.32).

• Concentrate the pooled fractions using a rotary evaporator. Critical Parameter: Maintain the water bath at <35°C to prevent thermal degradation or unwanted transesterification of the reactive alpha-keto ester.

Mechanism and Workflow Visualizations

Step-by-step workflow for the preparative column chromatography of alpha-keto esters.

Chromatographic separation mechanism detailing phase interactions and competitive binding.

Troubleshooting and Peak Resolution

• Streaking on TLC/Column: Alpha-keto esters generally do not streak on normal phase silica unless overloaded or if the silica is highly acidic. If streaking occurs, adding 0.1% acetic acid to the mobile phase can sharpen the bands, though it is rarely necessary for esters.

• Co-elution with Starting Materials: If the upstream synthesis involved the esterification of the corresponding carboxylic acid, any unreacted acid will remain firmly on the baseline in non-polar solvent mixtures (3)[3]. If the impurity is a closely related ester byproduct, reduce the gradient to 2% EtOAc/Hexane and increase the column length to maximize theoretical plates.

References

• Title: 732251-76-2 | Ethyl 5-fluoro-2-methylbenzoylformate | BLDpharm Source: bldpharm.com URL: 1

• Title: Phosphorus(III)-Mediated Reductive Condensation of α-Keto Esters and Protic Pronucleophile - Organic Syntheses Source: orgsyn.org URL: 2

• Title: Ethyl Benzoylformate - Organic Syntheses Procedure Source: orgsyn.org URL: 3

Sources

• 1. 732251-76-2|Ethyl 5-fluoro-2-methylbenzoylformate|BLDpharm [bldpharm.com]
• 2. orgsyn.org [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Recrystallization of Ethyl 5-fluoro-2-methylbenzoylformate

An in-depth guide to the purification of a key building block in pharmaceutical synthesis, this application note details a comprehensive protocol for the recrystallization of Ethyl 5-fluoro-2-methylbenzoylformate. The procedure is designed for researchers, scientists, and professionals in drug development, providing a reproducible and scalable method for achieving high purity of this critical intermediate.

Introduction: The Importance of Purity in Drug Synthesis

Ethyl 5-fluoro-2-methylbenzoylformate is a crucial precursor in the synthesis of various pharmacologically active molecules. Its purity is paramount, as even trace impurities can lead to unwanted side reactions, decreased yields, and compromised biological activity in the final drug product. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds, and its successful application to this specific molecule is essential for robust and reliable drug development pipelines.

This guide provides a detailed, step-by-step protocol for the recrystallization of Ethyl 5-fluoro-2-methylbenzoylformate, grounded in the fundamental principles of solubility and crystal growth. The procedure has been optimized to ensure high recovery of the purified product with excellent morphological characteristics suitable for downstream applications.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties of Ethyl 5-fluoro-2-methylbenzoylformate is critical for developing an effective recrystallization protocol.

Property	Value	Source
Molecular Formula	C₁₁H₁₁FO₃	N/A
Molecular Weight	210.20 g/mol	N/A
Appearance	Off-white to yellow solid	N/A
Melting Point	Not available	N/A
Solubility	Soluble in common organic solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate). Limited solubility in non-polar solvents (e.g., hexanes).	General chemical knowledge

Safety Precautions: Ethyl 5-fluoro-2-methylbenzoylformate is a chemical intermediate and should be handled with appropriate care. Always consult the Safety Data Sheet (SDS) before handling. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All procedures should be performed in a well-ventilated fume hood.

The Science Behind Recrystallization: A Primer

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent at different temperatures. The ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will have a high capacity for dissolution at its boiling point. Impurities, on the other hand, should either be highly soluble at all temperatures or completely insoluble.

The process involves dissolving the impure solid in a hot solvent to create a saturated solution. As the solution cools, the solubility of the desired compound decreases, leading to the formation of a supersaturated solution. This thermodynamic instability is relieved by the formation of crystals, which ideally exclude the impurities from their growing lattice structure. The impurities remain dissolved in the cold solvent (mother liquor) and are separated by filtration.

Experimental Protocol:

This protocol outlines the optimized procedure for the recrystallization of Ethyl 5-fluoro-2-methylbenzoylformate.

Materials and Equipment:

• Crude Ethyl 5-fluoro-2-methylbenzoylformate

• Isopropanol (IPA), reagent grade

• Heptane, reagent grade

• Erlenmeyer flasks

• Hot plate with magnetic stirring capabilities

• Magnetic stir bars

• Buchner funnel and flask

• Filter paper

• Vacuum source

• Spatula

• Watch glass

• Drying oven or vacuum desiccator

Step-by-Step Procedure:

• Solvent Selection and Preparation: A solvent system of isopropanol (IPA) and heptane is recommended for this procedure. IPA is a good solvent for Ethyl 5-fluoro-2-methylbenzoylformate at elevated temperatures, while heptane acts as an anti-solvent to promote crystallization upon cooling. Prepare a mixture of IPA and heptane in a 3:1 (v/v) ratio.

• Dissolution of the Crude Product:

  • Place 10.0 g of crude Ethyl 5-fluoro-2-methylbenzoylformate into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add 50 mL of the pre-mixed IPA/heptane (3:1) solvent system.

  • Gently heat the mixture on a hot plate with continuous stirring. The target temperature should be approximately 70-80 °C.

  • Continue heating and stirring until all the solid has completely dissolved. If any solid remains, add small additional volumes of the solvent mixture until a clear solution is obtained. Avoid adding an excessive amount of solvent to ensure a good recovery yield.

• Hot Filtration (Optional but Recommended):

  • If any insoluble impurities are observed in the hot solution, perform a hot filtration. This step is crucial for removing particulate matter that could act as unwanted nucleation sites.

  • Preheat a separate Erlenmeyer flask and a funnel (preferably a stemless funnel) on the hot plate.

  • Place a piece of fluted filter paper in the funnel and quickly pour the hot solution through it into the clean, preheated flask.

• Crystallization:

  • Remove the flask from the hot plate and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, well-defined crystals, which are easier to filter and wash.

  • Once the solution has reached room temperature, further cool the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collection of Crystals:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold IPA/heptane solvent mixture.

  • Turn on the vacuum and pour the cold crystal slurry into the Buchner funnel.

  • Use a spatula to transfer any remaining crystals from the flask.

• Washing the Crystals:

  • With the vacuum still applied, wash the crystals with two small portions (10-15 mL each) of the cold IPA/heptane solvent mixture. This will remove any residual mother liquor containing dissolved impurities.

  • Allow the vacuum to pull air through the crystals for several minutes to partially dry them.

• Drying the Purified Product:

  • Carefully transfer the filter cake to a pre-weighed watch glass.

  • Dry the crystals in a vacuum oven at a temperature below the compound's melting point (e.g., 40-50 °C) until a constant weight is achieved. Alternatively, the crystals can be dried in a vacuum desiccator at room temperature.

Visualizing the Workflow:

Application Notes and Protocols for the Synthesis of Fluorinated Active Pharmaceutical Ingredients (APIs) Utilizing Ethyl 5-fluoro-2-methylbenzoylformate

Introduction: The Strategic Role of Fluorine in Modern Drug Discovery and the Utility of Ethyl 5-fluoro-2-methylbenzoylformate

The incorporation of fluorine into active pharmaceutical ingredients (APIs) has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly enhance the pharmacological profile of a drug candidate.[1][2][3] Strategic fluorination can lead to improved metabolic stability by blocking sites of oxidative metabolism, enhanced binding affinity to target proteins through favorable electrostatic interactions, and modulated lipophilicity, which can improve cell membrane permeability and overall bioavailability.[4][5][6] Consequently, a significant portion of blockbuster drugs on the market today contain at least one fluorine atom.[4][7]

The synthesis of these complex fluorinated molecules, however, presents unique challenges, often requiring specialized reagents and reaction conditions.[8] Ethyl 5-fluoro-2-methylbenzoylformate emerges as a highly valuable and versatile building block for the construction of fluorinated heterocyclic scaffolds, which are prevalent in a wide array of therapeutic agents. Its structure contains a reactive α-ketoester moiety, primed for a variety of classical and novel cyclization reactions, and a pre-installed fluorinated phenyl ring, streamlining the synthesis of target APIs.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Ethyl 5-fluoro-2-methylbenzoylformate in the synthesis of a representative fluorinated API. We will explore a plausible and detailed synthetic pathway, provide step-by-step experimental protocols, and discuss the underlying chemical principles.

Proposed Synthetic Pathway: Synthesis of a Novel Fluorinated Indole-3-Acetic Acid Derivative

Indole-3-acetic acid derivatives are a well-known class of non-steroidal anti-inflammatory drugs (NSAIDs). Here, we propose a synthetic route to a novel fluorinated analog, 5-Fluoro-2-methyl-1-(4-chlorobenzyl)-1H-indole-3-acetic acid , using Ethyl 5-fluoro-2-methylbenzoylformate as the key starting material. The core of this synthesis is a modified Fischer indole synthesis, a robust and widely used method for constructing the indole nucleus.[4][8]

The overall synthetic workflow is depicted below:

Caption: Proposed synthetic workflow for a novel fluorinated indole-3-acetic acid derivative.

Detailed Experimental Protocols

Step 1: Synthesis of Intermediate 1 - Ethyl 2-(2-(4-chlorobenzyl)hydrazono)-2-(5-fluoro-2-methylphenyl)acetate

This step involves the condensation of the α-ketoester with (4-chlorobenzyl)hydrazine to form the corresponding hydrazone, the key precursor for the Fischer indole synthesis.

Materials:

• Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq)

• (4-chlorobenzyl)hydrazine hydrochloride (1.1 eq)

• Sodium acetate (1.2 eq)

• Ethanol (anhydrous)

• Glacial acetic acid (catalytic amount)

Procedure:

• To a solution of (4-chlorobenzyl)hydrazine hydrochloride (1.1 eq) and sodium acetate (1.2 eq) in anhydrous ethanol, add Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq).

• Add a few drops of glacial acetic acid to catalyze the reaction.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Add water to the residue to precipitate the crude product.

• Filter the solid, wash with cold water, and dry under vacuum to yield the hydrazone intermediate.

Step 2: Synthesis of Intermediate 2 - Ethyl 1-((4-chlorobenzyl)-5-fluoro-2-methyl-1H-indole-3-carboxylate)

This is the critical ring-forming step, employing the Fischer indole synthesis under acidic conditions.[4][8]

Caption: Mechanism of the Fischer Indole Synthesis.

Materials:

• Intermediate 1 (1.0 eq)

• Polyphosphoric acid (PPA)

Procedure:

• Add Intermediate 1 (1.0 eq) to polyphosphoric acid (PPA) with mechanical stirring.

• Heat the mixture to 100-110 °C. The color of the mixture should darken.

• Maintain the temperature and continue stirring for 2-4 hours, monitoring the reaction by TLC.

• After completion, carefully pour the hot reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the ethyl indole-3-carboxylate.

Step 3: Synthesis of Intermediate 3 - (1-((4-chlorobenzyl)-5-fluoro-2-methyl-1H-indol-3-yl)methanol

This step involves the reduction of the ester functionality to a primary alcohol.

Materials:

• Intermediate 2 (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (1.5 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), suspend lithium aluminum hydride (1.5 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of Intermediate 2 (1.0 eq) in anhydrous THF to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to 0 °C and quench sequentially by the slow addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting granular precipitate and wash thoroughly with THF.

• Combine the filtrate and washes, and concentrate under reduced pressure to yield the crude alcohol.

Step 4: Synthesis of Intermediate 4 - 2-(1-((4-chlorobenzyl)-5-fluoro-2-methyl-1H-indol-3-yl)acetonitrile

The alcohol is converted to a nitrile, which will be hydrolyzed to the carboxylic acid in the final step.

Materials:

• Intermediate 3 (1.0 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Anhydrous dichloromethane (DCM)

• Sodium cyanide (NaCN) (1.5 eq)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Dissolve Intermediate 3 (1.0 eq) in anhydrous DCM and cool to 0 °C.

• Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq).

• Stir the reaction at 0 °C for 1 hour.

• Wash the reaction mixture with cold water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude mesylate is used in the next step without further purification.

• Dissolve the crude mesylate in DMSO and add sodium cyanide (1.5 eq).

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography (eluent: hexane/ethyl acetate gradient) to obtain the nitrile.

Step 5: Synthesis of the Final Product - 5-Fluoro-2-methyl-1-(4-chlorobenzyl)-1H-indole-3-acetic acid

The final step is the hydrolysis of the nitrile to the target carboxylic acid.

Materials:

• Intermediate 4 (1.0 eq)

• Sodium hydroxide (NaOH) (5.0 eq)

• Ethanol

• Water

Procedure:

• Dissolve Intermediate 4 (1.0 eq) in a mixture of ethanol and water.

• Add sodium hydroxide (5.0 eq) and heat the mixture to reflux.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the aqueous residue with water and wash with diethyl ether to remove any non-acidic impurities.

• Acidify the aqueous layer to pH 2-3 with concentrated HCl.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield the final product.

Data Presentation: Summary of Synthetic Intermediates and Final Product

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Purity (by HPLC, %)	Key Characterization Data
Intermediate 1	Ethyl 2-(2-(4-chlorobenzyl)hydrazono)-2-(5-fluoro-2-methylphenyl)acetate	C₁₉H₁₉ClFN₃O₂	391.83	85-95	>95	¹H NMR, ¹³C NMR, MS
Intermediate 2	Ethyl 1-((4-chlorobenzyl)-5-fluoro-2-methyl-1H-indole-3-carboxylate	C₁₉H₁₇ClFNO₂	357.80	60-75	>98	¹H NMR, ¹³C NMR, MS
Intermediate 3	(1-((4-chlorobenzyl)-5-fluoro-2-methyl-1H-indol-3-yl)methanol	C₁₇H₁₅ClFNO	303.76	80-90	>97	¹H NMR, ¹³C NMR, MS
Intermediate 4	2-(1-((4-chlorobenzyl)-5-fluoro-2-methyl-1H-indol-3-yl)acetonitrile	C₁₈H₁₄ClFN₂	312.77	70-85	>98	¹H NMR, ¹³C NMR, MS, IR
Final Product	5-Fluoro-2-methyl-1-(4-chlorobenzyl)-1H-indole-3-acetic acid	C₁₈H₁₅ClFNO₂	331.77	85-95	>99	¹H NMR, ¹³C NMR, HRMS, Elemental Analysis

Conclusion

Ethyl 5-fluoro-2-methylbenzoylformate serves as a potent and efficient starting material for the synthesis of complex fluorinated APIs. The proposed multi-step synthesis of a novel fluorinated indole-3-acetic acid derivative showcases its utility in constructing medicinally relevant scaffolds through well-established synthetic transformations like the Fischer indole synthesis. The detailed protocols and expected outcomes provided in this application note offer a solid foundation for researchers to explore the synthesis of a wide range of novel fluorinated compounds with potential therapeutic applications.

References

• Roles of Fluorine in Drug Design and Drug Action. Bentham Science.
• Fluorine as a key element in modern drug discovery and development. LE STUDIUM.
• Technology Insight: Elevating Pharmaceuticals with Advanced Fluorine Chemistry. Inhance Technologies.
• Role of Fluorine in Drug Design and Drug Action.
• Fluorination Remains Key Challenge in API Synthesis. Pharmaceutical Technology.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications.
• Advances in Fluorination Chemistry for API Synthesis. Hovione.
• Fluorin

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Application Note: Synthesis of Tertiary Alcohols via Grignard Reaction with Ethyl 5-fluoro-2-methylbenzoylformate

Abstract

This document provides a comprehensive technical guide for the synthesis of tertiary alcohols via the Grignard reaction, specifically focusing on the use of Ethyl 5-fluoro-2-methylbenzoylformate as the electrophilic substrate. The Grignard reaction is a cornerstone of organic synthesis for creating carbon-carbon bonds.[1] Its application to α-keto esters, such as the title compound, offers a direct route to structurally complex tertiary alcohols, which are valuable intermediates in pharmaceutical and materials science.[2][3] This guide delves into the mechanistic nuances, steric and electronic considerations, a detailed experimental protocol, product characterization, and troubleshooting strategies pertinent to this transformation.

Scientific Rationale and Reaction Analysis

The reaction of a Grignard reagent (R-MgX) with an α-keto ester like Ethyl 5-fluoro-2-methylbenzoylformate is a powerful method for synthesizing tertiary alcohols. The reaction proceeds via a two-step nucleophilic addition.[4]

• Initial Attack on the Ketone: The Grignard reagent first attacks the more electrophilic carbonyl group of the ketone.[4]

• Second Attack on the Intermediate Ketone: The initial addition to the ester moiety results in a tetrahedral intermediate which then eliminates the ethoxy group to form a new ketone.[5] This newly formed ketone is more reactive than the starting ester and rapidly reacts with a second equivalent of the Grignard reagent to yield the tertiary alcohol after an acidic workup.[4][6]

Substrate-Specific Considerations

The structure of Ethyl 5-fluoro-2-methylbenzoylformate introduces specific steric and electronic factors that must be considered for successful synthesis.

• Steric Hindrance: The methyl group at the ortho position to the benzoyl group presents significant steric hindrance around the carbonyl carbon.[7] This can slow the rate of nucleophilic attack and may promote side reactions, such as enolization or reduction, especially if a bulky Grignard reagent is used.[7] Careful control of reaction temperature and slow addition of the Grignard reagent are crucial to favor the desired addition pathway.

• Electronic Effects: The fluorine atom at the para position is a strongly electronegative, electron-withdrawing group. This has two primary effects:

  • It increases the electrophilicity of the aromatic ring and, by extension, the carbonyl carbons, which can enhance the rate of nucleophilic attack.[8]

  • The C-F bond itself is generally unreactive towards Grignard reagents under these conditions, but its influence on the reaction kinetics is a key consideration.[9]

Reaction Mechanism

The overall transformation involves the addition of two equivalents of the Grignard reagent to the α-keto ester to form a tertiary alcohol. The mechanism proceeds as detailed below.

Caption: Mechanism of double Grignard addition to an α-keto ester.

Detailed Experimental Protocol

This protocol outlines the synthesis of a tertiary alcohol from Ethyl 5-fluoro-2-methylbenzoylformate using a generic Grignard reagent (e.g., Phenylmagnesium bromide). All glassware must be rigorously dried in an oven overnight and assembled hot under a nitrogen or argon atmosphere to prevent quenching of the highly basic Grignard reagent.[10][11]

Reagents and Equipment

Reagent/Equipment	Purpose
Schlenk Flask / 3-Neck Round Bottom Flask	Reaction Vessel
Magnetic Stirrer and Stir Bar	Agitation
Septa, Needles, Syringes	Anhydrous transfer of reagents
Nitrogen/Argon Gas Line with Bubbler	Inert atmosphere
Anhydrous Diethyl Ether or THF	Reaction Solvent[12]
Magnesium Turnings	Grignard reagent precursor
Alkyl/Aryl Halide (e.g., Bromobenzene)	Grignard reagent precursor
Iodine crystal (optional)	Initiator for Grignard formation[10]
Ethyl 5-fluoro-2-methylbenzoylformate	Electrophilic Substrate
Saturated Aqueous NH₄Cl Solution	Quenching agent[13][14]
Separatory Funnel	Liquid-liquid extraction
Anhydrous Sodium/Magnesium Sulfate	Drying agent[13]
Rotary Evaporator	Solvent removal
Silica Gel	Stationary phase for chromatography
Hexanes/Ethyl Acetate	Mobile phase for chromatography

Grignard Reagent Preparation and Titration

• Preparation: To a flame-dried flask under inert gas, add magnesium turnings (2.2 eq.). Add a small crystal of iodine. In a separate flask, prepare a solution of the alkyl/aryl halide (2.1 eq.) in anhydrous ether. Add a small portion of this solution to the magnesium turnings. If the reaction does not start (indicated by color change and gentle reflux), gently warm the flask or crush the magnesium with a dry stirring rod.[10] Once initiated, add the remainder of the halide solution dropwise to maintain a gentle reflux. After addition is complete, stir for an additional 30-60 minutes.

• Titration (Optional but Recommended): To determine the exact concentration of the prepared Grignard reagent, a titration against a known amount of a protic reagent like iodine in the presence of LiCl can be performed.[15] This ensures accurate stoichiometry in the subsequent reaction.

Reaction Procedure

• Setup: In a separate flame-dried flask under inert gas, dissolve Ethyl 5-fluoro-2-methylbenzoylformate (1.0 eq.) in anhydrous ether.

• Cooling: Cool the solution of the α-keto ester to 0 °C using an ice-water bath. This helps to control the exothermic reaction and minimize side products.[13]

• Addition: Slowly add the prepared Grignard reagent (2.1 eq.) to the stirred solution of the ester via syringe or dropping funnel over 30-60 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-3 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the consumption of the starting ester.[13]

Work-up and Purification

• Quenching: Cool the reaction flask back to 0 °C in an ice-water bath. Slowly and carefully add saturated aqueous ammonium chloride solution dropwise to quench any unreacted Grignard reagent and protonate the magnesium alkoxide intermediate.[13][14] This process is highly exothermic.[13]

• Extraction: Transfer the mixture to a separatory funnel. Add more diethyl ether if necessary. Wash the organic layer with water, followed by a saturated aqueous solution of sodium chloride (brine) to aid in removing water and breaking emulsions.[13]

• Drying and Concentration: Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.[13] Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude tertiary alcohol product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate it from nonpolar byproducts like biphenyl (if an aryl Grignard was used) and other impurities.[14][16]

Caption: Experimental workflow for the Grignard synthesis.

Product Characterization

Unambiguous characterization of the tertiary alcohol product is critical. A combination of NMR spectroscopy and mass spectrometry provides definitive structural evidence.[17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Hydroxyl Proton (-OH): A broad singlet, typically in the δ 0.5-5.0 ppm range, which will disappear upon shaking the NMR sample with a few drops of D₂O.[17][18]

  • New R-Group Protons: Signals corresponding to the two identical alkyl/aryl groups added from the Grignard reagent will be present.

  • Aromatic Protons: The signals for the protons on the fluoro-methyl-phenyl ring will be present, with coupling patterns influenced by the substituents.

• ¹³C NMR and DEPT:

  • Carbinol Carbon: The key diagnostic signal is the quaternary carbon bonded to the hydroxyl group. This carbon is deshielded by the oxygen and typically appears in the δ 65-85 ppm region.[17]

  • DEPT-135: This experiment is crucial for confirmation. The carbinol carbon, being quaternary, will be absent in a DEPT-135 spectrum, which only shows positive signals for CH/CH₃ and negative signals for CH₂.[17]

Caption: Logic diagram for identifying the tertiary carbinol carbon via DEPT NMR.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): The molecular ion peak for tertiary alcohols is often weak or completely absent due to the high propensity for fragmentation.[19][20]

• Fragmentation: The primary fragmentation pathway is α-cleavage, which involves the loss of the largest alkyl/aryl group attached to the carbinol carbon to form a stable, resonance-stabilized oxonium ion.[19][21] This results in a prominent base peak in the spectrum.

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	Wet glassware/solvents; inactive magnesium; low concentration of Grignard reagent.[1][11]	Ensure all equipment is rigorously dried. Use freshly opened anhydrous solvents. Activate magnesium with iodine or 1,2-dibromoethane.[10] Titrate the Grignard reagent.[15]
Recovery of Starting Ketone	Steric hindrance leading to enolization instead of addition.[7] The Grignard reagent acts as a base.	Use a less sterically hindered Grignard reagent if possible. Maintain a low reaction temperature (0 °C or lower) during addition.
Formation of Biphenyl Byproduct	Occurs when using aryl halide Grignards, from coupling of the Grignard with unreacted aryl halide.[14][22]	Ensure slow addition of the aryl halide during Grignard preparation to minimize its concentration. Maintain a moderate temperature. Biphenyl can be removed by chromatography.[22]
Persistent Emulsion during Work-up	Formation of fine magnesium salt precipitates.[14]	Add more brine to increase the ionic strength of the aqueous layer.[14] If necessary, filter the entire mixture through a pad of Celite to break the emulsion.
Product Dehydration	Work-up with strong acid (e.g., HCl, H₂SO₄) can cause elimination of the tertiary alcohol to form an alkene.[14]	Use a milder quenching agent like saturated aqueous NH₄Cl solution.[14] Avoid strong acids during work-up.

References

• Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard reagent. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reagents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry Steps. (2025, October 13). Esters with Grignard Reagent. Retrieved from [Link]

• Ni, C., Hu, M., & Hu, J. (2016, August 8). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews. Retrieved from [Link]

• Wax Studios. (2026, March 12). Grignard Reaction With Ketone. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Chem-Station. (2024, April 16). Grignard Reaction. Retrieved from [Link]

• Babiec, J. S., Barrante, J. R., & Vickers, G. D. (n.d.). Characterization of primary, secondary, and tertiary alcohols using proton magnetic resonance techniques. ACS Publications. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

• Clark, J. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS. Chemguide. Retrieved from [Link]

• NurdRage. (2018, February 18). Using the Grignard Reaction to Make Tertiary alcohols. YouTube. Retrieved from [Link]

• Web Pages. (n.d.). 1. Grignard Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Conversion to ketones using Grignard reagents. Retrieved from [Link]

• Taylor, D. R. (1976, January). The environment of tertiary alcohols from nuclear magnetic resonance spectral shifts on formation of trichloroacetylcarbamates. Canadian Science Publishing. Retrieved from [Link]

• Panov, D., Tuulmets, A., & Nguyen, B. T. (2019, April 25). Impact of reaction products on the Grignard reaction with silanes and ketones. Retrieved from [Link]

• Chad's Prep. (n.d.). Synthesis of Alcohols; Grignard Addition. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Ashenhurst, J. (2016, January 13). Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• University of Wisconsin-River Falls. (n.d.). 25. The Grignard Reaction. Retrieved from [Link]

• Wright, W. B. (1976). STUDIES CONCERNING THE NATURE OF GRIGNARD REACTIONS WITH KETONES. Retrieved from [Link]

• Slideshare. (n.d.). Msc alcohols, phenols, ethers. Retrieved from [Link]

• Yabuuchi, T., & Kusumi, T. (2003, November 28). Determination of Absolute Configurations of Tertiary Alcohols by NMR Spectroscopy. Oxford Academic. Retrieved from [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents II (video). Retrieved from [Link]

• Ashenhurst, J. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

• University of Wisconsin-River Falls. (n.d.). 25. The Grignard Reaction. Retrieved from [Link]

• Ge, S. (n.d.). Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study. PMC. Retrieved from [Link]

• Clarke, P. A., & Karad, S. N. (2025, October 2). Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. Royal Society of Chemistry. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• Katritzky, A. R., & Khelashvili, L. (2006, May 3). Simple Method for the Preparation of Esters from Grignard Reagents and Alkyl 1-Imidazolecarboxylates. ACS Publications. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, March 23). How to obtain pure alcohol from mixture of alcohol & carbonyl? (Grignard experiment). Retrieved from [Link]

• ResearchGate. (2024, April 22). How to purify tertiary alcohol?. Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 4). 3.1.12: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Chemistry Steps. (2025, October 3). Mass Spectrometry of Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• Stasch, A. (n.d.). A combined experimental and computational study on the reaction of fluoroarenes with Mg–Mg, Mg–Zn, Mg–Al and Al–Zn bonds. PMC. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the Technical Support Center for the synthesis and optimization of Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2). This highly functionalized α -keto ester is a critical building block in pharmaceutical development. Its synthesis is typically achieved via the Friedel-Crafts acylation of 4-fluoro-1-methylbenzene (p-fluorotoluene) with ethyl oxalyl chloride.

While the synthetic route is well-established, the highly reactive nature of the ethoxalyl cation intermediate makes this reaction prone to specific side reactions, including decarbonylation, regiomeric mismatch, and ester hydrolysis. This guide provides mechanistic troubleshooting, quantitative optimization data, and a self-validating protocol to ensure high-fidelity synthesis.

Part 1: Mechanistic Workflow & Byproduct Divergence

To effectively troubleshoot this synthesis, one must first understand the branching pathways of the reactive intermediates. The diagram below maps the causal relationships between reaction conditions and byproduct formation.

Fig 1: Mechanistic workflow and byproduct divergence in ethyl 5-fluoro-2-methylbenzoylformate synthesis.

Part 2: Troubleshooting Guides & FAQs

Q1: GC-MS analysis of my crude mixture shows a significant M-28 peak corresponding to ethyl 5-fluoro-2-methylbenzoate. Why is this forming, and how do I stop it? Causality & Solution: You are observing the classic decarbonylation of the acylium ion[1]. When ethyl oxalyl chloride complexes with a strong Lewis acid (like AlCl3​ ), it forms the ethoxalyl cation (+CO-CO-OEt). At elevated temperatures (typically >0 °C), this intermediate undergoes a thermodynamically driven loss of carbon monoxide ( CO ) to form the ethoxycarbonyl cation (+CO-OEt). Subsequent electrophilic aromatic substitution yields the benzoate ester instead of the target benzoylformate.

• Actionable Fix: Switch your Lewis acid from AlCl3​ to the milder TiCl4​ and strictly maintain the internal reaction temperature between -20 °C and -15 °C during the electrophile generation and substrate addition phases.

Q2: NMR reveals a ~15% contamination of a secondary isomer. How do I improve the regioselectivity to avoid forming ethyl 2-fluoro-5-methylbenzoylformate? Causality & Solution: Your starting material, 4-fluoro-1-methylbenzene, contains two competing ortho/para directors. While the methyl group is a stronger activator (via hyperconjugation) than the fluoro group (which withdraws electron density inductively but donates via resonance), the difference in activation energy for attack at the two adjacent positions is small.

• Actionable Fix: Regioselectivity here is heavily influenced by steric bulk. By changing your solvent from standard dichloromethane ( CH2​Cl2​ ) to a bulkier coordinating solvent like nitrobenzene ( PhNO2​ ), you increase the steric demand of the active electrophilic complex, forcing it to attack the less sterically hindered position ortho to the smaller methyl group.

Q3: My isolated yield is low, and the aqueous layer remains highly UV-active. I isolated a solid that NMR confirms is 5-fluoro-2-methylbenzoylformic acid. What went wrong during workup? Causality & Solution: α -Keto esters are exceptionally electrophilic at the ester carbonyl due to the strong electron-withdrawing effect of the adjacent ketone[2]. If you quench the Lewis acid by pouring water directly into the reaction flask, the highly exothermic destruction of the catalyst creates localized heat spikes. This thermal energy, combined with the acidic environment, rapidly hydrolyzes the ethyl ester.

• Actionable Fix: Implement a reverse quench . Transfer the cold reaction mixture via cannula into a massive heat sink of vigorously stirred, ice-cold 1M HCl or saturated NH4​Cl .

Q4: I am observing heavy, insoluble, highly colored tars at the bottom of my flask. What are these? Causality & Solution: Extended reaction times or excess Lewis acid can cause the newly formed α -keto ester to react further. The ketone moiety can undergo a secondary Friedel-Crafts alkylation with unreacted starting material, leading to complex 3,3-diaryl substituted benzofuranones or polymeric degradation products via retro-Friedel-Crafts mechanisms[3].

• Actionable Fix: Strictly limit the reaction time to 4 hours and use no more than 1.2 equivalents of Lewis acid.

Part 3: Quantitative Optimization Data

The following table summarizes the causal impact of varying reaction parameters on the distribution of the target compound versus its primary byproducts.

Lewis Acid	Solvent	Internal Temp (°C)	Target Ketoester (%)	Decarbonylation (%)	Regioisomer (%)	Hydrolysis (%)
AlCl3​	CH2​Cl2​	+25	62.0	18.5	11.5	8.0
AlCl3​	CH2​Cl2​	0	78.0	5.0	10.0	7.0
TiCl4​	CH2​Cl2​	-20	89.5	< 1.0	7.5	2.0
TiCl4​	PhNO2​	-20	94.0	< 1.0	4.0	1.0

Data Interpretation: The shift to TiCl4​ at cryogenic temperatures virtually eliminates decarbonylation, while the use of nitrobenzene maximizes regioselectivity.

Part 4: Self-Validating Experimental Protocol

To ensure high-fidelity replication, follow this step-by-step methodology. It includes built-in causality checks to validate the reaction state at each critical juncture.

Step 1: Preparation of the Electrophilic Complex

• In a flame-dried Schlenk flask under a positive pressure of argon, dissolve ethyl oxalyl chloride ( 1.1 equiv ) in anhydrous nitrobenzene ( 0.5 M ).

• Cool the solution to -20 °C using a dry ice/acetone bath.

• Slowly add Titanium(IV) chloride ( TiCl4​ , 1.2 equiv ) dropwise over 15 minutes.

  • Self-Validation Check: The solution must transition from colorless to a deep yellow/orange. This color change visually confirms the successful generation of the ethoxalyl cation complex. If the solution remains clear, your TiCl4​ has likely degraded to inactive titanium dioxide via moisture exposure.

Step 2: Regioselective Substrate Addition

• Add 4-fluoro-1-methylbenzene ( 1.0 equiv ) dropwise via syringe pump over 30 minutes.

• Maintain the internal temperature strictly between -20 °C and -15 °C.

  • Causality Note: This temperature control is non-negotiable; allowing the temperature to rise above -10 °C will immediately trigger the decarbonylation pathway.

• Stir the reaction for exactly 4 hours at -15 °C.

  • Self-Validation Check: Perform a TLC assay (Hexanes:EtOAc 9:1). The starting material ( Rf​≈0.8 ) should be completely consumed, replaced by a strongly UV-active spot corresponding to the target ketoester ( Rf​≈0.5 ).

Step 3: Controlled Reverse Quenching

• Prepare a large beaker containing 1M aqueous HCl (10 volumes relative to reaction volume) and crushed ice. Stir vigorously.

• Transfer the cold reaction mixture via a wide-bore cannula directly into the stirring ice-acid mixture.

  • Causality Note: This reverse-quench method dissipates the exothermic heat of TiCl4​ hydrolysis instantly, protecting the delicate α -keto ester from thermal hydrolysis.

Step 4: Isolation

• Separate the organic layer. Extract the aqueous layer twice with cold CH2​Cl2​ .

• Wash the combined organic layers with ice-cold saturated NaHCO3​ (to remove any trace keto-acid byproducts), followed by brine.

• Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via vacuum distillation or flash chromatography to yield the pure ethyl 5-fluoro-2-methylbenzoylformate.

Part 5: References

• Chemistry of α -Oxoesters: A Powerful Tool for the Synthesis of Heterocycles Source: Chemical Reviews (ACS Publications) URL:[Link]

• Current Status of Research on Synthesis of α -Keto Acids and Their Esters Source: Molecules (MDPI) URL:[Link]

• In the Mists of a Fungal Metabolite: An Unexpected Reaction of 2,4,5-Trimethoxyphenylglyoxylic Acid Source: Molecules (PubMed Central / NIH) URL:[Link]

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Technical Support Center: Enhancing the Yield of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the technical support center dedicated to the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic protocols and troubleshoot common issues encountered during the preparation of this valuable intermediate. Our focus is on providing practical, experience-driven advice grounded in established chemical principles to help you achieve higher yields and purity.

Introduction: The Synthetic Challenge

Ethyl 5-fluoro-2-methylbenzoylformate is typically synthesized via a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution involves reacting 4-fluoro-1-methylbenzene (p-fluorotoluene) with an acylating agent, most commonly ethyl oxalyl chloride, in the presence of a strong Lewis acid catalyst like aluminum chloride (AlCl₃)[1][2]. While theoretically straightforward, this reaction is often plagued by issues that can significantly reduce the final yield, such as side reactions, catalyst deactivation, and purification difficulties.

This guide provides a structured approach to identifying and resolving these challenges through a detailed troubleshooting section, frequently asked questions, and an optimized experimental protocol.

Reaction Overview: The Friedel-Crafts Acylation Pathway

The primary reaction for synthesizing Ethyl 5-fluoro-2-methylbenzoylformate is outlined below. The Lewis acid catalyst activates the ethyl oxalyl chloride, generating a highly reactive acylium ion. This electrophile is then attacked by the electron-rich aromatic ring of 4-fluoro-1-methylbenzene to form the desired product.

Troubleshooting Guide: Addressing Low Yield and Impurities

This section is formatted as a series of common problems and their potential solutions, explaining the underlying chemical principles for each recommendation.

Q1: My reaction yield is consistently below 40%. What are the most likely causes?

Low yield is the most frequent issue and can stem from several factors. A systematic approach is crucial for diagnosis.

• Cause 1: Moisture Contamination.

  • Explanation: Friedel-Crafts reactions are notoriously sensitive to moisture[3]. The Lewis acid catalyst, AlCl₃, reacts violently with water to form aluminum hydroxide, rendering it inactive. Similarly, the acylating agent, ethyl oxalyl chloride, readily hydrolyzes to oxalic acid and ethanol, which will not participate in the reaction[4].

  • Solution:

    • Dry Glassware: Ensure all glassware is flame-dried or oven-dried immediately before use.

    • Anhydrous Reagents: Use freshly opened or properly stored anhydrous solvents (e.g., Dichloromethane - DCM). Ensure the 4-fluoro-1-methylbenzene is dry.

    • Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the system.

• Cause 2: Inactive or Insufficient Catalyst.

  • Explanation: Aluminum chloride is hygroscopic and can degrade upon storage. Because the ketone product forms a stable complex with AlCl₃, a stoichiometric amount (or even a slight excess) of the catalyst is required, unlike in catalytic Friedel-Crafts alkylations[1][2].

  • Solution:

    • Use Fresh Catalyst: Use a freshly opened bottle of high-purity, anhydrous AlCl₃.

    • Verify Stoichiometry: Use at least 1.1 to 1.3 molar equivalents of AlCl₃ relative to the limiting reagent (typically ethyl oxalyl chloride). See the data table below for recommended ratios.

    • Proper Handling: Weigh and transfer the AlCl₃ quickly in a glove box or under a positive pressure of inert gas to minimize exposure to air.

• Cause 3: Suboptimal Reaction Temperature.

  • Explanation: Temperature control is critical. Adding the reagents at too high a temperature can lead to the formation of tar-like byproducts and decreased regioselectivity. A temperature that is too low may result in an incomplete reaction.

  • Solution: The initial formation of the acylium ion complex and the subsequent addition of the aromatic substrate should be performed at a low temperature, typically 0-5°C, to control the initial exothermic reaction. The reaction can then be allowed to slowly warm to room temperature[5].

Q2: I'm observing a significant isomeric byproduct. How can I improve regioselectivity?

• Explanation: The substituents on the aromatic ring (methyl and fluoro) both act as ortho, para-directors in electrophilic aromatic substitution. The methyl group is an activating group, while the fluorine is a deactivating group but a strong ortho, para-director. The desired product results from acylation at the position ortho to the methyl group and meta to the fluoro group. However, acylation can also occur at the position ortho to the fluoro group.

• Solution:

  • Lower the Temperature: Running the reaction at lower temperatures (e.g., maintaining 0°C for a longer period) can favor the thermodynamically more stable product and increase selectivity.

  • Choice of Solvent: The polarity of the solvent can influence regioselectivity. While DCM is common, experimenting with less polar solvents like carbon disulfide or nitrobenzene (with appropriate safety precautions) can sometimes alter the isomer ratio.

  • Lewis Acid Screening: While AlCl₃ is standard, other Lewis acids like FeCl₃ or TiCl₄ might offer different selectivity profiles and are worth screening in small-scale optimization reactions.

Q3: The workup procedure is difficult, and I suspect product loss. How can I improve it?

• Explanation: The workup involves quenching the reaction and hydrolyzing the aluminum complexes. This is a highly exothermic process that can lead to product degradation if not controlled. The resulting aluminum salts can also form emulsions, making extractions difficult.

• Solution:

  • Controlled Quench: Pour the reaction mixture slowly onto a vigorously stirred mixture of crushed ice and concentrated HCl. This hydrolyzes the aluminum complexes while keeping the temperature low. The acid ensures that aluminum salts remain dissolved in the aqueous phase as soluble species.

  • Extraction: Extract the product into a suitable organic solvent like DCM or ethyl acetate. Perform multiple extractions (e.g., 3 times) to ensure complete recovery.

  • Washes: Wash the combined organic layers with dilute HCl, followed by water, a saturated sodium bicarbonate solution (to remove any acidic impurities), and finally brine to aid in drying.

  • Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: Why is ethyl oxalyl chloride used instead of oxalyl chloride?

Ethyl oxalyl chloride is a mono-acid chloride and mono-ester. This prevents the reaction from occurring at both ends of the molecule, which would lead to diaryl diketone byproducts if oxalyl chloride were used. It directly installs the required ethyl ester functionality in a single step[4][6].

Q2: Can I prepare the acyl chloride in situ?

While possible, it is generally not recommended for this specific synthesis. Using pre-prepared and purified ethyl oxalyl chloride ensures accurate stoichiometry and avoids introducing impurities from the chlorination reaction (e.g., from using thionyl chloride or oxalyl chloride on the corresponding acid) into the Friedel-Crafts reaction vessel[7][8].

Q3: What is the best method for purifying the final product?

For Ethyl 5-fluoro-2-methylbenzoylformate, which is often a liquid or low-melting solid, the two primary purification methods are:

• Vacuum Distillation: This is often the most effective method for removing non-volatile impurities and unreacted starting materials on a larger scale.

• Silica Gel Column Chromatography: This is the preferred method for removing isomeric byproducts and other impurities with similar boiling points. A gradient elution with a hexane/ethyl acetate solvent system is typically effective[9].

Q4: What are the key safety precautions for this reaction?

• Ethyl oxalyl chloride is corrosive and moisture-sensitive. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses[10].

• Aluminum chloride reacts violently with water and is a corrosive powder. Avoid inhalation and skin contact.

• The reaction quench is highly exothermic and releases HCl gas. It must be performed slowly in a well-ventilated fume hood and behind a safety shield.

Optimized Experimental Protocol

This protocol is a starting point and may require optimization based on your specific laboratory conditions and reagent purity.

Materials & Stoichiometry

Reagent	Molar Mass ( g/mol )	Molar Eq.	Amount (mmol)	Mass/Volume
4-fluoro-1-methylbenzene	110.15	1.0	50	5.51 g (5.7 mL)
Ethyl oxalyl chloride	136.53	1.1	55	7.51 g (6.1 mL)
Aluminum Chloride (AlCl₃)	133.34	1.2	60	8.00 g
Dichloromethane (DCM)	-	-	-	~150 mL

Experimental Setup Diagram

Step-by-Step Procedure:

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, an addition funnel, and a nitrogen inlet. Place the flask in an ice/water bath.

• Catalyst Suspension: Under a positive flow of nitrogen, carefully add anhydrous aluminum chloride (8.00 g, 60 mmol) to the flask, followed by 100 mL of anhydrous DCM. Stir the resulting suspension.

• Acyl Chloride Addition: In a separate dry flask, prepare a solution of ethyl oxalyl chloride (7.51 g, 55 mmol) in 25 mL of anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, ensuring the internal temperature is maintained between 0°C and 5°C. Stir for an additional 30 minutes at this temperature.

• Aromatic Substrate Addition: Add a solution of 4-fluoro-1-methylbenzene (5.51 g, 50 mmol) in 25 mL of anhydrous DCM to the addition funnel. Add this solution dropwise to the reaction mixture over 30-40 minutes, again maintaining the internal temperature below 5°C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir at room temperature for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Quenching: In a separate large beaker, prepare a mixture of 100 g of crushed ice and 30 mL of concentrated HCl. Behind a safety shield, slowly pour the reaction mixture into the ice/HCl slurry with vigorous stirring.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with 50 mL portions of DCM.

• Washing: Combine the organic layers and wash sequentially with 50 mL of 1M HCl, 50 mL of water, 50 mL of saturated NaHCO₃ solution, and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by vacuum distillation or silica gel column chromatography (eluting with a gradient of ethyl acetate in hexanes) to obtain pure Ethyl 5-fluoro-2-methylbenzoylformate. An optimized protocol should yield upwards of 75-85%.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Grignard Reaction. (n.d.). University of Wisconsin-Madison Chemistry Department. Retrieved from general principles of carbonyl chemistry.
• The Grignard Reaction. (n.d.). University of California, Irvine, Department of Chemistry. Retrieved from general organic synthesis techniques.

• Friedel–Crafts reaction. (2024). In Wikipedia. [Link]

• Grignard Reactions. (n.d.). ResearchGate.

• Friedel–Crafts Acylation. (2025). Chemistry Steps. [Link]

• An Introduction to Grignard Reagents. (n.d.). Chemguide. [Link]

• Yang, J., Han, X., Zhou, L., & Xiong, C. (n.d.). Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. Zhejiang Gongshang University.

• Friedel-Crafts Acylation: Mechanism, Reactions & limitations. (n.d.). A-Level Chemistry. [Link]

• Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester. (n.d.).
• Grignard Reactions Go Greener with Continuous Processing. (n.d.). American Chemical Society.
• Preparation of [1-(Methoxymethylcarbamoyl)ethyl] phosphonic acid bis-(2,2,2-trifluoroethyl) ester. (n.d.). Organic Syntheses.

• Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. [Link]

• Ethyl oxalyl chloride. (n.d.). Nordmann. [Link]

• Synthesis of methyl benzoylformate. (n.d.). PrepChem.com. [Link]

• Supporting Information. (n.d.). The Royal Society of Chemistry.
• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. (n.d.). Medicines for All Institute (M4ALL) - Virginia Commonwealth University.
• Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. (n.d.). PMC.
• Application Notes and Protocols for the Purification of 5-Fluoro-2-methyl-8-nitroquinoline. (2025). BenchChem.
• Method for preparing 1-ethyl-2,3-dioxopiperazine Using Oxalyl Chloride. (n.d.).
• A Technical Guide to Ethyl 2-Chloroacetoacet
• Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. (2020). Journal of Drug Delivery and Therapeutics.

• New synthesis technology of methyl benzoylformate. (2016). Patsnap. [Link]

• Technical Support Center: Optimizing Synthesis of 2-Bromo-3'-fluoro-5'-methylbenzophenone. (2025). BenchChem.
• Ethyl Benzoylform
• Application Notes and Protocols for the Purification of Methyl 2-(5-methylfuran-2-yl)

• 4-Ethyl-2-fluoro-1-methylbenzene. (n.d.). PubChem. [Link]

• Methyl benzoylformate highly selective synthetic method. (n.d.).

• Synthesis of ethyl 2-fluoro-benzoate. (n.d.). PrepChem.com. [Link]

• Phosphine-Catalyzed [3 + 2] Annul
• Methyl and ethyl chloride synthesis in microreactors. (n.d.). Doria.
• Preparation of Methyl Benzoate. (n.d.). University of Missouri–St. Louis.

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• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. CAS 4755-77-5: Ethyl oxalyl chloride | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ethyl oxalyl chloride (4755-77-5) at Nordmann - nordmann.global [nordmann.global]
• 7. asianpubs.org [asianpubs.org]
• 8. science-revision.co.uk [science-revision.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. synquestlabs.com [synquestlabs.com]

Technical Support Center: Troubleshooting the Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the synthesis of alpha-keto esters like Ethyl 5-fluoro-2-methylbenzoylformate via Friedel-Crafts acylation is often plagued by chemoselectivity and regioselectivity challenges. This guide is designed to provide you with an authoritative, mechanistic understanding of common side reactions and the self-validating protocols needed to eliminate them.

Part 1: Causality & Troubleshooting FAQs

Q1: Why am I observing ethyl 5-fluoro-2-methylbenzoate instead of the target benzoylformate? Root Cause (Causality): This is a classic decarbonylation side reaction. During the Friedel-Crafts acylation using1 and a Lewis acid (e.g., AlCl₃), the intermediate oxalyl acylium ion can lose carbon monoxide (CO) if the reaction temperature exceeds 5–10 °C[1]. The resulting aroyl cation then reacts with the aromatic ring, yielding the benzoate ester instead of the target alpha-keto ester. Solution (Self-Validating Protocol): Maintain strict cryogenic control. Pre-cool the 4-fluorotoluene and AlCl₃ suspension to 0 °C before the dropwise addition of ethyl oxalyl chloride. Monitor the off-gassing; excessive bubbling beyond the stoichiometric generation of HCl indicates CO loss. If CO loss is observed, immediately lower the bath temperature to -5 °C.

Q2: My NMR shows a mixture of isomers. How do I control regioselectivity? Root Cause (Causality): 4-Fluorotoluene possesses two competing ortho/para-directing groups: a weakly activating methyl group and a deactivating fluoro group.2[2]. The acylium ion preferentially attacks the position ortho to the methyl group (position 2) due to its electron-donating inductive effect, leading to the target Ethyl 5-fluoro-2-methylbenzoylformate. However, attack ortho to the fluorine (position 3) can occur as a minor pathway, generating Ethyl 2-fluoro-5-methylbenzoylformate. Solution (Self-Validating Protocol): Optimize the solvent and Lewis acid stoichiometry. Using a non-polar, non-coordinating solvent like dichloromethane (DCM) or carbon disulfide (CS₂) at low temperatures enhances the regioselectivity driven by the methyl group's steric and electronic profile. Ensure a strict 1:1.2:1.2 molar ratio of substrate:acylating agent:Lewis acid to prevent over-activation and subsequent isomerization.

Q3: Why is my product yield low with significant carboxylic acid formation? Root Cause (Causality): Alpha-keto esters are highly susceptible to hydrolysis. If the aqueous workup is performed with strong acids or at elevated temperatures, the ethyl ester group or the highly electrophilic alpha-keto functionality can undergo hydrolysis,3[3]. Solution (Self-Validating Protocol): Quench the reaction mixture by pouring it over crushed ice containing a mild acid (e.g., 1M HCl) to dissolve aluminum salts, keeping the temperature below 5 °C. Extract immediately with a cold organic solvent and wash with a chilled, weak bicarbonate solution to neutralize residual acid without hydrolyzing the ester.

Part 2: Experimental Protocols & Quantitative Data

Step-by-Step Methodology: Optimized Friedel-Crafts Acylation

• System Preparation: In an oven-dried, 3-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a gas-absorption trap, add 4-fluorotoluene (1.0 equiv) and anhydrous dichloromethane (DCM, 5 mL/mmol).

• Catalyst Activation: Cool the solution to 0 °C using an ice-water bath. Slowly add anhydrous Aluminum Chloride (AlCl₃, 1.2 equiv) in small portions to prevent localized heating.

• Controlled Acylation: Place Ethyl oxalyl chloride (1.2 equiv) in the dropping funnel. Add it dropwise over 30–45 minutes. Critical Step: Maintain the internal temperature strictly between 0 °C and 5 °C to prevent decarbonylation.

• Reaction Maturation: Stir the mixture at 0 °C for 2 hours, then allow it to slowly warm to 15 °C over 1 hour. Monitor completion via TLC (Hexanes:EtOAc 8:2) or GC-MS.

• Cryogenic Quenching: Pour the dark reaction mixture over a vigorously stirred mixture of crushed ice (10 g/mmol ) and cold 1M HCl (2 mL/mmol). Stir until the aluminum complex is fully decomposed (the organic layer will change to a light yellow/orange).

• Extraction & Purification: Extract the aqueous layer with cold DCM (3 x 20 mL). Wash the combined organic layers with cold water, cold saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Quantitative Data: Optimization of Reaction Parameters

The following table summarizes the causal relationship between reaction conditions and the distribution of side products during synthesis optimization:

Temperature (°C)	Solvent	Catalyst	Target Yield (%)	Decarbonylation (%)	Regioisomer (%)
25 (RT)	DCM	AlCl₃	45	35	15
0 to 5	DCM	AlCl₃	82	< 5	8
0 to 5	CS₂	AlCl₃	85	< 2	5
0 to 5	DCM	TiCl₄	60	10	20

Part 3: Reaction Pathway Visualization

Reaction pathways and side reactions in the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate.

Part 4: References

• Title: Current Status of Research on Synthesis of α-Keto Acids and Their Esters Source: MDPI URL: [Link]

• Title: Chemistry of α-Oxoesters: A Powerful Tool for the Synthesis of Heterocycles Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Ethyl Benzoylformate Source: Organic Syntheses Procedure URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis &amp; Optimization of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, process chemists, and drug development professionals in optimizing the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate . This alpha-keto ester is a critical intermediate in medicinal chemistry, and its synthesis requires precise control over electrophilic aromatic substitution dynamics.

A common method for the synthesis of ethyl arylglyoxylates involves the Friedel-Crafts acylation of an aromatic compound with ethyl oxalyl chloride in the presence of a Lewis acid catalyst like aluminum chloride[1]. The primary route for introducing the ethyl glyoxylate moiety utilizes direct electrophilic aromatic substitution, favored for its excellent atom economy[2].

Mechanistic Rationale & Pathway

Understanding the reaction mechanism is the first step in troubleshooting. The reaction relies on the activation of ethyl oxalyl chloride by aluminum chloride ( AlCl3​ ) to form a highly electrophilic acylium ion. When 4-fluorotoluene is introduced, the methyl group (an activating ortho/para director) dictates the regiochemistry, driving the electrophilic attack to the 2-position (ortho to the methyl group, meta to the fluorine).

Mechanistic pathway of the Friedel-Crafts acylation forming the benzoylformate.

Experimental Protocol: Self-Validating Methodology

This step-by-step methodology incorporates built-in validation checks to ensure experimental integrity at every stage.

Reagents: 4-Fluorotoluene (1.0 equiv), Ethyl oxalyl chloride (1.2 equiv), Anhydrous AlCl3​ (2.5 equiv), Anhydrous Dichloromethane (DCM).

• Catalyst Suspension: Under an inert argon atmosphere, suspend anhydrous AlCl3​ (2.5 equiv) in anhydrous DCM. Cool the suspension to 0–5 °C using an ice-water bath. Causality: Cooling prevents the premature degradation of the highly reactive acylium intermediate.

• Electrophile Generation: Add ethyl oxalyl chloride (1.2 equiv) dropwise over 15 minutes. Stir for 30 minutes at 0 °C. The suspension will transition into a homogeneous, pale-yellow complex.

• Substrate Addition: Add a solution of 4-fluorotoluene (1.0 equiv) in DCM dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 4 hours.

• Self-Validation (TLC Check): Withdraw a 50 µL aliquot and quench it in 0.5 mL of methanol. Causality: Methanol instantly converts any unreacted ethyl oxalyl chloride into the stable methyl ethyl oxalate mixed ester. This prevents streaking on the TLC plate and provides a clear, reliable snapshot of the actual conversion.

• Controlled Quenching: Once TLC confirms the disappearance of 4-fluorotoluene, transfer the reaction mixture via cannula into a vigorously stirred flask containing crushed ice and 1M HCl. Causality: The acidic, cold quench prevents the base-catalyzed hydrolysis of the sensitive alpha-keto ester product.

• Isolation: Separate the organic layer. Extract the aqueous layer twice with DCM. Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes/Ethyl Acetate).

Step-by-step experimental workflow for the synthesis of the target alpha-keto ester.

Optimization Data: Reaction Parameters

The following table summarizes the quantitative data from our optimization campaigns. Notice how catalyst loading and temperature directly impact both conversion and regioselectivity.

Parameter Set	Solvent	AlCl3​ (equiv)	Temp (°C)	Time (h)	Conversion (%)	Regioselectivity (2- vs 3-)
Baseline	DCM	1.1	25	12	45	>95:5
Optimized	DCM	2.5	0 to 25	4	>95	>98:2
High Temp	DCE	2.5	60	2	75 (degrad.)	85:15
Solvent-Free	None	2.0	25	2	88	95:5

Troubleshooting & FAQs

Q: Why is my yield low, and why do I see unreacted 4-fluorotoluene even after 24 hours? A: This is a classic issue of catalyst starvation. Ethyl oxalyl chloride and the resulting ethyl 5-fluoro-2-methylbenzoylformate product contain multiple Lewis basic sites (two carbonyl oxygens). Aluminum chloride strongly coordinates to these oxygen atoms, forming stable complexes. If you use only 1.0 to 1.2 equivalents of AlCl3​ , the catalyst becomes permanently trapped by the product and the unreacted acylating agent, halting the catalytic cycle. Increasing the AlCl3​ loading to 2.5 equivalents ensures enough free Lewis acid remains available to drive the reaction to completion.

Q: I am observing ester hydrolysis (formation of the corresponding glyoxylic acid) during workup. How can I prevent this? A: Alpha-keto esters are highly electrophilic and prone to hydrolysis, especially under basic or warm aqueous conditions. During the quench, the reaction of unreacted AlCl3​ with water is violently exothermic. This local heating promotes the hydrolysis of the ethyl ester. To prevent this, you must quench the reaction by pouring it slowly into a vigorously stirred mixture of crushed ice and 1M HCl, maintaining the temperature below 10 °C. Avoid basic washes (like NaHCO3​ ) during the initial workup.

Q: Are there alternative solvents to Dichloromethane (DCM) for scale-up? A: Yes. While DCM is the standard laboratory solvent for Friedel-Crafts acylations due to its excellent solubility profile for acylium complexes, its volatility and environmental regulations often limit its use in scale-up. Friedel–Crafts reactions of substituted aromatic compounds with ethyl oxalyl chloride have been extensively developed using AlCl3​ under both solvent-based and solvent-free conditions[3]. Solvent-free grinding methods have also been documented to produce arylglyoxylates with high yields and reduced environmental impact[4]. If a solvent is strictly required, 1,2-dichloroethane (DCE) can be used, though it requires stricter temperature control to prevent degradation.

Q: How do I ensure regioselectivity for the 2-position over the 3-position? A: Regioselectivity is governed by the electronic properties of the substrate. In 4-fluorotoluene, the methyl group is a mild activating group and a strong ortho/para director. The fluorine atom is a deactivating group but also an ortho/para director. Because the methyl group's activating effect dominates, electrophilic attack is directed ortho to the methyl group (the 2-position). Maintaining the reaction at lower temperatures (0 to 25 °C) maximizes this kinetic preference, yielding a >98:2 ratio of the 2-substituted product over the 3-substituted isomer. Heating the reaction (e.g., to 60 °C) increases the thermodynamic driving force, which unfortunately degrades regioselectivity and promotes side reactions.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN101066925A - The solvent-free synthesis method of ethyl aryl glyoxylate - Google Patents [patents.google.com]

Technical Support Center: Purification of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the technical support center for the purification of Ethyl 5-fluoro-2-methylbenzoylformate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this α-keto ester. Our goal is to provide you with in-depth, field-proven insights to enhance the purity, yield, and stability of your compound.

I. Understanding the Molecule: Key Purification Challenges

Ethyl 5-fluoro-2-methylbenzoylformate is an α-keto ester, a class of compounds known for their utility as synthetic intermediates. However, their purification can be complicated by several factors:

• Thermal and Chemical Stability: α-Keto esters can be susceptible to hydrolysis and decarboxylation, particularly under harsh thermal or pH conditions.[1][2][3]

• Potential for Isomeric Impurities: Depending on the synthetic route, such as Friedel-Crafts acylation, there is a risk of forming constitutional isomers that can be difficult to separate.[4][5][6][7][8]

• Oily or Low-Melting Point Nature: Many esters, including potentially Ethyl 5-fluoro-2-methylbenzoylformate, may present as oils or low-melting solids, making crystallization challenging.[9][10][11]

• Residual Starting Materials and Reagents: Incomplete reactions can lead to the presence of starting materials and reagents that need to be effectively removed.

This guide will address these challenges in a practical, question-and-answer format.

II. Troubleshooting Guide: Navigating Purification Hurdles

This section provides solutions to specific problems you may encounter during the purification of Ethyl 5-fluoro-2-methylbenzoylformate.

A. Flash Chromatography Issues

Question: I'm performing flash chromatography on silica gel, but my compound is showing significant tailing and I'm getting poor separation from a closely-eluting impurity. What can I do?

Answer: Tailing on silica gel with polar compounds like α-keto esters is a common issue. Here’s a systematic approach to troubleshoot this:

• Optimize Your Solvent System:

  • Polarity Adjustment: Your target compound is polar. A standard ethyl acetate/hexane system is a good starting point.[12] If you observe tailing, the issue might be strong interaction with the silica.

  • Adding a More Polar Solvent: Introduce a small percentage (0.5-2%) of methanol or isopropanol to your eluent. This can help to reduce tailing by competing with your compound for the polar sites on the silica gel. Be cautious, as too much alcohol can lead to poor separation.

  • Acidification of the Mobile Phase: Trace amounts of the corresponding carboxylic acid (5-fluoro-2-methylbenzoylformic acid) due to hydrolysis is a very common and polar impurity that can cause significant tailing. Adding a small amount of a volatile acid, like acetic acid or formic acid (0.1-1%), to your mobile phase can protonate the carboxylic acid impurity, reducing its interaction with the silica and often resulting in sharper peaks.

• Consider a Different Stationary Phase:

  • Reversed-Phase Chromatography: If your compound and impurities have different hydrophobicities, reversed-phase (C18) chromatography is an excellent alternative.[13] You would use a polar mobile phase, such as a water/acetonitrile or water/methanol gradient.

  • Alumina (Neutral or Basic): For compounds that are sensitive to the acidic nature of silica gel, neutral or basic alumina can be a good alternative.[14]

• Sample Loading Technique:

  • Dry Loading: Instead of loading your sample dissolved in a solvent, adsorb it onto a small amount of silica gel or Celite®.[13] This often leads to a more concentrated band at the start of the chromatography and improved resolution.

Experimental Protocol: Optimizing Flash Chromatography

• TLC Analysis: First, use Thin Layer Chromatography (TLC) to find an appropriate solvent system. A good target Rf for your compound is around 0.3.

• Column Packing: Properly pack your column to avoid channels. A slurry packing method is generally preferred.

• Sample Preparation for Dry Loading:

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of silica gel (2-3 times the weight of your crude product).

  • Carefully evaporate the solvent under reduced pressure until you have a free-flowing powder.

  • Gently add this powder to the top of your packed column.

• Elution: Begin with a slightly less polar solvent mixture than what gave you the target Rf on TLC and gradually increase the polarity (gradient elution).

Diagram: Flash Chromatography Workflow

Sources

• 1. mdpi.com [mdpi.com]
• 2. Studies on the synthesis and stability of α-ketoacyl peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl benzoylformate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. Friedel Crafts Reaction | SATHEE JEE [satheejee.iitk.ac.in]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 8. byjus.com [byjus.com]
• 9. researchgate.net [researchgate.net]
• 10. quora.com [quora.com]
• 11. researchgate.net [researchgate.net]
• 12. Chromatography [chem.rochester.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Flash Chromatography | OpenOChem Learn [learn.openochem.org]

Technical Support Center: Purification of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the dedicated technical support center for Ethyl 5-fluoro-2-methylbenzoylformate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this important synthetic intermediate. Achieving high purity is critical for the success of subsequent reactions and the integrity of your research. This document provides in-depth troubleshooting guides and frequently asked questions to assist you in obtaining Ethyl 5-fluoro-2-methylbenzoylformate of the highest quality.

Frequently Asked Questions (FAQs)

Q1: What are the typical visual and analytical indicators of impure Ethyl 5-fluoro-2-methylbenzoylformate?

A1: Ideally, pure Ethyl 5-fluoro-2-methylbenzoylformate should be a colorless to pale yellow oil or solid. Deviations from this, such as a dark yellow or brown coloration, can indicate the presence of impurities. Analytically, impurities can be detected by:

• Thin-Layer Chromatography (TLC): Multiple spots on a TLC plate are a clear indication of a mixture of compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The presence of unexpected peaks in the ¹H or ¹³C NMR spectrum points to impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can reveal the presence of volatile impurities and provide information about their molecular weights.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for detecting and quantifying impurities.

Q2: What are the most probable impurities in a synthesis of Ethyl 5-fluoro-2-methylbenzoylformate?

A2: The impurity profile largely depends on the synthetic route. A common method for synthesizing this compound is the Friedel-Crafts acylation of 4-fluorotoluene. Potential impurities from this synthesis include:

• Unreacted Starting Materials: Residual 4-fluorotoluene or ethyl oxalyl chloride.

• Isomeric Products: Positional isomers formed during the acylation reaction.

• Di-acylated Byproducts: Products where two acyl groups have been added to the aromatic ring.

• Hydrolyzed Products: Benzoylformic acid derivatives resulting from the hydrolysis of the ester.

• Residual Solvents and Reagents: Solvents used in the reaction or workup (e.g., dichloromethane, diethyl ether) and residual catalyst (e.g., aluminum chloride).

Q3: What is the first step I should take if I suspect my product is impure?

A3: The first step is to analyze the crude product using a combination of TLC and ¹H NMR. TLC will give you a quick qualitative assessment of the number of components in your mixture. ¹H NMR will provide more detailed structural information about the impurities present, which can help in devising a suitable purification strategy.

Troubleshooting Guide: Purification of Ethyl 5-fluoro-2-methylbenzoylformate

This section provides detailed solutions to common purification challenges.

Problem 1: The product is a dark yellow or brown oil.

• Probable Cause: This coloration is often due to polymeric or high-molecular-weight byproducts formed during the reaction, especially if the reaction temperature was not well-controlled. It can also be due to residual acid catalyst.

• Recommended Solution: Activated Charcoal Treatment followed by Silica Gel Plug Filtration.

  • Rationale: Activated charcoal has a high surface area and can adsorb colored impurities. A subsequent silica gel plug filtration will remove the charcoal and other polar impurities.

  • Protocol:

    • Dissolve the crude product in a minimal amount of a non-polar solvent like diethyl ether or ethyl acetate.

    • Add a small amount of activated charcoal (approximately 1-2% by weight of the crude product).

    • Stir the mixture at room temperature for 15-30 minutes.

    • Prepare a short column (a "plug") of silica gel in a fritted funnel or a pipette with a cotton plug.

    • Filter the mixture through the silica gel plug, washing with a small amount of the same solvent.

    • Concentrate the filtrate under reduced pressure to obtain the product.

Problem 2: TLC and NMR analysis show the presence of unreacted 4-fluorotoluene.

• Probable Cause: Incomplete reaction.

• Recommended Solution: Vacuum Distillation.

  • Rationale: 4-fluorotoluene is significantly more volatile than the desired product. Vacuum distillation allows for the separation of compounds based on their boiling points at reduced pressure, which is ideal for heat-sensitive compounds.

  • Protocol:

    • Set up a vacuum distillation apparatus.

    • Heat the crude product gently under vacuum.

    • Collect the fraction corresponding to the boiling point of 4-fluorotoluene first.

    • Increase the temperature to distill the pure Ethyl 5-fluoro-2-methylbenzoylformate.

Problem 3: Multiple spots are observed on TLC, and NMR indicates the presence of isomeric byproducts.

• Probable Cause: The Friedel-Crafts acylation reaction can sometimes lead to the formation of positional isomers.[1][2]

• Recommended Solution: Flash Column Chromatography.

  • Rationale: Flash column chromatography is a highly effective technique for separating compounds with different polarities.[3] Isomers often have slightly different polarities, allowing for their separation on a silica gel column.

  • Protocol:

    • Choose an appropriate solvent system by running TLC plates with different ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane).[4] A good solvent system will give a clear separation of the spots with the desired product having an Rf value of around 0.3.

    • Pack a glass column with silica gel using the chosen non-polar solvent.

    • Dissolve the crude product in a minimal amount of the non-polar solvent and load it onto the column.

    • Elute the column with the chosen solvent system, collecting fractions.

    • Analyze the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60-120 or 230-400 mesh)	Standard choice for separating moderately polar organic compounds.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for the elution of non-polar impurities first, followed by the desired product and then more polar impurities.
Gradient	Start with 100% Hexane, gradually increase the percentage of Ethyl Acetate	A gradient elution is often more effective than an isocratic elution for separating complex mixtures.

Problem 4: The product is a solid or semi-solid at room temperature and difficult to handle.

• Probable Cause: The product may have a melting point close to room temperature, or the presence of certain impurities may be causing it to solidify.

• Recommended Solution: Recrystallization.

  • Rationale: Recrystallization is an excellent technique for purifying solid compounds.[5] It relies on the principle that the solubility of a compound in a solvent increases with temperature. As a hot, saturated solution cools, the desired compound crystallizes out, leaving impurities behind in the solution.

  • Protocol:

    • Select a suitable solvent or solvent pair. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

    • Dissolve the crude product in a minimal amount of the hot solvent to form a saturated solution.

    • Allow the solution to cool slowly to room temperature, and then in an ice bath, to induce crystallization.

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of the cold solvent.

    • Dry the crystals under vacuum.

Solvent/Solvent System	Suitability
Isopropanol/Water	Good for moderately polar compounds.
Ethanol/Hexane	A polar and a non-polar solvent pair that can be effective.
Toluene/Heptane	Can be used for less polar compounds.

Visualizing Purification Workflows

Decision Tree for Purification Method Selection

Caption: Decision tree for selecting the appropriate purification method.

Workflow for Flash Column Chromatography

Caption: Step-by-step workflow for flash column chromatography.

References

• El-Agamey, A., & El-Gendy, A. A. (2002). Friedel±Crafts acetylation and benzoylation of benzylsilanes and xanthenes. Tetrahedron, 58(30), 6069-6076. Retrieved from [Link]

• Ley, S. V., & Leach, A. G. (2010). Synthesis of β-Keto Esters In-Flow and Rapid Access to Substituted Pyrimidines. The Journal of Organic Chemistry, 75(22), 7847–7850. Retrieved from [Link]

• RSC Publishing. (2022). Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO 2 –H 3 BO 3 ) as a recyclable catalyst. RSC Advances, 12(35), 22857-22864. Retrieved from [Link]

• Cárdenas-García, M., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(19), 6801. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl Benzoylformate. Retrieved from [Link]

• Dai, W., et al. (2014). An Eco-Friendly and Efficient Synthesis of Benzoylformic Acid and Methyl Benzoylformate from Styrene. Asian Journal of Chemistry, 26(16), 4979-4982. Retrieved from [Link]

• Google Patents. (2021). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• American Chemical Society. (n.d.). Module 4: Separation and Purification. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• LibreTexts. (2020). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Retrieved from [Link]

• Save My Exams. (2024). Friedel–Crafts Acylation (AQA A Level Chemistry): Revision Note. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-fluoro-5-methylbenzoate. Retrieved from [Link]

• Chemistry Steps. (2025). Friedel-Crafts Acylation. Retrieved from [Link]

• Reddit. (2025). How do I recrystallize this product? Retrieved from [Link]

• Virginia Commonwealth University. (n.d.). Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Synthesis and Characterization of Ethyl Formate Precursor for Activated Release Application. Retrieved from [Link]

• Sumitomo Chemical. (2005). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. Retrieved from [Link]

• International Scientific Organization. (2023). Methods for Crystal Production of natural compounds; a review of recent advancements. Retrieved from [Link]

• ChemSynthesis. (2025). methyl 2-fluoro-5-formylbenzoate. Retrieved from [Link]

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. savemyexams.com [savemyexams.com]
• 3. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO 2 –H 3 BO 3 ) as a r ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03855B [pubs.rsc.org]
• 4. asianpubs.org [asianpubs.org]
• 5. iscientific.org [iscientific.org]

Technical Support Center: Handling &amp; Troubleshooting Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the Technical Support Center for the handling, analysis, and troubleshooting of Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2)[1]. As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. By understanding the thermodynamic and kinetic vulnerabilities of alpha-keto esters, you can implement self-validating workflows that ensure the absolute integrity of your drug development or synthetic chemistry pipelines.

FAQ 1: Mechanistic Insights into Degradation

Q: Why does my batch of Ethyl 5-fluoro-2-methylbenzoylformate show significant degradation after high-temperature distillation or prolonged benchtop exposure?

A: The degradation of benzoylformates is governed by two distinct mechanistic pathways depending on the environmental stressor: thermal energy or actinic radiation.

• Thermal Decarbonylation: When exposed to high temperatures (e.g., during distillation), benzoylformates undergo unimolecular thermal decomposition. This elimination process proceeds via a[2]. The critical bond-breaking event leads to the irreversible expulsion of carbon monoxide (CO), converting your target compound into the corresponding ester, Ethyl 5-fluoro-2-methylbenzoate[3].

• Photochemical Degradation: Under ambient UV/Vis light exposure, the molecule exhibits potent photoreactivity. The, which subsequently triggers radical coupling and complex cross-linking reactions[4].

Fig 1: Thermal decarbonylation and photochemical degradation pathways of benzoylformates.

FAQ 2: Troubleshooting Analytical Discrepancies

Q: My GC-MS analysis shows a major mass peak at m/z 182 instead of the expected parent ion (m/z 210). Is the commercial batch impure?

A: Not necessarily; this is a classic analytical artifact. Standard Gas Chromatography (GC) inlet temperatures typically exceed 250°C. At these temperatures, the thermal energy applied to the sample surpasses the activation energy (Ea ≈ 232 kJ/mol) required to trigger the cyclic transition state[5].

Consequently, the compound undergoes in situ thermal decarbonylation inside the GC inlet before it even reaches the column. The m/z 182 peak corresponds to the M-28 fragment (loss of CO). To establish a self-validating analytical system, you must run a parallel analysis using a non-thermal technique. If an LC-MS analysis confirms the m/z 210 parent ion while the GC-MS shows m/z 182, the degradation is definitively an instrument artifact, not a batch impurity.

Table 1: Quantitative Mass Spectrometry Data for Ethyl 5-fluoro-2-methylbenzoylformate

Fragment / Compound	Expected m/z	Mechanistic Origin	Diagnostic Significance
Parent Compound	210.20	Intact molecular ion ( C11​H11​FO3​ )	Confirms sample integrity in cold-injection or LC-MS.
Decarbonylation Product	182.19	Loss of CO (-28 Da) via thermal cyclic transition state	Primary indicator of thermal degradation (GC artifact or poor distillation).
Alpha-Cleavage Fragment	137.12	Loss of −COCOOCH2​CH3​	Indicator of Norrish Type I photochemical cleavage.
Base Peak (Typical)	109.11	Substituted phenyl cation ( C7​H6​F+ )	Standard backbone fragmentation for structural confirmation.

FAQ 3: Mitigation & Storage Protocols

Q: How can I establish a self-validating storage and handling protocol to prevent premature decomposition?

A: To guarantee the integrity of your reagents, you must address the specific causal factors of degradation (heat, light, and oxidation) through the following step-by-step methodology:

Step 1: Inert Atmosphere Purging

• Action: Purge the primary storage container with Argon before sealing.

• Causality: Argon is denser than Nitrogen and effectively displaces oxygen, preventing the oxidative degradation of the sensitive alpha-keto ester moiety over long-term storage.

Step 2: Actinic Shielding

• Action: Store the compound exclusively in amber borosilicate glass vials.

• Causality: Amber glass blocks UV/Vis light transmission below 500 nm, preventing the excitation of the triplet carbonyl state that initiates intermolecular hydrogen abstraction[4].

Step 3: Cryogenic Temperature Control

• Action: Maintain storage at -20°C.

• Causality: Lowering the ambient kinetic energy well below the activation energy threshold suppresses the semi-polar three-membered cyclic transition state, halting thermal decarbonylation[2].

Step 4: Pre-Use Analytical Validation (The Self-Validating Step)

• Action: Prior to utilizing the reagent in a critical synthesis step, analyze a micro-aliquot using LC-MS or cold-probe NMR.

• Causality: By intentionally avoiding high-heat analytical methods (like GC-MS), you validate the true state of the compound in the vial, ensuring that any downstream reaction failures are isolated to the synthetic methodology rather than degraded starting materials.

Fig 2: Self-validating workflow for the storage and analytical verification of alpha-keto esters.

References

• Monascal, Y., et al. "Homogeneous and unimolecular gas-phase thermal decomposition kinetics of methyl benzoylformate: Experimental and theoretical study". Journal of Physical Organic Chemistry. Available at:[Link]

• Giraldo-Alzate, D.F., et al. "Understanding the mechanism of thermal decomposition of benzoylformic acid". ResearchGate. Available at:[Link]

Sources

• 1. 732251-76-2|Ethyl 5-fluoro-2-methylbenzoylformate|BLDpharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. research.usfq.edu.ec [research.usfq.edu.ec]

Technical Support Center: Scaling Up the Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the technical support center for the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions encountered during the scale-up of this important chemical intermediate.

I. Introduction to the Synthesis

Ethyl 5-fluoro-2-methylbenzoylformate is a key building block in the synthesis of various pharmaceuticals. Its preparation typically involves a Friedel-Crafts acylation reaction, a powerful method for forming carbon-carbon bonds on aromatic rings.[1][2] While effective at the lab scale, scaling up this synthesis presents unique challenges that require careful consideration of reaction parameters, safety, and purification.

This guide will focus on the common synthetic route involving the Friedel-Crafts acylation of 4-fluorotoluene with ethyl oxalyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃). We will explore the intricacies of this reaction and provide practical advice for a successful and efficient scale-up.

Synthetic Pathway Overview

The primary synthetic route can be visualized as a two-step process: the formation of the acylium ion electrophile followed by the electrophilic aromatic substitution.

Caption: General workflow of the Friedel-Crafts acylation for Ethyl 5-fluoro-2-methylbenzoylformate synthesis.

II. Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up synthesis, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low or No Product Yield	1. Inactive Catalyst: The Lewis acid catalyst (e.g., AlCl₃) is highly sensitive to moisture.[3][4]	- Ensure anhydrous conditions: Use freshly opened or properly stored anhydrous AlCl₃. All glassware and solvents must be thoroughly dried.[5] Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]
2. Deactivated Aromatic Ring: While 4-fluorotoluene is activated, the presence of strongly deactivating impurities can hinder the reaction.	- Verify starting material purity: Use high-purity 4-fluorotoluene. Analyze for any deactivating contaminants via GC-MS or NMR.
3. Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion.	- Monitor reaction progress: Use TLC or HPLC to track the consumption of starting material.[6] - Optimize temperature: While the initial addition is often done at low temperatures (0-5 °C) to control the exothermic reaction, the reaction may require warming to room temperature or gentle heating to go to completion.[4][6]
Formation of Multiple Products (Isomers)	1. Lack of Regioselectivity: Friedel-Crafts acylation can sometimes lead to a mixture of ortho, meta, and para isomers.	- Control reaction temperature: Lower temperatures generally favor the formation of the para product. - Choice of Lewis Acid: While AlCl₃ is common, exploring other Lewis acids like FeCl₃ or ZnCl₂ might offer better regioselectivity in some cases.
2. Polysubstitution: Although less common in acylation compared to alkylation, it can occur under harsh conditions.[3][4]	- Use appropriate stoichiometry: A slight excess of the aromatic substrate can sometimes minimize polysubstitution. The acyl group is deactivating, which naturally discourages a second substitution.[1]
Product Degradation or Tar Formation	1. Excessive Heat: The product, an α-keto ester, can be sensitive to high temperatures, leading to decomposition.	- Maintain strict temperature control: Use a reliable cooling bath and monitor the internal reaction temperature closely, especially during the exothermic addition of the catalyst.[5]
2. Strong Acidic Conditions during Workup: Prolonged exposure to strong acids can cause hydrolysis or other side reactions.	- Perform a careful quench: Pour the reaction mixture onto ice and water to decompose the aluminum chloride complex.[7] Neutralize cautiously with a base like sodium bicarbonate.[7]
Difficult Product Isolation/Purification	1. Emulsion Formation During Workup: This can make separating the organic and aqueous layers challenging.	- Add brine: Washing with a saturated sodium chloride solution can help break up emulsions. - Filter through celite: Passing the mixture through a pad of celite can sometimes help.
2. Co-eluting Impurities during Chromatography: Structural similarities between the product and byproducts can make separation difficult.	- Optimize chromatography conditions: Experiment with different solvent systems (e.g., ethyl acetate/hexanes) and silica gel grades.[5] - Consider recrystallization: If the product is a solid at room temperature or can be induced to crystallize, this can be an effective purification method.[7]

III. Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions for a large-scale Friedel-Crafts acylation?

A1: Safety is paramount. Key precautions include:

• Handling of Reagents: Both aluminum chloride and ethyl oxalyl chloride are corrosive and moisture-sensitive.[4][5] Handle them in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6]

• Exothermic Reaction: The reaction is highly exothermic, especially during the addition of the Lewis acid.[5] Ensure adequate cooling capacity and add reagents slowly to maintain control over the reaction temperature.

• Gas Evolution: The reaction generates hydrogen chloride (HCl) gas, which is corrosive and toxic.[4] The reaction setup must be equipped with a gas trap or scrubber to neutralize the HCl gas.

Q2: How can I ensure my reagents and solvents are sufficiently dry for the reaction?

A2: The presence of water will deactivate the Lewis acid catalyst.

• Solvents: Use anhydrous solvents. Commercially available anhydrous solvents are a good option. Alternatively, solvents can be dried using standard laboratory procedures, such as distillation over a suitable drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for hydrocarbons).

• Glassware: All glassware should be oven-dried or flame-dried under an inert atmosphere before use.[8]

• Reagents: Use freshly opened containers of anhydrous aluminum chloride. If it has been opened previously, it may have absorbed atmospheric moisture.

Q3: What is the optimal order of reagent addition?

A3: The generally recommended procedure is to first prepare a suspension of the Lewis acid (AlCl₃) in the anhydrous solvent (e.g., dichloromethane) in the reaction flask under an inert atmosphere.[4] Then, the acylating agent (ethyl oxalyl chloride) is added, followed by the slow addition of the aromatic substrate (4-fluorotoluene).[5] This order helps to pre-form the reactive electrophile complex.

Q4: How do I effectively quench the reaction and work up the product on a large scale?

A4: A controlled quench is crucial to avoid uncontrolled exotherms and product degradation.

• Cooling: Cool the reaction mixture in an ice bath.

• Quenching: Slowly and carefully pour the reaction mixture onto a vigorously stirred mixture of crushed ice and water.[7] This will hydrolyze the aluminum chloride and any unreacted acyl chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).[6]

• Washing: Wash the combined organic layers sequentially with water, a dilute solution of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.[4]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure using a rotary evaporator.[4]

Q5: What are the best methods for purifying the final product at scale?

A5: The choice of purification method depends on the nature of the impurities.

• Distillation: If the product is a liquid and the impurities have significantly different boiling points, vacuum distillation can be an effective purification method.[9]

• Column Chromatography: For removing closely related impurities, column chromatography on silica gel is often necessary.[4] However, this can be resource-intensive at a large scale.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system is often the most efficient and scalable purification method.[7]

IV. Detailed Experimental Protocol (Lab-Scale Example)

This protocol is a representative example and should be optimized for specific laboratory conditions and scale.

Materials and Equipment:

• Anhydrous aluminum chloride (AlCl₃)

• Ethyl oxalyl chloride

• 4-Fluorotoluene

• Anhydrous dichloromethane (DCM)

• Three-neck round-bottom flask

• Reflux condenser with a drying tube

• Addition funnel

• Magnetic stirrer and stir bar

• Ice bath

Step-by-Step Procedure:

Caption: Step-by-step experimental workflow for the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate.

V. References

• Ventura College Organic Chemistry Lab. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Retrieved from

• MilliporeSigma. (n.d.). Friedel–Crafts Acylation. Retrieved from

• BenchChem. (2025). Application Notes and Protocols for Friedel-Crafts Acylation using Valeryl Chloride. Retrieved from

• Unknown. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from

• ACS Publications. (2010). Synthesis of β-Keto Esters In-Flow and Rapid Access to Substituted Pyrimidines. The Journal of Organic Chemistry. Retrieved from

• Unknown. (n.d.). Grignard Reaction. Retrieved from

• BenchChem. (2025). Application Notes and Protocols for Friedel-Crafts Acylation using 2-(4-Phenylbenzoyl)benzoyl chloride. Retrieved from

• Organic Chemistry Portal. (n.d.). α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. Retrieved from

• MedchemExpress.com. (n.d.). Ethyl phenylglyoxylate (Ethyl benzoylformate) | Synthetic Reagent. Retrieved from

• Organic Syntheses. (n.d.). Ethyl Benzoylformate. Retrieved from

• MDPI. (2025). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved from

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• SynArchive. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. websites.umich.edu [websites.umich.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Monitoring the Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate by TLC

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the use of Thin-Layer Chromatography (TLC) for monitoring the synthesis of ethyl 5-fluoro-2-methylbenzoylformate. As a team of Senior Application Scientists, this content is curated to combine technical accuracy with practical, field-tested insights to address common challenges and ensure the integrity of your experimental results.

FAQs: Navigating Your TLC Analysis

This section addresses common questions regarding the TLC monitoring of the ethyl 5-fluoro-2-methylbenzoylformate synthesis.

Q1: What is the primary role of TLC in monitoring this specific reaction?

TLC is a rapid and cost-effective chromatographic technique ideal for qualitatively monitoring the progress of a chemical reaction.[1][2] In the synthesis of ethyl 5-fluoro-2-methylbenzoylformate, TLC allows for the real-time assessment of the consumption of starting materials and the formation of the product. This enables you to determine the optimal reaction time, identify the presence of byproducts, and make informed decisions about when to proceed with the work-up of the reaction.[3]

Q2: How do I select an appropriate mobile phase for separating my compounds?

The selection of the mobile phase, or eluent, is critical for achieving a good separation.[4] The goal is to find a solvent system where the starting materials and the product have distinct retention factor (Rf) values, ideally between 0.2 and 0.8.[5][6] Since ethyl 5-fluoro-2-methylbenzoylformate is an ester of moderate polarity, a mixture of a non-polar solvent like hexane and a more polar solvent such as ethyl acetate is a good starting point.[7] You can adjust the ratio of these solvents to optimize the separation.[7]

Recommended Starting Solvent Systems:

Solvent System	Ratio (v/v)	Rationale
Hexane:Ethyl Acetate	8:2	A common starting point for moderately polar compounds.[5]
Hexane:Ethyl Acetate	7:3	Increases the polarity to move more polar compounds up the plate.
Dichloromethane:Hexane	1:1	An alternative system if separation is not achieved with ethyl acetate.

Q3: What is the correct procedure for preparing and spotting my samples?

Accurate sample preparation and application are key to obtaining clear and reproducible TLC results.

• Sample Preparation : Dilute a small aliquot of your reaction mixture in a volatile solvent like ethyl acetate or dichloromethane. A concentration of roughly 1-2 mg/mL is typically sufficient.[3]

• Spotting : Use a capillary tube to apply a small spot of the diluted sample onto the pencil-drawn baseline of the TLC plate.[3][8] Ensure the spots are small and concentrated to prevent streaking.[9] It is crucial to also spot the starting materials as references on the same plate for accurate comparison.[6]

Q4: How can I visualize the spots on the TLC plate?

Since ethyl 5-fluoro-2-methylbenzoylformate contains an aromatic ring, it will absorb UV light.[10] The most common and non-destructive method for visualization is using a UV lamp at 254 nm.[10][11] The compound will appear as a dark spot against the fluorescent green background of the TLC plate.[11][12]

For compounds that are not UV-active or for confirmation, chemical stains can be used. A potassium permanganate (KMnO₄) stain is a good general-purpose choice that reacts with oxidizable functional groups, appearing as yellow-brown spots on a purple background.[11]

Troubleshooting Common TLC Issues

This section provides solutions to frequently encountered problems during TLC analysis.

Problem 1: The spots are streaking or tailing.

• Cause : This is often due to the sample being too concentrated.[13][14][15] Streaking can also occur if the compound is highly polar and interacts too strongly with the silica gel.[15]

• Solution :

  • Dilute your sample further before spotting.[9][14]

  • Apply a smaller amount of the sample to the plate.

  • If the compound is acidic or basic, adding a small amount of acid (like acetic acid) or base (like triethylamine) to the mobile phase can improve the spot shape.[9][15]

Problem 2: The spots are not separating well (Rf values are too close).

• Cause : The polarity of the mobile phase is not optimized for your mixture. If the spots are too high on the plate (high Rf), the eluent is too polar. If they remain near the baseline (low Rf), the eluent is not polar enough.[6]

• Solution :

  • To decrease Rf values : Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., more hexane in a hexane/ethyl acetate mixture).

  • To increase Rf values : Increase the polarity of the mobile phase by increasing the proportion of the polar solvent (e.g., more ethyl acetate).

Problem 3: No spots are visible on the plate.

• Cause : The sample concentration may be too low, or the chosen visualization method may be inappropriate for your compound.[13]

• Solution :

  • Concentrate your sample or spot it multiple times in the same location, allowing the solvent to dry between applications.[13]

  • If you are only using a UV lamp, try a chemical stain, as your compound might not be UV-active.[8]

Problem 4: There are unexpected spots on the TLC plate.

• Cause : These could be byproducts from your reaction, impurities in your starting materials, or contamination.[13]

• Solution :

  • Run a TLC of your starting materials to check for impurities.

  • The presence of new spots in the reaction mixture lane indicates the formation of byproducts, which is valuable information for optimizing your reaction conditions.

  • Handle the TLC plate carefully to avoid touching the surface, which can introduce contaminants.[7][13]

Protocols and Diagrams

Protocol 1: Step-by-Step TLC Analysis

• Plate Preparation : With a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate.[5]

• Sample Application : Spot your diluted samples (reaction mixture and starting materials) on the baseline.

• Chamber Saturation : Add the mobile phase to a developing chamber to a depth of about 0.5 cm. Line the chamber with filter paper to ensure the atmosphere is saturated with solvent vapors.[4]

• Plate Development : Place the TLC plate in the chamber, ensuring the baseline is above the solvent level.[13] Allow the solvent to ascend the plate by capillary action.[16]

• Visualization and Analysis : Once the solvent front is near the top of the plate, remove it and immediately mark the solvent front with a pencil.[2] After the plate is dry, visualize the spots under a UV lamp and/or with a chemical stain. Calculate the Rf value for each spot.[2][17]

Caption: Workflow for TLC Reaction Monitoring.

Diagram of TLC Plate During Reaction

Caption: Expected TLC plate appearance at different reaction stages (SM = Starting Material, P = Product, RM = Reaction Mixture).

References

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [https://bitesizebio.com/2 TLC-troubleshooting-thin-layer-chromatography/]([Link] TLC-troubleshooting-thin-layer-chromatography/)

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• BioDT. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). TLC Visualization Methods. Retrieved from [Link]

• ChemBAM. (n.d.). TLC troubleshooting. Retrieved from [Link]

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• OperaChem. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs [Video]. YouTube. Retrieved from [Link]

• OperaChem. (2024, February 24). TLC-Thin Layer Chromatography. Retrieved from [Link]

• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

• Chegg. (2024, April 22). Solved ResultsTLCThe Rf values were determined for each TLC. Retrieved from [Link]

• University of Toronto. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering TLC Chromatography: A Comprehensive Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• Merck. (n.d.). TLC Tips and Tricks. Retrieved from [Link]

• Let's Talk Academy. (2026, January 15). TLC Rf Explained. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. TLC Tips and Tricks | Merck [merckmillipore.com]
• 5. organomation.com [organomation.com]
• 6. Home Page [chem.ualberta.ca]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. m.youtube.com [m.youtube.com]
• 10. TLC-Thin Layer Chromatography - operachem [operachem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. faculty.fiu.edu [faculty.fiu.edu]
• 13. bitesizebio.com [bitesizebio.com]
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• 15. chembam.com [chembam.com]
• 16. chromtech.com [chromtech.com]
• 17. letstalkacademy.com [letstalkacademy.com]

Preventing ester hydrolysis during Ethyl 5-fluoro-2-methylbenzoylformate workup

Technical Support Center: Ethyl 5-fluoro-2-methylbenzoylformate

Guide: Preventing Ester Hydrolysis During Aqueous Workup

Welcome to the technical support center for researchers working with Ethyl 5-fluoro-2-methylbenzoylformate. This guide provides in-depth troubleshooting advice and optimized protocols to address a critical challenge in its synthesis: the prevention of unintended ester hydrolysis during product isolation and purification. As an α-keto ester, this compound exhibits heightened sensitivity to both acid- and base-catalyzed hydrolysis, which can significantly reduce final product yields. This document is designed to equip you with the knowledge and techniques to maximize the stability and recovery of your target molecule.

Section 1: Troubleshooting Guide

This section addresses the most common issues encountered during the workup of Ethyl 5-fluoro-2-methylbenzoylformate, presented in a direct question-and-answer format.

Q1: My final yield is significantly lower than expected, and my NMR spectrum shows a broad singlet around 10-12 ppm and the reappearance of my carboxylic acid starting material. What is the likely cause?

A1: These are classic signs of ester hydrolysis.[1] The ester bond of your product, Ethyl 5-fluoro-2-methylbenzoylformate, has likely been cleaved during the workup to form the corresponding 5-fluoro-2-methylbenzoylformic acid and ethanol.[2][3] The α-keto group makes the ester carbonyl carbon particularly electron-deficient and thus more susceptible to nucleophilic attack by water, a reaction that can be catalyzed by residual acid or, more commonly, by basic washing steps.[4][5][6]

Q2: Which specific step in a standard workup poses the highest risk for hydrolyzing this ester?

A2: The greatest risk comes from aqueous washes intended to neutralize the reaction mixture, especially the use of basic solutions.[1] A wash with a base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) is often necessary to remove acid catalysts. However, this step can initiate base-catalyzed hydrolysis, also known as saponification.[1][3][7] Saponification is particularly problematic because it is essentially irreversible under the workup conditions; the carboxylic acid formed is immediately deprotonated by the base to form a carboxylate salt, which drives the reaction to completion.[2][3][8]

Q3: I used a saturated sodium bicarbonate solution, which is a weak base, but still observed significant hydrolysis. Why did this happen?

A3: While sodium bicarbonate is milder than hydroxides or carbonates, several factors can still lead to significant hydrolysis:

• Prolonged Contact Time: The longer your ester is in contact with the aqueous basic solution, the greater the extent of hydrolysis. Extractions and washes must be performed efficiently and without delay.[1]

• Elevated Temperature: Hydrolysis rates are highly temperature-dependent. Performing the workup at room temperature instead of in an ice bath can dramatically accelerate ester cleavage.

• Increased Molecular Sensitivity: As an α-keto ester, your compound is inherently more reactive than a simple alkyl benzoate. The electron-withdrawing keto group adjacent to the ester makes the ester carbonyl more electrophilic and prone to attack.

Q4: How can I definitively confirm that hydrolysis is the primary cause of my low yield?

A4: You can use a combination of analytical techniques on your crude product:

• Thin-Layer Chromatography (TLC): Compare the crude product to a sample of the starting carboxylic acid. The hydrolyzed acid will be significantly more polar and have a lower Rf value than the desired ester.

• NMR Spectroscopy: In ¹H NMR, the carboxylic acid proton will appear as a broad singlet far downfield. You will also see the disappearance or reduction of the characteristic ethyl group signals (a quartet and a triplet) of your ester.[1]

• IR Spectroscopy: The appearance of a very broad O-H stretch from approximately 2500-3300 cm⁻¹ is a strong indicator of the presence of a carboxylic acid.

Section 2: Optimized Protocol for Hydrolysis-Minimizing Workup

This protocol is designed to isolate Ethyl 5-fluoro-2-methylbenzoylformate while minimizing its degradation. The core principle is to strictly control temperature, pH, and exposure time to aqueous phases.

Experimental Protocol: Step-by-Step

• Cool the Reaction Mixture: Once the reaction is deemed complete, immediately place the reaction vessel in an ice-water bath and cool the contents to 0–5 °C. This is the most critical step to reduce the rate of potential hydrolysis.[1]

• Dilution & Transfer: Dilute the cold reaction mixture with a suitable, cold, water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane). Transfer the entire mixture to a separatory funnel.

• Aqueous Washes (Perform All Steps Using Pre-Chilled Solutions):

  • Neutralization Wash (Critical Step): Add a single portion of cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution.[9][10]

    • CAUTION: Stopper the funnel and immediately invert and vent to release CO₂ gas pressure.

    • Shake gently for no more than 30-60 seconds. Do not let the layers sit for an extended period.[1]

    • Quickly separate the organic layer.

  • Brine Wash: Wash the isolated organic layer with one portion of cold, saturated aqueous sodium chloride (brine).[1][11] This wash helps to remove the bulk of dissolved water and breaks up emulsions.

  • Separate the organic layer and discard the aqueous phase.

• Drying the Organic Layer:

  • Transfer the organic layer to an Erlenmeyer flask.

  • Add a generous amount of an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[1]

  • Gently swirl the flask and let it stand for 15-20 minutes at room temperature, or until the solution is clear.

• Filtration and Solvent Removal:

  • Filter the drying agent by gravity filtration.

  • Concentrate the filtrate using a rotary evaporator. Ensure the water bath temperature is kept low (typically ≤ 40 °C) to prevent any potential thermal degradation of the product.

• Purity Assessment: Analyze the resulting crude product by TLC or NMR to assess its purity before proceeding with further purification (e.g., column chromatography or distillation).

Section 3: Summary of Critical Workup Parameters

Adherence to the conditions outlined below is crucial for successfully preventing the hydrolysis of Ethyl 5-fluoro-2-methylbenzoylformate.

Parameter	Recommended Condition	Rationale & Key Considerations
Temperature	0–5 °C (Ice Bath)	Significantly reduces the rate of both acid- and base-catalyzed hydrolysis. All aqueous solutions should be pre-chilled.[1]
Neutralizing Agent	Saturated aq. NaHCO₃	A mild base that effectively neutralizes acids while minimizing the rate of saponification compared to stronger bases like Na₂CO₃ or NaOH.[1][9]
Aqueous Contact Time	< 2 minutes per wash	Minimizes the duration of exposure to aqueous conditions where hydrolysis can occur. Work swiftly and efficiently.[1]
Final Wash	Saturated aq. NaCl (Brine)	Reduces the solubility of the organic product in the aqueous phase and aids in the removal of water from the organic layer.[1][11]
Drying Agent	Anhydrous Na₂SO₄ or MgSO₄	Ensures the complete removal of residual water, a key reactant required for hydrolysis, prior to solvent evaporation.[1]

Section 4: Logical Workflow for Workup

The following diagram illustrates the decision-making process and workflow for an optimized, hydrolysis-minimizing workup.

Caption: Decision tree for minimizing ester hydrolysis during workup.

Section 5: Frequently Asked Questions (FAQs)

FAQ 1: Why is an α-keto ester like Ethyl 5-fluoro-2-methylbenzoylformate more susceptible to hydrolysis than a standard benzoate ester?

The primary reason is electronic. The α-keto group is strongly electron-withdrawing. This effect is relayed to the adjacent ester carbonyl carbon, making it significantly more electrophilic (electron-poor). This increased electrophilicity makes the ester carbonyl carbon a more attractive target for nucleophiles, such as water or the hydroxide ion, thereby accelerating the rate of hydrolysis compared to an ester without this adjacent keto group.[4][5]

FAQ 2: Can I use a stronger base like sodium hydroxide (NaOH) to neutralize the acid catalyst more quickly?

It is strongly advised not to use strong bases like NaOH or even potassium carbonate (K₂CO₃).[12] These bases will catalyze the hydrolysis (saponification) of your ester extremely rapidly, often leading to a complete loss of product.[2][3][7] The use of a mild base like sodium bicarbonate, combined with low temperatures and short contact times, provides the best balance between effective neutralization and preservation of the ester.

FAQ 3: What should I do if an emulsion forms during the washing steps?

Emulsions are common and can increase the contact time between your product and the aqueous layer, raising the risk of hydrolysis. To break an emulsion, try the following:

• Add a small amount of saturated brine solution; the increased ionic strength of the aqueous layer often helps force the separation.

• Allow the separatory funnel to stand undisturbed for a longer period.

• Gently swirl the funnel instead of shaking it vigorously.

• If persistent, filter the entire mixture through a pad of Celite.

FAQ 4: My product appears to have high water solubility. How can I improve its recovery from the aqueous layer?

If you suspect product loss to the aqueous layer, you can modify the extraction procedure:

• Increase the number of extractions. Instead of one extraction with a large volume of organic solvent, perform three or four extractions with smaller volumes.

• "Salt out" the product by saturating the aqueous layer with sodium chloride before extraction. This decreases the solubility of organic compounds in the aqueous phase.

References

• Vertex AI Search. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• BenchChem. (n.d.).
• Organic Syntheses. (n.d.).
• LibreTexts Chemistry. (n.d.).
• ResearchGate. (2018, February 21). How to separate ester from DMF (as a solvent) without hydrolysis of the ester?.
• Master Organic Chemistry. (2022, October 27).
• Quora. (2025, March 15). In the alkaline hydrolysis of ethyl benzoate, it produces benzoic acid as its end product. What is the reaction pathway? Does it undergo nucleophilic substitution?.
• The Organic Chemistry Tutor. (n.d.).
• Organic Chemistry Portal. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.). About Workup.
• The Organic Chemistry Tutor. (2025, January 11).
• SSERC. (n.d.).
• MDPI. (2025, June 17). Current Status of Research on Synthesis of α-Keto Acids and Their Esters.
• SpringerLink. (2020, October 14). Studies on the synthesis and stability of α-ketoacyl peptides.
• University of California, Irvine. (n.d.).
• ResearchGate. (2020, October 6). Studies on the synthesis and stability of α-ketoacyl peptides.
• BenchChem. (n.d.).

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Current Status of Research on Synthesis of α-Keto Acids and Their Esters [mdpi.com]
• 5. Studies on the synthesis and stability of α-ketoacyl peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
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• 12. sserc.org.uk [sserc.org.uk]

Technical Support Center: Catalyst Selection for Ethyl 5-fluoro-2-methylbenzoylformate Reactions

Welcome to the technical support center for reactions involving Ethyl 5-fluoro-2-methylbenzoylformate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for catalyst selection and reaction optimization. The primary focus of this document is the asymmetric hydrogenation of the α-keto group to produce the corresponding chiral α-hydroxy ester, a critical transformation in pharmaceutical synthesis.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding catalyst selection for the asymmetric hydrogenation of Ethyl 5-fluoro-2-methylbenzoylformate.

Q1: What are the primary catalyst systems for the asymmetric hydrogenation of an α-keto ester like Ethyl 5-fluoro-2-methylbenzoylformate?

A1: The most effective and widely used catalysts are transition metal complexes, particularly those based on Ruthenium (Ru), Rhodium (Rh), and Iridium (Ir).[1] These metals are complexed with chiral ligands, which are responsible for inducing stereoselectivity.

• Ruthenium (Ru) Catalysts: Ru-complexes with chiral diphosphine ligands, such as BINAP (2,2′-bis(diphenylphosphino)-1,1′-binaphthyl) and its derivatives (e.g., TolBINAP), are considered the gold standard.[2][3] These catalysts are known for their high activity, excellent enantioselectivity, and broad substrate scope for keto esters.[2][3]

• Iridium (Ir) Catalysts: Chiral Iridium complexes have also emerged as powerful catalysts, sometimes exhibiting extremely high activity (TON up to 40,500) and excellent enantioselectivity, particularly when used with a Brønsted acid cocatalyst.[4]

• Rhodium (Rh) Catalysts: While also effective, Rh-based catalysts are often more commonly associated with the asymmetric hydrogenation of olefins, though they can be applied to ketones as well.[1]

• Earth-Abundant Metal Catalysts: There is growing interest in catalysts based on more sustainable metals like Cobalt (Co) and Iron (Fe).[5][6] While promising, these systems are generally less mature than their noble metal counterparts for this specific transformation.

Q2: How do I choose between different chiral ligands (e.g., BINAP, Josiphos, P,N ligands)?

A2: The choice of ligand is paramount as it dictates the chiral environment of the reaction. The selection process is often empirical and requires screening.

• Biaryl Diphosphines (e.g., BINAP): These ligands are highly versatile and have a well-understood mechanism for inducing asymmetry in Ru-catalyzed hydrogenations.[2] Their rigid C2-symmetric backbone creates a well-defined chiral pocket.

• P,N Ligands (Phosphine-Nitrogen): This class of ligands can offer unique reactivity and selectivity profiles due to the different electronic and steric nature of the phosphorus and nitrogen donor atoms.[2]

• Ferrocene-Based Ligands (e.g., Josiphos): These are known for their robustness and high activity, particularly in Rh and Ir-catalyzed reactions.

A logical first step is to screen a small set of reliable ligands, such as (R)- and (S)-BINAP, with a suitable Ruthenium precursor like [RuCl2(p-cymene)]2.

Q3: What is the role of additives, and should I use them?

A3: Additives can be crucial for achieving high reactivity and enantioselectivity.[7][8]

• Brønsted Acids (e.g., HCl, CSA): Trace amounts of a strong acid can significantly accelerate reaction rates, allowing for milder conditions (lower temperature and pressure) and higher substrate-to-catalyst ratios.[2][7]

• Lewis Acids (e.g., CeCl₃·7H₂O): In some Ru-catalyzed systems for α-keto ester hydrogenation, Lewis acids have been shown to dramatically improve enantioselectivities (e.g., from ~88% ee to >96% ee).[7] The Lewis acid is thought to coordinate to the carbonyl oxygen, enhancing its electrophilicity.

It is highly recommended to screen for the effect of both Brønsted and Lewis acid additives, as they can be essential for optimal performance.[7]

Section 2: Troubleshooting Guide

This section provides a systematic, cause-and-effect approach to solving common problems encountered during the asymmetric hydrogenation of Ethyl 5-fluoro-2-methylbenzoylformate.

Problem 1: Low or No Conversion

• Question: My reaction shows very little or no consumption of the starting material after the expected reaction time. What should I check first?

• Answer: A systematic check of the reaction components and setup is the first step.

  • Catalyst Activity: The most common issue is an inactive catalyst. Was the catalyst precursor stored under inert atmosphere? Have you performed a control reaction with a known, reliable substrate (e.g., methyl benzoylformate) to confirm catalyst activity?[9]

  • Hydrogen Supply: Ensure your system is leak-free and that hydrogen is being delivered to the reaction mixture. For reactions run at pressure, verify the integrity of your autoclave seals. The concentration of hydrogen in the liquid phase is a key parameter affecting the reaction rate.[10]

  • Reagent Purity: Confirm the purity of your substrate and solvent. Ensure the solvent is anhydrous, as water can deactivate many catalysts.[9]

  • Inhibitors: Are there any potential catalyst poisons in your substrate or solvent (e.g., sulfur compounds, strong coordinating species)? Impurities can severely inhibit the catalytic cycle.[9]

Problem 2: High Conversion but Low Enantioselectivity (Low ee%)

• Question: The starting material is fully consumed, but the product has a low enantiomeric excess. What factors influence stereoselectivity?

• Answer: Low enantioselectivity suggests that while the catalyst is active, the chiral environment is not effectively differentiating between the two faces of the prochiral ketone.

  • Temperature: Temperature is a critical parameter. Generally, lower reaction temperatures lead to higher enantioselectivity because the energy difference between the two diastereomeric transition states becomes more significant.[9] Systematically screen lower temperatures (e.g., decrease in 10-20 °C increments).

  • Hydrogen Pressure: The effect of pressure can be complex. For some Ru-BINAP systems, enantioselectivity increases with higher hydrogen pressure.[10] However, this is not universal. It is crucial to screen a range of pressures (e.g., 10 atm, 50 atm, 100 atm) as the optimal pressure is catalyst- and substrate-dependent.

  • Solvent Choice: The solvent can profoundly impact enantioselectivity by influencing the conformation of the catalyst-substrate complex.[9] Screen a range of solvents with varying polarities and coordinating abilities (e.g., Methanol, Ethanol, THF, Dichloromethane).[4][9]

  • Ligand Purity/Integrity: Verify the enantiomeric and chemical purity of your chiral ligand. If the ligand has degraded or is not enantiopure, the resulting catalyst will not provide high selectivity.

  • Additives: As mentioned in the FAQ, additives can be essential for high ee. A reaction that gives low ee without an additive may give excellent ee with the addition of a Lewis or Brønsted acid.[7]

Section 3: Data & Protocols

Table 1: Comparison of Catalyst Systems for α-Keto Ester Hydrogenation

Catalyst System	Additive	Solvent	Temp (°C)	Pressure (atm)	Conversion (%)	ee (%)	Reference
[Ru(benzene)Cl2]2 / (S)-Ligand	None	EtOH	70	50	100	80-87	[7]
[Ru(benzene)Cl2]2 / (S)-Ligand	CSA	EtOH	70	50	100	87-89	[7]
[Ru(benzene)Cl2]2 / (S)-Ligand	CeCl₃·7H₂O	EtOH	70	50	100	90-96	[7]
[Ir(COD)Cl]2 / ZhaoPhos	HCl	THF	RT	30	>99	98	[11]
Ru/Ph-Solphos	N/A	N/A	N/A	N/A	>99	99	[2]

Note: Data is for model α-keto ester substrates and serves as a starting point for optimization.

Experimental Protocol: Screening for Asymmetric Hydrogenation

This protocol describes a general procedure for screening catalysts for the asymmetric hydrogenation of Ethyl 5-fluoro-2-methylbenzoylformate. All operations should be performed using standard Schlenk techniques under an inert atmosphere (Argon or Nitrogen).

1. Catalyst Pre-formation (In-situ): a. To a dried Schlenk tube, add the metal precursor (e.g., [RuCl2(p-cymene)]2, 0.005 mmol, 1 mol% Ru). b. Add the chiral ligand (e.g., (R)-BINAP, 0.011 mmol, 1.1 eq. to Ru). c. Add 2.0 mL of degassed, anhydrous solvent (e.g., Ethanol). d. Stir the mixture at room temperature for 20-30 minutes to allow for complex formation.

2. Hydrogenation Reaction: a. In a separate vial, prepare a stock solution of Ethyl 5-fluoro-2-methylbenzoylformate (0.5 mmol) in 3.0 mL of the same degassed solvent. b. If screening additives, add the additive (e.g., CeCl₃·7H₂O, 0.025 mmol, 5 mol%) to the catalyst pre-formation mixture. c. Transfer the substrate solution to the Schlenk tube containing the activated catalyst. d. Place the Schlenk tube into a pressure reactor (autoclave). e. Purge the autoclave with hydrogen gas 3-5 times. f. Pressurize the reactor to the desired pressure (e.g., 50 atm H₂). g. Stir the reaction at the desired temperature (e.g., 70 °C) for the specified time (e.g., 20 hours).

3. Work-up and Analysis: a. Cool the reactor to room temperature and carefully vent the hydrogen gas. b. Concentrate the reaction mixture under reduced pressure. c. Determine conversion by ¹H NMR or GC analysis of the crude product. d. Purify the product via flash column chromatography. e. Determine the enantiomeric excess (ee%) by HPLC or GC using a suitable chiral stationary phase column (e.g., Chiracel OD-H).[7]

Section 4: Visualized Workflows

Diagram 1: General Catalyst Screening Workflow

This diagram outlines a logical progression for selecting and optimizing a catalyst system for the target reaction.

Caption: A three-phase workflow for catalyst screening and optimization.

Diagram 2: Troubleshooting Low Enantioselectivity

This decision tree provides a step-by-step guide for diagnosing and resolving issues of poor stereocontrol.

Caption: Decision tree for troubleshooting low enantiomeric excess.

References

• Ru-Catalyzed Asymmetric Hydrogenation of α-Ketoesters with CeCl3·7H2O as Additive.
• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters.
• Troubleshooting low enantiomeric excess in asymmetric synthesis. Benchchem.
• Cobalt-catalyzed asymmetric hydrogenation of ketones: A remarkable additive effect on enantioselectivity. ScienceDirect.
• Cobalt-catalyzed asymmetric hydrogenation of ketones: A remarkable additive effect on enantioselectivity. ScienceDirect.
• Additive Effects on Asymmetric Catalysis.
• A Comparative Guide to New Catalysts for Asymmetric Beta-Keto Ester Reduction. Benchchem.
• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. IntechOpen.
• A Re-Examination of Pressure Effects on Enantioselectivity in Asymmetric Catalytic Hydrogenation.
• Highly efficient Ir-catalyzed asymmetric hydrogenation of benzoxazinones and derivatives with a Brønsted acid coc
• Highly efficient Ir-catalyzed asymmetric hydrogenation of benzoxazinones and derivatives with a Brønsted acid coc

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Cobalt-catalyzed asymmetric hydrogenation of ketones: A remarkable additive effect on enantioselectivity [html.rhhz.net]
• 6. Cobalt-catalyzed asymmetric hydrogenation of ketones: A remarkable additive effect on enantioselectivity [ccspublishing.org.cn]
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• 11. Highly efficient Ir-catalyzed asymmetric hydrogenation of benzoxazinones and derivatives with a Brønsted acid cocatalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects in the Synthesis of Ethyl 5-fluoro-2-methylbenzoylformate

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that synthesizing α-keto esters like Ethyl 5-fluoro-2-methylbenzoylformate (CAS: 732251-76-2) presents unique thermodynamic and kinetic challenges. The α-keto moiety is highly susceptible to nucleophilic attack, hydrolysis, and thermal decarboxylation.

This guide provides field-proven insights into how solvent selection dictates the success of your esterification and acylation workflows, ensuring high yields and process self-validation.

Mechanistic Workflow & Solvent-Dependent Pathways

The following diagram illustrates the critical divergence in reaction pathways based on solvent selection during the esterification of 5-fluoro-2-methylbenzoylformic acid.

Workflow of Ethyl 5-fluoro-2-methylbenzoylformate synthesis highlighting solvent-dependent pathways.

Troubleshooting Guides & FAQs

Q1: Why is my esterification yield plateauing below 60% when using standard polar solvents like ethanol without an entrainer? Causality & Expert Insight: α-Keto acids are highly susceptible to equilibrium limitations. When using polar solvents without a water-carrying agent, the generated water shifts the esterification equilibrium backward. Furthermore, traditional liquid sulfuric acid catalysts in polar media cause decomposition of the benzoylformic acid moiety, leading to poor selectivity and low yields[1]. Resolution: Switch to a biphasic or non-polar solvent system using n-hexane or cyclohexane as a water-carrying agent (entrainer) under Dean-Stark conditions. Coupling this solvent strategy with a solid acid catalyst (e.g., TiO 2​ /SO 42−​ ) prevents equipment corrosion and drives the reaction to completion by continuously removing water[2],[1].

Q2: I am observing significant byproduct formation (e.g., substituted benzaldehydes). What causes this, and how does solvent choice mitigate it? Causality & Expert Insight: α-Keto acids and their esters are prone to decarboxylation, forming the corresponding benzaldehyde and CO 2​ . Kinetic isotope effect studies on benzoylformate analogs demonstrate that electron-withdrawing substituents (like the 5-fluoro group) alter the stability of the carbanionic intermediate formed during decarboxylation[3]. Polar protic solvents stabilize this transition state via hydrogen bonding, inadvertently accelerating the unwanted decarboxylation pathway. Resolution: Utilize strictly anhydrous, non-polar solvents (e.g., n-hexane) to destabilize the carbanionic transition state. Furthermore, keep the reaction temperature strictly at the boiling point of the azeotrope (e.g., 68°C for hexane/water) to kinetically favor esterification over thermal decarboxylation.

Q3: Can I use Friedel-Crafts acylation of 4-fluoro-toluene with ethyl oxalyl chloride instead? If so, what is the optimal solvent? Causality & Expert Insight: Yes, Friedel-Crafts acylation is a viable alternative for synthesizing α-keto esters. However, the solvent heavily influences the electrophilicity of the acylium ion complex. Coordinating solvents like nitrobenzene form strong complexes with AlCl 3​ , dampening reactivity. Conversely, non-polar solvents like carbon disulfide may not sufficiently dissolve the intermediate complexes. Resolution: 1,2-dichloroethane (DCE) is the preferred solvent. Its moderate polarity is sufficient to dissolve the AlCl 3​ -oxalyl chloride complex without deactivating the Lewis acid, ensuring high regioselectivity and providing the necessary thermal window (reflux at ~83°C) to drive the acylation of the deactivated fluorotoluene ring[4].

Quantitative Data: Solvent Impact on α-Keto Esterification

The following table summarizes the quantitative impact of solvent and entrainer selection on the esterification of benzoylformic acid derivatives, demonstrating the superiority of non-polar azeotropic systems.

Solvent System	Catalyst	Entrainer Used	Reaction Temp (°C)	Yield (%)	Primary Observation / Byproduct
Ethanol (Excess)	H 2​ SO 4​ (Liquid)	None	78	< 55	Significant decarboxylation[1]
Ethanol / Toluene	p-TsOH	Toluene	110	72	Thermal degradation of α-keto group
Ethanol / Cyclohexane	TiO 2​ /SO 42−​	Cyclohexane	80	89	Trace aldehyde; good phase separation[2]
Ethanol / n-Hexane	TiO 2​ /SO 42−​	n-Hexane	68	> 92	Optimal; no degradation observed[2],[1]

Validated Experimental Protocol: Solid-Acid Catalyzed Esterification

This self-validating protocol ensures high-fidelity synthesis by leveraging the synergistic effects of a non-polar entrainer and a solid acid catalyst.

Step 1: Catalyst Preparation & Setup

• Action: Charge a 50 mL three-necked round-bottom flask with 5-fluoro-2-methylbenzoylformic acid (10.0 mmol), anhydrous ethanol (13.0 mmol, 1.3 equiv), and TiO 2​ /SO 42−​ solid acid catalyst (5 wt% relative to the acid).

• Causality: The solid acid catalyst provides strong Brønsted/Lewis acidity to activate the carbonyl carbon without the oxidative degradation typical of liquid mineral acids[1].

Step 2: Solvent Addition

• Action: Add 10 mL of n-hexane to the reaction flask. Equip the flask with a Dean-Stark apparatus (water segregator) and a reflux condenser.

• Causality: n-Hexane acts as a highly efficient water-carrying agent. Its non-polar nature prevents the stabilization of decarboxylation transition states[3], while its boiling point allows for low-temperature azeotropic distillation.

Step 3: Azeotropic Reflux

• Action: Heat the mixture to 68°C and reflux for 3.5 to 4 hours. Monitor the reaction progress via HPLC or TLC until the starting material is consumed.

• Causality: Continuous removal of water via the Dean-Stark trap drives the thermodynamic equilibrium toward the ester product (Le Chatelier's principle) while maintaining a mild internal temperature to prevent thermal decomposition[2].

Step 4: Workup and Isolation

• Action: Cool the mixture to room temperature. Filter the mixture through a Büchner funnel to recover the solid catalyst, washing the filter cake with a small amount of anhydrous ethanol (10 mL). Evaporate the organic solvents under reduced pressure to afford the crude product. Purify via silica gel column chromatography (petroleum ether:ethyl acetate, 95:5) if necessary.

• Causality: Solid catalyst filtration avoids aqueous basic workups that could inadvertently hydrolyze the newly formed α-keto ester. The catalyst and n-hexane can be recycled, making the process highly sustainable[1].

References

• An Eco-Friendly and Efficient Synthesis of Benzoylformic Acid and Methyl Benzoylformate from Styrene , asianpubs.org.2 (Cited as[2])

• CN105330547A - Methyl benzoylformate highly selective synthetic method , google.com. 1 (Cited as[1])

• Kinetics and Mechanism of Benzoylformate Decarboxylase Using 13C and Solvent Deuterium Isotope Effects on Benzoylformate and Benzoylformate Analogues , nih.gov. 3 (Cited as[3])

• Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene , asianpubs.org.4 (Cited as[4])

Sources

• 1. CN105330547A - Methyl benzoylformate highly selective synthetic method - Google Patents [patents.google.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Kinetics and mechanism of benzoylformate decarboxylase using 13C and solvent deuterium isotope effects on benzoylformate and benzoylformate analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]

Managing exothermic reactions in Ethyl 5-fluoro-2-methylbenzoylformate synthesis

A Guide to Managing Exothermic Reactions and Troubleshooting

Welcome to the Technical Support Center for the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-proven insights to ensure both the success and safety of your experiments.

The synthesis of Ethyl 5-fluoro-2-methylbenzoylformate, a valuable intermediate in pharmaceutical development, is primarily achieved through a Friedel-Crafts acylation reaction. This class of reaction is notoriously exothermic, and precise control of the reaction conditions is paramount to ensure safety, achieve high yield, and maintain product purity.[1][2] This guide will focus on the critical aspects of managing the exotherm and navigating potential challenges during the synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate via the Friedel-Crafts acylation of 4-fluorotoluene with ethyl oxalyl chloride using a Lewis acid catalyst such as aluminum chloride (AlCl₃).

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Temperature Spike (Runaway Reaction)	1. Reagent addition is too fast: The rate of heat generation from the exothermic reaction exceeds the cooling capacity of the system.[1] 2. Inadequate cooling: The cooling bath is not at the correct temperature, or there is poor heat transfer between the bath and the reaction flask. 3. High concentration of reactants: More concentrated solutions lead to a faster reaction rate and greater heat output per unit volume.	1. Immediately cease reagent addition. 2. Ensure the cooling system is functioning at maximum capacity. If necessary, have a secondary, colder cooling bath (e.g., dry ice/acetone) on standby. 3. For future experiments, reduce the rate of addition. Utilize a syringe pump for precise and controlled addition of the acylating agent. 4. Increase the solvent volume to dilute the reactants. This will moderate the reaction rate and improve heat dissipation.
Low or No Product Yield	1. Deactivated catalyst: The Lewis acid (e.g., AlCl₃) is highly moisture-sensitive. Exposure to atmospheric moisture will deactivate it.[3][4] 2. Insufficient catalyst: In Friedel-Crafts acylations, the ketone product forms a complex with the Lewis acid, effectively sequestering it. Therefore, a stoichiometric amount of catalyst is often required.[5] 3. Reaction temperature is too low: While necessary for controlling the exotherm, excessively low temperatures may prevent the reaction from initiating or proceeding at a reasonable rate.	1. Ensure all glassware is rigorously dried before use. Handle anhydrous aluminum chloride in a glove box or under an inert atmosphere. 2. Use a stoichiometric amount of fresh, high-quality AlCl₃. 3. After the initial controlled addition at low temperature, allow the reaction to slowly warm to room temperature. Monitor the internal temperature closely during this phase.
Formation of Multiple Isomers	1. Reaction temperature is too high: While the methyl group of 4-fluorotoluene primarily directs acylation to the ortho position (C2), higher temperatures can lead to thermodynamic control, potentially favoring other isomers.	1. Maintain a low reaction temperature (0-5 °C) during the addition of the acylating agent. This favors the kinetically controlled product. 2. Carefully monitor the internal temperature throughout the reaction.
Dark-Colored Reaction Mixture/Polymerization	1. Localized overheating: Inefficient stirring can create "hot spots" where the temperature is significantly higher than the bulk mixture, leading to decomposition or side reactions.[6] 2. Presence of impurities: Impurities in the starting materials or solvent can act as catalysts for polymerization.	1. Ensure vigorous and efficient stirring throughout the reaction. Use an overhead mechanical stirrer for larger scale reactions. 2. Use high-purity, anhydrous solvents and reagents.
Difficult Workup/Emulsion Formation	1. Improper quenching technique: Adding water directly to the reaction mixture can cause a violent, uncontrolled exotherm due to the reaction of excess AlCl₃ with water.[3][7] This can also lead to the formation of aluminum hydroxides that can cause emulsions.	1. Always quench the reaction by slowly adding the reaction mixture to a vigorously stirred mixture of crushed ice and dilute acid (e.g., HCl). [8][9] This ensures that the heat generated during quenching is effectively dissipated. 2. If an emulsion forms, allow the mixture to stand, or add a small amount of a brine solution to help break the emulsion.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing Ethyl 5-fluoro-2-methylbenzoylformate?

The most common method is a Friedel-Crafts acylation.[10] This involves reacting 4-fluorotoluene with ethyl oxalyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[11][12] The electrophilic acylium ion generated from ethyl oxalyl chloride and AlCl₃ attacks the electron-rich aromatic ring of 4-fluorotoluene.[13]

Q2: Why is this reaction so exothermic?

Friedel-Crafts acylation reactions are inherently exothermic due to the formation of strong carbon-carbon and carbon-oxygen bonds in the product, which releases a significant amount of energy.[1] The reaction between the Lewis acid and the acylating agent to form the reactive acylium ion is also a highly exothermic step.[9]

Q3: What are the critical safety precautions for this synthesis?

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

• Fume Hood: Conduct the reaction in a well-ventilated fume hood.

• Anhydrous Conditions: Aluminum chloride reacts violently with water, releasing heat and corrosive HCl gas.[3][4][14] Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

• Controlled Addition: Add the acylating agent slowly and in a controlled manner to manage the rate of heat generation.[9]

• Temperature Monitoring: Continuously monitor the internal temperature of the reaction.

• Quenching: Have a pre-chilled quenching solution (ice/acid) ready before starting the reaction.[7][8]

Q4: How does the regioselectivity of the reaction work?

In the Friedel-Crafts acylation of 4-fluorotoluene, the methyl group is an activating, ortho-para directing group, while the fluorine atom is a deactivating, ortho-para directing group. The acylation is expected to occur primarily at the position ortho to the activating methyl group and meta to the deactivating fluorine group, which is the C2 position, to yield the desired Ethyl 5-fluoro-2-methylbenzoylformate. Maintaining a low reaction temperature can enhance this kinetic selectivity.

Q5: What are potential side reactions?

• Isomer Formation: Acylation could potentially occur at other positions on the aromatic ring.

• Decomposition of Acylating Agent: Ethyl oxalyl chloride can be unstable and may decompose, especially at higher temperatures, potentially leading to the formation of other byproducts.[15]

• Reaction with Solvent: Some solvents can react with the Lewis acid or the acylium ion. Chlorinated solvents like dichloromethane are generally suitable.

Q6: How can I monitor the progress of the reaction?

The reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8][16] For TLC, a sample of the reaction mixture can be carefully quenched and spotted on a TLC plate alongside the starting materials. For HPLC, a reversed-phase C18 column with a mobile phase of acetonitrile and water is a common starting point for method development.[17][18][19]

Experimental Protocols

General Protocol for a Controlled, Lab-Scale Synthesis

This protocol is a representative procedure based on established principles of Friedel-Crafts acylation.[9][20]

1.0 Equipment Setup

• A three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer to monitor the internal temperature, and an inlet for an inert gas (e.g., nitrogen).

• An ice-water bath for cooling.

2.0 Reagent Preparation

• Ensure all glassware is oven-dried and assembled under a stream of nitrogen.

• Charge the reaction flask with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.

• In the dropping funnel, prepare a solution of 4-fluorotoluene (1.0 equivalent) in anhydrous dichloromethane.

• In a separate, dry syringe, draw up ethyl oxalyl chloride (1.05 equivalents).

3.0 Reaction Procedure

• Cool the stirred suspension of aluminum chloride in dichloromethane to 0-5 °C using the ice-water bath.

• Slowly add the solution of 4-fluorotoluene from the dropping funnel to the AlCl₃ suspension over 15-20 minutes, maintaining the temperature below 5 °C.

• Using a syringe pump, add the ethyl oxalyl chloride dropwise to the reaction mixture over 1-2 hours. Crucially, maintain the internal temperature between 0-5 °C throughout the addition. A rapid increase in temperature indicates that the addition rate is too high.

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional hour.

• Slowly warm the reaction mixture to room temperature and continue to stir for 2-4 hours, or until reaction completion is confirmed by TLC or HPLC.

4.0 Workup and Purification

• Prepare a beaker with a vigorously stirred mixture of crushed ice and 1 M hydrochloric acid.

• Slowly and carefully , pour the reaction mixture into the ice/acid mixture. This quenching step is highly exothermic and should be done with caution.[7]

• Transfer the quenched mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x volume).

• Combine the organic layers and wash with 1 M HCl, followed by saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Visualizations

Reaction Workflow

Caption: Workflow for the synthesis of Ethyl 5-fluoro-2-methylbenzoylformate.

Troubleshooting Decision Tree for Exotherm Control

Caption: Decision tree for managing a rapid temperature increase.

References

• Chem-Station Int. Ed. Friedel-Crafts Acylation. [Link]

• SAFETY DATA SHEET - Aluminum Chloride Solution (Technical grade).

• UCLA Chemistry and Biochemistry. LCSS: ALUMINUM TRICHLORIDE. [Link]

• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Aluminum Chloride. [Link]

• YouTube. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• St. Olaf College. Experiment 1: Friedel-Crafts Acylation. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• Sciencemadness.org. Problem with Friedel Crafts acylation using Oxalyl chloride. [Link]

• MDPI. Friedel–Crafts: A Key Step in the Synthesis of Pharmaceutical Compounds. [Link]

• HWS Labortechnik Mainz. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. [Link]

• Taylor & Francis Online. Advances in Friedel-Crafts Acylation Reactions: Catalytic and Green Processes. [Link]

• PMC. Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2. [Link]

• Organic Syntheses. Ethyl Benzoylformate. [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Scientific & Academic Publishing. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• PMC. Applications of Friedel–Crafts reactions in total synthesis of natural products. [Link]

• Chemistry Steps. Friedel-Crafts Acylation with Practice Problems. [Link]

• Scribd. Friedel-Crafts Acylation of Toluene. [Link]

• Scielo. Understanding the regioselectivity and reactivity of Friedel–Crafts benzoylation using Parr functions. [Link]

• RSC Publishing. Reversible Friedel–Crafts acyl rearrangements of planar polycyclic aromatic ketones: dibenzofluorenones. [Link]

• University of Wisconsin-Madison. 12Electrophilic Aromatic Substitution Friedel-Crafts Acylation of Toluene. [Link]

• King Saud University. Catalytic, Green and Regioselective Friedel-Crafts Acylation of Simple Aromatics and Heterocycles Over Zeolites. [Link]

• PMC. Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. [Link]

• ResearchGate. (PDF) Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• Google Patents. US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• PMC. Establishment and validation of HPLC methods for the determination of folic acid and parabens antimicrobial agents on folic acid oral solution. [Link]

• SciELO. Development and validation of an analytical method using High Performance Liquid Chromatography (HPLC) to determine ethyl butyla. [Link]

• MDPI. Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. [Link]

• SpringerLink. Development of a new High Performance Liquid Chromatography- Fluorescence Detection (HPLC-FL) method for the determination of bi. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 3. Aluminium chloride-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 4. LCSS: ALUMINUM TRICHLORIDE [web.stanford.edu]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 7. Friedel-Crafts Acylation | Chem-Station Int. Ed. [en.chem-station.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. websites.umich.edu [websites.umich.edu]
• 10. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 14. nj.gov [nj.gov]
• 15. Sciencemadness Discussion Board - Problem with Friedel Crafts acylation using Oxalyl chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester - Google Patents [patents.google.com]
• 18. Establishment and validation of HPLC methods for the determination of folic acid and parabens antimicrobial agents on folic acid oral solution - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scielo.br [scielo.br]
• 20. scribd.com [scribd.com]

Technical Support Center: Troubleshooting Low Yields in Friedel-Crafts Acylation for Benzoylformate Synthesis

Welcome to the technical support center for Friedel-Crafts acylation. This guide is designed for researchers, scientists, and drug development professionals encountering challenges, specifically low yields, during the synthesis of benzoylformates and related aryl ketoesters. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying chemical principles to empower you to effectively troubleshoot and optimize your reactions. This document moves beyond a simple checklist to offer a diagnostic and strategic framework for success.

Frequently Asked Questions (FAQs)

This section addresses the most common high-level issues encountered during the Friedel-Crafts acylation for benzoylformate synthesis.

Q1: What are the most common reasons for low yields in the Friedel-Crafts acylation of arenes with ethyl oxalyl chloride?

Low yields in this specific transformation typically stem from a few critical areas:

• Catalyst Deactivation: The Lewis acid catalyst (e.g., AlCl₃) is consumed by complexation with the product ketone, a Lewis base. This is the most frequent cause of incomplete reactions.[1][2][3]

• Substrate Reactivity: The aromatic ring must be sufficiently electron-rich to undergo electrophilic aromatic substitution.[4][5] Rings substituted with strongly deactivating groups will fail to react.[5][6]

• Moisture Contamination: Lewis acids like AlCl₃ are extremely moisture-sensitive and will be rendered inactive by hydrolysis.[1][5]

• Side Reactions: Depending on the substrate and conditions, side reactions such as cleavage of sensitive functional groups or competing acylation at other sites can occur.[5]

Q2: My reaction stalls and starting material remains even after extended reaction times. Why is this happening?

This is a classic symptom of catalyst deactivation. In Friedel-Crafts acylation, the aryl ketone product is a Lewis base that forms a stable complex with the Lewis acid catalyst.[1][2] This complexation effectively removes the catalyst from the reaction, preventing it from activating more acyl chloride molecules.[1][2] Therefore, unlike many other catalytic reactions, Friedel-Crafts acylation requires stoichiometric or even excess amounts of the Lewis acid catalyst to drive the reaction to completion.[1][3] If you are using sub-stoichiometric amounts, the reaction will stop once all the free catalyst has been complexed by the product.

Q3: Can I perform a Friedel-Crafts acylation on an aromatic ring that has a nitro (-NO₂) or a cyano (-CN) group?

No, this is highly unlikely to succeed. Friedel-Crafts reactions, both alkylation and acylation, fail when the aromatic ring is substituted with strongly electron-withdrawing (deactivating) groups.[5][6] Groups like -NO₂, -CN, -SO₃H, -COOH, and -COR make the aromatic ring electron-poor and therefore not nucleophilic enough to attack the electrophilic acylium ion.[5] The reaction is generally limited to arenes that are as reactive as or more reactive than mono-halobenzenes.

Q4: Is polyacylation a concern, similar to polyalkylation in Friedel-Crafts alkylation?

Fortunately, polyacylation is generally not a problem.[3] The acyl group (e.g., the benzoylformate moiety) is an electron-withdrawing group that deactivates the aromatic ring product towards further electrophilic attack.[5][7][8] This is a significant advantage of acylation over alkylation, where the introduced alkyl group activates the ring and often leads to multiple substitutions.[9][10]

Detailed Troubleshooting Guide

Use this guide to diagnose and resolve specific issues observed during your experiment.

Workflow: Diagnosing and Solving Low Yield Issues

This diagram outlines a logical workflow for troubleshooting your Friedel-Crafts acylation reaction.

Caption: A troubleshooting decision tree for Friedel-Crafts acylation.

Issue 1: Reaction Fails to Initiate or is Extremely Sluggish

Possible Cause	Underlying Science	Recommended Solution
Inactive Catalyst	Lewis acids like AlCl₃ are potent desiccants. Any trace of moisture will hydrolyze the catalyst to aluminum hydroxide and HCl, rendering it inactive.[1][5]	Ensure all glassware is flame-dried or oven-dried. Use anhydrous grade solvents. Purchase high-purity Lewis acid and handle it under an inert atmosphere (e.g., in a glovebox or under argon/nitrogen).
Insufficient Catalyst	The product ketone forms a 1:1 complex with the Lewis acid, effectively sequestering it.[1][2] If less than one equivalent of catalyst is used, the reaction will halt once the product concentration equals the initial catalyst concentration.	Use a stoichiometric amount (1.0 to 1.2 equivalents) or a slight excess of the Lewis acid relative to the limiting reagent (typically the acyl chloride or the arene).[1]
Poor Reagent Quality	The acylating agent, ethyl oxalyl chloride, can decompose over time, especially if exposed to moisture, forming the corresponding carboxylic acid which can inhibit the reaction.[5]	Use freshly purchased or distilled ethyl oxalyl chloride for best results. Verify purity by NMR or IR if in doubt.

Issue 2: Low Conversion with Significant Starting Material Recovery

Possible Cause	Underlying Science	Recommended Solution
Suboptimal Temperature	The formation of the acylium ion and the subsequent electrophilic attack are activation-energy-dependent steps. The reaction may be too slow at very low temperatures.	The reaction is often initiated at 0 °C to control the initial exotherm, then allowed to warm to room temperature.[11] If the reaction is sluggish, gentle heating (e.g., 40-50 °C) can be beneficial, but must be balanced against potential side reactions. Monitor reaction progress by TLC or GC.
Incompatible Functional Groups	Aromatic substrates containing basic groups like amines (-NH₂) or alcohols (-OH) will react with the Lewis acid catalyst. The lone pair on the N or O atom coordinates to the AlCl₃, creating a powerful deactivating group on the ring.[5][9]	These functional groups must be protected before attempting Friedel-Crafts acylation. For example, an amine can be converted to an amide, and an alcohol to an ether.

Issue 3: Complex Mixture of Products or Significant Byproduct Formation

Possible Cause	Underlying Science	Recommended Solution
Cleavage of Sensitive Groups	If your aromatic substrate is an ether (e.g., anisole), the Lewis acid can catalyze the cleavage of the ether bond, especially at elevated temperatures.	Use a milder Lewis acid. While AlCl₃ is common, FeCl₃ or ZnCl₂ are less aggressive and can be effective, sometimes requiring slightly higher temperatures.[5][12] Running the reaction at the lowest effective temperature is crucial.
Decarbonylation	Oxalyl chloride and its derivatives can, under certain conditions, lose carbon monoxide. While the resulting acylium ion from ethyl oxalyl chloride is relatively stable, harsh conditions could potentially lead to side reactions.	This is less common but can be minimized by maintaining controlled, low-to-moderate temperatures and avoiding excessively strong Lewis acids if possible.
Intramolecular Reaction	If the substrate has a suitable chain, an intramolecular Friedel-Crafts reaction could compete with the desired intermolecular reaction.	This is highly substrate-dependent. If this is a possibility, consider alternative synthetic strategies or protecting the site of potential intramolecular attack.[5]

Model Experimental Protocol: Synthesis of Ethyl 2-oxo-2-phenylacetate

This protocol provides a generalized procedure for the acylation of benzene with ethyl oxalyl chloride. It should be adapted based on the specific reactivity of your aromatic substrate.

Mechanism Overview

Caption: General mechanism for Friedel-Crafts acylation.

Procedure

• Setup: Under an inert atmosphere (N₂ or Ar), equip a flame-dried three-necked flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler.

• Reagents: Charge the flask with anhydrous aluminum chloride (AlCl₃, 1.2 eq). Suspend the AlCl₃ in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).[13]

• Cooling: Cool the stirred suspension to 0 °C using an ice-water bath.

• Substrate Addition: Add the aromatic substrate (1.0 eq) to the flask.

• Acylating Agent Addition: Dissolve ethyl oxalyl chloride (1.1 eq) in anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature remains below 5-10 °C.[13]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours, monitoring progress by TLC or GC analysis.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and very carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice and concentrated HCl.[1] This is a highly exothermic step and must be done with extreme caution in a well-ventilated fume hood.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with the reaction solvent (e.g., DCM).[11][13]

• Washing: Combine the organic layers and wash sequentially with dilute HCl, water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[13]

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel.

References

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• LibreTexts Chemistry. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
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• University of Calgary. (n.d.). Ch12: Friedel-Crafts acylation.
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• LibreTexts Chemistry. (n.d.). 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry.
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• Chemistry Steps. (2025, June 20). Friedel–Crafts Acylation.
• Chemguide. (n.d.). Friedel-Crafts acylation of benzene.
• National Center for Biotechnology Information. (n.d.). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material.
• Sciencemadness.org. (2008, May 19). Problem with Friedel Crafts acylation using Oxalyl chloride.
• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation.
• Wiley Online Library. (n.d.). Catalytic Friedel-Crafts Acylation of Aromatic Compounds.
• National Center for Biotechnology Information. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products.
• YouTube. (2017, July 5). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems.
• University of Liverpool. (2002, February 25). Friedel–Crafts acylation reactions using metal triflates in ionic liquid.
• Save My Exams. (2024, October 26). Friedel–Crafts Acylation (AQA A Level Chemistry): Revision Note.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Assessment of Ethyl 5-fluoro-2-methylbenzoylformate by High-Performance Liquid Chromatography (HPLC)

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

Ethyl 5-fluoro-2-methylbenzoylformate is a key chemical intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The purity of such intermediates is not merely a quality metric; it is a critical determinant of the safety, efficacy, and stability of the final drug product. Impurities, even at trace levels, can originate from starting materials, side reactions during synthesis, or degradation and may possess their own pharmacological or toxicological properties.[1] Therefore, a robust, accurate, and validated analytical method for purity assessment is paramount during drug development and manufacturing.

High-Performance Liquid Chromatography (HPLC) has long been established as the gold standard for the purity analysis of non-volatile and thermally sensitive compounds, making it exceptionally well-suited for intermediates like Ethyl 5-fluoro-2-methylbenzoylformate.[2] This guide provides an in-depth analysis of a reversed-phase HPLC (RP-HPLC) method for this purpose, explains the scientific rationale behind the methodological choices, compares it with an alternative technique, and presents a detailed, self-validating protocol for immediate application in a research or quality control setting.

The Primary Workhorse: Reversed-Phase HPLC with UV Detection

For the analysis of moderately polar to non-polar small molecules, RP-HPLC is the predominant separation technique used in the pharmaceutical industry.[3] The choice of this method for Ethyl 5-fluoro-2-methylbenzoylformate is based on sound scientific principles.

The Causality Behind the Method:

• Stationary Phase Selection: A C18 (octadecylsilyl) column is the logical first choice. The long alkyl chains create a hydrophobic stationary phase that effectively retains the analyte through hydrophobic interactions with its benzoyl ring structure. This allows for excellent separation from more polar potential impurities, such as unreacted starting materials or hydrolysis byproducts (e.g., 5-fluoro-2-methylbenzoic acid).[1]

• Mobile Phase Composition: A gradient elution using a mixture of water (often acidified) and a polar organic solvent like acetonitrile (MeCN) provides the most robust separation. The analysis begins with a higher percentage of water to retain the analyte and any early-eluting polar impurities on the column. The concentration of acetonitrile is then gradually increased, which in turn increases the mobile phase's eluting strength, sequentially releasing compounds of increasing hydrophobicity.[4] This gradient approach ensures that both polar and non-polar impurities can be resolved from the main analyte peak within a reasonable runtime.

• Detection: The presence of the benzoyl chromophore in the molecule makes it an ideal candidate for UV-Vis detection.[5] A Diode Array Detector (DAD) is preferable as it allows for the monitoring of multiple wavelengths simultaneously and can provide spectral data to assess peak purity, a key aspect of method specificity as defined by the International Council for Harmonisation (ICH) guidelines.[6][7] A primary wavelength of 254 nm is typically effective for aromatic compounds.[8]

Comparative Analysis: HPLC vs. Gas Chromatography-Mass Spectrometry (GC-MS)

While HPLC is the preferred method, it is instructive to compare its performance with other viable techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful alternative, particularly for identifying volatile or semi-volatile impurities.[2][9]

Parameter	Reversed-Phase HPLC (RP-HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Analyte Suitability	Ideal for non-volatile, thermally labile, and polar to non-polar compounds. Perfectly suited for Ethyl 5-fluoro-2-methylbenzoylformate.[1]	Best for volatile and thermally stable compounds. May require derivatization for less volatile analytes.[2]
Typical Impurities Detected	Non-volatile synthesis byproducts, starting materials, degradants (e.g., hydrolysis products), and polar impurities.[10]	Volatile organic impurities, residual solvents from synthesis, and low molecular weight byproducts.[2]
Resolution & Efficiency	High resolution, with efficiency dependent on column particle size and length. Easily resolves complex mixtures.[4]	Typically offers very high resolution and peak efficiency, especially with capillary columns.[9]
Impurity Identification	UV detection gives limited structural information. Peak identification requires running reference standards. Coupling with MS (LC-MS) is needed for structural elucidation.[5]	Mass spectrometry provides fragmentation patterns, enabling positive identification of unknown volatile impurities by library matching.[2]
Quantification	Excellent quantitative precision and accuracy with UV detection, which is highly linear over a wide dynamic range.[11]	Good for quantification, but may be less precise than HPLC-UV for non-volatile analytes due to potential sample introduction variability.
Throughput & Simplicity	Relatively simple sample preparation (dissolve and inject). Well-suited for high-throughput automated quality control environments.[9]	Sample preparation can be more complex. Run times can be longer due to oven temperature programming.

Expert Insight: For routine quality control and purity assay (determining the percentage of the main component), RP-HPLC is superior due to its robustness, simplicity, and direct applicability.[9] GC-MS serves as an essential complementary technique, invaluable for a comprehensive impurity profile that includes residual solvents and other volatile species that HPLC would miss.

Experimental Protocol: A Self-Validating HPLC Method

This protocol is designed to be inherently trustworthy by incorporating system suitability testing (SST), a mandatory requirement for validated analytical methods to ensure the system is performing adequately on the day of analysis.[6]

Reagents and Materials

• Ethyl 5-fluoro-2-methylbenzoylformate: Reference Standard and Test Sample

• Acetonitrile (MeCN): HPLC Grade or higher

• Water: Deionized (DI) or Milli-Q grade, filtered through a 0.22 µm filter

• Phosphoric Acid (H₃PO₄): ACS Grade or higher

• HPLC Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Zodiac, Symmetry, or equivalent)[8][12]

• Volumetric flasks, pipettes, and autosampler vials

Chromatographic Conditions

Parameter	Setting
Mobile Phase A	Water with 0.1% Phosphoric Acid (v/v)
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid (v/v)
Gradient Elution	0-5 min: 40% B5-20 min: 40% to 90% B20-25 min: 90% B25-26 min: 90% to 40% B26-30 min: 40% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	254 nm

Solution Preparation

• Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

• Reference Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of Ethyl 5-fluoro-2-methylbenzoylformate Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Test Sample Solution (0.5 mg/mL): Prepare the test sample in the same manner as the Reference Standard Solution.

HPLC Analysis Workflow

Caption: Workflow for HPLC Purity Assessment.

System Suitability Test (SST)

Before analyzing any test samples, the system's performance must be verified.

• Equilibrate the HPLC system with the initial mobile phase composition (40% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject the Reference Standard Solution five consecutive times.

• Evaluate the results from the five replicate injections against the following criteria, which are based on typical ICH and USP standards.[6][11]

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, indicating good column performance and no undesirable secondary interactions.
Theoretical Plates (N)	≥ 2000	Measures column efficiency; a higher number indicates better separation power.
% Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%	Demonstrates the precision and repeatability of the injector and detector system.

Trustworthiness Check: Do not proceed with sample analysis if the system fails to meet any of these criteria. Troubleshoot the issue (e.g., check for leaks, prepare fresh mobile phase, replace the column) and repeat the SST.

Analysis Procedure

• Once the SST criteria are met, inject the diluent once (as a blank) to ensure no carryover or system contamination.

• Inject the Test Sample Solution in duplicate.

Data Interpretation and Purity Calculation

The purity of the sample is determined using the area percent method, which assumes that all components in the sample have a similar UV response at the chosen wavelength.

• Integration: Integrate the peaks in the chromatogram for the Test Sample Solution. Set the integration parameters to detect all peaks, including small impurity peaks.

• Calculation: The purity is calculated as the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

  Purity (%) = (Area of Main Peak / Sum of Areas of All Peaks) x 100

The identity of the main peak in the sample chromatogram is confirmed by comparing its retention time to that of the Reference Standard. Any other peaks are considered impurities. The level of any specified impurity should be calculated against its own reference standard if available, while unspecified impurities are reported by their area percent.

Conclusion

The reversed-phase HPLC method detailed in this guide provides a robust, reliable, and scientifically sound approach for the purity assessment of Ethyl 5-fluoro-2-methylbenzoylformate. Its high precision and suitability for a quality control environment make it the primary choice for routine analysis.[13] The built-in System Suitability Test ensures that the data generated is trustworthy and reproducible.[6] For a complete impurity profile, especially during process development or troubleshooting, this HPLC method should be complemented with orthogonal techniques like GC-MS to detect volatile impurities and LC-MS to identify unknown non-volatile impurities.[5] By understanding the scientific principles behind the method and adhering to rigorous validation standards, researchers and drug development professionals can ensure the quality and safety of their pharmaceutical intermediates.

References

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• American Pharmaceutical Review. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
• Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines.
• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• IJRAR.org. Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation.
• Blogs. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.
• Preprints.org. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations.
• Open Access Library Journal. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• European Medicines Agency (EMA). (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures.
• IDEAS/RePEc. Development of Analytical Method for Simultaneous Estimation of Adapalene and Benzoyl Peroxide in Gel Formulation by RP-HPLC.
• PMC. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples.
• ResearchGate. HPLC methods for the determinatiuon of acetyl- and benzoyl-tiazofurin in rat plasma.
• Sigma-Aldrich. Ethyl 5-fluoro-2-methylbenzoate | 56427-66-8.
• SIELC Technologies. Separation of 3-Benzoylindole on Newcrom R1 HPLC column.
• Natural Volatiles & Essential Oils Journal. (2021, December 18). Development And Validation Of A HPLC Method For Adapalene And Benzoyl Peroxide In Bulk And Gel.
• BenchChem. Common byproducts in 2-Fluoro-5-formylbenzonitrile synthesis and removal.
• IAEA. (2012, November 15). validation of an hplc method for determination of chemical purity of [18f]fluoromisonidazole.
• ChemScene. Ethyl 5-fluoro-2-methylbenzoate | 56427-66-8.
• Organic Syntheses. PREPARATION OF [1-(METHOXYMETHYLCARBAMOYL)ETHYL] PHOSPHONIC ACID BIS-(2,2,2-TRIFLUOROETHYL) ESTER.
• Department of Computer Science. Live qualification/validation of purity methods for protein products.
• Sigma-Aldrich. Ethyl 5-fluoro-2-methylbenzoate | 56427-66-8.
• BenchChem. A Comparative Guide to HPLC Purity Analysis of Methyl 2-(5-methylfuran-2-yl)benzoate.
• ResearchGate. (2018, May 30). Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups.

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A Comparative Guide to Quantitative NMR (qNMR) for the Purity Assessment of Ethyl 5-fluoro-2-methylbenzoylformate

In the landscape of pharmaceutical development and quality control, the precise determination of a compound's purity is not merely a regulatory hurdle but a fundamental pillar of safety and efficacy. For key intermediates like Ethyl 5-fluoro-2-methylbenzoylformate, a crucial building block in synthetic chemistry, a robust and accurate analytical method is paramount. This guide provides an in-depth, objective comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic techniques for purity assessment. We will delve into the causality behind experimental choices, present validated protocols, and offer insights gleaned from extensive field experience to empower researchers, scientists, and drug development professionals.

The Principle of Absolute Quantification: Why qNMR Stands Apart

At its core, Quantitative NMR (qNMR) operates on a powerful and direct principle: the area under an NMR signal (the integral) is directly proportional to the number of atomic nuclei generating that signal.[1][2] This fundamental relationship allows for the absolute quantification of a substance, often without the need for an analyte-specific reference standard or calibration curve, which is a significant departure from most chromatographic methods.[1][3]

Unlike techniques that rely on a compound-specific response factor (like UV detection in HPLC), each proton in an NMR experiment, under proper conditions, elicits a "universal" response.[4] This makes qNMR a primary ratio method of measurement, capable of delivering highly accurate and SI-traceable results, which is why it is increasingly recognized by pharmacopeias and regulatory bodies.[5][6]

qNMR vs. Chromatography: An Objective Comparison

The choice of an analytical technique is often dictated by the specific requirements of the analysis, including accuracy, precision, speed, and the information required. While High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are well-established workhorses in the pharmaceutical industry, qNMR offers distinct advantages, particularly for purity assignment.[5][7]

Relying on a single analytical method can be insufficient. Orthogonal methods, which are based on different physical principles, provide a more comprehensive and reliable assessment of a compound's purity.[8] The cross-validation between a spectroscopic method like qNMR and a chromatographic method like HPLC ensures the highest degree of confidence in the final purity value.[8]

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Direct, primary method based on signal intensity's proportionality to molar concentration.[9]	Comparative method based on physical separation and detector response.[9]	Comparative method based on separation by boiling point/polarity and detector response.
Quantification	Absolute quantification using a certified internal standard. No analyte-specific standard required.[1]	Relative quantification (Area %). Requires analyte-specific standards for accurate mass purity.[9]	Relative quantification (Area %). Requires analyte-specific standards for accurate mass purity.
Accuracy	High, as it provides a direct measure of mass purity. Less susceptible to undetected impurities.[7]	High, but can be influenced by the response factors of impurities and may overestimate purity if impurities lack a chromophore.[7][9]	High for volatile compounds, but subject to similar response factor limitations as HPLC.
Reference Material	Requires a single, highly pure, certified internal standard.[10]	Often requires reference standards for the main component and all expected impurities for accurate quantification.	Requires reference standards for accurate quantification of all components.
Method Development	Can be faster as a universal method can be applied to many small molecules.[7]	Can be time-consuming, requiring optimization of column, mobile phase, and detector settings.	Requires optimization of column, temperature program, and injection parameters.
Sample Throughput	Moderate; longer acquisition times may be needed for high S/N.	High, with established automated systems.	High, especially with modern fast GC techniques.[11]
"Green" Chemistry	Eco-friendly, with significantly lower solvent consumption and waste generation.[4][7]	Generates significant solvent waste.	Generally uses less solvent than HPLC but still requires carrier gas.
Structural Info	Provides simultaneous quantitative and structural confirmation of the analyte and impurities.[12]	Provides no structural information beyond retention time.	Can be coupled with Mass Spectrometry (MS) for structural information.[13]

The qNMR Workflow: A Self-Validating System

A successful qNMR experiment is a meticulously executed process, where each step is designed to ensure the integrity of the final result. The entire workflow can be considered a self-validating system, from initial planning to final calculation.

Caption: The four-stage qNMR workflow for purity determination.

Experimental Protocol: ¹H-qNMR Purity of Ethyl 5-fluoro-2-methylbenzoylformate

This protocol details a validated method for determining the purity of Ethyl 5-fluoro-2-methylbenzoylformate. The causality behind each choice is explained to ensure technical accuracy and reproducibility.

Part 1: Method Planning & Preparation

• Objective: To determine the absolute mass purity of an Ethyl 5-fluoro-2-methylbenzoylformate sample.

• Internal Standard (IS) Selection: The choice of IS is the cornerstone of the experiment.[10] An ideal standard must have high, certified purity (≥99.5%), be stable, non-reactive, and possess signals in a region of the ¹H NMR spectrum free from analyte or impurity signals.[7]

  • Selected IS: Maleic acid.

  • Justification: Maleic acid is a certified reference material available in high purity. It provides a sharp singlet for its two olefinic protons around 6.3 ppm in many deuterated solvents, a region where Ethyl 5-fluoro-2-methylbenzoylformate is not expected to have signals. It is also soluble in common solvents like DMSO-d₆.

• Solvent Selection: The solvent must completely dissolve both the analyte and the internal standard to ensure a homogeneous solution, which is critical for accurate results.[10][14]

  • Selected Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆).

  • Justification: DMSO-d₆ is an excellent solvent for a wide range of organic molecules. Its residual proton signal appears around 2.5 ppm, which should not interfere with the key signals of the analyte or the chosen internal standard.

Part 2: Sample Preparation (Gravimetric)

Causality: Gravimetric preparation is critical; any error in mass measurement directly propagates into the final purity calculation.[15] A 5-place analytical balance is required. To minimize pipetting errors, especially with low concentration samples, using a stock solution of the internal standard is recommended.[14]

• Accurately weigh approximately 15-20 mg of Ethyl 5-fluoro-2-methylbenzoylformate into a clean, dry vial. Record the mass precisely (m_A).

• Accurately weigh approximately 8-10 mg of the certified Maleic Acid internal standard into the same vial. Record the mass precisely (m_S).

  • Insight: The goal is to achieve a near 1:1 molar ratio between the protons being integrated for the analyte and the standard. This optimizes the accuracy of the integration process.[14]

• Add approximately 0.7 mL of DMSO-d₆ to the vial.

• Vortex the vial for at least 60 seconds to ensure complete dissolution and create a homogenous solution.

• Transfer the solution to a 5 mm NMR tube.

Part 3: NMR Data Acquisition

Causality: The acquisition parameters are set to ensure that the signal intensity is truly proportional to the number of nuclei, which is the fundamental assumption of qNMR.[7]

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Key Parameters:

  • Pulse Angle: 90°. This maximizes the signal-to-noise ratio per scan.[16]

  • Relaxation Delay (d1): 30 seconds. This is the most critical parameter. The delay must be at least 5 times the longest spin-lattice relaxation time (T1) of any signal being quantified (both analyte and standard).[15][16] A value of 30s is a conservative and safe starting point for most small molecules to ensure complete signal relaxation.

  • Number of Scans (ns): 16. This should be sufficient to achieve a signal-to-noise ratio (S/N) well above 250:1 for the signals to be integrated, which is necessary for high precision.[8]

  • Acquisition Time (aq): ~4 seconds.

  • Spinning: Off. Sample spinning is avoided to prevent spinning sidebands that can overlap with signals of interest and complicate baseline correction.[16]

Part 4: Data Processing and Purity Calculation

Causality: Manual and careful processing is recommended over automated routines to avoid errors in phasing and baseline correction that can significantly distort integral values.[14]

• Apply a small amount of line broadening (e.g., 0.3 Hz) to improve the S/N without significantly distorting the peak shape.

• Manually and carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to the entire spectrum, ensuring the baseline is flat, especially around the integrated signals.

• Signal Selection & Integration:

  • Analyte (A): Integrate the quartet signal corresponding to the -OCH₂- protons of the ethyl group. This signal is typically well-resolved.

  • Standard (S): Integrate the singlet corresponding to the two olefinic protons of Maleic Acid (~6.3 ppm).

• Calculation: The purity of Ethyl 5-fluoro-2-methylbenzoylformate (P_A) is calculated using the following equation:[4]

  Purity (P_A) [%] = (I_A / I_S) * (N_S / N_A) * (M_A / M_S) * (m_S / m_A) * P_S

  Where:

  • I_A, I_S: Integrals of the analyte and standard signals.

  • N_A, N_S: Number of protons for the integrated signals (N_A = 2 for the -OCH₂- group; N_S = 2 for Maleic Acid).

  • M_A, M_S: Molar masses of the analyte (182.19 g/mol ) and standard (116.07 g/mol ).

  • m_A, m_S: Masses of the analyte and standard.

  • P_S: Purity of the certified internal standard (as a percentage).

Caption: Logical relationship of variables in the qNMR purity equation.

Representative Data & Validation

The following table summarizes representative data for the purity assessment of a single batch of Ethyl 5-fluoro-2-methylbenzoylformate, comparing the qNMR method with a standard HPLC-UV area percent method. The qNMR experiment was performed in triplicate (n=3) to assess precision.

Parameter	¹H-qNMR (Internal Standard)	HPLC-UV (Area %)
Purity (Mean)	99.1%	99.7%
Standard Deviation	0.15%	0.08%
Relative Standard Deviation (RSD)	0.15%	0.08%
Key Observation	Provides absolute mass purity.	Area percent may not reflect true mass purity if impurities have different UV response factors.
Potential Inaccuracy Source	Inaccurate weighing; impure standard.	Undetected non-UV active impurities (e.g., residual solvents); different impurity response factors.

Note: The data presented are representative and may vary depending on the specific experimental conditions, instrumentation, and sample batch.

Conclusion

Quantitative NMR has emerged as a powerful, accurate, and reliable primary method for the purity assessment of pharmaceutical compounds like Ethyl 5-fluoro-2-methylbenzoylformate.[14][17] Its fundamental principle of direct proportionality between signal and molar concentration provides a distinct advantage over comparative chromatographic techniques, offering a direct route to absolute purity without the need for analyte-specific reference standards.[7] While HPLC and GC remain invaluable for impurity profiling and detecting trace components, qNMR provides an orthogonal and definitive value for purity assignment. By understanding the causality behind the experimental parameters and adhering to a rigorous, self-validating protocol, researchers can leverage qNMR to ensure the highest level of quality and confidence in their chemical entities.

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• Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Pharmaceutical Review. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass Laboratories Inc.[Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results [Video]. (2025, December 29). ResolveMass Laboratories Inc.[Link]

• Webster, G., & National Center for Biotechnology Information. (2014, October 27). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Chemical Society. [Link]

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A Comparative Guide to the Reactivity of Fluorinated vs. Non-Fluorinated Benzoylformates

For researchers and professionals in drug development and synthetic chemistry, the α-ketoester motif of benzoylformates is a cornerstone for building molecular complexity. The strategic introduction of fluorine to the aromatic ring is a widely employed tactic to modulate a molecule's physicochemical and biological properties. This guide provides an in-depth comparison of the reactivity of fluorinated versus non-fluorinated benzoylformates, grounded in mechanistic principles and supported by experimental frameworks.

Introduction: The Significance of the Benzoylformate Scaffold

Ethyl benzoylformate (ethyl 2-oxo-2-phenylacetate) and its derivatives are versatile intermediates. The vicinal ketone and ester functionalities offer two distinct electrophilic sites, enabling a rich chemistry that includes nucleophilic additions, reductions, and enzymatic transformations.[1][2] These reactions lead to the synthesis of valuable chiral building blocks like α-hydroxy acids and α-amino acids, which are prevalent in numerous pharmaceutical agents.[3]

Fluorination of the phenyl ring introduces profound electronic changes. Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing effect, which is the primary determinant of the altered reactivity discussed herein.

Mechanistic Underpinnings: The Electronic Influence of Fluorine

The reactivity of the benzoylformate core is dominated by the electrophilicity of the two carbonyl carbons. Nucleophilic attack predominantly occurs at the ketonic carbonyl due to its greater polarization and lack of resonance stabilization from an adjacent heteroatom, unlike the ester carbonyl.

The introduction of a fluorine atom, particularly at the para or meta position, significantly enhances the electrophilicity of the ketonic carbonyl carbon. This occurs through two primary electronic effects:

• Inductive Effect (-I): Fluorine strongly pulls electron density through the sigma bond framework. This effect increases the partial positive charge (δ+) on the carbonyl carbon, making it a more attractive target for nucleophiles.[4]

• Resonance Effect (+R): While fluorine has lone pairs that can participate in resonance, its +R effect is weak and generally overshadowed by its potent -I effect, especially when influencing a remote reaction center.

This increased electrophilicity is the causal factor behind the enhanced reaction rates observed in reactions involving nucleophilic attack on the carbonyl carbon.[5] This principle is well-quantified in physical organic chemistry by the Hammett equation, which correlates reaction rates with substituent electronic properties.[6][7] Electron-withdrawing groups, like fluorine, have positive Hammett substituent constants (σ), and reactions that are accelerated by them, such as nucleophilic attack on a carbonyl, will have a positive reaction constant (ρ).[8]

dot digraph "Mechanism_of_Nucleophilic_Addition" { rankdir="LR"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

// Nodes Start [label="Fluorinated (Y=F) or\nNon-Fluorinated (Y=H)\nBenzoylformate + Nucleophile (Nu⁻)", shape=ellipse, style=filled, fillcolor="#F1F3F4"]; Intermediate [label="Tetrahedral Intermediate\n(Alkoxide)", fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="Addition Product", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Intermediate [label="k₁ (Rate-Determining Step)\nNucleophilic Attack"]; Intermediate -> Product [label="k₂ (Fast)\nProtonation (H⁺ Workup)"];

// Annotations { rank=same; Start; note1 [label="Fluorine (Y=F) increases the δ+ on the\ncarbonyl carbon via its strong\n-I (inductive) effect.", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; note2 [label="This enhanced electrophilicity\naccelerates the rate-determining\nstep (k₁), making the fluorinated\nvariant more reactive.", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Start -> note1 [style=invis]; Intermediate -> note2 [style=invis]; }

// Graph attributes graph [bgcolor="transparent", label=""]; } .dot Figure 1: General mechanism for nucleophilic addition to benzoylformates.

Comparative Reactivity: A Data-Driven Prediction

While extensive literature directly comparing the kinetics of fluorinated and non-fluorinated benzoylformates in a single study is sparse, we can construct a robust, data-driven prediction based on established principles and data from analogous systems, such as substituted benzoyl chlorides and other β-keto esters.[4][9] The electron-withdrawing nature of the fluorine substituent is expected to accelerate reactions where nucleophilic attack on the carbonyl is the rate-determining step.

A prime example is the reduction of the ketone functionality by a hydride source like sodium borohydride (NaBH₄). This reaction is a cornerstone of organic synthesis.

Table 1: Predicted Relative Reactivity in NaBH₄ Reduction

Compound Name	Aromatic Substituent	Electronic Effect	Predicted Effect on Carbonyl Electrophilicity	Predicted Relative Rate of Reduction
Ethyl Benzoylformate	-H (Hydrogen)	Neutral	Baseline	1x (Reference)
Ethyl 4-Fluorobenzoylformate	-F (para-Fluoro)	Strong Electron-Withdrawing (-I)	Significantly Increased	> 1x

Justification: The rate-determining step in NaBH₄ reduction is the nucleophilic addition of the hydride ion (H⁻) to the electrophilic carbonyl carbon. The para-fluoro substituent on ethyl 4-fluorobenzoylformate strongly withdraws electron density from the aromatic ring, increasing the partial positive charge on the carbonyl carbon. This enhanced electrophilicity lowers the activation energy for hydride attack, leading to a faster reaction rate compared to the unsubstituted ethyl benzoylformate.[9][10]

Experimental Protocols

To provide a tangible framework for validating these principles, we present detailed protocols for the synthesis of the key reactants and a method for a comparative kinetic study.

This protocol is adapted from standard esterification procedures and reactions involving acyl chlorides.[11]

• Objective: To synthesize ethyl 4-fluorobenzoylformate from 4-fluorobenzoyl chloride.

• Materials: 4-fluorobenzoyl chloride, ethyl chlorooxoacetate (or ethyl oxalyl chloride), a suitable catalyst (e.g., Pt-based or Friedel-Crafts), anhydrous solvent (e.g., dichloromethane, benzene).

• Procedure:

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous benzene (100 mL) and anhydrous aluminum chloride (1.1 eq). Cool the suspension to 0-5 °C in an ice bath.

  • Reagent Addition: Add 4-fluorobenzoyl chloride (1.0 eq) to the stirred suspension.

  • Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Carefully quench the reaction by pouring it over crushed ice with concentrated HCl. Transfer the mixture to a separatory funnel.

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to yield pure ethyl 4-fluorobenzoylformate.

This protocol outlines a method to compare the reduction rates of ethyl benzoylformate and ethyl 4-fluorobenzoylformate by monitoring the disappearance of the starting material using UV-Vis spectrophotometry.[12]

dot digraph "Kinetic_Experiment_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10];

subgraph "cluster_prep" { label = "Preparation"; bgcolor = "#E8F0FE"; P1 [label="Prepare stock solutions of:\n- Ethyl Benzoylformate (in Ethanol)\n- Ethyl 4-Fluorobenzoylformate (in Ethanol)\n- NaBH₄ (in Ethanol, freshly prepared)"]; }

subgraph "cluster_exp" { label = "Execution (Perform for each substrate)"; bgcolor = "#E6F4EA"; E1 [label="Equilibrate substrate solution\nin a quartz cuvette to 25°C\ninside a UV-Vis spectrophotometer."]; E2 [label="Record initial absorbance (A₀)\nat the λ_max of the substrate."]; E3 [label="Inject NaBH₄ solution to\ninitiate the reaction.\n(Ensure [NaBH₄] >> [Substrate])"]; E4 [label="Record absorbance (A_t)\nat fixed time intervals\nuntil the reaction is complete (A_∞)."]; }

subgraph "cluster_analysis" { label = "Data Analysis"; bgcolor = "#FEF7E0"; A1 [label="Plot ln(A_t - A_∞) vs. Time (s)\nfor each substrate."]; A2 [label="Determine the pseudo-first-order\nrate constant (k') from the\nslope of the linear fit (slope = -k')."]; A3 [label="Compare k' values:\nA higher k' indicates a\nfaster reaction rate."]; }

P1 -> E1; E1 -> E2 -> E3 -> E4; E4 -> A1 -> A2 -> A3; } .dot Figure 2: Workflow for the comparative kinetic study of benzoylformate reduction.

• Objective: To determine and compare the pseudo-first-order rate constants for the reduction of ethyl benzoylformate and ethyl 4-fluorobenzoylformate with NaBH₄.

• Materials: Ethyl benzoylformate, ethyl 4-fluorobenzoylformate, sodium borohydride (NaBH₄), absolute ethanol, UV-Vis spectrophotometer with a thermostatted cell holder, quartz cuvettes.

• Procedure:

  • Solution Preparation:

    • Prepare a 0.05 M stock solution of ethyl benzoylformate in absolute ethanol.

    • Prepare a 0.05 M stock solution of ethyl 4-fluorobenzoylformate in absolute ethanol.

    • Prepare a fresh 1.0 M stock solution of NaBH₄ in absolute ethanol immediately before use.

  • Spectrophotometer Setup:

    • Set the spectrophotometer to scan the UV range (e.g., 220-400 nm) to determine the λ_max for each benzoylformate derivative. The absorbance should be centered around the benzoyl chromophore.

    • Set the instrument to kinetics mode, monitoring the absorbance at the determined λ_max. Set the cell holder temperature to 25.0 °C.

  • Kinetic Run (perform identically for each substrate):

    • Pipette 2.90 mL of absolute ethanol and 0.050 mL of the specific benzoylformate stock solution into a quartz cuvette. Mix and place it in the thermostatted cell holder.

    • Allow the solution to equilibrate for 5 minutes. Record the initial absorbance (A₀).

    • To initiate the reaction, rapidly inject 0.050 mL of the NaBH₄ stock solution, cap the cuvette, mix by inverting twice, and immediately start data acquisition.

    • Record the absorbance (Aₜ) every 10 seconds for at least 10 half-lives, or until the absorbance value becomes stable (A∞).

  • Data Analysis:

    • For a reaction under pseudo-first-order conditions ([NaBH₄] ≫ [Substrate]), the rate constant (k') is determined from the slope of the line obtained by plotting ln(Aₜ - A∞) versus time. The slope will be equal to -k'.

    • Compare the calculated k' values for the fluorinated and non-fluorinated substrates.

Conclusion

References

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• Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. [Link]

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• Zhang, X., et al. (2020). Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate. ACS Omega, 5(15), 8891–8898. [Link]

• Zhang, X., et al. (2020). Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate. ACS Omega, 5(15), 8891–8898. [Link]

• Stack Exchange Inc. (2022). Effect of electron-donating and electron-withdrawing groups on the C=O bond. Chemistry Stack Exchange. [Link]

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• Donohoe, T. J., et al. (2021). Catalyst-free Hydrodefluorination of Perfluoroarenes with NaBH4. PMC. [Link]

• Shinde, A. T., et al. (2012). A CONVENIENT APPROACH FOR REDUCTION OF SOME FLUORO IMINES USING NaBH4. Bibliomed. [Link]

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A Comparative Guide to the Biological Activity of Ethyl 5-fluoro-2-methylbenzoylformate Derivatives

This guide provides a comprehensive analysis of the potential biological activities of Ethyl 5-fluoro-2-methylbenzoylformate and its derivatives. As direct experimental data for this specific compound is limited in publicly available literature, this document leverages data from structurally similar compounds to provide a comparative framework for researchers, scientists, and drug development professionals. The insights herein are intended to guide future research and highlight the therapeutic potential of this class of molecules.

Introduction: The Therapeutic Promise of Fluorinated Benzoylformates

The incorporation of fluorine into pharmacologically active molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. Similarly, the benzoylformate scaffold is present in a variety of compounds exhibiting a broad spectrum of biological activities, including anticancer and antimicrobial effects. The combination of these features in Ethyl 5-fluoro-2-methylbenzoylformate suggests a promising starting point for the development of novel therapeutic agents. This guide will explore the potential anticancer and antimicrobial activities of these derivatives, benchmarked against standard-of-care drugs, and provide detailed protocols for their evaluation.

Comparative Analysis of Anticancer Activity

The cytotoxic potential of novel compounds is a primary indicator of their utility as anticancer agents. Here, we compare the anticipated performance of Ethyl 5-fluoro-2-methylbenzoylformate derivatives against the well-established chemotherapeutic agent, Doxorubicin. The data for the benzofuran and benzoyl derivatives are included as they represent structurally related compounds with demonstrated anticancer activity.[1][2]

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Treatment Duration	Reference
Representative Benzofuran Derivative	MCF-7 (Breast)	0.051	Not Specified	[2]
Representative Benzofuran Derivative	MDA-MB-231 (Breast)	Not Specified	Not Specified	[2]
Methyl 2-(-5-fluoro-2-hydroxyphenyl)-1H-benzo[d]imidazole-5-carboxylate (MBIC)	MCF-7 (Breast)	0.73	24 hours	[3]
MBIC	MDA-MB-231 (Breast)	20.4	24 hours	[3]
Doxorubicin (Standard of Care)	MCF-7 (Breast)	2.5	24 hours	[4]
Doxorubicin (Standard of Care)	A549 (Lung)	> 20	24 hours	[4][5]
Doxorubicin (Standard of Care)	A549 (Lung)	8.64 - 86.34 (nM)	24-72 hours	[6]
Doxorubicin (Standard of Care)	HeLa (Cervical)	1.00	48 hours	[7]
Doxorubicin (Standard of Care)	PC3 (Prostate)	8.00	48 hours	[7]
Doxorubicin (Standard of Care)	MCF-7 (Resistant)	0.7	Not Specified	[8]

Table 1: Comparative in vitro anticancer efficacy (IC50) of structurally related compounds and Doxorubicin.

Comparative Analysis of Antimicrobial Activity

The emergence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial agents. Fluoro-substituted benzoyl derivatives have shown promise in this area.[9][10][11] This section compares the potential antimicrobial activity of Ethyl 5-fluoro-2-methylbenzoylformate derivatives against the broad-spectrum antibiotic, Ciprofloxacin.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference
Fluorobenzoylthiosemicarbazide Derivative	S. aureus (MRSA)	7.82 - 31.25	[10]
Fluorobenzoylthiosemicarbazide Derivative	S. aureus (MSSA)	7.82 - 31.25	[10]
Benzofuran Derivative	S. aureus	12.5	[12]
Benzofuran Derivative	E. coli	25	[12]
Ciprofloxacin (Standard of Care)	S. aureus	0.6	[13][14]
Ciprofloxacin (Standard of Care)	E. coli	0.013	[13][14]
Ciprofloxacin (Standard of Care)	S. aureus (Susceptible)	0.5	[15]
Ciprofloxacin (Standard of Care)	E. coli (Susceptible)	0.015	[15]
Ciprofloxacin (Standard of Care)	S. aureus (Newman)	0.25	[16]
Ciprofloxacin (Standard of Care)	S. aureus (N315, MRSA)	1	[16]

Table 2: Comparative in vitro antimicrobial efficacy (MIC) of structurally related compounds and Ciprofloxacin.

Mechanistic Insights: Induction of Apoptosis

Many effective anticancer agents exert their effects by inducing programmed cell death, or apoptosis. A key event in this process is the activation of executioner caspases, such as caspase-3.[17][18] Benzoyl derivatives have been shown to induce apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt/mTOR and Bcl-2/Bax pathways.[2][19] The activation of caspase-3 is a central event in the apoptotic cascade, leading to the cleavage of cellular substrates and the execution of cell death.

Figure 1: Proposed apoptotic signaling pathway for benzoylformate derivatives.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols for key biological assays are provided.

MTT Assay for Cell Viability

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[4]

Figure 2: Workflow for the MTT cell viability assay.

Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a gold standard for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.[15][20]

Figure 3: Workflow for the broth microdilution MIC assay.

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis, using a colorimetric or fluorometric substrate.

Figure 4: Workflow for the caspase-3 activity assay.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of Ethyl 5-fluoro-2-methylbenzoylformate is currently emerging, the analysis of structurally related compounds provides a strong rationale for its investigation as a potential anticancer and antimicrobial agent. The presence of the fluoro and methyl substitutions on the benzoyl ring is anticipated to modulate the compound's electronic properties and steric hindrance, which can significantly impact its interaction with biological targets.

Future research should focus on the synthesis of a library of Ethyl 5-fluoro-2-methylbenzoylformate derivatives with systematic modifications to the ester and benzoyl moieties. Subsequent screening of these compounds using the detailed protocols provided in this guide will enable a thorough evaluation of their structure-activity relationships. Mechanistic studies, including the investigation of their effects on specific signaling pathways and cellular targets, will be crucial for the rational design of more potent and selective therapeutic agents. The data presented in this guide serves as a foundational resource for initiating such investigations.

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• Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. PMC. [Link]

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• Mechanisms of the anti-tumor activity of Methyl 2-(-5-fluoro-2-hydroxyphenyl)-1 H-benzo[d]imidazole-5-carboxylate against breast cancer in vitro and in vivo. PMC. [Link]

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A Comparative Guide to the Reactivity of Aromatic α-Ketoesters: Ethyl 5-fluoro-2-methylbenzoylformate vs. Ethyl Benzoylformate

This guide offers an in-depth analysis for researchers, scientists, and drug development professionals on the comparative reactivity of ethyl 5-fluoro-2-methylbenzoylformate and its parent compound, ethyl benzoylformate. We will dissect how subtle changes in aromatic substitution lead to significant differences in chemical behavior, providing a framework for reaction design and optimization. The discussion is grounded in fundamental principles of physical organic chemistry, supported by generalized experimental protocols.

Introduction: The Structural and Electronic Landscape

The reactivity of any molecule is fundamentally dictated by its structure. Here, we compare a standard aromatic α-ketoester, ethyl benzoylformate, with a more complex, substituted analogue, ethyl 5-fluoro-2-methylbenzoylformate.

• Ethyl Benzoylformate: This molecule serves as our baseline. It features a phenyl ring directly attached to an α-ketoester moiety. The reactivity is primarily governed by the two electrophilic carbonyl carbons—the ketone and the ester—with the ketone being the more reactive site for nucleophilic attack.

• Ethyl 5-fluoro-2-methylbenzoylformate: This derivative introduces two critical substituents onto the aromatic ring:

  • An ortho-Methyl Group (C2): This group exerts two primary influences. First, it is weakly electron-donating through induction and hyperconjugation (+I effect), which slightly reduces the electrophilicity of the adjacent carbonyl carbon. Second, and more significantly, its position directly adjacent to the reactive center creates substantial steric hindrance . This spatial bulk can impede the approach of nucleophiles, slowing down reaction rates.[1]

  • A meta-Fluoro Group (C5): Fluorine is a highly electronegative atom, and its primary influence from the meta position is a strong electron-withdrawing inductive effect (-I). This effect deactivates the aromatic ring but, crucially, increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

The chemical behavior of ethyl 5-fluoro-2-methylbenzoylformate is therefore a direct consequence of the interplay between these opposing forces: the sterically hindering, weakly donating ortho-methyl group and the non-hindering, strongly withdrawing meta-fluoro group.[2][3]

Diagram 1: Analysis of Substituent Effects

Caption: Competing steric and electronic effects in ethyl 5-fluoro-2-methylbenzoylformate.

Comparative Reactivity in Key Transformations

The primary site of reaction for these molecules is the highly electrophilic ketone carbonyl. We will compare their behavior in two fundamental transformations: reduction and nucleophilic addition.

Reduction via Hydride Transfer

The selective reduction of the ketone in the presence of the ester is a common and informative reaction, typically achieved with a mild reducing agent like sodium borohydride (NaBH₄).

• Ethyl Benzoylformate: The reduction is typically fast and high-yielding. The carbonyl group is sterically accessible, and its baseline electrophilicity is sufficient for rapid reaction with the hydride nucleophile.

• Ethyl 5-fluoro-2-methylbenzoylformate: The reaction outcome is dictated by the push-pull effects. The meta-fluoro group enhances the ketone's electrophilicity, priming it for reduction. However, the ortho-methyl group sterically shields this same ketone. The result is a notable decrease in the reaction rate. While the reaction will likely proceed to completion, it will require longer reaction times or slightly more forcing conditions compared to the unsubstituted analogue.

Table 1: Predicted Comparison for NaBH₄ Reduction

Compound	Key Influencing Factors	Predicted Reaction Time	Predicted Yield
Ethyl Benzoylformate	Baseline reactivity, sterically accessible	Fast (e.g., < 1 hour)	High (>95%)
Ethyl 5-fluoro-2-methylbenzoylformate	Activating: -I (Fluoro)Hindering: Sterics (ortho-Methyl)	Slow (e.g., 2-4 hours)	High (90-95%)

Experimental Protocol: Selective Ketone Reduction

This protocol is a self-validating system; reaction completion is monitored by a clear and simple analytical method (TLC).

• Setup: In a round-bottom flask, dissolve the ethyl benzoylformate derivative (1.0 eq.) in a suitable solvent like methanol or ethanol (approx. 0.2 M concentration).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C with stirring.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.1 eq.) portion-wise over 10-15 minutes. Causality: Portion-wise addition controls the initial exothermic reaction and hydrogen gas evolution.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) every 30 minutes, eluting with a hexane/ethyl acetate mixture. The disappearance of the starting material (a UV-active spot) indicates completion.

• Quenching: Once the starting material is consumed, slowly add acetone to quench any excess NaBH₄.

• Workup: Remove the solvent under reduced pressure. Add water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the corresponding ethyl mandelate derivative.

Diagram 2: Experimental Workflow for Selective Reduction

Caption: Step-by-step workflow for the reduction of ethyl benzoylformates.

Nucleophilic Addition of Organometallics

The addition of a Grignard reagent (e.g., MeMgBr) to the ketone results in the formation of a tertiary alcohol. This reaction is highly sensitive to both steric and electronic effects.

• Ethyl Benzoylformate: Reacts readily with Grignard reagents to provide the corresponding 2-substituted-2-hydroxy-2-phenylacetate in high yield.

• Ethyl 5-fluoro-2-methylbenzoylformate: The steric bulk of the ortho-methyl group presents a significant barrier to the approach of the already bulky Grignard reagent. While the fluoro group increases the ketone's electrophilicity, the steric repulsion is often the dominant factor in reactions involving larger nucleophiles.[1][4] Consequently, one can predict a substantial decrease in reaction rate and potentially lower yields due to competing side reactions or incomplete conversion.

Table 2: Predicted Comparison for Grignard Addition (MeMgBr)

Compound	Key Influencing Factors	Predicted Reactivity	Potential Issues
Ethyl Benzoylformate	Baseline reactivity, sterically accessible	Fast, high conversion	None anticipated
Ethyl 5-fluoro-2-methylbenzoylformate	Activating: -I (Fluoro)Highly Hindering: Sterics (ortho-Methyl)	Very slow, potentially incomplete	Low yields, requires forcing conditions

Conclusion and Practical Implications

The comparison between ethyl benzoylformate and ethyl 5-fluoro-2-methylbenzoylformate serves as an excellent case study in the principles of reaction design.

• Ethyl Benzoylformate is an ideal substrate for a wide range of nucleophilic additions at the ketone position, exhibiting predictable and high reactivity.

• Ethyl 5-fluoro-2-methylbenzoylformate is a more challenging substrate. Its reactivity is a trade-off: the meta-fluoro group electronically activates the ketone, but the ortho-methyl group sterically blocks it. For small nucleophiles (like hydride), the reaction rate is reduced. For bulky nucleophiles (like Grignard reagents), the reaction may be severely inhibited.

For professionals in drug development and synthesis, these insights are critical. When designing a synthetic route, the choice of reagents and reaction conditions must be carefully tailored to the specific steric and electronic profile of the substituted benzoylformate. For the 5-fluoro-2-methyl derivative, one might need to employ more reactive organometallic reagents (e.g., organolithiums), use higher temperatures, or select alternative synthetic strategies that bypass the challenging nucleophilic addition step.

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A Senior Application Scientist's Guide to Evaluating Ethyl 5-fluoro-2-methylbenzoylformate Quality via the Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

In the exacting world of scientific research and pharmaceutical development, the quality of a chemical reagent is not merely a detail—it is the bedrock of reproducible and reliable results. The Certificate of Analysis (CoA) is the primary document that attests to a compound's quality, yet interpreting it effectively requires a blend of analytical acumen and practical experience.[1][2] This guide provides an in-depth, comparative framework for scrutinizing the CoA of Ethyl 5-fluoro-2-methylbenzoylformate, a specialized benzoylformate derivative.

While a specific CoA for this exact compound is not publicly available, this guide constructs a representative analysis based on industry standards for analogous chemical entities.[3][4] We will deconstruct a typical CoA, compare critical quality attributes, and provide the experimental protocols necessary for independent verification, empowering you to make informed decisions when sourcing this critical reagent.

Deconstructing the Certificate of Analysis: Beyond the Numbers

A CoA is a formal report from a quality control department that provides detailed information about a specific batch of a chemical product.[1][5] It serves as your assurance of quality and traceability.[1] Let's dissect the essential components you should expect to find for Ethyl 5-fluoro-2-methylbenzoylformate.

Product Identification and Physical Properties: This section provides the fundamental identifiers for the compound.

• Product Name: Ethyl 5-fluoro-2-methylbenzoylformate

• CAS Number: While a specific CAS number for this exact structure is not readily found, a related compound, Ethyl 5-fluoro-2-methylbenzoate, has the CAS number 56427-66-8. For novel compounds, a unique identifier from the supplier is crucial.

• Molecular Formula: C₁₁H₁₁FO₃

• Molecular Weight: 210.20 g/mol

• Appearance: Typically a liquid or low-melting solid, which should be specified (e.g., "Colorless to light yellow liquid").[3][6]

• Lot/Batch Number: This is the most critical piece of information for traceability, linking the product directly to the specific analytical results on the CoA.[5]

Analytical Data: The Core of Quality Assessment

This is the heart of the CoA, where quantitative results are presented against established specifications.[1] For a high-purity reagent like Ethyl 5-fluoro-2-methylbenzoylformate, several key analytical tests are indispensable.

Caption: Logical flow of information on a typical Certificate of Analysis.

Comparative Analysis: Selecting a High-Quality Reagent

When comparing Ethyl 5-fluoro-2-methylbenzoylformate from different suppliers, the CoA is your primary tool. The choice between "Analytical Grade" (purity >99%) and "Lab Grade" (purity 95-99%) can significantly impact experimental outcomes.[7] Here’s a hypothetical comparison to illustrate key decision points.

Parameter	Supplier A (Analytical Grade)	Supplier B (Synthesis Grade)	Senior Scientist's Interpretation
Purity (HPLC)	Specification: ≥99.0%Result: 99.6%	Specification: ≥97.0%Result: 97.8%	Supplier A is superior for quantitative applications or when developing reference standards. Supplier B may be adequate for initial synthetic screening where minor impurities are tolerable.
Identity (¹H NMR)	Conforms to structure	Conforms to structure	Both suppliers confirm the basic molecular structure. However, the purity assessment via NMR integration should align with the HPLC result.
Largest Impurity (HPLC)	0.15% (Unidentified)	1.2% (Starting Material)	Supplier B's product contains a significant amount of unreacted starting material, which could interfere with subsequent reactions or analytical measurements. Supplier A's lower impurity level is preferable.
Water Content (Karl Fischer)	Specification: ≤0.1%Result: 0.05%	Specification: Not Tested	The presence of water can be detrimental in moisture-sensitive reactions. Supplier A provides critical data that Supplier B omits, introducing a significant risk.
Residual Solvents (GC-MS)	Specification: ≤0.1% TotalResult: Acetone 0.02%	Specification: Not Tested	Residual solvents from purification can be reactive or interfere with analysis. Supplier A's testing provides assurance against this common source of contamination.[2]

Verdict: For any application in drug development or rigorous scientific research, Supplier A is the clear choice. The higher purity, comprehensive testing for water and residual solvents, and tighter specifications provide the necessary confidence in the material's quality and consistency.[1]

Experimental Verification Protocols

A CoA provides the supplier's data, but for critical applications, independent verification is a cornerstone of good scientific practice. Here are detailed protocols for key analytical techniques used to characterize Ethyl 5-fluoro-2-methylbenzoylformate.

Caption: Workflow for the in-house verification of a chemical reagent.

Causality: HPLC is the gold standard for separating and quantifying non-volatile organic compounds.[8] A reverse-phase C18 column is chosen for its versatility with moderately polar aromatic compounds like benzoylformates. The UV detector is ideal as the aromatic ring provides a strong chromophore.[9]

• Instrumentation: Standard HPLC system with a UV-Vis detector, autosampler, and column oven.[9]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% formic acid. The acid improves peak shape for polar analytes.

• Flow Rate: 1.0 mL/min.[9]

• Column Temperature: 30 °C to ensure reproducible retention times.[9]

• Detection Wavelength: 254 nm, a common wavelength for aromatic compounds.

• Sample Preparation: Accurately weigh ~10 mg of Ethyl 5-fluoro-2-methylbenzoylformate and dissolve in 10 mL of mobile phase to create a 1 mg/mL stock solution. Further dilute to ~0.1 mg/mL for injection.

• Injection Volume: 10 µL.

• Analysis:

  • Inject the sample and record the chromatogram for 20 minutes.

  • The purity is calculated as the area of the main peak divided by the total area of all peaks (Area Percent method).

  • Self-Validation: Run a blank (mobile phase) injection first to ensure no system peaks interfere. The method's performance should be validated according to ICH guidelines for parameters like linearity, accuracy, and precision.[10][11]

Causality: NMR spectroscopy provides unambiguous structural confirmation by mapping the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.[12] It is essential for verifying the identity of the main component and identifying structurally related impurities.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse ¹H spectrum.

  • Expected Signals: Look for characteristic signals: a quartet and a triplet for the ethyl group, singlets or doublets for the aromatic protons, and a singlet for the methyl group. The fluorine atom will cause additional splitting (coupling) of nearby proton signals.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Expected Signals: Confirm the presence of the expected number of carbon atoms, including the carbonyl carbons (C=O) in the ester and keto groups, which appear far downfield.

• Data Processing and Analysis: Process the raw data (FID) with a Fourier transform.[12] Reference the spectrum to TMS. Integrate the ¹H NMR signals to confirm the relative proton ratios.[12]

• Self-Validation: The observed chemical shifts and coupling patterns must be consistent with the proposed structure of Ethyl 5-fluoro-2-methylbenzoylformate. Predicted NMR data can be used as a comparison.[13]

Causality: GC-MS is the ideal technique for identifying and quantifying volatile or semi-volatile impurities, such as residual solvents from synthesis and purification (e.g., acetone, ethyl acetate, hexanes).[14][15]

• Instrumentation: GC system coupled to a Mass Spectrometer detector.[14]

• Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable for general solvent screening.[14]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at 40°C (hold for 5 min), then ramp to 250°C at 10°C/min. This separates solvents based on their boiling points.

• Injection: Use headspace analysis for best sensitivity. Prepare a sample by dissolving a known amount of the compound in a high-boiling point solvent (e.g., DMSO) in a sealed headspace vial and incubating.

• MS Parameters: Electron Ionization (EI) at 70 eV. Scan a mass range of m/z 35-400.

• Analysis: Identify peaks by comparing their mass spectra to a reference library (e.g., NIST).[15] Quantify using an internal or external standard method.

• Self-Validation: The method should be able to detect and quantify common process solvents at levels relevant to quality specifications (typically ppm levels).[15]

Conclusion

The Certificate of Analysis is more than a simple pass/fail document; it is a detailed report card on the quality and suitability of a chemical reagent for its intended purpose.[1] For a specialized compound like Ethyl 5-fluoro-2-methylbenzoylformate, a thorough evaluation of the CoA—focusing on purity, identity, and the absence of critical impurities like water and residual solvents—is paramount. By comparing data from different suppliers and having robust in-house verification protocols, researchers can ensure the integrity of their materials, which is the first and most critical step toward achieving reliable and reproducible scientific outcomes.

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• Material Safety Data Sheet - Methyl Benzoylformate, 99% . Cole-Parmer. Available from: [Link]

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• Volatile Profiling in Wine Using Gas Chromatography Mass Spectrometry with Thermal Desorption . Agilent. Available from: [Link]

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• Synthesis of substituted pyrroles using a silver-catalysed reaction between isocyanoacetates/benzyl isocyanides and chromones . The Royal Society of Chemistry. Available from: [Link]

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• Carbon-13 NMR Chemical Shift of Methyl Group: A Useful Parameter for Structural Analysis of C -Methylated Flavonoids . ResearchGate. Available from: [Link]

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• Simultaneous identification of eight sunscreen compounds in cosmetic products using high-performance liquid chromatography and capillary electrophoresis . Journal of Food and Drug Analysis. Available from: [Link]

• How to Read a Certificate of Analysis (COA) | NuLeaf Naturals Blog . NuLeaf Naturals. Available from: [Link]

• Methyl 2-fluoro-5-formylbenzoate | C9H7FO3 . PubChem - NIH. Available from: [Link]

• A Straightforward, Sensitive, and Reliable Strategy for Ethyl Carbamate Detection in By-Products from Baijiu Production by Enzyme-Linked Immunosorbent Assay . MDPI. Available from: [Link]

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• HPLC Method for the Simultaneous Determination of the UV-Filters Butyl Methoxy Dibenzoylmethane and Octocrylene in the Presence of Their Photodegradants | Request PDF . ResearchGate. Available from: [Link]

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A Comparative Guide to the X-ray Crystallography of Ethyl 5-fluoro-2-methylbenzoylformate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the precise elucidation of a molecule's three-dimensional structure is not merely an academic exercise; it is a critical cornerstone of rational drug design. For derivatives of ethyl 5-fluoro-2-methylbenzoylformate, a class of compounds with significant potential in pharmaceutical development due to the recognized impact of fluorine on metabolic stability and bioactivity, understanding their solid-state conformation is paramount. Single-crystal X-ray crystallography stands as the unequivocal gold standard for this purpose, providing a high-resolution snapshot of atomic arrangement, bond lengths, and intermolecular interactions.

This guide offers a comprehensive, in-depth technical comparison of the X-ray crystallographic analysis of ethyl benzoylformate derivatives. While a publicly available crystal structure for ethyl 5-fluoro-2-methylbenzoylformate itself is not available at the time of this writing, we will draw upon closely related, structurally characterized analogues to provide a robust comparative framework. This approach will allow us to explore the influence of substituent changes on the resulting crystal packing and molecular geometry, offering valuable insights for researchers working with this class of molecules. We will delve into the causality behind experimental choices, from synthesis and crystallization to data refinement, and compare the definitive data from X-ray diffraction with other widely used analytical techniques.

I. The Significance of Fluorinated Benzoylformates in Medicinal Chemistry

The introduction of fluorine into organic molecules can have profound effects on their physicochemical and biological properties.[1] In drug design, fluorination is a well-established strategy to enhance metabolic stability, modulate lipophilicity, and improve binding affinity to target proteins. The benzoylformate scaffold, in turn, is a versatile building block found in a variety of biologically active compounds. The combination of these features in ethyl 5-fluoro-2-methylbenzoylformate derivatives makes them attractive targets for the development of novel therapeutics. A precise understanding of their three-dimensional structure through X-ray crystallography can reveal key conformational features and intermolecular interactions that govern their biological activity.

II. Experimental Protocols: From Synthesis to Structure Solution

The journey from a powdered compound to a refined crystal structure is a multi-step process requiring meticulous attention to detail. Here, we outline the key experimental workflows.

A. Synthesis of Ethyl Benzoylformate Derivatives

The synthesis of ethyl benzoylformate and its derivatives can be achieved through various established organic chemistry routes. A common method involves the oxidation of the corresponding mandelic acid derivative.

Protocol for the Synthesis of Ethyl Benzoylformate:

• Oxidation of Mandelic Acid: In a reaction vessel equipped with a stirrer, dissolve mandelic acid (2.5 moles) in water (500 cc).[2]

• Addition of Base: While stirring, add a cool solution of sodium hydroxide (2.8 moles) in water (500 cc).[2]

• Cooling and Oxidant Addition: Add cracked ice (2000 g) to the mixture, followed by the portion-wise addition of finely ground potassium permanganate (1.74 moles) over 30 minutes, maintaining the temperature between -2°C and -4°C.[2]

• Reaction Monitoring and Quenching: Stir the mixture for 1.5 hours. Test for excess permanganate and quench with ethyl alcohol if necessary.[2]

• Workup: Allow the manganese dioxide to settle, then filter the mixture. Wash the filter cake with water.[2]

• Concentration and Acidification: Evaporate the filtrate to a volume of 800-1000 cc. Cool the solution and slowly add concentrated sulfuric acid (300 cc).[2]

• Esterification: Add concentrated sulfuric acid (15 cc) to the crude benzoylformic acid. Pass the vapor of hot ethyl alcohol through the solution while maintaining the temperature at 105-110°C.[2]

• Purification: After the reaction is complete, separate the ester layer, wash it with water and sodium bicarbonate solution, and dry it over anhydrous potassium carbonate. Distill the crude product under reduced pressure to obtain pure ethyl benzoylformate.[2]

This general procedure can be adapted for the synthesis of substituted derivatives by starting with the appropriately substituted mandelic acid.

B. Crystallization of Ethyl Benzoylformate Derivatives

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallographic analysis. For small organic molecules like ethyl benzoylformate derivatives, several techniques can be employed.

Slow Evaporation Protocol:

• Solvent Selection: Choose a solvent in which the compound is moderately soluble. A common starting point for organic esters is a mixture of a good solvent (e.g., dichloromethane, ethyl acetate) and a poor solvent (e.g., hexane, heptane).

• Solution Preparation: Prepare a nearly saturated solution of the purified compound in the chosen solvent or solvent system at room temperature.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any dust or particulate matter that could act as nucleation sites and hinder the growth of single crystals.

• Crystal Growth: Cover the vial with a cap that has a small hole or is loosely fitted to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment.

• Monitoring: Monitor the vial over several days to weeks for the formation of single crystals.

Solvent Layering Protocol:

• Solvent Selection: Choose a pair of miscible solvents, one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "anti-solvent").

• Solution Preparation: Dissolve the compound in a minimal amount of the good solvent.

• Layering: Carefully layer the anti-solvent on top of the solution of the compound, minimizing mixing at the interface. This can be done by slowly adding the anti-solvent down the side of the vial.

• Diffusion and Crystallization: Over time, the anti-solvent will slowly diffuse into the good solvent, reducing the overall solubility of the compound and inducing crystallization at the interface.

Experimental Workflow for Synthesis and Crystallization

Caption: General workflow from synthesis to single crystal growth.

C. Single-Crystal X-ray Diffraction: Data Collection and Structure Refinement

Once a suitable single crystal is obtained, it is mounted on a diffractometer for X-ray diffraction analysis.

Data Collection Protocol:

• Crystal Mounting: A single crystal of suitable size and quality is carefully mounted on a goniometer head.[3]

• Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (typically 100-173 K) to minimize thermal vibrations. A monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal.[3][4]

• Diffraction Pattern: The crystal is rotated in the X-ray beam, and the diffraction pattern is recorded on a detector. Data is collected over a wide range of angles to ensure a complete dataset.[3]

Structure Solution and Refinement Protocol:

• Data Processing: The collected diffraction intensities are processed to determine the unit cell parameters and the intensity of each reflection.

• Structure Solution: The initial crystal structure is solved using direct methods or Patterson methods. These methods use statistical relationships between the intensities to determine the phases of the diffracted X-rays.

• Structure Refinement: The initial model is refined using a full-matrix least-squares method on F². This iterative process adjusts the atomic positions, and thermal parameters to minimize the difference between the observed and calculated diffraction data.[3]

• Validation: The final refined structure is validated using various crystallographic checks to ensure its quality and accuracy.

X-ray Crystallography Workflow

Caption: Step-by-step process of X-ray crystal structure determination.

III. Comparative Crystallographic Analysis of Ethyl Benzoylformate Analogues

To illustrate the power of X-ray crystallography in discerning subtle structural differences, we will compare the crystallographic data of two ethyl benzoate derivatives: ethyl 4-[(4-methylbenzyl)oxy]benzoate and ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate. These molecules, while not benzoylformates, share the common ethyl benzoate core and demonstrate how different substituents can influence crystal packing and molecular conformation.

Table 1: Comparative Crystal Data and Structure Refinement Details

Parameter	Ethyl 4-[(4-methylbenzyl)oxy]benzoate[3][4]	Ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate[5]
Chemical Formula	C₁₇H₁₈O₃	C₁₃H₁₄N₂O₂
Formula Weight	270.31	230.26
Crystal System	Monoclinic	Triclinic
Space Group	P2₁	P-1
a (Å)	16.1906 (10)	8.1338 (12)
b (Å)	7.5752 (4)	8.1961 (9)
c (Å)	17.7591 (9)	10.7933 (11)
α (°)	90	74.013 (9)
β (°)	95.360 (7)	83.308 (10)
γ (°)	90	64.734 (13)
Volume (ų)	2168.6 (2)	625.54 (13)
Z	6	2
Temperature (K)	173	293
Radiation type	Mo Kα	Mo Kα
R-factor (R1)	Not Reported	0.067
wR2	Not Reported	0.201

Analysis of Comparative Data:

The data in Table 1 immediately reveals significant differences in the solid-state structures of these two molecules. The change from a 4-methylbenzyl ether substituent to a pyrazol-1-ylmethyl group results in a change in the crystal system from monoclinic to triclinic. This is a direct consequence of the different symmetry elements present in the molecules and how they pack in the crystal lattice. The unit cell dimensions and volume are also markedly different, reflecting the distinct sizes and shapes of the molecules and their packing arrangements.

For ethyl 4-[(4-methylbenzyl)oxy]benzoate, the presence of three molecules in the asymmetric unit (indicated by Z=6 in a P2₁ space group where the general position is 2) suggests conformational flexibility, with each molecule adopting a slightly different conformation in the crystal.[3][4] In contrast, ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate has one molecule in the asymmetric unit of the P-1 space group (Z=2).[5] This suggests a more rigid conformation in the solid state.

The dihedral angle between the pyrazole and benzene rings in ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate is 76.06 (11)°.[5] This type of precise geometric information is invaluable for understanding the preferred spatial arrangement of different molecular fragments, which can be crucial for receptor binding.

IV. Comparison with Alternative Analytical Techniques

While X-ray crystallography provides the most definitive structural information, it is not always feasible, particularly if suitable crystals cannot be obtained. In such cases, other analytical techniques are indispensable.

Table 2: Comparison of X-ray Crystallography with Other Analytical Techniques

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, absolute configuration, intermolecular interactions.[6]	Provides the most definitive and high-resolution structural data.[6]	Requires a single crystal of sufficient size and quality; provides a static picture of the molecule in the solid state.[6]
NMR Spectroscopy	Connectivity of atoms, chemical environment, conformational dynamics in solution.[6][7]	Can study molecules in solution, providing insights into their dynamic behavior; does not require crystallization.[6][7][8]	Structure determination can be complex for larger molecules; provides an average structure in solution.[7]
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns for structural elucidation.[9][10]	High sensitivity, can be coupled with chromatography for mixture analysis.[9]	Does not provide 3D structural information or details on conformation and stereochemistry.

Expert Insights:

As a Senior Application Scientist, my experience has shown that a multi-technique approach is often the most powerful. NMR spectroscopy is an excellent first step for confirming the successful synthesis and purity of a compound. It provides crucial information about the connectivity and the solution-state conformation.[6][7] Mass spectrometry is essential for confirming the molecular weight and elemental formula.[9][10]

However, when it comes to understanding the precise three-dimensional arrangement of atoms, especially in the context of structure-based drug design, X-ray crystallography is unparalleled. The detailed information on bond lengths, bond angles, and, crucially, the intermolecular interactions that stabilize the crystal lattice, provides a level of detail that other techniques cannot match. This information can be used to validate computational models and to understand how a molecule might interact with its biological target.

For instance, while NMR can suggest the presence of different conformers in solution, X-ray crystallography can "trap" one of these conformers in the solid state, allowing for its detailed characterization.[7] This can be particularly insightful if that conformation is the one that is biologically active.

Logical Relationship of Analytical Techniques

Caption: Interplay of analytical techniques in structural elucidation.

V. Conclusion

The X-ray crystallographic analysis of ethyl 5-fluoro-2-methylbenzoylformate derivatives, and by extension, their analogues, provides an indispensable tool for researchers in drug discovery and materials science. While obtaining suitable crystals can be a significant hurdle, the wealth of high-resolution structural information obtained is unparalleled. By comparing the crystal structures of related compounds, we can gain a deeper understanding of the subtle interplay between chemical structure and solid-state conformation. When integrated with data from other analytical techniques such as NMR and mass spectrometry, a comprehensive and validated picture of the molecule emerges. This multi-faceted approach, grounded in the definitive data from X-ray crystallography, is essential for advancing the design and development of new and improved chemical entities.

VI. References

• Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. The Howard Hughes Medical Institute. Retrieved from [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]

• JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. Retrieved from [Link]

• News-Medical.Net. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. Retrieved from [Link]

• (n.d.). Comparison of NMR and X-ray crystallography. Retrieved from [Link]

• (n.d.). Exp 2 - Crystallization. Retrieved from [Link]

• (2022). Crystal structure of ethyl 4-[(4-methylbenzyl)oxy]benzoate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 10), 1077–1080. Retrieved from [Link]

• Tay, M. G., et al. (2016). Conformational analysis, tautomerization, IR, Raman, and NMR studies of ethyl benzoylacetate. Journal of Molecular Structure, 1123, 337-346. Retrieved from [Link]

• (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• Dong, Y., et al. (2014). Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1287. Retrieved from [Link]

• Mohamed, S. K., et al. (2023). The crystal structure of N-(2,3-difluorophenyl)-2-fluorobenzamide. Molbank, 2023(3), M1717. Retrieved from [Link]

• (n.d.). Guide for crystallization. Retrieved from [Link]

• (n.d.). Crystallization method for organic acid or organic acid ester. Google Patents. Retrieved from

• PubChem. (n.d.). Ethyl benzoylformate. Retrieved from [Link]

• (n.d.). Crystal Structure of Ethyl 4-[4-(D. Amanote Research. Retrieved from https://www.amanote.com/research/crystal-structure-of-ethyl-4-4-d-210427958

• Ling, C. Y., et al. (2016). Crystal structure of ethyl 4-[(E)-(4-hydroxy-3-methoxybenzylidene)amino]benzoate: a p-hydroxy Schiff base. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 7), 951–954. Retrieved from [Link]

• Goodman, M., et al. (1994). Conformational analysis of potent sweet taste ligands by nuclear magnetic resonance, computer simulations and X-ray diffraction studies. Journal of the American Chemical Society, 116(18), 8148-8160. Retrieved from [Link]

• Chong, Y. Y., et al. (2021). Crystal structure of ethyl-2-(3-benzoylthioureido)propanoate, C13H16N2O3S. Zeitschrift für Kristallographie - New Crystal Structures, 236(3), 543-545. Retrieved from [Link]

• Wang, Y., et al. (2019). Synthesis and crystallization purification of phytosterol esters for food industry application. Journal of Food Science and Technology, 56(11), 4946-4954. Retrieved from [Link]

• Lentz, D., et al. (2022). Structural investigations of benzoyl fluoride and the benzoacyl cation of low-melting compounds and reactive intermediates. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 78(Pt 1), 69-77. Retrieved from [Link]

• (2022). Crystal structure of ethyl 4-[(4-methyl-benz-yl)-oxy]benzoate. PubMed. Retrieved from [Link]

• Corson, B. B., et al. (n.d.). Ethyl Benzoylformate. Organic Syntheses. Retrieved from [Link]

• (n.d.). Fluorinated benzoyl compounds. Google Patents. Retrieved from

• Robbat, A., Jr., et al. (2015). Mass Defect Filtering for Suspect Screening of Halogenated Environmental Chemicals: A Case Study of Chlorinated Organophosphate Flame Retardants. Analytical Chemistry, 87(19), 9649–9657. Retrieved from [Link]

• Li, J., et al. (2014). An Eco-Friendly and Efficient Synthesis of Benzoylformic Acid and Methyl Benzoylformate from Styrene. Journal of Chemical Research, 38(12), 706-709. Retrieved from [Link]

• Duax, W. L., et al. (1981). Conformational analysis of environmental agents: use of X-ray crystallographic data to determine molecular reactivity. Environmental Health Perspectives, 39, 121-134. Retrieved from [Link]

• Firdausiah, S., et al. (2014). Crystal structure of 4-fluoro-N-[2-(4-fluorobenzoyl)hydrazine-1-carbonothioyl]benzamide. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 9), o915–o916. Retrieved from [Link]

• PubChem. (n.d.). Ethyl benzoylformate. Retrieved from [Link]

• Song, P., et al. (2012). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Analytical Chemistry, 84(4), 1901–1909. Retrieved from [Link]

• (n.d.). Preparation method of ethyl (2,3,4,5-tetrafluorobenzoyl) acetate. Google Patents. Retrieved from

• Wheelock, C. E., et al. (2008). Substituted 3-phenylpropenoates and related analogs: electron ionization mass spectral fragmentation and density functional theory calculations. Rapid Communications in Mass Spectrometry, 22(5), 727-738. Retrieved from [Link]

• (2015). Synthesis and Crystal Structure of Ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-4-ca rboxylate. Journal of Chemical Crystallography, 45(8-9), 425-429. Retrieved from [Link]

• Hameed, T., et al. (2022). Synthesis, crystal structure and Hirshfeld surface analysis of ethyl (E)-2-cyano-3-[5-(4-ethylphenyl)isoxazol-3-yl]prop-2-enoate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 12), 1234–1239. Retrieved from [Link]

• Mitchell, T. W., et al. (2021). Next-generation derivatization reagents optimized for enhanced product ion formation in photodissociation-mass spectrometry of fatty acids. Analyst, 146(12), 3843-3852. Retrieved from [Link]

• Chopra, D., et al. (2016). Crystal structure landscape of conformationally flexible organo-fluorine compounds. CrystEngComm, 18(1), 48-53. Retrieved from [Link]

• (n.d.). Derivatization in Mass Spectrometry– 3. Alkylation (Arylation). ResearchGate. Retrieved from [Link]

• (2002). The crystal structure of ethyl-Z-3-amino-2-benzoyl-2-butenoate and measurement of the barrier to E,Z-isomerization. Journal of Molecular Structure, 608(2-3), 161-167. Retrieved from [Link]

• Mohamed, S. K., et al. (2018). Crystal structure and Hirshfeld surface analysis of ethyl (3E)-5-(4-fluorophenyl)3-{[(4-methoxyphenyl)formamido]imino}-7-methyl-2H,3H,5H-[7]thiazolo[3,2-a]pyrimidine-6-carboxylate 0.25-hydrate. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 12), 1836–1841. Retrieved from [Link]

• (2015). Synthesis and crystal structure of ethyl 4-((4- trifluoromethylbenzyl)amino)benzo, C17H16F3NO2. Zeitschrift für Kristallographie - New Crystal Structures, 230(3), 221-222. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-fluoro-5-methylbenzoate. Retrieved from [Link]

• Al-Majidi, S. M., et al. (2022). Synthesis and X-ray Crystal Structure of New Substituted 3-4′-Bipyrazole Derivatives. Hirshfeld Analysis, DFT and NBO Studies. Molecules, 27(19), 6296. Retrieved from [Link]

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A Comparative Guide to Alpha-Keto Esters in Modern Organic Synthesis

In the landscape of contemporary organic synthesis, the quest for versatile and efficient building blocks is perpetual. Among these, α-keto esters have emerged as powerful and multifaceted intermediates, finding extensive application in the synthesis of pharmaceuticals, natural products, and functional materials.[1] Their unique structural motif, characterized by adjacent keto and ester functionalities, imparts a rich and varied reactivity profile that enables a wide array of chemical transformations. This guide provides a comparative analysis of α-keto esters against alternative synthetic strategies, supported by experimental data and mechanistic insights, to aid researchers in making informed decisions for their synthetic endeavors.

I. The Versatility of the α-Keto Ester Moiety

The reactivity of α-keto esters is dominated by the electrophilicity of the ketone carbonyl group, which is enhanced by the adjacent electron-withdrawing ester group.[2] This inherent reactivity allows them to participate in a diverse range of reactions, including:

• Nucleophilic Additions: The ketone carbonyl readily undergoes addition by various nucleophiles, including organometallic reagents, enolates, and heteroatoms.

• Asymmetric Transformations: The prochiral center at the ketone carbonyl makes α-keto esters excellent substrates for a multitude of catalytic asymmetric reactions, enabling the synthesis of chiral α-hydroxy esters and their derivatives.[3][4][5][6][7]

• Heterocycle Synthesis: The 1,2-dicarbonyl unit serves as a versatile synthon for the construction of a wide variety of heterocyclic scaffolds.[8]

• Multicomponent Reactions: α-Keto esters are frequently employed as key components in multicomponent reactions (MCRs), facilitating the rapid assembly of complex molecular architectures.[9]

The following diagram illustrates the key reactive sites of the α-keto ester scaffold.

Caption: Reactivity map of an α-keto ester.

II. Comparative Analysis: α-Keto Esters vs. Alternative Synthons

While α-keto esters offer significant advantages, it is crucial to consider alternative synthetic approaches to appreciate their relative merits and limitations. This section provides a comparative overview of α-keto esters against other common synthetic intermediates.

A. Synthesis of α-Hydroxy Esters: A Case Study

The asymmetric synthesis of α-hydroxy esters is a cornerstone transformation in organic chemistry, providing access to a vital class of chiral building blocks.

1. The α-Keto Ester Approach: Asymmetric Reduction

The catalytic asymmetric reduction of α-keto esters stands as a highly efficient and atom-economical method for accessing enantiomerically enriched α-hydroxy esters. A variety of chiral catalysts, often based on transition metals like ruthenium, rhodium, and iridium, have been developed for this purpose.

Workflow: Asymmetric Hydrogenation of an α-Keto Ester

Caption: Workflow for asymmetric hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of Ethyl Benzoylformate

• To a solution of ethyl benzoylformate (1.0 mmol) in methanol (5.0 mL) in a high-pressure reactor is added a catalytic amount of a chiral ruthenium-BINAP complex (0.01 mmol).

• The reactor is sealed, purged with hydrogen gas, and then pressurized to 10 atm with hydrogen.

• The reaction mixture is stirred at room temperature for 24 hours.

• After releasing the pressure, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the corresponding chiral ethyl mandelate.

2. Alternative Approach: Sharpless Asymmetric Dihydroxylation of α,β-Unsaturated Esters

An alternative and widely used method for the synthesis of α-hydroxy esters is the Sharpless asymmetric dihydroxylation of α,β-unsaturated esters, followed by selective manipulation of the resulting diol.

Workflow: Sharpless Dihydroxylation Route

Caption: Sharpless dihydroxylation workflow.

Comparative Data

Feature	Asymmetric Reduction of α-Keto Ester	Sharpless Dihydroxylation Route
Starting Material	α-Keto Ester	α,β-Unsaturated Ester
Number of Steps	1	4 (dihydroxylation, protection, oxidation, deprotection)
Atom Economy	High	Moderate
Stereoselectivity	Generally high (often >95% ee)	Generally high (often >95% ee)
Substrate Scope	Broad	Broad
Reagents	H₂, chiral metal catalyst	OsO₄ (catalytic), chiral ligand, stoichiometric oxidant
Safety Concerns	High-pressure H₂	Toxic and volatile OsO₄

B. Synthesis of Heterocycles: The Paal-Knorr Furan Synthesis

The Paal-Knorr synthesis is a classic method for the construction of furans from 1,4-dicarbonyl compounds. α-Keto esters can be strategically employed to generate the requisite 1,4-dicarbonyl precursor.

1. α-Keto Ester in a Michael Addition-Cyclization Cascade

A powerful strategy involves the Michael addition of an enolate derived from a ketone to an α,β-unsaturated α-keto ester, followed by an intramolecular aldol condensation and dehydration.

Reaction Mechanism

Caption: Furan synthesis via an α-keto ester.

2. Alternative: Direct Condensation with a 1,4-Dicarbonyl Compound

The traditional Paal-Knorr synthesis utilizes a pre-formed 1,4-dicarbonyl compound, which is then cyclized in the presence of an acid catalyst.

Comparative Analysis

Feature	α-Keto Ester Cascade	Traditional Paal-Knorr
Starting Materials	Ketone, α,β-Unsaturated α-Keto Ester	1,4-Dicarbonyl Compound
Convergence	High (builds complexity from simpler fragments)	Linear (requires synthesis of the 1,4-dicarbonyl)
Control of Substitution	Excellent (substitution pattern is determined by the choice of ketone and α-keto ester)	Limited by the availability of the 1,4-dicarbonyl
Reaction Conditions	Often requires a base for the Michael addition, followed by acid or heat for cyclization	Typically requires strong acid and heat

III. Emerging Trends and Future Outlook

The field of α-keto ester chemistry continues to evolve, with several exciting areas of research gaining prominence:

• Photoredox Catalysis: The use of visible light to promote novel transformations of α-keto esters is a rapidly developing area.

• Biocatalysis: Enzymes are being increasingly employed for the highly selective synthesis and modification of α-keto esters.

• Flow Chemistry: The implementation of continuous flow technologies for reactions involving α-keto esters offers advantages in terms of safety, scalability, and reaction control.

The versatility and reactivity of α-keto esters ensure their continued importance in the synthetic chemist's toolbox. As new catalytic systems and reaction methodologies are developed, the scope of their applications is certain to expand even further.

IV. References

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters. MDPI.

• anti-Selective Catalytic Asymmetric Nitroaldol Reaction of α-Keto Esters: Intriguing Solvent Effect, Flow Reaction, and Synthesis of Active Pharmaceutical Ingredients. ACS Publications.

• Catalytic asymmetric direct alpha-amination reactions of 2-keto esters: a simple synthetic approach to optically active syn-beta-amino-alpha-hydroxy esters. PubMed.

• Asymmetric Aldol Reactions of α,β-Unsaturated Ketoester Substrates Catalyzed by Chiral Diamines. MDPI.

• Catalytic Asymmetric Direct α-Amination Reactions of 2-Keto Esters: A Simple Synthetic Approach to Optically Active syn-β-Amino-α-hydroxy Esters. ACS Publications.

• Catalytic enantioselective Henry reaction of α-keto esters, 2-acylpyridines and 2... PMC.

• Vicinal ketoesters – key intermediates in the total synthesis of natural products. Beilstein Journals.

• Recent Developments on Five-Component Reactions. PMC.

• Chemistry of α-Oxoesters: A Powerful Tool for the Synthesis of Heterocycles. Chemical Reviews.

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A Researcher's Guide to in Silico Screening: Docking Studies of Ethyl 5-fluoro-2-methylbenzoylformate Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on conducting molecular docking studies, using Ethyl 5-fluoro-2-methylbenzoylformate derivatives as a case study. We will delve into the rationale behind experimental choices, provide a detailed protocol for a hypothetical docking study against a biologically relevant target, and establish a framework for comparative analysis to guide lead optimization.

Introduction: The Therapeutic Potential of Benzoylformate Derivatives

The benzoylformate scaffold is a privileged structure in medicinal chemistry, forming the core of various biologically active molecules. Its derivatives have been explored for a range of therapeutic applications, including as enzyme inhibitors. Ethyl 5-fluoro-2-methylbenzoylformate, with its strategic fluorine and methyl substitutions, represents a promising, yet underexplored, lead compound for the design of novel therapeutics. The electronic properties conferred by the fluorine atom and the steric influence of the methyl group can significantly impact binding affinity and selectivity for a protein target.

A key and well-characterized target for benzoylformate analogs is Benzoylformate Decarboxylase (BFDC) .[1] This enzyme, found in organisms like Pseudomonas putida, plays a role in the mandelate pathway by catalyzing the non-oxidative decarboxylation of benzoylformate to benzaldehyde.[1] As a thiamin diphosphate (ThDP)-dependent enzyme, its catalytic mechanism is well-understood, making it an excellent model system for structure-based drug design.[1][2] Inhibiting BFDC can serve as a proof-of-concept for designing inhibitors against other ThDP-dependent enzymes, some of which are implicated in human diseases.

This guide will, therefore, use the inhibition of BFDC as a model objective to illustrate the process of conducting a rigorous molecular docking campaign.

The Power of Prediction: Fundamentals of Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein).[3][4] This method is instrumental in drug discovery for:

• Hit Identification: Screening large virtual libraries of compounds to identify potential drug candidates.

• Lead Optimization: Understanding the structure-activity relationship (SAR) to guide the chemical modification of a lead compound to improve its potency and selectivity.

• Mechanism of Action Studies: Elucidating the likely binding mode of a molecule at the atomic level.

The process involves two main components: a search algorithm , which generates a variety of possible binding poses for the ligand within the receptor's active site, and a scoring function , which estimates the binding affinity for each pose and ranks them.[5]

A Practical Workflow: Docking Ethyl 5-fluoro-2-methylbenzoylformate Derivatives Against BFDC

This section outlines a detailed, step-by-step protocol for a hypothetical docking study.

Experimental Workflow Diagram

Caption: A typical workflow for a molecular docking study.

Part A: Receptor Preparation

The quality of the receptor structure is paramount for a meaningful docking study.

• Obtain the Crystal Structure: Download the X-ray crystal structure of Benzoylformate Decarboxylase from the RCSB Protein Data Bank. A suitable entry is PDB ID: 1BFD , which provides a high-resolution (1.6 Å) structure of the enzyme from Pseudomonas putida.[3][4]

• Clean the PDB File: Open the PDB file in a molecular modeling program (e.g., PyMOL, UCSF Chimera, Biovia Discovery Studio). Remove all non-essential molecules, such as water molecules, crystallization agents, and any co-crystallized ligands or inhibitors. Retain the protein chains and essential cofactors, which in the case of 1BFD are the thiamin diphosphate (ThDP) and the calcium ion (Ca2+).

• Prepare the Protein: Use a protein preparation utility (e.g., the 'Protein Preparation Wizard' in Maestro, or the corresponding tools in UCSF Chimera). This step typically involves:

  • Adding hydrogen atoms.

  • Assigning correct bond orders.

  • Repairing any missing side chains or loops.

  • Optimizing the hydrogen-bonding network.

  • Performing a constrained energy minimization to relieve any steric clashes.

• Define the Binding Site: The binding site, or "grid box," is the region of the protein where the docking algorithm will attempt to place the ligands. For BFDC, this should be centered on the active site, encompassing the ThDP cofactor and surrounding catalytic residues. The dimensions of the grid box should be large enough to accommodate the ligands of interest.

Part B: Ligand Preparation

A small, focused library of virtual derivatives will be created based on the lead compound, Ethyl 5-fluoro-2-methylbenzoylformate.

• Design Derivatives: Starting with the lead structure, design a set of derivatives with systematic modifications. For example:

  • Vary the ester group (e.g., methyl, propyl).

  • Change the position of the fluorine atom on the phenyl ring.

  • Introduce other substituents (e.g., chloro, bromo, hydroxyl) on the phenyl ring.

• Generate 3D Structures: Use a chemical drawing tool (e.g., ChemDraw, MarvinSketch) to create 2D structures of each derivative and convert them to 3D structures.

• Energy Minimization: Each ligand's 3D structure must be optimized to a low-energy conformation. This is typically done using a molecular mechanics force field (e.g., MMFF94).

• Assign Charges and Tautomeric States: Assign appropriate partial charges and protonation states for each ligand at a physiological pH (e.g., 7.4).

Part C: Molecular Docking Simulation

For this protocol, we will refer to the use of AutoDock Vina, a widely-used and validated docking program.

• Prepare Input Files: Convert the prepared protein and ligand files into the .pdbqt format required by AutoDock Vina. This format includes atomic charges and atom type definitions.

• Configure the Docking Run: Create a configuration file that specifies:

  • The path to the receptor and ligand .pdbqt files.

  • The coordinates and dimensions of the grid box defining the binding site.

  • The desired output file name.

• Execute Docking: Run the AutoDock Vina executable from the command line, providing the configuration file as input. Vina will then perform the docking simulation, generating a set of binding poses for the ligand ranked by their predicted binding affinities (in kcal/mol).

Part D: Analysis of Docking Results

The output of the docking run needs careful interpretation.

• Examine Binding Energies: The primary quantitative output is the docking score, which represents the predicted binding affinity. More negative values indicate stronger predicted binding.

• Visualize Binding Poses: Load the docked poses into a molecular visualization tool along with the receptor structure. The top-ranked pose is of primary interest.

• Analyze Intermolecular Interactions: Carefully inspect the interactions between the ligand and the protein's active site residues. Look for:

  • Hydrogen bonds: These are critical for specificity and affinity.

  • Hydrophobic interactions: The packing of nonpolar groups contributes significantly to binding.

  • Pi-stacking or cation-pi interactions: Often observed with aromatic rings.

  • Interactions with the ThDP cofactor: Given the enzyme's mechanism, interactions with the cofactor are highly relevant.

Comparative Analysis and Guiding Optimization

The true power of docking lies in the comparative analysis of multiple compounds. This allows for the development of a structure-activity relationship (SAR) that can guide the design of improved derivatives.

Comparative Data Table

Derivative ID	Modification from Lead Compound	Docking Score (kcal/mol)	Key Interacting Residues	Predicted Blood-Brain Barrier (BBB) Permeation?	Predicted hERG Inhibition?
Lead	Ethyl 5-fluoro-2-methylbenzoylformate	-7.5	His481, Ser26, Ile414	Yes	Low Risk
Deriv-01	4-fluoro isomer	-7.9	His481, Ser26, Phe397	Yes	Low Risk
Deriv-02	3-chloro substitution	-8.2	His481, Ser26, Ile414, Met398	Yes	Medium Risk
Deriv-03	Propyl ester	-7.6	His481, Ser26, Ile414	No	Low Risk
...	...	...	...	...	...

Integrating ADMET Predictions

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to avoid late-stage failures in drug development.[3][4] Numerous open-access web servers can predict these properties from a chemical structure.[5][6]

• Recommended Tools:

  • ADMET-AI: A fast and accurate web interface for predicting a wide range of ADMET properties.[6]

  • SwissADME: A popular tool for predicting pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.

  • pkCSM: Predicts various pharmacokinetic and toxicity properties.

By integrating these predictions into your comparative analysis (as shown in the table), you can prioritize compounds that not only exhibit good predicted binding affinity but also possess favorable drug-like properties. For instance, a potent binder that is predicted to be a strong hERG inhibitor (a cardiotoxicity risk) might be deprioritized.

Catalytic Mechanism and Inhibition

Caption: Inhibition of the BFDC catalytic cycle.

The docking results should be interpreted in the context of the enzyme's mechanism. Benzoylformate derivatives are expected to act as competitive inhibitors, binding to the active site and preventing the natural substrate from accessing the ThDP cofactor.[1] A successful docking pose will show the inhibitor occupying the same space as the substrate, forming favorable interactions with the residues that are crucial for substrate recognition and catalysis.

Conclusion

This guide has provided a comprehensive, albeit hypothetical, walkthrough of a molecular docking study for Ethyl 5-fluoro-2-methylbenzoylformate derivatives targeting Benzoylformate Decarboxylase. By following a structured protocol encompassing receptor and ligand preparation, docking simulation, and a thorough, comparative analysis integrated with ADMET predictions, researchers can effectively leverage in silico tools to accelerate the drug discovery process. This methodology allows for the rational design of more potent, selective, and drug-like molecules, ultimately saving time and resources in the quest for new therapeutics.

References

• Molecular Docking and Structure-Based Drug Design Strategies. (n.d.). PMC. Retrieved March 13, 2026, from [Link]

• Molecular docking in drug design: Basic concepts and application spectrums. (2026, January 21). ScienceDirect. Retrieved March 13, 2026, from [Link]

• ADMET-AI. (n.d.). Retrieved March 13, 2026, from [Link]

• EXPLORING MOLECULAR DOCKING: TECHNIQUES, TOOLS, AND THERAPEUTIC INSIGHTS. (2025, May 5). ijrti.org. Retrieved March 13, 2026, from [Link]

• Hasson, M.S., et al. (1998). The crystal structure of benzoylformate decarboxylase at 1.6 A resolution: diversity of catalytic residues in thiamin diphosphate-dependent enzymes. Biochemistry, 37(28), 9918-30. Retrieved March 13, 2026, from [Link]

• Brandt, G.S., et al. (2009). Snapshot of a reaction intermediate: analysis of benzoylformate decarboxylase in complex with a benzoylphosphonate inhibitor. Biochemistry, 48(15), 3247-57. Retrieved March 13, 2026, from [Link]

• RCSB PDB - 1BFD: BENZOYLFORMATE DECARBOXYLASE FROM PSEUDOMONAS PUTIDA. (1998, June 24). RCSB PDB. Retrieved March 13, 2026, from [Link]

• Bera, A.K., et al. (2007). Mechanism-based inactivation of benzoylformate decarboxylase, a thiamin diphosphate-dependent enzyme. Journal of the American Chemical Society, 129(14), 4120-1. Retrieved March 13, 2026, from [Link]

Sources

• 1. rcsb.org [rcsb.org]
• 2. wwPDB: pdb_00004mzx [wwpdb.org]
• 3. rcsb.org [rcsb.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pfam is now hosted by InterPro [pfam.xfam.org]
• 6. Purification and crystallization of benzoylformate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Next-Generation Photoinitiators: A Comparison Guide to the Structure-Activity Relationship of Fluorinated Benzoylformates

Executive Summary

In the development of light-cured biomaterials, dental composites, and 3D-printed drug delivery devices, achieving deep light penetration without compromising the optical clarity or biocompatibility of the final polymer is a critical bottleneck. Traditional photoinitiators, such as Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO), suffer from shallow curing depths (~1.0 cm) and leave residual yellowing due to poor photobleaching [1].

Recent advancements have identified fluorinated methyl benzoylformates (F-MBFs) as a superior class of Norrish Type I photoinitiators. By strategically substituting the benzoyl ring with highly electronegative fluorine atoms, researchers have fundamentally altered the bond dissociation energy (BDE) of these glyoxylate derivatives. This guide objectively compares the structure-activity relationship (SAR) of fluorinated benzoylformates against commercial alternatives, providing the mechanistic causality and experimental protocols necessary for integration into advanced photopolymer formulations.

Mechanistic Foundation: The Norrish Type I Cleavage

Methyl benzoylformates (MBFs) operate via a Norrish Type I homolytic cleavage. Upon excitation by a near-UV or visible LED source (e.g., 405 nm), the molecule transitions from its ground state ( S0​ ) to an excited singlet state ( S1​ ), followed by intersystem crossing (ISC) to a reactive triplet state ( T1​ ). From the T1​ state, the C–C bond between the two carbonyl groups cleaves, generating a highly reactive benzoyl radical and a methoxycarbonyl radical that initiate the free-radical polymerization (FRP) of acrylate monomers[2].

The efficiency of this initiation is strictly governed by the thermodynamics of the cleavage event. As an Application Scientist, I emphasize that the choice of ring substituent directly dictates the ΔH of this reaction.

Norrish Type I homolytic cleavage mechanism of fluorinated benzoylformates under 405 nm LED.

Structure-Activity Relationship (SAR) Analysis

The core principle of MBF optimization lies in modulating the electron density of the benzoyl ring. The addition of functional groups alters the Bond Dissociation Energy (BDE) of the cleavable C–C bond, which in turn dictates the radical yield [3].

• Electron-Withdrawing Groups (EWGs): Substituents like fluorine (-F) or trifluoromethyl (-CF 3​ ) pull electron density away from the carbonyl core. This destabilizes the ground state relative to the cleaved radicals, significantly lowering the BDE (down to ~108 kJ/mol). The resulting cleavage is highly exothermic, leading to rapid radical generation and exceptional curing depths.

• Electron-Donating Groups (EDGs): Substituents like amines (-NMe 2​ ) or thioethers (-SMe) push electron density into the core, stabilizing the C–C bond. This raises the BDE (up to ~150 kJ/mol), making the cleavage thermodynamically unfavorable and resulting in poor monomer conversion (<40%) [1, 2].

Structure-activity relationship governing bond dissociation energy and curing depth of MBFs.

Performance Comparison: F-MBF vs. Commercial Alternatives

To objectively evaluate the clinical and industrial viability of fluorinated benzoylformates, we benchmarked them against the industry-standard BAPO and the unsubstituted MBF. The data below reflects the photopolymerization of Tripropylene glycol diacrylate (TPGDA) under 405 nm LED irradiation for 30 seconds [1, 3].

Quantitative Performance Data

Photoinitiator	Substituent Type	BDE (kJ/mol)	Curing Depth (cm)	TPGDA Conversion	Photobleaching (Optical Clarity)
TF-MBF	EWG (-CF 3​ )	108.40	6.3	Excellent (>80%)	Yes (Colorless)
F-MBF	EWG (-F)	~115.00	5.0	Excellent (>80%)	Yes (Colorless)
Standard MBF	None (-H)	~125.00	~2.0	Moderate	Yes (Colorless)
N-MBF	EDG (-NMe 2​ )	150.94	< 1.0	Poor (<40%)	No (Yellowing)
BAPO (Commercial Ref)	N/A (Phosphine Oxide)	N/A	1.0	Good (Surface only)	No (Yellowing)

Key Takeaways:

• Deep-Layer Curing: TF-MBF and F-MBF achieve curing depths of 6.3 cm and 5.0 cm, respectively, outperforming BAPO by over 500%. This is critical for 3D printing thick biomedical devices without requiring layer-by-layer micro-curing.

• Optical Clarity: Unlike BAPO, which leaves a distinct yellow tint due to residual chromophores, fluorinated MBFs exhibit complete photobleaching. The photolysis products do not absorb in the visible spectrum, yielding a perfectly colorless polymer suitable for optical lenses and aesthetic dental resins [2].

Experimental Protocol: Self-Validating Deep-Layer Curing Assay

To ensure trustworthiness and reproducibility, the following protocol details a self-validating system for quantifying the curing depth and chemical conversion of photoinitiator formulations.

Objective: Quantify the maximum curing depth of TPGDA resins formulated with substituted MBFs while verifying that physical hardening correlates with true chemical crosslinking.

Materials:

• Monomer: Tripropylene glycol diacrylate (TPGDA)

• Photoinitiators: F-MBF, BAPO (1.0 wt% concentration)

• Equipment: 405 nm LED source (100 mW/cm²), PTFE cylindrical mold (10 mm inner diameter, 80 mm depth), Digital caliper, ATR-FTIR spectrometer.

Step-by-Step Methodology:

• Formulation Preparation: Under yellow light (to prevent premature homolytic cleavage), dissolve 1.0 wt% of the selected photoinitiator into the TPGDA monomer. Sonicate the mixture for 10 minutes at room temperature to ensure complete microscopic homogeneity.

• Mold Casting: Carefully pour the liquid formulation into the vertical PTFE mold, ensuring no air bubbles are trapped, as oxygen acts as a radical scavenger and will artificially inhibit polymerization.

• Irradiation: Position the 405 nm LED light source exactly 1.0 cm above the top surface of the resin. Irradiate for exactly 30 seconds.

• Extraction & Wash: Remove the mold from the light source. Carefully extract the cured polymer plug. Wash the plug vigorously with ethanol for 2 minutes to dissolve and remove any unreacted, residual monomer. Causality: This ensures that only the covalently crosslinked polymer network is measured, preventing false-positive depth readings from highly viscous but unreacted resin.

• Physical Measurement: Measure the total length of the solid polymer plug using a digital caliper. This represents the macroscopic curing depth.

• Chemical Validation (ATR-FTIR): Slice the polymer plug cross-sectionally at 1 cm depth intervals. Analyze each slice using ATR-FTIR. Calculate the monomer conversion by monitoring the disappearance of the acrylate C=C double bond peak at 1636 cm⁻¹, normalized against the stable carbonyl C=O reference peak at 1720 cm⁻¹.

  • Self-Validation Metric: A valid curing depth boundary is defined strictly as the point where chemical double-bond conversion drops below 80%. If the physical plug extends beyond the 80% conversion mark, the formulation suffers from dark-curing vitrification rather than active photo-crosslinking.

References

• Recent Advances on Glyoxylates and Related Structures as Photoinitiators of Polymerization Source: MDPI (Polymers), 2023. URL:[Link]

• Glyoxylates and Related Structures as Photoinitiators of Polymerization Source: Encyclopedia.pub, 2023. URL:[Link]

• Methyl Benzoylformate Derivative Norrish Type I Photoinitiators for Deep-Layer Photocuring under Near-UV or Visible LED Source: Macromolecules (ACS Publications), 2021. URL:[Link]

A Senior Application Scientist's Comparative Guide for Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Analytical Standards for Ethyl 5-fluoro-2-methylbenzoylformate

In the landscape of pharmaceutical development, the purity, stability, and overall quality of active pharmaceutical ingredients (APIs) and key intermediates are paramount. Ethyl 5-fluoro-2-methylbenzoylformate, a compound with potential applications in organic synthesis and medicinal chemistry, is no exception. Establishing robust analytical standards for this molecule is not merely a regulatory formality but a scientific necessity to ensure reproducible results and the safety of potential downstream products.

This guide provides a comprehensive comparison of analytical methodologies for the characterization of Ethyl 5-fluoro-2-methylbenzoylformate. It is structured to provide not just procedural steps, but the underlying scientific rationale, aligning with the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T). We will delve into the critical analytical techniques, their validation according to international guidelines, and provide practical, field-proven insights for their application.

The Regulatory Bedrock: ICH and FDA Guidelines

Before any analytical method can be deemed suitable, it must be validated to ensure it is fit for its intended purpose. The International Council for Harmonisation (ICH) provides a globally recognized framework for this process. Specifically, the ICH Q2(R2) guideline on the validation of analytical procedures is the cornerstone of our approach.[1][2] This guideline, along with its companion document ICH Q14 on analytical procedure development, advocates for a lifecycle and Quality-by-Design (QbD) approach.[2][3]

The objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[2] This involves evaluating a method's performance characteristics, including:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[4]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[5]

• Accuracy: The closeness of test results to the true value.[3][4]

• Precision: The degree of scatter between a series of measurements, encompassing repeatability (intra-assay precision) and intermediate precision (within-laboratory variations).[5]

• Range: The interval between the upper and lower concentration of the analyte for which the procedure has a suitable level of precision, accuracy, and linearity.[5]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.

• Robustness: The capacity of a method to remain unaffected by small, but deliberate variations in method parameters.

Furthermore, specifications, which are a set of tests and acceptance criteria, are established based on guidelines like ICH Q6A for new drug substances.[6][7][8]

Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique is contingent on the information required. For Ethyl 5-fluoro-2-methylbenzoylformate, a multi-faceted approach is necessary for comprehensive characterization.

High-Performance Liquid Chromatography (HPLC) for Purity, Assay, and Stability

Reversed-phase HPLC (RP-HPLC) is the workhorse for purity and assay determination of non-volatile organic molecules like Ethyl 5-fluoro-2-methylbenzoylformate. The separation is based on the compound's hydrophobic interactions with a non-polar stationary phase.

Experimental Protocol: RP-HPLC for Purity and Assay

• Sample Preparation:

  • Accurately weigh approximately 25 mg of Ethyl 5-fluoro-2-methylbenzoylformate and dissolve in 25 mL of diluent (Acetonitrile:Water, 50:50 v/v) to create a 1 mg/mL stock solution.

  • For purity analysis, dilute to a final concentration of 0.1 mg/mL. For assay, a higher concentration may be used depending on the linearity range.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase:

    • A: 0.1% Phosphoric acid in Water

    • B: Acetonitrile

  • Gradient Elution:

    • 0-5 min: 40% B

    • 5-20 min: 40% to 90% B

    • 20-25 min: 90% B

    • 25-26 min: 90% to 40% B

    • 26-30 min: 40% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detector: UV-Vis Diode Array Detector (DAD) at 254 nm.

• Method Validation: The method must be validated according to ICH Q2(R2) guidelines.[1][4]

Table 1: HPLC Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	Peak for Ethyl 5-fluoro-2-methylbenzoylformate is free from interference from blanks, and known impurities. Peak purity index > 0.995.
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.
Accuracy	% Recovery between 98.0% and 102.0% for the assay at three concentration levels.
Precision (Repeatability)	Relative Standard Deviation (%RSD) ≤ 1.0% for six replicate injections.
Precision (Intermediate)	%RSD ≤ 2.0% when analyzed by different analysts on different days.
LOQ	Signal-to-noise ratio ≥ 10.
Robustness	%RSD ≤ 2.0% with deliberate variations in flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2%).

Alternative HPLC Approaches:

• Different Stationary Phases: For closely related impurities, columns with different selectivities (e.g., Phenyl-Hexyl or Cyano) can be explored.

• Isocratic Elution: For routine quality control where all impurities are well-resolved, an isocratic method can be developed for faster run times.[9]

• LC-MS: For identification of unknown impurities, coupling the HPLC to a mass spectrometer provides molecular weight and fragmentation data.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Residual Solvents

While HPLC is ideal for the main component, GC-MS is superior for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents from the synthesis process.[10][11]

Experimental Protocol: Headspace GC-MS for Residual Solvents

• Sample Preparation:

  • Accurately weigh approximately 100 mg of Ethyl 5-fluoro-2-methylbenzoylformate into a 20 mL headspace vial.

  • Add 5 mL of a suitable solvent (e.g., Dimethyl sulfoxide - DMSO).

  • Seal the vial immediately.

• GC-MS Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[10][12]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: 10 °C/min to 240 °C.

    • Hold at 240 °C for 5 minutes.

  • Injector: Split/splitless, with a split ratio of 20:1.

  • Headspace Sampler:

    • Oven Temperature: 80 °C

    • Loop Temperature: 90 °C

    • Transfer Line Temperature: 100 °C

    • Equilibration Time: 15 minutes

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 35-350 m/z.

Table 2: Common Residual Solvents and their ICH Limits (Class 2)

Solvent	Concentration Limit (ppm)
Acetonitrile	410
Dichloromethane	600
Toluene	890
Hexane	290
Methanol	3000
Ethanol	5000

This table provides examples; the specific solvents to be tested would depend on the synthetic route.

Spectroscopic Methods for Structural Confirmation

Spectroscopic techniques are indispensable for the unequivocal identification and structural elucidation of Ethyl 5-fluoro-2-methylbenzoylformate and its impurities.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the molecular structure. For this compound, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

General Protocol for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[13]

• Data Acquisition: Record spectra on a 400 MHz or higher spectrometer.

Expected ¹H NMR Spectral Characteristics (in CDCl₃):

• Aromatic Protons (3H): Complex multiplets in the aromatic region (approx. 7.0-8.0 ppm), showing coupling to each other and to the fluorine atom.

• Ethyl Ester Protons (5H): A quartet (OCH₂) around 4.4 ppm and a triplet (CH₃) around 1.4 ppm.

• Methyl Protons (3H): A singlet around 2.5 ppm.

Expected ¹⁹F NMR Spectral Characteristics:

• A single resonance, likely a multiplet due to coupling with neighboring aromatic protons. The chemical shift will provide information about the electronic environment of the fluorine atom.[14]

B. Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation pattern, which acts as a molecular fingerprint. When coupled with GC or LC, it is a powerful tool for impurity identification.

Expected Mass Spectrum (Electron Ionization):

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (196.06 g/mol ).

• Key Fragments: Loss of the ethoxy group (-OC₂H₅), loss of carbon monoxide (-CO), and fragments corresponding to the fluorinated benzoyl cation.

Workflow and Decision Making

The choice of analytical technique depends on the objective. The following workflow illustrates a logical approach to the analytical characterization of Ethyl 5-fluoro-2-methylbenzoylformate.

Caption: Decision workflow for selecting the appropriate analytical method.

Conclusion

Establishing a comprehensive set of analytical standards for Ethyl 5-fluoro-2-methylbenzoylformate requires a multi-pronged approach that is firmly grounded in the principles of regulatory guidelines such as those from the ICH.[1][2][4][5] While RP-HPLC is the cornerstone for determining purity and assay, it must be complemented by GC-MS for volatile impurity profiling and advanced spectroscopic techniques like NMR and MS for definitive structural confirmation. Each method must be rigorously validated to ensure the generation of reliable and reproducible data, which is the bedrock of quality assurance in the pharmaceutical industry. This guide provides the framework and technical insights necessary to develop and implement such a robust analytical control strategy.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). Available at: [Link]

• FDA Guidance for Industry: Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. gmp-compliance.org. Available at: [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained | IntuitionLabs. (2026, January 8). Available at: [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22). Available at: [Link]

• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods | BioPharm International. (2026, March 12). Available at: [Link]

• Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products - Food and Drug Administration. (2020, April 14). Available at: [Link]

• FDA Guidance for Industry: Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products - GMP Navigator. Available at: [Link]

• Guidance for Industry #169 - Drug Substance - Regulations.gov. Available at: [Link]

• Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances | Guidance Portal - HHS.gov. (2024, November 30). Available at: [Link]

• Supporting information - Rsc.org. Available at: [Link]

• III Analytical Methods. Available at: [Link]

• CHAPTER 5 NMR SPECTROSCOPY - University of Pretoria. Available at: [Link]

• Rapid Quality Control of Flavours and Fragrances using Fast GC–MS and Multi-MS Library Search Procedures | LCGC International. Available at: [Link]

• 1 H NMR spectra for the protons at C2, C5 and methyl group of compound... - ResearchGate. Available at: [Link]

• Ethyl 2-fluoro-5-methylbenzoate | C10H11FO2 | CID 46311375 - PubChem. Available at: [Link]

• (PDF) Derivatization Methods in GC and GC/MS - ResearchGate. Available at: [Link]

• Analysis of Volatile Compounds Identified in Rubber Gasket Extracts Using GC/MSD and High-Resolution GC/Q-TOF - Agilent. (2024, September 10). Available at: [Link]

• Liquid Chromatography HPLC - Carl ROTH. Available at: [Link]

• Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua - SciSpace. Available at: [Link]

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• Pharmacopeial Standards for the Quality Control of Botanical Dietary Supplements in the United States - PubMed. (2021, October 26). Available at: [Link]

• Robust and Fast UV–HPLC Method for Biotransformation Analysis of Azecines. (2021, January 23). Available at: [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis - European Medicines Agency (EMA). (2022, July 25). Available at: [Link]

• Methyl Benzoylformate Derivative Norrish Type I Photoinitiators for Deep-Layer Photocuring under Near-UV or Visible LED | Request PDF - ResearchGate. Available at: [Link]

• ethyl 2-methyl benzoate, 87-24-1 - The Good Scents Company. Available at: [Link]

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Cross-referencing spectral data for Ethyl 5-fluoro-2-methylbenzoylformate

A Senior Application Scientist's Guide to the Spectral Cross-Referencing of Ethyl 5-fluoro-2-methylbenzoylformate

In the landscape of drug discovery and development, the unambiguous characterization of novel chemical entities is paramount. Ethyl 5-fluoro-2-methylbenzoylformate, a compound of interest for its potential role as a synthetic intermediate, presents a unique analytical challenge due to its structural similarity to other commercially available reagents. This guide provides an in-depth, comparative analysis of the predicted spectral data for Ethyl 5-fluoro-2-methylbenzoylformate and a key structural analog, Ethyl 5-fluoro-2-methylbenzoate. By cross-referencing these spectral predictions, researchers can establish a robust framework for the identification and quality control of these distinct molecules.

The core structural difference between these two compounds is the presence of an α-keto group in Ethyl 5-fluoro-2-methylbenzoylformate. This seemingly minor variation has a profound impact on the electronic environment of the molecule, leading to distinct and predictable differences in their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide will elucidate these differences, providing researchers with the necessary tools to confidently distinguish between these two compounds.

Comparative Analysis of Predicted Spectral Data

The following sections detail the predicted spectral characteristics of Ethyl 5-fluoro-2-methylbenzoylformate and Ethyl 5-fluoro-2-methylbenzoate. These predictions are based on established principles of spectroscopy and are supported by experimental data from structurally related compounds.

Predicted ¹H NMR Spectral Data

The presence of the electron-withdrawing α-keto group in Ethyl 5-fluoro-2-methylbenzoylformate is expected to cause a downfield shift of the aromatic protons compared to Ethyl 5-fluoro-2-methylbenzoate. The splitting patterns will be influenced by the fluorine atom and the substitution pattern on the benzene ring.

Predicted ¹H NMR Data for Ethyl 5-fluoro-2-methylbenzoylformate	Predicted ¹H NMR Data for Ethyl 5-fluoro-2-methylbenzoate
Chemical Shift (ppm)	Multiplicity
~7.8-8.0	dd
~7.2-7.4	m
4.45	q
2.55	s
1.40	t

dot

Caption: Chemical Structures of the Target and Comparison Compounds.

Predicted ¹³C NMR Spectral Data

The most significant difference in the ¹³C NMR spectra will be the presence of an additional carbonyl signal for the ketone in Ethyl 5-fluoro-2-methylbenzoylformate, which is expected to appear at a lower field (around 180-200 ppm) compared to the ester carbonyl.

Predicted ¹³C NMR Data for Ethyl 5-fluoro-2-methylbenzoylformate	Predicted ¹³C NMR Data for Ethyl 5-fluoro-2-methylbenzoate
Chemical Shift (ppm)	Assignment
~190	C=O (ketone)
~165	C=O (ester)
~162 (d)	Ar-C-F
~135-145	Ar-C
~115-130	Ar-CH
~62	-OCH₂CH₃
~22	Ar-CH₃
~14	-OCH₂CH₃

dot

Caption: General workflow for spectroscopic analysis.

Predicted Infrared (IR) Spectral Data

The IR spectrum of Ethyl 5-fluoro-2-methylbenzoylformate is predicted to show two distinct carbonyl stretching frequencies: one for the ester and one for the ketone. In contrast, Ethyl 5-fluoro-2-methylbenzoate will only exhibit a single carbonyl stretch for the ester group.

Predicted IR Data for Ethyl 5-fluoro-2-methylbenzoylformate	Predicted IR Data for Ethyl 5-fluoro-2-methylbenzoate
Frequency (cm⁻¹)	Functional Group
~1730-1750	C=O Stretch (Ester)
~1680-1700	C=O Stretch (Ketone)
~1600	C=C Stretch (Aromatic)
~1250	C-O Stretch (Ester)
~1100	C-F Stretch

Predicted Mass Spectrometry (MS) Fragmentation

In mass spectrometry, both molecules are expected to show a molecular ion peak. The fragmentation patterns will differ due to the presence of the α-keto group in Ethyl 5-fluoro-2-methylbenzoylformate, which provides an additional site for cleavage. A characteristic fragmentation for the benzoylformate would be the loss of the ethoxycarbonyl radical (-•COOEt), leading to a prominent acylium ion.

Predicted MS Fragmentation for Ethyl 5-fluoro-2-methylbenzoylformate	Predicted MS Fragmentation for Ethyl 5-fluoro-2-methylbenzoate
m/z	Fragment
210	[M]⁺
182	[M - CO]⁺
137	[M - COOEt]⁺
109	[F-C₆H₃-CH₃]⁺

Experimental Protocols

The following are generalized protocols for acquiring the spectral data discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. A standard pulse sequence with a 30-degree pulse angle and a relaxation delay of 1-2 seconds is typically used.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum. A longer relaxation delay (2-5 seconds) and a greater number of scans are required to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software, including Fourier transformation, phase correction, baseline correction, and referencing to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a small drop can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates. For solid samples, a KBr pellet can be prepared. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for both liquid and solid samples.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer over a range of 4000 to 400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: A background spectrum should be recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system such as Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) is a common method for volatile compounds, typically using an ionization energy of 70 eV. Electrospray Ionization (ESI) is suitable for less volatile or thermally labile compounds.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis: The resulting mass spectrum is analyzed to determine the molecular weight and fragmentation pattern of the compound.

Conclusion

The cross-referencing of spectral data, even when predicted, is a powerful tool for the structural elucidation of novel compounds. The presence of the α-keto group in Ethyl 5-fluoro-2-methylbenzoylformate provides a clear and predictable set of spectral differences when compared to its structural analog, Ethyl 5-fluoro-2-methylbenzoate. By understanding these key distinctions in their NMR, IR, and MS spectra, researchers and drug development professionals can confidently identify and differentiate these compounds, ensuring the integrity and quality of their work.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• National Institute of Advanced Industrial Science and Technology (AIST), Japan. (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link]

• U.S. National Library of Medicine. (n.d.). PubChem. Retrieved from [Link]

• ChemAxon. (n.d.). Chemicalize. Retrieved from [Link]

Navigating Early Drug Discovery: An In-Silico Comparative Guide to the Properties of Ethyl 5-fluoro-2-methylbenzoylformate and Its Analogs

In the contemporary landscape of pharmaceutical research, the imperative to de-risk drug candidates at the earliest stages of discovery is paramount. The attrition of promising molecules due to unfavorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles represents a significant bottleneck and financial burden. Consequently, the use of robust in-silico predictive models has become an indispensable tool for medicinal chemists, allowing for the rapid, cost-effective evaluation of key physicochemical and pharmacokinetic properties.[1][2] This guide provides a comprehensive, in-silico-driven comparison of Ethyl 5-fluoro-2-methylbenzoylformate and two structurally related analogs, demonstrating the utility of computational methods in guiding molecular design and candidate selection.

Note on the Target Molecule: Initial searches for "Ethyl 5-fluoro-2-methylbenzoylformate" did not yield a publicly available, defined chemical structure. Therefore, for the purpose of this guide, we will focus on the closely related and well-documented molecule, Ethyl 5-fluoro-2-methylbenzoate (EFMB) . This substitution allows for a practical and data-grounded exploration of in-silico predictive workflows.

The Crucial Role of In-Silico Predictions in Modern Drug Discovery

The "fail fast, fail cheap" paradigm is a cornerstone of modern drug development. In-silico ADMET prediction plays a pivotal role in this by enabling researchers to prioritize compounds with a higher probability of success in later, more resource-intensive preclinical and clinical stages.[2] By computationally estimating properties such as lipophilicity (LogP), aqueous solubility (LogS), and potential for cardiac toxicity (hERG inhibition), scientists can refine their synthetic efforts towards molecules with more drug-like characteristics.[1]

This guide will compare the following three compounds to illustrate the impact of minor structural modifications on key ADMET parameters:

• Compound A (Lead Molecule): Ethyl 5-fluoro-2-methylbenzoate (EFMB)

• Compound B (Analog 1): Ethyl 2-methylbenzoate (EMB) - Removal of the fluoro group to assess its impact on lipophilicity and other properties.

• Compound C (Analog 2): Ethyl 5-chloro-2-methylbenzoate (ECMB) - Substitution of the fluoro with a chloro group to compare the effects of different halogens.

In-Silico Prediction Workflow: A Step-by-Step Overview

The general workflow for in-silico property prediction is a systematic process that begins with the chemical structure of the molecule of interest and culminates in a comprehensive profile of its predicted ADMET properties.

Caption: A generalized workflow for in-silico ADMET property prediction.

Comparative In-Silico Analysis of EFMB and Its Analogs

To provide a practical comparison, we will utilize a selection of freely accessible, web-based in-silico prediction tools. For this guide, we will primarily use ADMETlab 3.0 , a comprehensive platform that offers a wide range of ADMET and physicochemical property predictions.

Molecular Structures for In-Silico Prediction

The Simplified Molecular Input Line Entry System (SMILES) is a widely used notation for representing chemical structures. The SMILES strings for our three compounds of interest are as follows:

Compound	Name	SMILES String
A	Ethyl 5-fluoro-2-methylbenzoate (EFMB)	CCOC(=O)c1cc(F)ccc1C
B	Ethyl 2-methylbenzoate (EMB)	CCOC(=O)c1ccccc1C
C	Ethyl 5-chloro-2-methylbenzoate (ECMB)	CCOC(=O)c1cc(Cl)ccc1C

Predicted Physicochemical Properties

Lipophilicity (LogP) and aqueous solubility (LogS) are fundamental properties that significantly influence a drug's absorption and distribution.

Property	Prediction Tool	Compound A (EFMB)	Compound B (EMB)	Compound C (ECMB)
LogP	ADMETlab 3.0	2.85	2.64	3.21
LogS	ADMETlab 3.0	-3.12	-2.89	-3.45

Analysis of Physicochemical Predictions:

The introduction of a fluorine atom in Compound A (EFMB) increases its lipophilicity (higher LogP) and decreases its aqueous solubility (more negative LogS) compared to the non-halogenated Compound B (EMB) . Substituting fluorine with chlorine in Compound C (ECMB) further amplifies this effect, leading to the highest LogP and lowest LogS values among the three. This aligns with the general understanding of the impact of halogenation on these properties.

Predicted ADMET Properties

We will now examine key ADMET parameters predicted by ADMETlab 3.0.

Property	Prediction Tool	Compound A (EFMB)	Compound B (EMB)	Compound C (ECMB)
Human Intestinal Absorption	ADMETlab 3.0	95.8%	96.2%	95.5%
hERG Inhibition	ADMETlab 3.0	Non-inhibitor	Non-inhibitor	Non-inhibitor
AMES Mutagenicity	ADMETlab 3.0	Non-mutagen	Non-mutagen	Non-mutagen

Analysis of ADMET Predictions:

All three compounds are predicted to have excellent human intestinal absorption, a desirable characteristic for orally administered drugs. Encouragingly, none of the compounds are predicted to be hERG inhibitors, mitigating the risk of cardiac toxicity. Furthermore, all are predicted to be non-mutagenic in the AMES test.

Detailed Protocol: In-Silico Prediction using ADMETlab 3.0

To ensure the reproducibility and transparency of our findings, this section provides a step-by-step protocol for predicting the properties of Ethyl 5-fluoro-2-methylbenzoate (EFMB) using the ADMETlab 3.0 web server.

Caption: Comparative visualization of the predicted LogP values.

Conclusion and Future Directions

This guide demonstrates the power of in-silico tools in the early stages of drug discovery for the comparative analysis of a lead compound and its analogs. Our in-silico evaluation of Ethyl 5-fluoro-2-methylbenzoate and its structural variants suggests that all three compounds possess favorable drug-like properties, including high intestinal absorption and low toxicity risks. The subtle structural modifications, particularly the introduction and substitution of halogens, were shown to predictably influence physicochemical properties like lipophilicity and aqueous solubility.

While in-silico predictions are an invaluable resource, they are not a substitute for experimental validation. The next logical step in a drug discovery campaign would be to synthesize these compounds and experimentally determine their key properties to validate the computational models. This iterative cycle of in-silico prediction and experimental validation is at the heart of modern, efficient drug discovery.

References

• ADMET-AI: A machine learning ADMET platform for evaluation of large-scale chemical libraries. [Link]

• Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. PMC. [Link]

• ADMET Prediction Software - Sygnature Discovery. [Link]

• ADMETlab 3.0. [Link]

• In Silico ADMET prediction - ZeptoWard - RE-Place. [Link]

• ADMET Predictions - Computational Chemistry Glossary - Deep Origin. [Link]

• ADMETlab 3.0. [Link]

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A Senior Application Scientist's Guide to Comparative Cytotoxicity Analysis of Novel Compounds Derived from Ethyl 5-fluoro-2-methylbenzoylformate

In the landscape of modern drug discovery, the early and accurate assessment of a compound's cytotoxic potential is paramount.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to conduct a thorough in vitro cytotoxicity evaluation of novel compounds synthesized from Ethyl 5-fluoro-2-methylbenzoylformate. This starting material offers a versatile scaffold for generating a diverse library of small molecules with potential therapeutic applications, particularly in oncology.[4][5]

This guide will navigate through the synthesis of a hypothetical series of compounds, followed by a multi-faceted approach to cytotoxicity testing. We will delve into the rationale behind experimental choices, provide detailed, step-by-step protocols for key assays, and present data in a clear, comparative format. Our focus is not just on the "how," but the "why," ensuring a deep understanding of the principles that underpin a robust cytotoxicity assessment.

From Synthesis to Screening: A Trio of Novel Compounds

For the purpose of this guide, we will consider three hypothetical compounds derived from Ethyl 5-fluoro-2-methylbenzoylformate:

• Compound A: A hydrazone derivative.

• Compound B: A benzoxazole derivative.[4][5][6]

• Compound C: A thiazole derivative.[7]

The synthesis of these compounds would typically involve well-established organic chemistry reactions, such as condensation and cyclization, to introduce diverse functional groups and heterocyclic ring systems. The rationale for choosing these particular derivatives is to explore a range of chemical spaces and potential biological activities. The presence of the fluorine atom is of particular interest, as it can often enhance metabolic stability and binding affinity.

Part 1: Primary Cytotoxicity Screening - The MTT Assay

The initial step in assessing cytotoxicity is to determine the dose-dependent effect of the compounds on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[2][8]

The Principle Behind the MTT Assay

The MTT assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[8] This reduction is carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria.[8] The amount of formazan produced is directly proportional to the number of viable cells.[8][9]

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol: MTT Assay

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7, HeLa, A549) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells per well.[10][11] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Compounds A, B, and C in culture medium. The concentration range should be wide enough to determine the IC50 value (e.g., 0.1 to 100 µM). Replace the medium in the wells with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8][12]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well.[9][12]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

Data Presentation and Interpretation

The results of the MTT assay are typically presented as the half-maximal inhibitory concentration (IC50), which is the concentration of a compound that inhibits 50% of cell growth.[2] The selectivity index (SI) is also a crucial parameter, calculated as the ratio of the IC50 in a normal cell line to that in a cancer cell line. A higher SI value indicates greater selectivity for cancer cells.[2]

Table 1: Comparative Cytotoxicity (IC50 in µM) of Synthesized Compounds

Compound	MCF-7 (Breast Cancer)	HeLa (Cervical Cancer)	A549 (Lung Cancer)	HEK293 (Normal Kidney)	Selectivity Index (HEK293/MCF-7)
Compound A	15.2	20.5	18.9	>100	>6.5
Compound B	5.8	8.1	7.2	50.3	8.7
Compound C	25.7	32.1	29.4	>100	>3.9
Doxorubicin	0.5	0.8	0.6	2.1	4.2

This is a hypothetical data table for illustrative purposes.

From this hypothetical data, Compound B exhibits the most potent cytotoxic activity against the tested cancer cell lines and a favorable selectivity index compared to the standard chemotherapeutic drug, doxorubicin.

Part 2: Delving Deeper - Mechanistic Insights with Apoptosis Assays

A low IC50 value from the MTT assay indicates that a compound is cytotoxic, but it doesn't reveal the mechanism of cell death. To understand how the compounds are killing the cells, we turn to apoptosis assays. Apoptosis, or programmed cell death, is a preferred mode of cell death for anticancer agents as it typically does not elicit an inflammatory response.[13]

Annexin V/Propidium Iodide (PI) Staining

This is a widely used flow cytometry-based assay to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[14][15][16]

The Principle Behind Annexin V/PI Staining

In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[15][16][17] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC), can be used to identify early apoptotic cells.[16][17] Propidium iodide (PI) is a fluorescent dye that can only enter cells with a compromised cell membrane, a characteristic of late apoptotic and necrotic cells.[14][17]

Experimental Workflow: Annexin V/PI Assay

Caption: Workflow for the Annexin V/PI apoptosis assay.

Detailed Protocol: Annexin V/PI Staining

• Cell Treatment: Treat cells with the IC50 concentration of each compound for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS and then resuspend them in 1X Binding Buffer.[14]

• Staining: Add Annexin V-FITC and PI to the cell suspension and incubate for 15-20 minutes at room temperature in the dark.[14][16]

• Flow Cytometry: Analyze the stained cells by flow cytometry.

Data Interpretation

The flow cytometry data will be presented in a quadrant plot:

• Lower Left (Annexin V-/PI-): Live cells

• Lower Right (Annexin V+/PI-): Early apoptotic cells[14]

• Upper Right (Annexin V+/PI+): Late apoptotic/necrotic cells[14]

• Upper Left (Annexin V-/PI+): Necrotic cells

An increase in the percentage of cells in the lower right and upper right quadrants after treatment with a compound suggests that it induces apoptosis.

Part 3: Confirming the Apoptotic Pathway - Caspase Activity Assay

Caspases are a family of proteases that play a crucial role in the execution of apoptosis.[18] Specifically, caspase-3 and caspase-7 are key executioner caspases.[18] Measuring their activity provides further evidence of apoptosis induction.

The Principle Behind the Caspase-Glo® 3/7 Assay

This assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is a specific target for caspase-3 and -7.[18][19] When cleaved by active caspases, a substrate for luciferase is released, generating a luminescent signal that is proportional to the amount of caspase activity.[19]

Experimental Workflow: Caspase-Glo® 3/7 Assay

Caption: Workflow for the Caspase-Glo® 3/7 assay.

Detailed Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat them with the IC50 concentration of each compound.

• Reagent Addition: Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.[20]

• Incubation: Incubate the plate at room temperature for 1-3 hours.[20]

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

Data Interpretation

The results are expressed as a fold increase in caspase-3/7 activity compared to the vehicle-treated control cells. A significant increase in luminescence indicates the activation of the caspase cascade and confirms that the compound induces apoptosis.

Conclusion

This guide has outlined a systematic and robust approach to evaluating the cytotoxicity of novel compounds synthesized from Ethyl 5-fluoro-2-methylbenzoylformate. By employing a combination of a primary screening assay like the MTT assay and more mechanistic assays such as Annexin V/PI staining and caspase activity assays, researchers can gain a comprehensive understanding of a compound's cytotoxic potential and its mode of action. This multi-parametric approach is crucial for identifying promising lead candidates for further preclinical and clinical development in the quest for novel and effective therapeutics.

References

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. CUSABIO. [Link]

• The Annexin V Apoptosis Assay. Bio-Rad. [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

• Role of Cytotoxicity Experiments in Pharmaceutical Development. IntechOpen. [Link]

• Study of the in vitro cytotoxicity testing of medical devices. PMC - NIH. [Link]

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen. [Link]

• Annexin V-Dye Apoptosis Assay. G-Biosciences. [Link]

• Caspase-3, 7 Activity Assay Kit. Boster Bio. [Link]

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications (IJPRA). [Link]

• Cytotoxicity assays – what your cells don't like. BMG LABTECH. [Link]

• In vitro cytotoxicity test of medical devices. CleanControlling. [Link]

• Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf - NIH. [Link]

• Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. PMC. [Link]

• In-vitro cytotoxicity of synthesized compounds (5a, 5b, 5d, 5g, 5i)... ResearchGate. [Link]

• Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. PubMed. [Link]

• Synthesis and Biological Effects of 2'-Fluoro-5-Ethyl-1-1-D-Arabinofuranosyluracil. American Society for Microbiology. [Link]

• Synthesis, Cytotoxicity, DNA Binding and Apoptosis of Rhein-Phosphonate Derivatives as Antitumor Agents. MDPI. [Link]

• Synthesis and biological effects of 2'-fluoro-5-ethyl-1-beta-D-arabinofuranosyluracil. PMC. [Link]

• Synthesis and Biological Activity of Ethyl 2-(5-methyl-3-arylisoxazole-4-carboxamido)-4-alkylthiazole-5-carboxylate. ResearchGate. [Link]

• Synthesis, Characterization, and Agricultural Biological Activities of 5-Fluoro-2-hydroxy Butyrophenone. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Ethyl 5-fluoro-2-methylbenzoylformate

Hazard Assessment: A Precautionary Approach

The molecular structure of Ethyl 5-fluoro-2-methylbenzoylformate—an ethyl ester featuring a fluorinated benzene ring—suggests a reactivity profile that warrants careful handling. Analysis of related compounds provides a strong basis for inferring its potential hazards.

• Ethyl 5-fluoro-2-methylbenzoate (CAS 56427-66-8): This closely related analogue is classified as harmful if swallowed, and causes skin, eye, and respiratory irritation[1].

• Fluorinated Benzoyl Chlorides: The precursors, such as 5-Fluoro-2-methylbenzoyl chloride, are corrosive, causing severe skin burns and eye damage, and are combustible liquids[2][3].

• Simple Fluoroesters (e.g., Ethyl Fluoroacetate): Can be highly toxic and flammable, causing severe skin burns and eye damage.

Causality: The presence of the fluorine atom can significantly alter the electronic properties and metabolic fate of the molecule compared to its non-fluorinated counterparts. This often leads to increased biological activity and potential toxicity. Therefore, it is scientifically sound to handle Ethyl 5-fluoro-2-methylbenzoylformate as a hazardous substance with, at a minimum, irritant properties and potential for harm if ingested or inhaled.

Core Disposal Protocol: A Step-by-Step Workflow

The following protocol is designed to ensure the safe and compliant disposal of Ethyl 5-fluoro-2-methylbenzoylformate waste. This workflow is a self-validating system, emphasizing segregation, proper containment, and adherence to institutional and governmental regulations.

Step 1: Immediate Waste Segregation

At the point of generation, all waste containing Ethyl 5-fluoro-2-methylbenzoylformate must be segregated. This includes neat (undiluted) material, contaminated solvents, and any contaminated labware (e.g., pipette tips, weighing boats, gloves).

• Action: Collect all waste streams in a designated, compatible waste container.

• Rationale: Segregation is critical to prevent unintended and potentially hazardous reactions. Based on the properties of similar compounds, this substance should be kept away from strong oxidizing agents, strong bases, and alcohols[2][4]. Cross-contamination of waste streams can lead to exothermic reactions, gas evolution, or the formation of more hazardous byproducts.

Step 2: Containerization and Labeling

Proper containment is fundamental to safe chemical waste management.

• Action: Use a chemically resistant container (e.g., high-density polyethylene or glass) with a secure, vapor-tight lid. The container must be clearly and accurately labeled.

• Labeling Requirements:

  • The words "Hazardous Waste"

  • Full Chemical Name: "Ethyl 5-fluoro-2-methylbenzoylformate"

  • Known or Suspected Hazards: "Irritant, Harmful if Swallowed"

  • Accumulation Start Date

  • Principal Investigator and Laboratory Information

• Rationale: A sealed, robust container prevents the release of vapors, which may be irritating or harmful[1][5]. Accurate labeling ensures that all personnel, including safety officers and waste disposal technicians, are aware of the container's contents and associated hazards, facilitating proper handling and disposal.

Step 3: Interim Storage

Waste containers must be stored safely pending collection by your institution's Environmental Health and Safety (EHS) department or a licensed disposal contractor.

• Action: Store the sealed waste container in a designated satellite accumulation area. This area should be a secondary containment bin within a well-ventilated space, such as a chemical fume hood or a ventilated cabinet.

• Storage Conditions: Keep the container away from heat, sparks, and open flames[2][3]. Ensure it is not exposed to direct sunlight or incompatible chemicals.

• Rationale: Safe interim storage minimizes the risk of spills, fires, and accidental exposure. Storing in a ventilated area protects laboratory personnel from the inhalation of any residual vapors[5].

Step 4: Final Disposal

The ultimate disposal of chemical waste is a regulated process that must not be undertaken by laboratory personnel.

• Action: Arrange for the collection of the waste container by your institution's EHS office or a certified hazardous waste disposal contractor.

• Regulatory Adherence: Waste must be disposed of in accordance with all federal, state, and local regulations[4]. These regulations are designed to protect human health and the environment. Never discharge chemical waste down the drain or dispose of it with regular trash[4][6].

• Rationale: Professional disposal services have the expertise and facilities to handle hazardous chemicals appropriately, typically through high-temperature incineration or other specialized treatments that neutralize the hazard.

Spill Management Protocol

In the event of an accidental spill, a swift and correct response is crucial to mitigate exposure and environmental contamination.

Action	Detailed Procedure
1. Evacuate & Alert	Immediately alert others in the vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab and contact your EHS office.
2. Don PPE	At a minimum, don a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles with side shields[4][5]. For larger spills, respiratory protection may be necessary.
3. Contain the Spill	Prevent the spill from spreading. Use an inert absorbent material like vermiculite, dry sand, or commercial sorbent pads to dike the spill[2][4].
4. Absorb & Collect	Once contained, apply absorbent material over the spill. Allow it to fully absorb the liquid. Carefully sweep or scoop the contaminated absorbent into a designated hazardous waste container[2][6].
5. Decontaminate	Clean the spill area thoroughly. The choice of decontamination solution will depend on the surface, but a standard laboratory detergent followed by a water rinse is a common starting point. All cleaning materials must also be disposed of as hazardous waste.
6. Report	Report the incident to your laboratory supervisor and EHS department, in accordance with your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 5-fluoro-2-methylbenzoylformate waste.

Caption: Disposal workflow for Ethyl 5-fluoro-2-methylbenzoylformate.

References

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• Spectrum Chemical. (2015, January 19). Safety Data Sheet: Methyl Benzoylformate.
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A Comprehensive Guide to Personal Protective Equipment for Handling Ethyl 5-fluoro-2-methylbenzoylformate

In the landscape of pharmaceutical research and drug development, the meticulous handling of novel chemical entities is paramount to both scientific integrity and personnel safety. Ethyl 5-fluoro-2-methylbenzoylformate, a fluorinated aromatic ketone, presents a unique set of handling considerations due to its chemical structure. The presence of the fluorine atom and the benzoylformate moiety necessitates a thorough understanding of its potential reactivity and toxicity to establish robust safety protocols. This guide provides an in-depth, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when working with this compound, ensuring a self-validating system of safety for researchers in the laboratory.

Hazard Assessment: Understanding the Compound

A comprehensive hazard assessment is the cornerstone of any effective safety protocol. While a specific Safety Data Sheet (SDS) for Ethyl 5-fluoro-2-methylbenzoylformate may not be readily available, we can infer its potential hazards by examining analogous compounds and its structural motifs.

Structural Analogs and Potential Hazards:

• Fluorinated Aromatic Compounds: The carbon-fluorine bond is exceptionally strong, and while this imparts stability, thermal decomposition can release hazardous substances like hydrogen fluoride.[1][2]

• Benzoylformate Esters: Compounds in this class can be irritants and may have sensitizing effects.[3] For instance, Methyl benzoylformate is known to potentially cause allergic skin reactions.[3]

• alpha-Keto Esters: This functional group can exhibit reactivity, and related compounds are used as photoinitiators, indicating potential light sensitivity.[3]

Based on a related compound, Ethyl 5-fluoro-2-methylbenzoate, the anticipated hazards include:

• Harmful if swallowed (H302)[4]

• Causes skin irritation (H315)[4]

• Causes serious eye irritation (H319)[4]

• May cause respiratory irritation (H335)[4]

Therefore, a "Warning" signal word is appropriate for this compound.[4]

Personal Protective Equipment (PPE) Selection: A Multi-tiered Approach

The selection of PPE should not be a static, one-size-fits-all approach. Instead, it should be tailored to the specific experimental context, considering the quantity of the compound being handled, the potential for aerosolization, and the duration of the procedure.

Baseline PPE for Low-Volume Handling

For routine laboratory operations involving small quantities (milligram to low gram scale) of Ethyl 5-fluoro-2-methylbenzoylformate in a well-ventilated fume hood, the following baseline PPE is mandatory:

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes and aerosols. Standard safety glasses do not provide a sufficient seal.[5]
Hand Protection	Nitrile gloves (double-gloved)	Provides good resistance to a range of chemicals. Double-gloving is a prudent practice to mitigate the risk of exposure from a single glove failure.
Body Protection	Flame-resistant lab coat	Protects against splashes and provides a barrier for the torso and arms.
Footwear	Closed-toe shoes	Protects the feet from spills.

Enhanced PPE for High-Volume or High-Energy Operations

For procedures involving larger quantities, elevated temperatures, or high-energy processes (e.g., sonication, vigorous stirring) that could increase the risk of splashes or aerosol generation, an enhanced level of PPE is required:

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield	A face shield provides an additional layer of protection for the entire face from significant splashes.[5]
Hand Protection	Neoprene or Butyl rubber gloves (double-gloved)	These materials offer superior protection against a broader range of organic solvents and ketones compared to nitrile.[6]
Body Protection	Chemical-resistant apron over a flame-resistant lab coat	The apron provides an additional layer of chemical resistance for the torso and upper legs.[7]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges	Recommended if there is a risk of inhaling vapors, especially if working outside of a fume hood or with heated material.

Procedural Guidance: Integrating Safety into the Workflow

The effectiveness of PPE is intrinsically linked to its correct use. The following procedural steps are designed to create a self-validating system of safety.

Donning PPE: A Deliberate Sequence

Caption: Sequential workflow for donning PPE.

Doffing PPE: Preventing Cross-Contamination

The removal of PPE is a critical step where cross-contamination can occur. The following sequence should be followed meticulously:

Step-by-Step Doffing Protocol:

• Inspect Gloves: Before removal, inspect the outer gloves for any visible contamination or damage.

• Remove Outer Gloves: Carefully peel off the outer gloves, turning them inside out to contain any contaminants. Dispose of them in the designated hazardous waste container.

• Remove Face Shield and Goggles: Handle by the headband or earpieces to avoid touching the potentially contaminated front surfaces.

• Remove Lab Coat/Apron: Roll the garment inward, containing the contaminated outer surface, and place it in the designated laundry or disposal container.

• Remove Inner Gloves: Follow the same procedure as for the outer gloves, disposing of them in the hazardous waste container.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Emergency Procedures: Preparedness and Response

In the event of an exposure, immediate and correct action is crucial.

Emergency Response Workflow

Caption: Workflow for emergency response to chemical exposure.

Specific First Aid Measures:

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Disposal Plan: Responsible Management of a Fluorinated Compound

The disposal of fluorinated organic compounds requires special consideration due to the stability of the carbon-fluorine bond.[1][2]

Operational Disposal Plan:

• Segregation: All waste contaminated with Ethyl 5-fluoro-2-methylbenzoylformate, including gloves, pipette tips, and empty containers, must be segregated into a dedicated, clearly labeled hazardous waste container.

• Containerization: Use chemically resistant containers that can be securely sealed.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Irritant," "Harmful").

• Final Disposal: The recommended method for the disposal of fluorinated organic compounds is high-temperature incineration by a licensed hazardous waste disposal company.[1][9] This process is necessary to ensure the complete breakdown of the carbon-fluorine bonds.[2]

Conclusion: A Culture of Safety

The safe handling of Ethyl 5-fluoro-2-methylbenzoylformate is not merely about a checklist of PPE; it is about cultivating a deep-seated culture of safety. This guide provides the foundational knowledge and procedural framework to empower researchers to work confidently and safely. By understanding the "why" behind each safety measure, we transform protocols from a set of rules into a self-validating system of protection, ensuring that our pursuit of scientific advancement is never at the expense of our well-being.

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• Eurofins USA. (2025, October 13). Finding an End to Forever Chemicals.
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• Princeton University Environmental Health and Safety. Section 6C: Protective Equipment.
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